Galactonic acid

• CAS: 13382-27-9

Core Science & Biosynthesis

The Enigmatic Presence of Galactonic Acid in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Galactonic acid, a sugar acid derived from galactose, represents an intriguing yet underexplored component of the plant metabolome. Its structural similarity to other key sugar acids suggests potential roles in plant physiology and stress response. This technical guide provides a comprehensive overview of the current, albeit limited, knowledge on the natural occurrence of galactonic acid in plants. It clearly distinguishes galactonic acid from the structurally related and more abundant galacturonic acid, the primary building block of pectin (B1162225). This document details hypothesized biosynthetic pathways, summarizes known occurrences, and presents detailed experimental protocols for the extraction and analysis of related compounds, which can be adapted for galactonic acid research. The guide aims to equip researchers with the foundational knowledge required to investigate the physiological significance and potential applications of galactonic acid in plants.

Introduction: Distinguishing Galactonic Acid

In the study of plant carbohydrates and their derivatives, precision in molecular identification is paramount. Galactonic acid is often confused with the more prevalent galacturonic acid and the phenotypically distinct gallic acid .

• Galactonic Acid: A sugar acid where the aldehyde group at the C1 position of galactose is oxidized to a carboxylic acid.

• Galacturonic Acid: A sugar acid where the alcohol group at the C6 position of galactose is oxidized to a carboxylic acid. It is the main component of pectin.[1][2]

• Gallic Acid: A phenolic compound (3,4,5-trihydroxybenzoic acid) that is a building block of hydrolyzable tannins and is not a sugar acid.[3][4]

This guide focuses exclusively on the natural occurrence of galactonic acid in the plant kingdom.

Caption: Structural differences between galactose, galactonic acid, and galacturonic acid.

Documented Natural Occurrence of Galactonic Acid

Direct reports of galactonic acid in plants are scarce. However, metabolomic studies have identified its presence in a few species, suggesting a more widespread, yet often unquantified, distribution.

Plant Species	Tissue/Organ	Context of Study	Reference(s)
Vicia faba (Fava Bean)	Not specified	Metabolite Database Listing	[5]
Capsicum annuum (Pepper)	Not specified	Metabolite Database Listing	[5]
Arabidopsis thaliana	Not specified	Cold Acclimation Metabolomics	[6]

In a study on Arabidopsis thaliana, galactonic acid was identified as one of the metabolites contributing to the metabolic differentiation of plants subjected to cold stress, hinting at a potential role in abiotic stress responses.[6]

Biosynthesis and Physiological Role

Hypothesized Biosynthesis in Plants

A definitive biosynthetic pathway for galactonic acid in plants has not been elucidated. However, based on its formation in other organisms, a plausible pathway can be hypothesized. In humans, galactose is converted to galactonolactone (B1212098) by galactose dehydrogenase, which is then hydrolyzed, either spontaneously or enzymatically, to galactonic acid.[7] This pathway may serve as a model for its formation in plants.

The Well-Characterized Pathway of the Related Galacturonic Acid

In contrast, the biosynthesis of UDP-D-galacturonic acid, the activated precursor for pectin, is well-documented in plants. It is formed through the epimerization of UDP-D-glucuronic acid, a reaction catalyzed by UDP-D-glucuronic acid 4-epimerase.[8][9][10][11]

Caption: Biosynthesis pathway of UDP-D-Galacturonic Acid for pectin synthesis in plants.

Potential Physiological Significance

The upregulation of galactonic acid during cold acclimation in Arabidopsis thaliana suggests a role in stress physiology.[6] Sugar acids can act as osmoprotectants, antioxidants, or signaling molecules. Further research is needed to determine the specific functions of galactonic acid in plants.

Experimental Protocols

Extraction of Organic Acids from Plant Material

This protocol is a general method for extracting organic acids from plant tissues and can serve as a starting point.

Materials:

• Plant tissue (fresh or frozen at -20°C)

• Strongly acidic cation exchanger resin

• Deionized water

• Homogenizer

• Centrifuge

• Filtration apparatus (e.g., syringe filters)

Procedure:

• Weigh a known amount of plant tissue (e.g., 1-2 g).

• Add a proportional amount of a strongly acidic cation exchanger.

• Add deionized water and homogenize the mixture.

• Stir the suspension for 15-30 minutes.

• Centrifuge the homogenate to pellet the solid material.

• Collect the supernatant.

• Repeat the extraction of the pellet with deionized water at least twice.

• Pool the supernatants.

• Filter the pooled supernatant to remove any remaining particulate matter.

• The resulting extract is ready for downstream analysis or purification.

This method has the advantage of extracting minimal chlorophyll, simplifying subsequent purification steps.[12]

Purification by Ion-Exchange Chromatography

As an acidic compound, galactonic acid can be purified from a crude extract using anion-exchange chromatography.

Materials:

• Anion exchange resin (e.g., DEAE-Sepharose)

• Chromatography column

• Binding buffer (e.g., 20 mM Tris-HCl, pH 8.0)

• Elution buffer (e.g., 20 mM Tris-HCl, pH 8.0, with a 0-1 M NaCl gradient)

• Crude galactonic acid-containing extract

Procedure:

• Pack the anion exchange resin into the chromatography column.

• Equilibrate the column with 5-10 column volumes of binding buffer.

• Adjust the pH and conductivity of the crude extract to match the binding buffer.

• Load the sample onto the column.

• Wash the column with 5-10 column volumes of binding buffer to remove unbound impurities.

• Elute the bound galactonic acid using a linear gradient of the elution buffer (0-1 M NaCl).

• Collect fractions and analyze for the presence of galactonic acid using a suitable analytical method (e.g., LC-MS).

• Pool the fractions containing pure galactonic acid.[13]

Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol is for the quantification of galacturonic acid and can be adapted for galactonic acid with the use of an appropriate standard.

Principle: This method involves the degradation of the sugar acid to a characteristic product, which is then quantified by LC-MS using a stable isotope-labeled internal standard.[14]

Materials:

• Plant extract

• Concentrated sulfuric acid

• Stable isotope-labeled internal standard (e.g., 13C6-galactonic acid, if available)

• UHPLC-ESI-MS system

Procedure:

• Sample Preparation: An aliquot of the plant extract is mixed with the internal standard.

• Degradation: The sample is treated with concentrated sulfuric acid under optimized conditions to convert the sugar acid to a specific, stable degradation product.

• Extraction: The degradation product is extracted from the reaction mixture.

• LC-MS Analysis: The extracted degradation product is quantified by UHPLC-ESI-MS. Quantification is achieved by single ion monitoring (SIM) of the degradation product and its corresponding 13C-labeled counterpart.[14]

Caption: Experimental workflow for the quantification of sugar acids by LC-MS.

Future Directions

The study of galactonic acid in plants is in its infancy. Future research should focus on:

• Wider Metabolomic Screening: Conducting broader metabolomic analyses across a diverse range of plant species to map the distribution of galactonic acid.

• Pathway Elucidation: Utilizing genetic and biochemical approaches to identify the enzymes responsible for galactonic acid biosynthesis in plants.

• Functional Analysis: Employing genetic modification techniques (e.g., CRISPR/Cas9) to alter galactonic acid levels in model plants to investigate its physiological roles, particularly in stress responses.

• Development of Analytical Standards: The synthesis and commercial availability of galactonic acid standards are crucial for accurate quantification and will greatly facilitate research in this area.

Conclusion

Galactonic acid remains a largely uncharacterized metabolite in the plant kingdom. While its presence has been confirmed in a few species, its biosynthesis, physiological functions, and overall distribution are yet to be determined. This guide provides a foundational framework by summarizing the current knowledge and offering adaptable experimental protocols. By distinguishing it from the well-studied galacturonic acid and providing a clear path for future investigation, it is hoped that this document will stimulate further research into this enigmatic plant compound, potentially unlocking new insights into plant metabolism and novel opportunities for drug development and crop improvement.

References

• 1. D-Galacturonic acid - Wikipedia [en.wikipedia.org]
• 2. D-Galacturonic_acid [bionity.com]
• 3. Gallic acid | Antioxidant, Phenolic Compound, Plant Extracts | Britannica [britannica.com]
• 4. researchgate.net [researchgate.net]
• 5. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Insights into physiological roles of flavonoids in plant cold acclimation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Human Metabolome Database: Showing metabocard for Galactonic acid (HMDB0000565) [hmdb.ca]
• 8. The biosynthesis of UDP-galacturonic acid in plants. Functional cloning and characterization of Arabidopsis UDP-D-glucuronic acid 4-epimerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Biosynthesis of UDP-Galacturonic Acid in Plants. Functional Cloning and Characterization of Arabidopsis UDP-d-Glucuronic Acid 4-Epimerase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Biosynthesis of d-Galacturonate in Plants. Functional Cloning and Characterization of a Membrane-Anchored UDP-d-Glucuronate 4-Epimerase from Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The biosynthesis of D-Galacturonate in plants. functional cloning and characterization of a membrane-anchored UDP-D-Glucuronate 4-epimerase from Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. dcapub.au.dk [dcapub.au.dk]
• 13. benchchem.com [benchchem.com]
• 14. Quantification of galacturonic acid in pectin-containing samples using a stable isotope dilution approach and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Microbial Biosynthesis of D-Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the microbial biosynthesis of D-galactonic acid, a valuable sugar acid with applications in the pharmaceutical and polymer industries. The document details the key metabolic pathways, enzymes, and genetic engineering strategies employed for its production in various microorganisms. Quantitative data from several studies are summarized, and detailed experimental protocols are provided for key assays and fermentation procedures.

Introduction to D-Galactonic Acid Biosynthesis

D-galactonic acid is a C6 sugar acid derived from the oxidation of D-galactose. In microorganisms, the primary route for its biosynthesis is the direct oxidation of D-galactose, a reaction catalyzed by the enzyme D-galactose dehydrogenase. This pathway represents a promising bio-based alternative to chemical synthesis methods. Metabolic engineering efforts have focused on harnessing and optimizing this pathway in model organisms like Escherichia coli and Pseudomonas putida to achieve high titers and yields.

Metabolic Pathways for D-Galactonic Acid Production and Catabolism

The microbial production of D-galactonic acid from D-galactose is a single-step enzymatic conversion. However, to achieve efficient production, it is crucial to consider both the biosynthetic and the native catabolic pathways for both the substrate (D-galactose) and the product (D-galactonic acid).

Biosynthetic Pathway: Oxidation of D-Galactose

The core of D-galactonic acid biosynthesis in engineered microorganisms is the heterologous expression of a D-galactose dehydrogenase. A commonly used enzyme is the NAD+-dependent D-galactose dehydrogenase (Gld) from Pseudomonas syringae. This enzyme catalyzes the oxidation of D-galactose at the C1 position to form D-galactono-δ-lactone, which then spontaneously hydrolyzes to D-galactonic acid.

The Chemical Synthesis of L-Galactonic Acid from Galactose: An In-depth Technical Guide

Introduction

L-galactonic acid, a C6 sugar acid, is a valuable chiral building block in the synthesis of various fine chemicals and pharmaceutical intermediates. Its stereochemistry makes it an attractive starting material for the development of novel therapeutics and bioactive molecules. While enzymatic and microbial routes for its production are being explored, classical chemical synthesis and catalytic methods remain crucial for controlled and scalable production. This technical guide provides a comprehensive overview of the primary chemical methods for the synthesis of L-galactonic acid from L-galactose, focusing on experimental protocols, quantitative data, and process workflows.

Chemical Oxidation Methods

Direct oxidation of the aldehyde group of L-galactose to a carboxylic acid is a common strategy for the synthesis of L-galactonic acid. Mild oxidizing agents are typically employed to prevent over-oxidation of the primary and secondary alcohol groups.

Oxidation with Bromine Water

A well-established method for the synthesis of aldonic acids is the oxidation of the corresponding aldose with bromine water. This reaction is typically carried out in an aqueous solution at room temperature. The initial product of the oxidation of L-galactose is L-galactono-1,4-lactone, which can then be hydrolyzed to L-galactonic acid.

Experimental Protocol:

• Materials: L-galactose, Bromine, Deionized water, Sodium bicarbonate (NaHCO₃), Dowex 50W-X8 resin (H⁺ form), Ethanol (B145695).

• Procedure:

  • Dissolve L-galactose in deionized water in a reaction vessel equipped with a magnetic stirrer.

  • Slowly add bromine to the solution while stirring continuously. Maintain the reaction at room temperature.

  • Continue stirring until the characteristic color of bromine disappears, indicating the completion of the reaction. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Carefully add a saturated solution of sodium bicarbonate to neutralize the hydrobromic acid formed during the reaction until effervescence ceases.

  • To remove bromide ions, acidify the solution to a pH of 2-3 using Dowex 50W-X8 resin.

  • Filter the resin and concentrate the filtrate under reduced pressure to obtain a syrup.

  • Add ethanol to the syrup and heat to reflux to facilitate the formation of the lactone.

  • Cool the solution to induce crystallization of L-galactono-1,4-lactone.

  • The lactone can be hydrolyzed to L-galactonic acid by treatment with a base followed by acidification.

Quantitative Data:

Logical Workflow for Bromine Oxidation:

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Galactonic Acid Metabolic Pathway in Humans

Audience: Researchers, scientists, and drug development professionals.

Abstract

The galactonic acid metabolic pathway represents an alternative route for galactose metabolism in humans. While the Leloir pathway is the primary route for galactose utilization, the galactonic acid pathway becomes particularly significant in the context of galactosemia, an inborn error of metabolism. This technical guide provides a comprehensive overview of the galactonic acid pathway in humans, detailing its enzymatic steps, intermediates, and clinical relevance. It includes a compilation of available quantitative data on metabolite concentrations, detailed experimental protocols for the quantification of galactonic acid, and visual representations of the pathway and associated workflows to support further research and therapeutic development.

Introduction

Galactose, a monosaccharide primarily derived from the digestion of lactose, is predominantly metabolized through the highly efficient Leloir pathway. However, a secondary, oxidative pathway exists that converts galactose to galactonic acid. This pathway, while less active under normal physiological conditions, is upregulated when the Leloir pathway is impaired, such as in galactosemia. In this condition, the accumulation of galactose and its metabolites, including galactonic acid, contributes to the pathophysiology of the disease. Galactonic acid itself can act as a metabotoxin and an acidogen, leading to metabolic acidosis and other long-term complications.[1] Understanding the intricacies of the galactonic acid pathway is therefore crucial for developing a complete picture of galactose metabolism and for devising therapeutic strategies for galactosemia.

The Galactonic Acid Metabolic Pathway

The conversion of D-galactose to intermediates of the pentose (B10789219) phosphate (B84403) pathway via the galactonic acid pathway involves a series of enzymatic reactions. The pathway, as currently understood in humans, is depicted below.

Caption: The human D-galactonic acid metabolic pathway.

2.1. Enzymatic Steps

• Oxidation of D-Galactose: The pathway is initiated by the oxidation of D-galactose to D-galactono-1,4-lactone. This reaction is catalyzed by galactose dehydrogenase (EC 1.1.1.48) , utilizing NAD+ as a cofactor.[2]

• Hydrolysis of D-Galactono-1,4-lactone: The lactone is then hydrolyzed to D-galactonic acid by a lactonase (EC 3.1.1.25) . This step can also occur spontaneously.

• Oxidation of D-Galactonic Acid: D-galactonic acid is further oxidized to β-keto-D-galactonic acid by β-L-hydroxy acid dehydrogenase .

• Decarboxylation to D-Xylulose: The final step is the proposed decarboxylation of β-keto-D-galactonic acid to yield D-xylulose and CO₂. The specific human decarboxylase responsible for this reaction has not yet been definitively identified.

• Entry into the Pentose Phosphate Pathway: D-xylulose can then be phosphorylated by xylulokinase to D-xylulose-5-phosphate, which is an intermediate of the pentose phosphate pathway.

2.2. Enzyme Kinetics

While detailed kinetic parameters for the human enzymes of the galactonic acid pathway are not well-established in the literature, data from related enzymes and other species provide some context. It is important to note that the following table includes data from non-human sources and related human enzymes, as specific kinetic data for the core human galactonic acid pathway enzymes are limited.

Enzyme	Organism/Source	Substrate	Km	Vmax	Reference
Galactose Dehydrogenase	Rat Liver	D-Galactose	2.6 x 10⁻² M	0.57 µmol/min/mg	[3]
Galactose Dehydrogenase	Rat Liver	NAD+	1.7 x 10⁻⁴ M	0.57 µmol/min/mg	[3]
Galactokinase (Leloir Pathway)	Human	D-Galactose	0.1 - 0.5 mM	5 - 15 µmol/min/g	[4]
β-1,4-Galactosyltransferase	Human (recombinant)	Agalacto-poly-N-acetyllactosamine	170 µM	-	[5]
Cytosolic Malate (B86768) Dehydrogenase (MDH1)	Human	Oxaloacetate	0.00041 mM	0.0012 mM/sec	[2]

Quantitative Data on Galactonic Acid in Humans

The concentration of galactonic acid is significantly elevated in individuals with galactosemia, even on a galactose-restricted diet, due to endogenous production of galactose.[3]

Table 3.1: Galactonic Acid Concentrations in Human Red Blood Cells (RBCs)

Subject Group	Mean Galactonate Concentration (µM)	Range (µM)	Reference
Galactosemic Patients (n=27)	4.16 ± 1.32	0.68 - 6.47	[6]
Non-galactosemic Subjects (n=19)	1.94 ± 0.96	0.69 - 3.84	[6]

Table 3.2: Urinary Excretion of Galactonic Acid

Condition	Observation	Reference
Galactosemia (infants and adults)	Significant amounts of galactonate excreted, even on a galactose-restricted diet.	[1][7]
Normal subjects with oral galactose load	High levels of galactonate excreted for at least 4 hours post-ingestion.	[1][7]
Normal subjects (baseline)	No detectable galactonate in urine.	[1][7]

Experimental Protocols

Accurate quantification of galactonic acid is essential for both clinical diagnostics and research. Below are detailed methodologies for its measurement.

4.1. Quantification of Galactonic Acid by High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and sensitive method for galactonic acid analysis. Two common approaches are High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) and Reversed-Phase HPLC (RP-HPLC) with derivatization.

Caption: General workflow for HPLC-based quantification of galactonic acid.

4.1.1. Protocol: HPAEC-PAD Method

This method allows for direct quantification without derivatization.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a pulsed amperometric detector (PAD).

• Column: CarboPac™ PA-10 (2 x 250 mm) or equivalent anion-exchange column.[4]

• Mobile Phase:

  • A: 200 mM NaOH

  • B: 18 mM NaOH

  • C: 1 M Sodium Acetate (B1210297) in 18 mM NaOH[4]

• Flow Rate: 0.25 mL/min.[4]

• Column Temperature: 30°C.[4]

• Injection Volume: 10 µL.[4]

• Detection: Pulsed Amperometry (PAD).[4]

• Gradient: A multi-step gradient is employed, starting with isocratic 18 mM NaOH, followed by a sodium acetate gradient to elute analytes, a high concentration NaOH wash, and re-equilibration.[4]

• Standard Preparation: Prepare a stock solution of D-galactonic acid in ultrapure water. Create a series of calibration standards (e.g., 1 to 100 µM) by serial dilution.

• Sample Preparation: For liquid samples like urine or plasma, centrifuge to remove particulates and filter through a 0.22 µm filter before injection. For tissue samples, homogenization and extraction are required.

4.1.2. Protocol: RP-HPLC with Pre-Column Derivatization (PMP)

This method enhances sensitivity for UV detection.

• Instrumentation: HPLC system with a binary or quaternary pump, autosampler, column oven, and a UV/Vis or Diode Array Detector (DAD).

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).[4]

• Mobile Phase:

  • A: 100 mM Ammonium Acetate Buffer (pH 8.0)

  • B: Acetonitrile[4]

• Flow Rate: 1.0 mL/min.[4]

• Column Temperature: 30°C.[4]

• Injection Volume: 20 µL.[4]

• Detection: DAD at 248 nm.[4]

• Derivatization Procedure:

  • To 150 µL of sample or standard, add 150 µL of 0.3 M NaOH and 150 µL of 0.5 M 1-phenyl-3-methyl-5-pyrazolone (PMP) in methanol.

  • Incubate the mixture at 70°C for 30-60 minutes.

  • Cool to room temperature and neutralize with 150 µL of 0.3 M HCl.

  • Add 1 mL of chloroform, vortex, and centrifuge to remove excess PMP reagent. The aqueous supernatant is used for injection.[4]

4.2. Colorimetric Assay for Galactonic Acid

Colorimetric assays, such as the carbazole-sulfuric acid method, can be adapted for galactonic acid quantification. These methods are generally less specific than HPLC.

4.2.1. Protocol: Carbazole-Sulfuric Acid Method (Adapted for Galactonic Acid)

• Principle: In the presence of concentrated sulfuric acid, hexuronic acids are dehydrated to form furfural (B47365) derivatives, which then react with carbazole (B46965) to produce a pink-colored complex.

• Reagents:

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Carbazole solution (e.g., 0.1% in ethanol)

  • Galactonic acid standards

• Procedure:

  • Sample Preparation: For biological samples, protein precipitation is crucial to prevent interference. A common method is acetone (B3395972) precipitation: add 4 volumes of ice-cold acetone to 1 volume of sample, vortex, incubate on ice for 30 minutes, and centrifuge at >10,000 x g for 10 minutes. The supernatant is used for the assay.[8]

  • Pipette a small volume of the deproteinized sample or standard into a glass test tube.

  • Carefully add concentrated H₂SO₄ and heat (e.g., in a boiling water bath for 10-20 minutes).

  • Cool the tubes on ice.

  • Add the carbazole reagent and incubate to allow color development.

  • Measure the absorbance at a specific wavelength (e.g., 525-530 nm) using a spectrophotometer.[6][9]

  • Quantify the sample concentration using a standard curve prepared with known concentrations of galactonic acid.

Regulation and Signaling

5.1. Regulation of the Galactonic Acid Pathway

The regulation of the galactonic acid pathway in humans is not well-elucidated. Its activity appears to be primarily substrate-driven; an increased load of galactose, particularly in the context of a deficient Leloir pathway, leads to a greater flux through this alternative route.[1][7]

5.2. Signaling Pathways: A Note of Clarification

It is critical to distinguish between galactonic acid and gallic acid . Gallic acid (3,4,5-trihydroxybenzoic acid) is a phenolic compound found in plants with well-documented effects on various signaling pathways, including PI3K/Akt/mTOR and MAPK pathways, and is studied for its anti-cancer and anti-inflammatory properties.[10][11][12][13][14][15][16]

Currently, there is a lack of evidence in the scientific literature to suggest that galactonic acid , the sugar acid intermediate of galactose metabolism, plays a direct role in cell signaling. Its primary known biological effect in humans is its contribution to metabolic acidosis and potential toxicity when it accumulates to high levels in galactosemia.[1]

Relevance to Drug Development

The primary focus of drug development for galactosemia has been on addressing the deficiencies in the Leloir pathway and mitigating the toxic effects of accumulating metabolites.

6.1. Therapeutic Strategies for Galactosemia

• Aldose Reductase Inhibitors: A major therapeutic target is aldose reductase, the enzyme that converts galactose to the toxic alcohol galactitol. Inhibiting this enzyme can prevent the accumulation of galactitol, which is implicated in cataract formation and neurological damage.[17][18]

• GALK1 Inhibitors: Inhibition of galactokinase 1 (GALK1), the first enzyme in the Leloir pathway, is another strategy to prevent the formation of galactose-1-phosphate, a key toxic metabolite.[17]

• Gene Therapy and Pharmacological Chaperones: Research is ongoing into gene therapies to replace the defective GALT enzyme and pharmacological chaperones to stabilize mutant forms of the enzyme.[17][19]

The galactonic acid pathway is currently viewed more as a biomarker of galactose load and a contributor to the pathophysiology of galactosemia rather than a primary therapeutic target. However, a deeper understanding of its enzymes and their regulation could reveal new opportunities for intervention.

Conclusion

The galactonic acid metabolic pathway is a crucial component of galactose metabolism, especially under pathological conditions like galactosemia. This guide has provided a detailed overview of the pathway, compiled available quantitative data, and presented detailed experimental protocols for the analysis of its key metabolite, galactonic acid. While significant progress has been made, further research is needed to fully characterize the human enzymes involved, including their kinetic properties and regulatory mechanisms. Such knowledge will be invaluable for a more complete understanding of galactosemia and for the development of novel therapeutic strategies.

References

• 1. Enzyme kinetics in mammalian cells. I. Rate constants for galactose metabolism in erythrocytes of normal galactosemic, and heterozygous subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural Characterization of the Human Cytosolic Malate Dehydrogenase I - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Catalytic mechanism and kinetics of malate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cohesionbio.com.cn [cohesionbio.com.cn]
• 7. A colorimetric method for the quantitation of uronic acids and a specific assay for galacturonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. (PDF) Enzyme Kinetics in Mammalian Cells. I. Rate Constants [research.amanote.com]
• 10. A colorimetric method for the quantitation of uronic acids and a specific assay for galacturonic acid. | Semantic Scholar [semanticscholar.org]
• 11. Galactose removal kinetics during hypoxia in perfused pig liver: reduction of Vmax, but not of intrinsic clearance Vmax/Km - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of the paraoxonase-1 kinetic parameters of the lactonase activity by nonlinear fit of progress curves - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Kinetics of ethanol inhibition of galactose elimination in perfused pig liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Characterization and Complete Sequence of Lactonase Enzyme from Bacillus weihenstephanensis Isolate P65 with Potential Activity against Acyl Homoserine Lactone Signal Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 15. home.sandiego.edu [home.sandiego.edu]
• 16. Molecular Characteristics of the Malate Dehydrogenase (MDH) Gene Family in Spirometra mansoni (Cestoda: Diphyllobothriidea) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Enzyme Assay Protocols [cmbe.engr.uga.edu]
• 18. Unlocking Lactonase Enzymes as Biocatalysts for the Deracemisation of Chiral γ‐Thiolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Enzyme Activity Measurement of D-Galactose 1-Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]

A Technical Guide to the Physicochemical Properties of Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galactonic acid, a sugar acid derived from the oxidation of galactose, is a molecule of significant interest in various scientific disciplines, including biochemistry, food science, and pharmaceutical development. As a key metabolite in galactose metabolism, its physicochemical properties are fundamental to understanding its biological role, stability, and potential applications. This technical guide provides a comprehensive overview of the core physicochemical characteristics of galactonic acid, detailed experimental protocols for their determination, and visualizations of its chemical behavior and analytical workflows.

Physicochemical Properties of Galactonic Acid

Galactonic acid is a C6 carboxylic acid that exists in equilibrium with its intramolecular esters, the γ- and δ-lactones, in aqueous solutions.[1] The stereochemistry of the parent galactose molecule gives rise to D- and L-isomers of galactonic acid.[2][3] The data presented here primarily pertains to the more common D-isomer.

Table 1: Quantitative Physicochemical Data for D-Galactonic Acid

Property	Value	Reference(s)
Molecular Formula	C₆H₁₂O₇	[2][4][5]
Molecular Weight	196.16 g/mol	[2][4][5]
Melting Point	122 - 136 °C	[2][6][7]
Boiling Point	673.6 °C (Predicted)	[6][7]
Density	1.763 g/cm³ (Predicted)	[6][7]
pKa	~3.35 - 3.6	[4][8]
Water Solubility	Freely soluble	[4][8]
Solubility in Organic Solvents	Slightly soluble in alcohol; Insoluble in ether.	[8]
Optical Rotation [α]D	Mutarotatory: -3.49° to +12.95° (c=1 g/100 mL, water)	[8]

Chemical Structure and Equilibrium

In solution, D-galactonic acid exists in a dynamic equilibrium with its five-membered (γ-lactone) and six-membered (δ-lactone) ring structures.[1] This equilibrium is influenced by factors such as pH and temperature.[1] Under acidic conditions, the formation of the lactones is favored.[1]

Caption: Equilibrium between D-galactonic acid and its lactone forms.

Biological Significance

Galactonic acid is a metabolite of galactose.[4][9] In individuals with galactosemia, a genetic disorder affecting galactose metabolism, alternative pathways lead to the accumulation of galactitol and galactonic acid.[4] Elevated levels of galactonic acid in urine can serve as a diagnostic marker for this condition.[4] It is also understood that galactonic acid can enter the pentose (B10789219) phosphate (B84403) pathway, a critical metabolic route for the production of NADPH and nucleotide precursors.[4][10]

References

• 1. benchchem.com [benchchem.com]
• 2. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. L-Galactonic acid | C6H12O7 | CID 12310779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. D-Galactonic acid [webbook.nist.gov]
• 6. echemi.com [echemi.com]
• 7. D-Galactonic acid CAS#: 576-36-3 [m.chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Human Metabolome Database: Showing metabocard for Galactonic acid (HMDB0000565) [hmdb.ca]

Stereochemistry of D-Galactonic Acid and Its Isomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry of D-galactonic acid and its key isomers. D-galactonic acid, a sugar acid derived from the oxidation of D-galactose, and its stereoisomers are of significant interest in various fields, including biochemistry, pharmaceutical sciences, and food chemistry, due to their potential biological activities and roles as metabolic intermediates.[1] This document details the structural relationships, physicochemical properties, and relevant experimental methodologies for the study of these compounds.

Introduction to Aldonic Acids and Stereoisomerism

Aldonic acids are a class of sugar acids formed by the oxidation of the aldehyde group of an aldose monosaccharide to a carboxylic acid.[2] The general structure is characterized by a carboxyl group at one end of a polyhydroxylated carbon chain. The stereochemistry of aldonic acids is directly related to the stereochemistry of the parent aldose. Isomers of these compounds, particularly epimers, which differ in the configuration at a single chiral center, often exhibit distinct biological and chemical properties.

Stereochemistry of D-Galactonic Acid

D-Galactonic acid is derived from the oxidation of D-galactose.[1] Its structure features a six-carbon chain with a carboxylic acid group at C1 and hydroxyl groups at C2, C3, C4, C5, and C6. The stereochemical configuration of D-galactonic acid is defined by the spatial arrangement of these hydroxyl groups. The IUPAC name for D-galactonic acid is (2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanoic acid.

Below are the Fischer projections for D-galactonic acid and its C2 and C4 epimers, D-talonic acid and D-gluconic acid, respectively.

• D-Galactonic Acid: The C4 epimer of D-gluconic acid.

• D-Talonic Acid: The C2 epimer of D-galactonic acid.

• D-Gluconic Acid: The C2 epimer of D-mannonic acid and the C4 epimer of D-galactonic acid.

Caption: Stereochemical relationship of D-Galactonic Acid and its C2 and C4 epimers.

Quantitative Data of D-Galactonic Acid and Its Isomers

The physicochemical properties of aldonic acids are crucial for their identification, separation, and application. The following table summarizes key quantitative data for D-galactonic acid and its C2 and C4 epimers.

Property	D-Galactonic Acid	D-Talonic Acid	D-Gluconic Acid
Molecular Formula	C₆H₁₂O₇	C₆H₁₂O₇	C₆H₁₂O₇
Molar Mass ( g/mol )	196.16	196.16	196.16
Melting Point (°C)	122-136[3][4]	Data not readily available	131[4][5]
Specific Rotation ([α]D)	-6.7° to +12.95° (mutarotatory)[6]	Levorotatory[7]	-6.7° to +12.95° (mutarotatory)[8]
pKa	~3.35[6]	Data not readily available	~3.86[5]
CAS Number	576-36-3	20249-75-0	526-95-4

Note: Data for D-talonic acid is limited in the publicly available literature.

Experimental Protocols

Enzymatic Oxidation of Aldoses:

A common and efficient method for the synthesis of aldonic acids is the enzymatic oxidation of the corresponding aldose.[9]

• Principle: Glucose oxidase can be used to catalyze the oxidation of various aldoses, including D-galactose, to their corresponding aldonic acids.[9]

• Materials:

  • D-galactose (or other aldose)

  • Glucose oxidase

  • Catalase (to decompose hydrogen peroxide byproduct)

  • Deionized water

  • pH meter and buffer solutions

• Procedure:

  • Dissolve the desired aldose (e.g., D-galactose) in deionized water to a suitable concentration.

  • Adjust the pH of the solution to the optimal range for glucose oxidase activity (typically around pH 5.5).

  • Add glucose oxidase and catalase to the solution.

  • Stir the reaction mixture at a controlled temperature (e.g., 30-37°C) and monitor the reaction progress by measuring the consumption of the aldose or the formation of the aldonic acid using techniques like HPLC.

  • Upon completion, the enzyme can be denatured by heat and removed by centrifugation or filtration.

  • The resulting solution contains the desired aldonic acid, which can be further purified.

High-Performance Liquid Chromatography (HPLC):

HPLC is a powerful technique for the separation and quantification of aldonic acid isomers.

• Principle: Anion-exchange chromatography is particularly effective for separating acidic sugars like aldonic acids.

• Instrumentation:

  • HPLC system with a pulsed amperometric detector (PAD) or a UV detector.

  • Anion-exchange column (e.g., CarboPac™ series).

• Mobile Phase: A gradient of sodium hydroxide (B78521) and sodium acetate (B1210297) is typically used for elution.

• Procedure:

  • Prepare standard solutions of the individual aldonic acids (D-galactonic acid, D-gluconic acid, etc.) in deionized water.

  • Prepare the sample by dissolving it in the mobile phase or deionized water and filtering it through a 0.45 µm filter.

  • Inject the standards and the sample into the HPLC system.

  • Run the gradient elution program to separate the isomers.

  • Identify the peaks in the sample chromatogram by comparing their retention times with those of the standards.

  • Quantify the amount of each isomer by integrating the peak areas and comparing them to a calibration curve generated from the standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are invaluable tools for the structural elucidation of aldonic acids and their isomers.

• Principle: NMR spectroscopy provides detailed information about the chemical environment of each proton and carbon atom in the molecule, allowing for the confirmation of the stereochemistry.

• Sample Preparation: Dissolve the purified aldonic acid in a suitable deuterated solvent, such as D₂O.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer. Two-dimensional NMR experiments, such as COSY and HSQC, can be used to aid in the assignment of signals.

• Data Analysis: The chemical shifts and coupling constants of the signals are characteristic of the specific stereoisomer and can be compared to literature values for confirmation. For example, ¹H NMR spectra of D-galactonic acid in D₂O show characteristic signals for the protons on the carbon chain. Similarly, ¹³C NMR provides distinct signals for each carbon atom in the molecule.[8]

Logical Relationships and Pathways

The stereochemical relationships between D-galactonic acid and its isomers are fundamental to understanding their interconversion and distinct biological roles. The following diagram illustrates the epimerization relationships.

Caption: Oxidation of aldoses to aldonic acids and their epimeric relationships.

Conclusion

This technical guide has provided a detailed overview of the stereochemistry of D-galactonic acid and its C2 and C4 epimers, D-talonic acid and D-gluconic acid. The provided information on their structures, physicochemical properties, and analytical methodologies serves as a valuable resource for researchers and professionals in related fields. Further research is warranted to fully elucidate the properties and potential applications of less-studied isomers like D-talonic acid.

References

• 1. delta-Gluconolactone | C6H10O6 | CID 7027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Gluconic acid «delta»-lactone - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Talonic acid, γ-lactone, 4TMS derivavative [webbook.nist.gov]
• 5. Talonic acid | C6H12O7 | CID 3246058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. D(-)-Gulonic acid gamma-lactone, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. Simultaneous separation and quantitative determination of monosaccharides, uronic acids, and aldonic acids by high performance anion-exchange chromatography coupled with pulsed amperometric detection in corn stover prehydrolysates :: BioResources [bioresources.cnr.ncsu.edu]
• 8. tsijournals.com [tsijournals.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Galactonic Acid: Lactone Formation and Equilibrium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the formation and equilibrium of galactonic acid lactones. D-Galactonic acid, a sugar acid derived from the oxidation of D-galactose, exists in a dynamic equilibrium with its intramolecular esters, the galactonolactones, in aqueous solutions.[1] This equilibrium is a critical consideration in the handling, storage, and application of galactonic acid and its derivatives in research and development, particularly in the fields of biochemistry and medicinal chemistry.[1]

The Equilibrium Between Galactonic Acid and its Lactones

In solution, D-galactonic acid can cyclize to form two primary lactone structures: a five-membered ring known as D-galactono-1,4-lactone (γ-lactone) and a six-membered ring called D-galactono-1,5-lactone (δ-lactone).[1] This intramolecular esterification is a reversible process, and the position of the equilibrium is significantly influenced by environmental factors such as pH and temperature.[1]

Influence of pH

The pH of the solution is a primary determinant of the equilibrium position. In acidic conditions, the equilibrium favors the formation of the lactones.[1] As the pH increases towards neutral and alkaline conditions, the carboxyl group of the open-chain galactonic acid becomes deprotonated. This negatively charged carboxylate ion cannot undergo the intramolecular cyclization, thus shifting the equilibrium towards the open-chain form and favoring the hydrolysis of the lactones.[1] The rate of hydrolysis of galactonolactones is slowest in acidic conditions and increases significantly in neutral to alkaline pH due to base-catalyzed hydrolysis of the ester linkage.[1]

Influence of Temperature

Temperature also plays a crucial role in the stability of galactonolactones. An increase in temperature accelerates the rate of hydrolysis of the lactones back to the open-chain galactonic acid.[1] For the purpose of long-term storage and to maintain the integrity of the lactone forms, it is recommended to keep solutions at low temperatures.[1]

Quantitative Data on Lactone Equilibrium

While specific quantitative data for the equilibrium constants of D-galactonic acid lactonization are not extensively documented in readily available literature, valuable insights can be drawn from studies on the analogous sugar acid, D-gluconic acid.[1] The principles governing the lactone-acid equilibrium are similar for these aldonic acids.

The tables below summarize key equilibrium and kinetic parameters for the D-gluconic acid system, which can serve as a useful reference for understanding the behavior of galactonic acid.

Table 1: Equilibrium Constants for the D-Gluconic Acid System at 25°C [1]

Constant	Definition	Value
K	(H⁺)·(GH₄⁻) / [(HGH₄) + (L)]	1.76 ± 0.05 x 10⁻⁴
Kₐ	(H⁺)(GH₄⁻) / (HGH₄)	1.99 ± 0.07 x 10⁻⁴
Kₗ	(HGH₄) / (L)	7.7

Where L represents D-glucono-δ-lactone, HGH₄ represents gluconic acid, and GH₄⁻ represents the gluconate ion.

Table 2: Kinetic Data for D-Glucono-δ-lactone Hydrolysis and Formation

Parameter	Condition	Value	Reference
Pseudo first-order rate constant for hydrolysis	Phosphate buffer, pH 6.4	8.8 x 10⁻⁴ s⁻¹	[1]
Rate constant for hydrolysis (k⁻¹)	pCH ~ 5.0	1.1 x 10⁻⁴ s⁻¹	[2][3][4]
Rate constant for δ-lactonization (k₁)	pCH ~ 5.0	3.2 x 10⁻⁵ s⁻¹	[2][3][4]
Rate constant for hydrolysis (k)	pH 3 to 5, 25°C	2.26 x 10⁻⁴ s⁻¹ (by optical rotation)	[1]
Rate constant for hydrolysis (k)	pH 3 to 5, 25°C	1.31 x 10⁻⁴ s⁻¹ (by coulometry)	[1]
Activation energy for hydrolysis	20 to 25°C	15 kcal/mole	[1]

Table 3: Specific Optical Rotations at 25°C [1]

Species	[α]²⁵D
D-glucono-δ-lactone	+66.0°
Gluconic acid	+5.40°
Sodium gluconate	+12.0°

Experimental Protocols

The study of galactonic acid lactone formation and equilibrium involves various analytical techniques. Below are detailed methodologies for key experiments.

Synthesis of D-Galactono-1,4-lactone

This protocol is based on the oxidation of D-galactose using bromine.[1]

Materials:

• D-galactose

• Bromine

• Sodium bicarbonate

• Barium carbonate

• Sulfuric acid (dilute)

• Ethanol (B145695)

• Diethyl ether

• Deionized water

Procedure:

• Dissolve D-galactose in deionized water in a flask equipped with a stirrer.

• Cool the solution in an ice bath.

• Slowly add a slight excess of bromine to the stirred solution.

• Allow the reaction to proceed at room temperature for several days until the bromine color disappears.

• Neutralize the excess hydrobromic acid by the slow addition of sodium bicarbonate until effervescence ceases.

• Add barium carbonate to the solution and stir for several hours to remove bromide ions.

• Filter the solution to remove the barium bromide precipitate.

• Carefully add dilute sulfuric acid to the filtrate to precipitate excess barium ions as barium sulfate (B86663).

• Filter the solution to remove the barium sulfate precipitate.

• Concentrate the filtrate under reduced pressure to obtain a syrup.

• Add ethanol to the syrup and allow it to crystallize. D-galactono-1,4-lactone will precipitate.

• Collect the crystals by filtration, wash with a small amount of cold ethanol, followed by diethyl ether.

• Dry the crystals under vacuum.

Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

A general framework for an HPLC method to quantify D-galactonic acid and its lactones is provided below.[1] This method can be optimized for specific applications.

Instrumentation:

• HPLC system with a UV or Refractive Index (RI) detector.

• Reversed-phase C18 column or a specific column for organic acids (e.g., 5 µm, 4.6 x 250 mm).

Chromatographic Conditions (Starting Point):

• Mobile Phase: 0.01 M Phosphoric Acid in Water (pH adjusted to 2.5-3.0). An acidic mobile phase ensures that the galactonic acid is in its protonated form for better retention on a reversed-phase column.[1]

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 - 20 µL.

• Detection: UV at 210 nm or RI.

Sample Preparation:

• Prepare standard solutions of D-galactonic acid and purified lactones (if available) in the mobile phase at known concentrations.[1]

• Dilute experimental samples with the mobile phase to fall within the standard curve's concentration range.[1]

• Filter all samples and standards through a 0.45 µm syringe filter before injection.[1]

Quantification:

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of galactonic acid and its lactones in the samples by interpolating their peak areas on the calibration curve.

Equilibrium Study by ¹³C NMR Spectroscopy

¹³C NMR spectroscopy is a powerful tool for studying the equilibrium between galactonic acid and its lactones due to the distinct chemical shifts of the carbonyl carbons in the acid and lactone forms.[1]

Procedure:

• Prepare a solution of D-galactono-1,4-lactone in a buffered aqueous solution (using D₂O for the lock signal) at a specific pH.

• Acquire a ¹³C NMR spectrum of the solution immediately after preparation.

• Incubate the solution at a controlled temperature.

• Acquire ¹³C NMR spectra at regular time intervals to monitor the establishment of equilibrium.

• Integrate the signals corresponding to the carbonyl carbons of the acid and the lactones to determine their relative concentrations at equilibrium.

Visualizations

The following diagrams illustrate the key relationships and workflows described in this guide.

Caption: Equilibrium between D-galactonic acid and its lactone forms.

Caption: General workflow for HPLC analysis of galactonic acid and its lactones.

Caption: Workflow for studying lactone equilibrium using ¹³C NMR spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. osti.gov [osti.gov]
• 3. digital.library.unt.edu [digital.library.unt.edu]
• 4. Thermodynamic and kinetic study of lactonization and protonation [research.unipd.it]

The Biological Role of Galactonic Acid in Cellular Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Galactonic acid, a sugar acid derived from galactose, is a key metabolic intermediate in a variety of organisms, ranging from bacteria and fungi to humans. Its role in cellular metabolism is multifaceted, serving as a catabolic intermediate in energy production and, in certain contexts, accumulating to pathological levels. This technical guide provides an in-depth exploration of the biological significance of galactonic acid, detailing its metabolic pathways, the enzymes involved, and its association with human disease. We present a comprehensive overview of the current understanding of galactonic acid metabolism, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways and workflows to facilitate further research and drug development efforts.

Introduction

Galactonic acid exists as two stereoisomers, D-galactonic acid and L-galactonic acid, both of which are found in biological systems. D-galactonic acid is primarily known as a product of an alternative pathway for galactose metabolism in humans, which becomes particularly significant in the context of galactosemia.[1][2] L-galactonic acid is a key intermediate in the fungal catabolism of D-galacturonic acid, a major component of pectin.[3] Understanding the metabolic fates of these molecules is crucial for elucidating fundamental biochemical pathways and for the development of diagnostics and therapeutics for related metabolic disorders.

Biosynthesis of Galactonic Acid

The primary route for the formation of D-galactonic acid in mammals is the oxidation of D-galactose. This reaction is catalyzed by galactose dehydrogenase, which converts galactose to galactonolactone. The lactone then spontaneously or enzymatically hydrolyzes to form D-galactonic acid.[2][4]

L-galactonic acid is synthesized from D-galacturonic acid in fungi. This conversion is the first step in the fungal D-galacturonic acid catabolic pathway and is catalyzed by D-galacturonic acid reductase.[5]

Catabolic Pathways of Galactonic Acid

The breakdown of galactonic acid varies between its D- and L-isomers and across different organisms.

D-Galactonic Acid Catabolism

In bacteria such as Escherichia coli, D-galactonic acid is catabolized through a modified Entner-Doudoroff pathway. The key enzymes in this pathway are:

• D-Galactonate Dehydratase: Converts D-galactonate to 2-keto-3-deoxy-D-galactonate.

• 2-Keto-3-deoxy-D-galactonate Kinase: Phosphorylates 2-keto-3-deoxy-D-galactonate to 2-keto-3-deoxy-6-phospho-D-galactonate.

• 2-Keto-3-deoxy-6-phosphogalactonate Aldolase (B8822740): Cleaves 2-keto-3-deoxy-6-phospho-D-galactonate into pyruvate (B1213749) and D-glyceraldehyde-3-phosphate.[6][7]

L-Galactonic Acid Catabolism

In fungi, L-galactonic acid is an intermediate in the breakdown of D-galacturonic acid. The pathway proceeds as follows:

• L-Galactonate Dehydratase: Dehydrates L-galactonate to 2-keto-3-deoxy-L-galactonate.[3][8]

• 2-Keto-3-deoxy-L-galactonate Aldolase: Cleaves 2-keto-3-deoxy-L-galactonate to pyruvate and L-glyceraldehyde.

• L-Glyceraldehyde Reductase: Reduces L-glyceraldehyde to glycerol.[5]

In some bacteria, L-galactonate can be oxidized to D-tagaturonate by L-galactonate-5-dehydrogenase .[9]

Quantitative Data

Enzyme Kinetic Parameters

The following table summarizes the kinetic parameters of key enzymes involved in galactonic acid metabolism.

Enzyme	Organism	Substrate	Km (mM)	kcat (s-1)	Vmax (µmol/min/mg)
D-Galactonate Dehydratase	Mycobacterium butyricum	D-Galactonate	1	-	-
L-Galactonate-5-dehydrogenase	Escherichia coli	L-Galactonate	19.5	0.51	0.8
D-Galacturonic acid dehydrogenase	Agrobacterium tumefaciens	D-Galacturonic acid	0.5	-	124 U/mg

Note: Data for all enzymes from all relevant organisms are not comprehensively available in the literature. This table represents a selection of reported values.

Galactonic Acid Levels in Galactosemia

Galactosemia, a genetic disorder affecting galactose metabolism, leads to the accumulation of galactose and its metabolites, including galactonic acid.

Analyte	Condition	Sample Type	Concentration
Galactonate	Galactosemia (on diet)	Red Blood Cells	4.16 ± 1.32 µM[10]
Galactonate	Non-galactosemic	Red Blood Cells	1.94 ± 0.96 µM[10]
Galactonate	Galactosemia (infants)	Urine	92-132 mmol/mol Creatinine[11]
Galactonate	Galactosemia (>6 years)	Urine	17-46 mmol/mol Creatinine[11]
Galactonate	Normal (infants)	Urine	Not detectable - 231 mmol/mol Creatinine[11]
Galactonate	Normal (>6 years)	Urine	Not detectable - 25 mmol/mol Creatinine[11]

Signaling Pathways and Cellular Transport

Signaling

Currently, there is no direct evidence for galactonic acid or its metabolites acting as signaling molecules. However, some research suggests a potential role in transcriptional regulation within the fungal D-galacturonate pathway, where intermediates may influence gene expression.[5] The structural similarity of galactonic acid to other bioactive sugar acids warrants further investigation into its potential signaling roles.[12]

Cellular Transport

• Prokaryotes: In E. coli, the transport of D-galactonate into the cell is mediated by the DgoT transporter, a proton-dependent symporter.

• Eukaryotes: Specific transporters for galactonic acid in eukaryotes have not been definitively identified. However, fungi possess a diverse array of sugar transporters, some of which are known to transport D-galacturonic acid and may also be involved in galactonic acid transport.[1][11][13][14] In humans, members of the GLUT and SGLT families are responsible for sugar transport, but their specificity for galactonic acid is not well-characterized.[15][16][17][18][19]

Visualizations

Metabolic Pathways

References

• 1. academic.oup.com [academic.oup.com]
• 2. mdpi.com [mdpi.com]
• 3. L-galactonate dehydratase is part of the fungal path for D-galacturonic acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. journals.asm.org [journals.asm.org]
• 6. researchgate.net [researchgate.net]
• 7. 2-dehydro-3-deoxy-6-phosphogalactonate aldolase - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. uniprot.org [uniprot.org]
• 10. Urinary galactonate in patients with galactosemia: quantitation by nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Advances in fungal sugar transporters: unlocking the potential of second-generation bioethanol production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. research-portal.uu.nl [research-portal.uu.nl]
• 14. Essential role of sugar transporters BbStp13 in fungal virulence, conidiation, and cell wall integrity in entomopathogenic fungus Beauveria bassiana - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Glucose transporters: physiological and pathological roles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Glucose transporters in the 21st Century - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Glucose transporter - Wikipedia [en.wikipedia.org]
• 19. journals.physiology.org [journals.physiology.org]

A Technical Guide to the Enzymatic Conversion of Galactose to Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The enzymatic conversion of D-galactose to D-galactonic acid is a biotransformation of significant interest, offering a green and highly specific alternative to traditional chemical oxidation methods. This technical guide provides an in-depth overview of the core principles, key enzymes, experimental protocols, and analytical techniques pertinent to this conversion. Detailed methodologies for enzyme assays and product quantification are presented, alongside quantitative data to facilitate experimental design and optimization. Visualizations of the enzymatic pathway and experimental workflows are included to provide a clear and comprehensive understanding of the process.

Introduction

Galactonic acid, a sugar acid derived from the oxidation of galactose, is a valuable molecule with applications in the food, pharmaceutical, and chemical industries. Its synthesis through enzymatic means offers several advantages over chemical methods, including mild reaction conditions, high selectivity, and reduced environmental impact. The primary enzymes employed for this conversion are galactose oxidase and galactose dehydrogenase, each with distinct mechanisms and operational parameters. This guide will explore the biocatalytic landscape of galactose to galactonic acid conversion, providing researchers with the necessary information to harness these enzymatic systems effectively.

Key Enzymes and Reaction Mechanisms

The enzymatic oxidation of galactose to galactonic acid can be primarily achieved through the action of two key enzymes: galactose oxidase and galactose dehydrogenase.

Galactose Oxidase

Galactose oxidase (GAO) is a copper-containing enzyme that catalyzes the oxidation of the primary alcohol at the C6 position of D-galactose to an aldehyde, with the concomitant reduction of molecular oxygen to hydrogen peroxide. The resulting galacto-hexodialdose is then further oxidized to D-galactonic acid. The reaction mechanism is a ping-pong kinetic mechanism.[1][2]

Galactose Dehydrogenase

Galactose dehydrogenase (GaDH) is an NAD-dependent enzyme that catalyzes the oxidation of D-galactose at the C1 position to D-galactono-1,4-lactone.[3] This lactone can then spontaneously or enzymatically hydrolyze to D-galactonic acid.[4][5] The kinetic mechanism for galactose dehydrogenase is an ordered Bi-Bi reaction, where NAD+ binds to the enzyme first.[6]

Quantitative Data Summary

For ease of comparison, the following tables summarize the key quantitative data for the enzymatic conversion of galactose to galactonic acid.

Table 1: Kinetic Parameters of Key Enzymes

Enzyme	Substrate	K_m_	V_max_	k_cat_	k_cat_/K_m_	Source Organism	Reference
Galactose Oxidase	D-Galactose	175 mM	1180 s⁻¹	-	8.3 x 10³ M⁻¹s⁻¹	Fusarium sp.	[7][8]
L-Galactose Dehydrogenase	L-Galactose	0.21 mM	-	4.26 s⁻¹	20.67 mM⁻¹s⁻¹	Myrciaria dubia (Camu camu)	[9]
L-Galactose Dehydrogenase	L-Galactose	0.13 mM	-	1.2 s⁻¹	9.1 mM⁻¹s⁻¹	Spinacia oleracea (Spinach)	[9]
β-Galactose Dehydrogenase	D-Galactose	0.24 mM (for NAD)	-	-	-	Pseudomonas fluorescens	[10]
Rat Liver Galactose Dehydrogenase	D-Galactose	2.6 x 10⁻² M	0.57 µmol/min/mg	-	-	Rat Liver	[11]

Table 2: Optimal Reaction Conditions

Enzyme	Optimal pH	Optimal Temperature (°C)	Buffer	Reference
Galactose Oxidase (Fusarium odoratissimum)	7.0	40	20 mM Phosphate (B84403) Buffer	[12]
L-Galactose Dehydrogenase (Spinacia oleracea)	7.0	Not Specified	100 mM Tris-HCl	[9][13]
β-Galactose Dehydrogenase (Pseudomonas fluorescens)	8.6 - 9.5	25	Pyrophosphate, Tris-HCl, Bis(hydroxyethyl)amine	[10]
Rat Liver Galactose Dehydrogenase	8.3	Not Specified	Glycine Buffer	[11]

Experimental Protocols

This section provides detailed methodologies for the enzymatic synthesis of galactonic acid and its subsequent quantification.

Protocol 1: Enzymatic Synthesis of Galactonic Acid using Galactose Oxidase

This protocol describes a general method for the production of galactonic acid from D-galactose using commercially available galactose oxidase.

Materials:

• D-Galactose

• Galactose Oxidase (e.g., from Fusarium sp.)

• Catalase (to remove hydrogen peroxide byproduct)

• 100 mM Potassium Phosphate Buffer (pH 7.0)

• Deionized water

Procedure:

• Prepare a 100 mM solution of D-galactose in 100 mM potassium phosphate buffer (pH 7.0).

• Equilibrate the galactose solution to the optimal temperature for the galactose oxidase (e.g., 40°C).[12]

• Add galactose oxidase to the solution to a final concentration of 0.5 units/mL.[14]

• Add catalase to the reaction mixture to decompose the hydrogen peroxide generated during the reaction.

• Incubate the reaction mixture with gentle agitation for a specified time (e.g., 2-24 hours), monitoring the progress of the reaction by taking aliquots for analysis.

• To terminate the reaction, heat the mixture at 100°C for 10 minutes.

• Centrifuge the reaction mixture to remove any precipitated enzyme and filter the supernatant through a 0.22 µm filter.

• The resulting solution containing galactonic acid is now ready for purification or direct quantification.

Protocol 2: Quantification of Galactonic Acid by HPLC

This section details two common HPLC methods for the quantification of galactonic acid.

This method allows for the direct and sensitive quantification of underivatized galactonic acid.[15]

Instrumentation:

• HPLC system with a gradient pump and a pulsed amperometric detector (PAD) with a gold electrode.

• Anion-exchange column (e.g., CarboPac™ PA-10, 4 x 250 mm) with a corresponding guard column.

Reagents:

• Sodium hydroxide (B78521) (NaOH), 50% (w/w) solution

• Sodium acetate (B1210297) (NaOAc), anhydrous

• Deionized water (18.2 MΩ·cm)

• D-Galactonic acid standard

Chromatographic Conditions:

Parameter	Condition
Column	CarboPac™ PA-10 (4 x 250 mm)
Mobile Phase A	200 mM NaOH
Mobile Phase B	100 mM NaOH
Mobile Phase C	1 M Sodium Acetate in 100 mM NaOH
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	Pulsed Amperometry (PAD)

Gradient Program:

A multi-step gradient is typically employed, starting with a low concentration of sodium acetate to elute weakly retained analytes, followed by an increasing gradient of sodium acetate to elute galactonic acid. The column is then washed with a high concentration of sodium hydroxide and re-equilibrated.

This method is suitable for the quantification of galactonic acid, particularly at higher concentrations.[16]

Instrumentation:

• HPLC system with an isocratic pump, autosampler, column oven, and a refractive index detector (RID).

• Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H, 300 mm x 7.8 mm).

Reagents:

• D-Galactonic acid standard

• Sulfuric acid (H₂SO₄), analytical grade

• Ultrapure water (18.2 MΩ·cm)

Chromatographic Conditions:

Parameter	Condition
Column	Bio-Rad Aminex HPX-87H (300 mm x 7.8 mm)
Mobile Phase	0.005 M H₂SO₄
Flow Rate	0.6 mL/min
Column Temperature	35°C
Injection Volume	20 µL
Detection	Refractive Index Detector (RID)

Sample Preparation for Both Methods:

• Centrifuge liquid samples to remove particulate matter.

• For solid samples, perform a suitable extraction with water or a mild acidic solution.

• Filter all samples and standards through a 0.22 µm syringe filter before injection.

Standard Curve Preparation:

Prepare a stock solution of D-galactonic acid (e.g., 1 mg/mL) in ultrapure water. From this stock, prepare a series of calibration standards by serial dilution to cover the expected concentration range of the samples.

Visualizations

Signaling and Metabolic Pathways

While specific signaling pathways directly initiated by galactonic acid are not yet well-defined, its production represents a key step in an alternative route of galactose metabolism.[5][8] The following diagram illustrates the enzymatic conversion of galactose to galactonic acid.

Caption: Enzymatic pathways for the conversion of D-galactose to D-galactonic acid.

Experimental Workflow

The following diagram outlines a typical experimental workflow for the enzymatic synthesis and analysis of galactonic acid.

References

• 1. Galactose oxidase as a model for reactivity at a copper superoxide center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemie.uni-muenchen.de [chemie.uni-muenchen.de]
• 3. galactose dehydrogenase - DocCheck [doccheck.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Human Metabolome Database: Showing metabocard for Galactonic acid (HMDB0000565) [hmdb.ca]
• 6. Galactose dehydrogenase - Creative Enzymes [creative-enzymes.com]
• 7. mirica.web.illinois.edu [mirica.web.illinois.edu]
• 8. Galactose Oxidase as a Mode l for Reactivity at a Copper Superoxide Center - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structural Characterization of L-Galactose Dehydrogenase: An Essential Enzyme for Vitamin C Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. biorxiv.org [biorxiv.org]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

A Technical Guide to the Discovery and History of Galactonic Acid Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Galactonic acid (C₆H₁₂O₇), a sugar acid derived from the oxidation of galactose, represents a molecule of significant interest in biochemistry, clinical diagnostics, and as a versatile platform chemical for the synthesis of fine chemicals and pharmaceuticals.[1][2] Existing as both D- and L-isomers, its history is intertwined with the foundational discoveries of carbohydrate chemistry and the study of metabolic disorders.[1] This technical guide provides a comprehensive overview of the discovery, history, and key research milestones related to galactonic acid. It details its metabolic pathways, particularly its role as a key biomarker in galactosemia, and presents quantitative data on its physicochemical properties and bioproduction.[2] Furthermore, this guide furnishes detailed experimental protocols for its synthesis, quantification, and the evaluation of its biological activities, supplemented by logical and metabolic pathway diagrams to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Discovery and History of Galactonic Acid Research

The history of galactonic acid is not marked by a single discovery event but rather by the progressive understanding of carbohydrate chemistry in the late 19th century. Following the isolation and study of galactose by Louis Pasteur in 1856, the stage was set for investigating its derivatives. The synthesis of aldonic acids, the class of sugar acids to which galactonic acid belongs, was a significant area of research.

A pivotal development was the work of German chemist Heinrich Kiliani in 1886. Kiliani demonstrated that an aldose could be converted into two new, chain-elongated aldonic acids through the formation and subsequent hydrolysis of a cyanohydrin intermediate.[3][4] This reaction, later refined by Emil Fischer and now known as the Kiliani-Fischer synthesis , provided a systematic method for ascending the aldose series and was fundamental in elucidating the stereochemistry of sugars.[3] The application of this synthesis to D-galactose would have yielded D-galactononitrile, which upon hydrolysis, produces D-galactonic acid.

Early chemical synthesis methods for aldonic acids, including galactonic acid, typically relied on the oxidation of the corresponding aldose. A common laboratory method involves the oxidation of D-galactose with a mild oxidizing agent like bromine water, which selectively oxidizes the aldehyde group at the C1 position to a carboxylic acid, yielding D-galactonic acid.[2] More vigorous oxidation, for instance with nitric acid, leads to the formation of the aldaric acid, meso-galactaric acid (mucic acid), by oxidizing both the C1 aldehyde and the C6 primary alcohol.[1][5]

The biological significance of galactonic acid came into focus with the study of "inborn errors of metabolism." Its role as a metabolic byproduct of galactose was established, and it was later identified as a key diagnostic marker in the urine of patients with galactosemia, a genetic disorder affecting galactose metabolism. This discovery cemented its importance in clinical chemistry.

Quantitative Data

Physicochemical Properties

The following table summarizes the key physicochemical properties of D-Galactonic acid.

Property	Value	Reference(s)
Molecular Formula	C₆H₁₂O₇	[2]
Molecular Weight	196.16 g/mol	[2]
IUPAC Name	(2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanoic acid	[6]
Melting Point	122-136 °C	[6][7]
pKa	~3.35 - 3.6	[2][8]
Water Solubility	Freely soluble	[2][8]
Appearance	White crystalline powder or granular solid	[7][8]

Bioproduction of L-Galactonic Acid

Genetically engineered filamentous fungi have been utilized for the conversion of D-galacturonic acid to L-galactonic acid. The table below presents production yields from key studies.

Fungal Strain	Substrate(s)	Yield (g L-galactonate / g substrate)	Reference(s)
Trichoderma reesei Δlgd1	D-galacturonic acid	0.6 - 0.9	[3][9]
Aspergillus niger ΔgaaB	D-galacturonic acid	0.6 - 0.9	[3][9]

Galactonic Acid in Biological Systems

Metabolic Pathways

In humans and other organisms, galactonic acid is a metabolic breakdown product of galactose.[10] Under normal physiological conditions, galactose is primarily metabolized through the Leloir pathway, where it is converted to glucose-1-phosphate.[11] However, alternative metabolic routes exist.

• Formation: Galactose can be oxidized by the enzyme galactose dehydrogenase to form galactonolactone. This lactone can then spontaneously or enzymatically hydrolyze to yield galactonic acid.[10]

• Galactosemia: In the genetic disorder galactosemia, a deficiency in one of the Leloir pathway enzymes (most commonly galactose-1-phosphate uridylyltransferase, GALT) leads to the accumulation of galactose.[11] This excess galactose is shunted into alternative pathways, resulting in elevated production of galactitol and galactonic acid. Consequently, galactonic acid is a key biomarker found in elevated levels in the urine of galactosemic patients.[2]

• Fungal & Bacterial Catabolism: In various microorganisms, D-galactonic acid is a metabolic intermediate. For instance, in nonpathogenic mycobacteria, D-galactonate is catabolized to pyruvate (B1213749) and glyceraldehyde-3-phosphate. In some fungi, the catabolism of D-galacturonic acid (from pectin) proceeds through L-galactonic acid.[1]

Caption: Metabolic fate of galactose, highlighting the formation of galactonic acid. (Within 100 characters)

Biological Roles and Applications

While direct signaling pathways for galactonic acid are not well-elucidated, its structural characteristics and metabolic position suggest several roles and applications:[1]

• Platform Chemical: Galactonic acid is considered a valuable platform molecule. Its inherent chirality and multiple functional groups make it an attractive starting material for producing chiral synthons, specialty chemicals, and building blocks for the pharmaceutical industry.[2]

• Precursor for Synthesis: It holds promise as a precursor for synthesizing valuable compounds like L-ascorbic acid (vitamin C).[1]

• Potential Bioactivities: Due to its structural similarity to other sugar acids like gluconic and gallic acid, it is hypothesized to possess antioxidant, anti-inflammatory, and metal-chelating properties, though further research is required to substantiate these claims.[1]

Experimental Protocols

Synthesis of D-Galactono-1,4-lactone via Bromine Oxidation

This protocol describes a classic method for synthesizing the lactone of galactonic acid from D-galactose.

Materials:

• D-Galactose

• Bromine

• Deionized Water

• Sodium bicarbonate (NaHCO₃)

• Dowex 50W-X8 resin (H⁺ form)

• Ethanol (B145695)

Procedure:

• Dissolve D-galactose in deionized water in a suitable reaction vessel.

• Slowly add bromine to the solution while stirring at room temperature. The reaction should be protected from light.

• Continue stirring until the reaction is complete, which can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Carefully neutralize the excess bromine by the dropwise addition of a saturated sodium bicarbonate solution until the orange color of the bromine disappears.

• Acidify the solution to pH 2-3 using Dowex 50W-X8 resin.

• Filter off the resin and concentrate the filtrate under reduced pressure to obtain a syrup.

• Add ethanol to the syrup and heat to reflux to promote the formation of the lactone (lactonization).

• Cool the solution to induce the crystallization of D-galactono-1,4-lactone. Filter and dry the crystals.[2]

Quantification of Galactonic Acid by HPLC with PMP Derivatization

This method enhances the detectability of galactonic acid, which lacks a strong chromophore, for UV detection.

Materials:

• Galactonic acid standard

• Sample containing galactonic acid

• 0.3 M Sodium Hydroxide (NaOH)

• 0.5 M 1-phenyl-3-methyl-5-pyrazolone (PMP) in methanol

• 0.3 M Hydrochloric Acid (HCl)

• Chloroform (B151607)

• HPLC system with a UV detector

• 0.45 µm syringe filters

Procedure:

• Standard Preparation: Prepare a stock solution of galactonic acid in deionized water. Create a series of calibration standards by serially diluting the stock solution.

• Derivatization:

  • To 150 µL of the sample or standard, add 150 µL of 0.3 M NaOH and 150 µL of 0.5 M PMP in methanol.

  • Incubate the mixture at 70°C for 30-60 minutes.

  • Cool the reaction mixture to room temperature and neutralize with 150 µL of 0.3 M HCl.

• Extraction:

  • Add 1 mL of chloroform to the neutralized mixture, vortex, and centrifuge.

  • Discard the lower chloroform layer. Repeat this extraction three times to remove excess PMP reagent.

• Analysis:

  • Filter the final aqueous layer through a 0.45 µm syringe filter.

  • The sample is now ready for injection into the HPLC system for analysis.

Caption: Workflow for galactonic acid quantification using HPLC with PMP derivatization. (Within 100 characters)

Determination of pKa by Potentiometric Titration

This protocol determines the acid dissociation constant (pKa) of galactonic acid.

Materials:

• Galactonic acid standard

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water

• Calibrated pH meter with a glass electrode

• Magnetic stirrer and stir bar

• Burette (25 mL or 50 mL)

• Beaker (100 mL)

Procedure:

• Prepare a 0.01 M solution of galactonic acid by dissolving a precisely weighed amount in a known volume of deionized water.

• Calibrate the pH meter using standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).

• Pipette 50 mL of the 0.01 M galactonic acid solution into a 100 mL beaker with a magnetic stir bar.

• Immerse the calibrated pH electrode in the solution and record the initial pH.

• Titrate the acid solution with the standardized 0.1 M NaOH solution, adding small, precise increments (e.g., 0.5 mL) of the titrant.

• Record the pH after each addition of NaOH, allowing the reading to stabilize.

• Continue the titration past the equivalence point.

• Plot the pH values against the volume of NaOH added to generate a titration curve.

• Determine the volume of NaOH at the half-equivalence point. The pH at this point is equal to the pKa of the acid.

Logical Relationships and Pathways

Synthetic Utility of Galactonic Acid

Galactonic acid and its derivatives are valuable chiral precursors in organic synthesis.

Caption: Synthetic pathways originating from galactonic acid for fine chemical production. (Within 100 characters)

References

• 1. D-Galacturonic acid - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. grokipedia.com [grokipedia.com]
• 4. biochem313.wordpress.com [biochem313.wordpress.com]
• 5. Mucic acid - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Kiliani-Fischer synthesis [chemeurope.com]
• 8. Kiliani–Fischer synthesis - Wikipedia [en.wikipedia.org]
• 9. US1718837A - Production of mucic acid - Google Patents [patents.google.com]
• 10. Oxidation of polysaccharides by galactose oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Catalytic Mechanism of Galactose Oxidase: A Theoretical Study [ouci.dntb.gov.ua]

Galactonic Acid: A Key Biomarker in the Management of Galactosemia

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Galactosemia is an inborn error of galactose metabolism, most commonly caused by a deficiency of the enzyme galactose-1-phosphate uridylyltransferase (GALT).[1][2] This deficiency leads to the accumulation of galactose and its metabolites, including galactonic acid, in various tissues, resulting in severe neonatal complications and long-term debilitating consequences.[1][2] While a galactose-restricted diet is the cornerstone of management, it does not prevent the development of long-term complications, highlighting the need for sensitive biomarkers to monitor disease status and treatment efficacy.[2] Galactonic acid, a product of an alternative pathway of galactose metabolism, has emerged as a promising biomarker for galactosemia. This technical guide provides a comprehensive overview of galactonic acid's role as a biomarker, detailing the biochemical pathways, analytical methodologies for its quantification, and its clinical significance in diagnosis and monitoring.

Biochemical Basis of Galactonic Acid Formation

In individuals with GALT deficiency, the primary Leloir pathway for galactose metabolism is impaired. This leads to the shunting of excess galactose into alternative metabolic routes. One such pathway is the oxidation of galactose to galactonic acid. This conversion is initiated by galactose dehydrogenase, which oxidizes galactose to galactono-1,4-lactone. The lactone is then hydrolyzed, either spontaneously or enzymatically, to form galactonic acid.[3] This metabolite is subsequently excreted in the urine, and its levels reflect the body's galactose burden.[4]

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// Node styles Galactose [fillcolor="#FBBC05", fontcolor="#202124"]; Galactose1P [fillcolor="#F1F3F4", fontcolor="#202124"]; UDP_Galactose [fillcolor="#F1F3F4", fontcolor="#202124"]; UDP_Glucose [fillcolor="#F1F3F4", fontcolor="#202124"]; Glucose1P [fillcolor="#34A853", fontcolor="#FFFFFF"]; Galactitol [fillcolor="#EA4335", fontcolor="#FFFFFF"]; Galactonolactone [fillcolor="#F1F3F4", fontcolor="#202124"]; Galactonic_Acid [fillcolor="#4285F4", fontcolor="#FFFFFF"]; Urine [shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Pathway connections Galactose -> Galactose1P [label="GALK"]; Galactose1P -> UDP_Galactose [label="GALT (deficient)", color="#EA4335", fontcolor="#EA4335"]; UDP_Glucose -> UDP_Galactose; UDP_Galactose -> Glucose1P [label="GALE"]; Galactose -> Galactitol [label="Aldose Reductase"]; Galactose -> Galactonolactone [label="Galactose Dehydrogenase"]; Galactonolactone -> Galactonic_Acid [label="Lactonase/\nSpontaneous"]; Galactonic_Acid -> Urine [label="Excretion"];

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Figure 1: Simplified pathway of galactose metabolism in galactosemia, highlighting the formation of galactonic acid.

Analytical Methodologies for Galactonic Acid Quantification

Accurate and precise quantification of galactonic acid is crucial for its clinical utility as a biomarker. Several analytical techniques have been developed for this purpose, primarily focusing on urine and, to a lesser extent, blood samples.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used method for the quantification of galactonic acid in urine. The method typically involves sample preparation, derivatization, and subsequent analysis by GC-MS.

Sample Preparation and Derivatization: A common approach involves the conversion of galactonic acid to its trimethylsilyl (B98337) (TMS) derivative to increase its volatility for GC analysis.[5][6]

Instrumentation and Parameters:

• Gas Chromatograph: Equipped with a capillary column (e.g., DB-5 or equivalent).

• Oven Temperature Program: A temperature gradient is employed to separate the analytes. A typical program might start at a lower temperature (e.g., 80°C), ramp up to a higher temperature (e.g., 300°C) at a controlled rate, and hold for a specific duration to ensure all compounds elute.

• Mass Spectrometer: Operated in either full scan mode for identification or selected ion monitoring (SIM) mode for quantification, the latter offering higher sensitivity. Electron impact (EI) ionization is commonly used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (¹H) NMR spectroscopy offers a non-destructive and quantitative method for analyzing urinary metabolites, including galactonic acid, with minimal sample preparation.[4][7]

Sample Preparation: Urine samples are typically centrifuged to remove particulate matter and then mixed with a buffer containing a known concentration of an internal standard (e.g., trimethylsilylpropionic acid - TSP) and D₂O for field frequency locking.

Instrumentation and Parameters:

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is required for adequate spectral resolution and sensitivity.

• Pulse Sequence: A one-dimensional ¹H NMR spectrum is acquired using a pulse sequence with water suppression, such as a 1D NOESY with presaturation.

• Acquisition Parameters: Key parameters include the relaxation delay (D1), which should be at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation and accurate quantification, the number of scans (NS) to achieve an adequate signal-to-noise ratio, and the acquisition time (AQ).[8]

• Data Processing and Quantification: The acquired free induction decay (FID) is processed by applying Fourier transformation, phasing, and baseline correction. The concentration of galactonic acid is then determined by comparing the integral of a specific, well-resolved galactonic acid resonance to the integral of the internal standard.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS provides a highly sensitive and specific method for the analysis of metabolites in complex biological matrices, including dried blood spots (DBS).[4]

Sample Preparation: For DBS samples, a small punch is typically extracted with a solvent mixture (e.g., methanol/acetonitrile) to recover the analytes.[9] The extract is then evaporated and reconstituted in a suitable solvent for injection into the UPLC system.[4]

Instrumentation and Parameters:

• UPLC System: A UPLC system with a reverse-phase column (e.g., C18) is used for chromatographic separation. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile (B52724) with 0.1% formic acid) is typically employed.[4]

• Mass Spectrometer: A tandem quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for detection and quantification. This involves selecting a specific precursor ion for galactonic acid and monitoring for a characteristic product ion after collision-induced dissociation.[10]

Experimental Protocols

Protocol 1: GC-MS Quantification of Urinary Galactonic Acid

1. Sample Preparation:

• Thaw frozen urine samples at room temperature.
• Centrifuge at 13,000 x g for 10 minutes to pellet any debris.
• Transfer 100 µL of the supernatant to a new microcentrifuge tube.
• Add a known amount of an internal standard (e.g., a stable isotope-labeled galactonic acid).
• Lyophilize the sample to dryness.

2. Derivatization (TMS):

• To the dried residue, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.
• Cap the vial tightly and heat at 70°C for 60 minutes.
• Cool to room temperature before analysis.

3. GC-MS Analysis:

• Injection Volume: 1 µL.
• Injector Temperature: 250°C.
• Carrier Gas: Helium.
• Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 300°C at 10°C/min, and hold for 5 minutes.
• MS Transfer Line Temperature: 280°C.
• Ion Source Temperature: 230°C.
• Ionization Mode: Electron Impact (EI) at 70 eV.
• Scan Mode: Selected Ion Monitoring (SIM) for characteristic ions of the TMS-derivatized galactonic acid.

Protocol 2: ¹H-NMR Quantification of Urinary Galactonic Acid

1. Sample Preparation:

• Thaw frozen urine samples at room temperature.
• Centrifuge at 13,000 x g for 10 minutes.
• In an NMR tube, combine 540 µL of the urine supernatant with 60 µL of a D₂O buffer solution containing a known concentration of TSP as an internal standard.

2. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher.
• Pulse Sequence: 1D NOESY with presaturation for water suppression.
• Relaxation Delay (D1): 5 seconds.
• Number of Scans (NS): 128.
• Acquisition Time (AQ): 2.5 seconds.
• Temperature: 298 K.

3. Data Processing and Quantification:

• Apply a line broadening of 0.3 Hz to the FID.
• Perform Fourier transformation, phase correction, and baseline correction.
• Integrate the signal corresponding to a specific proton of galactonic acid and the TSP signal (at 0 ppm).
• Calculate the concentration of galactonic acid based on the known concentration of the internal standard and the relative integral values.

Clinical Significance and Data Presentation

Galactonic acid levels are significantly elevated in individuals with galactosemia compared to healthy controls, making it a valuable diagnostic and monitoring biomarker.

Diagnostic Utility

In untreated newborns with classic galactosemia, urinary galactonic acid levels are markedly elevated.[7] This allows for early and accurate diagnosis, which is critical for the timely initiation of a galactose-restricted diet to prevent acute life-threatening complications.[11]

Monitoring Treatment Efficacy and Dietary Compliance

Following the implementation of a galactose-restricted diet, urinary galactonic acid levels decrease significantly.[7] However, they often remain higher than in healthy individuals, reflecting the endogenous production of galactose.[12] Monitoring urinary galactonic acid can therefore provide an indication of both dietary compliance and the overall metabolic control of the disease.

Quantitative Data Summary

The following tables summarize representative quantitative data for urinary galactonic acid in different populations.

Table 1: Urinary Galactonic Acid Levels in Galactosemia Patients and Controls (GC-MS)

Population	Age Group	Urinary Galactonic Acid (mmol/mol creatinine)	Reference
Healthy Controls	< 1 year	Not detectable - 231	[6]
Healthy Controls	> 6 years	Not detectable - 25	[6]
Classic Galactosemia	< 1 year	92 - 132	[6]
Classic Galactosemia	> 6 years	17 - 46	[6]

Table 2: Red Blood Cell (RBC) Galactonate Levels in Galactosemia Patients and Controls (GC-MS)

Population	RBC Galactonate (µM)	Reference
Healthy Controls	1.94 ± 0.96	[13]
Galactosemia Patients (on diet)	4.16 ± 1.32	[13]

Correlation with Long-Term Outcomes

While galactonic acid is a reliable marker of galactose exposure, its direct correlation with specific long-term complications, such as cognitive impairment, is still an area of active research. Some studies have not found a direct relationship between galactonate levels and clinical or developmental outcomes.[14] However, as a measure of metabolic derangement, elevated galactonic acid levels are indicative of the ongoing biochemical stress that is thought to contribute to the pathophysiology of long-term complications in galactosemia. Further longitudinal studies are needed to fully elucidate the prognostic value of galactonic acid in predicting the severity of long-term outcomes.

Logical Relationships and Workflows

The process of utilizing galactonic acid as a biomarker involves a series of logical steps from sample collection to clinical interpretation.

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// Workflow connections Patient -> Sample_Collection [label="Urine or Blood Sample"]; Sample_Collection -> Sample_Prep [label="Centrifugation, Extraction"]; Sample_Prep -> Analytical_Method; Analytical_Method -> GCMS; Analytical_Method -> NMR; Analytical_Method -> UPLCMSMS; GCMS -> Data_Analysis; NMR -> Data_Analysis; UPLCMSMS -> Data_Analysis; Data_Analysis -> Clinical_Interpretation [label="Quantification & Comparison to Reference"];

// Graph attributes graph [bgcolor="#FFFFFF", label="Workflow for Galactonic Acid Biomarker Analysis", fontname="Arial", fontsize=12, labeljust="l"]; }

Figure 2: Workflow for the analysis of galactonic acid as a biomarker for galactosemia.

Conclusion

Galactonic acid has been firmly established as a valuable biomarker for the diagnosis and monitoring of galactosemia. Its quantification in urine provides a reliable measure of the body's galactose burden, reflecting both dietary intake and endogenous production. The analytical methods of GC-MS and NMR are well-suited for its measurement, each with its own advantages in terms of sensitivity, specificity, and sample preparation requirements. While the direct correlation of galactonic acid with long-term clinical outcomes requires further investigation, its role in assessing metabolic control is undisputed. For researchers and drug development professionals, the accurate measurement of galactonic acid is an essential tool for evaluating the efficacy of novel therapeutic interventions aimed at mitigating the long-term consequences of this devastating disease.

References

• 1. Sweet and sour: an update on classic galactosemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Brain function in classic galactosemia, a galactosemia network (GalNet) members review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Biomarker discovery in galactosemia: Metabolomics with UPLC/HRMS in dried blood spots [frontiersin.org]
• 5. Monitoring of biochemical status in children with Duarte galactosemia: utility of galactose, galactitol, galactonate, and galactose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Urinary galactitol and galactonate quantified by isotope-dilution gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Urinary galactonate in patients with galactosemia: quantitation by nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Classic Galactosemia and Clinical Variant Galactosemia - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. galid.de [galid.de]
• 13. Galactitol and galactonate in red blood cells of galactosemic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Classic Galactosemia | Choose the Right Test [arupconsult.com]

A Comprehensive Technical Guide to the Spectral Analysis of Galactonic Acid

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral data for galactonic acid, a sugar acid derived from galactose. The structural elucidation of galactonic acid is critical for its role in metabolic research and as a potential building block in pharmaceutical synthesis. This document outlines the characteristic Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for galactonic acid and provides detailed experimental protocols for data acquisition.

Spectral Data Summary

The following sections present the key spectral data for galactonic acid, organized for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of galactonic acid. The chemical shifts are indicative of the electronic environment of each nucleus.

Table 1: ¹H NMR Spectral Data for Galactonic Acid

Chemical Shift (δ) ppm	Multiplicity	Solvent System	Notes
3.62 - 3.69	Multiplet	5% DMSO-d₆	Protons on the carbon chain (C2-C5).[1]
3.94 - 3.97	Multiplet	5% DMSO-d₆	Protons on the carbon chain (C2-C5).[1]
4.24	Multiplet	5% DMSO-d₆	Proton likely adjacent to the carboxylic acid or hydroxyl group.[1]

| 10 - 13 | Broad Singlet | General (CDCl₃) | Characteristic chemical shift for a carboxylic acid proton (-COOH).[2] This signal may disappear upon D₂O exchange. |

Note: The ¹H NMR spectrum of galactonic acid is complex due to the overlapping signals of the chiral centers. Data is compiled from spectra recorded at 600 MHz.[1][3]

Table 2: ¹³C NMR Spectral Data for Galactonic Acid

Chemical Shift (δ) ppm	Carbon Assignment	Notes
66.07	C-H	Data derived from ¹H-¹³C HSQC spectra.[1]
72.37	C-H	Data derived from ¹H-¹³C HSQC spectra.[1]
72.70	C-H	Data derived from ¹H-¹³C HSQC spectra.[1]
74.03	C-H	Data derived from ¹H-¹³C HSQC spectra.[1]
74.20	C-H	Data derived from ¹H-¹³C HSQC spectra.[1]

| 165 - 185 | C=O | Characteristic range for a carboxylic acid carbonyl carbon.[4] |

Note: Specific assignments for each carbon require further 2D NMR experiments. The listed C-H shifts are from a ¹H-¹³C HSQC experiment at 600 MHz in 5% DMSO-d₆.[1]

Infrared (IR) Spectroscopy Data

IR spectroscopy is used to identify the functional groups present in a molecule based on their vibrational frequencies. Galactonic acid exhibits characteristic absorptions for its hydroxyl and carboxylic acid groups.

Table 3: IR Absorption Bands for Galactonic Acid

Wavenumber (cm⁻¹)	Functional Group	Vibration Type	Characteristics
3500 - 3200	O-H (Alcohol)	Stretch	Broad band
3300 - 2500	O-H (Carboxylic Acid)	Stretch	Very broad, strong band, often overlapping C-H stretches.[2][5][6]
1760 - 1690	C=O (Carboxylic Acid)	Stretch	Strong, sharp absorption.[2][6]
1320 - 1210	C-O (Carboxylic Acid)	Stretch	Medium intensity.[2]

| ~1050 | C-O (Alcohol) | Stretch | Medium to strong intensity |

Mass Spectrometry (MS) Data

Mass spectrometry is a powerful technique for determining the molecular weight and elemental composition of a compound.[7] For galactonic acid (Molecular Weight: 196.16 g/mol ), both soft ionization and derivatization-based methods are employed.[1]

Table 4: Mass Spectrometry Data for Galactonic Acid

Technique	Mode	Key m/z Values	Ion Description
ESI-MS	Negative	195.08	[M-H]⁻, deprotonated molecule.[1][8]
MS-MS of 195.051	Negative	177.1, 159.1, 129.1	Fragment ions resulting from collision-induced dissociation.[1]

| GC-MS (as 6 TMS derivative) | N/A | 292.0, 217.0, 205.0, 103.0 | Fragment ions of the hexakis(trimethylsilyl) derivative.[1][9] |

Experimental Protocols

Detailed methodologies for acquiring the spectral data are provided below. These protocols are generalized and may require optimization based on the specific instrumentation available.

NMR Spectroscopy Protocol

• Sample Preparation:

  • Dissolve 5-10 mg of galactonic acid in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O) in a standard 5 mm NMR tube.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

  • For D₂O, a small amount of a reference standard like DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) can be added for chemical shift calibration. For DMSO-d₆, the residual solvent peak can be used as an internal reference.

• Data Acquisition (¹H and ¹³C NMR):

  • The experiment is performed on a high-field NMR spectrometer (e.g., 400-600 MHz).[3]

  • Tune and shim the probe to optimize the magnetic field homogeneity.

  • For ¹H NMR: Acquire a one-dimensional proton spectrum. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Collect a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • For ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans is required. A 45° pulse angle and a relaxation delay of 2 seconds are common.

  • For 2D NMR (e.g., HSQC): Acquire two-dimensional spectra like ¹H-¹³C HSQC to correlate proton and carbon signals, which is invaluable for structural assignment.[1]

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum and perform baseline correction.

  • Calibrate the chemical shift axis using the reference signal.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

IR Spectroscopy Protocol

• Sample Preparation (KBr Pellet Method):

  • Thoroughly grind 1-2 mg of dry galactonic acid with approximately 100-200 mg of spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle. The mixture should be a fine, homogeneous powder.

  • Place the powder into a pellet-forming die and press it under high pressure (several tons) using a hydraulic press to form a thin, transparent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of an FTIR spectrometer.

  • Record a background spectrum of the empty sample compartment first.

  • Acquire the sample spectrum over the mid-IR range (typically 4000 to 400 cm⁻¹). Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

  • Identify and label the characteristic absorption peaks corresponding to the functional groups of galactonic acid.

Mass Spectrometry Protocol

A. Liquid Chromatography-Mass Spectrometry (LC-MS) for Intact Mass:

• Sample Preparation:

  • Prepare a dilute solution of galactonic acid (e.g., 1-10 µg/mL) in a suitable solvent system, such as a mixture of water and methanol (B129727) or acetonitrile, often with a small amount of formic acid or ammonium (B1175870) hydroxide (B78521) to promote ionization.

• Data Acquisition:

  • Use a liquid chromatography system coupled to a mass spectrometer with an electrospray ionization (ESI) source.

  • Inject the sample into the LC system. A reversed-phase C18 column is often used.[10]

  • Acquire data in negative ion mode to detect the deprotonated molecule [M-H]⁻. Set the mass analyzer to scan a relevant m/z range (e.g., 50-500 Da).

B. Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization:

• Sample Derivatization (Silylation):

  • Since galactonic acid is non-volatile, derivatization is required for GC-MS analysis.[7][11]

  • Dry a small amount of the sample (e.g., 50-100 µg) completely under a stream of nitrogen.

  • Add a silylating agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), and an appropriate solvent like pyridine.

  • Heat the mixture (e.g., at 70°C for 60 minutes) to convert the hydroxyl and carboxylic acid groups to their volatile trimethylsilyl (B98337) (TMS) ethers/esters.[11]

• Data Acquisition:

  • Inject the derivatized sample into a GC-MS system equipped with a capillary column suitable for sugar analysis (e.g., DB-5ms).[11]

  • Use a temperature gradient program in the GC oven to separate the components.

  • The mass spectrometer will record the mass spectra of the eluting compounds.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the comprehensive spectral analysis of galactonic acid.

Caption: Workflow for the spectroscopic analysis of galactonic acid.

References

• 1. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. hmdb.ca [hmdb.ca]
• 4. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. CH 336: Carboxylic Acid Spectroscopy [sites.science.oregonstate.edu]
• 6. personal.utdallas.edu [personal.utdallas.edu]
• 7. benchchem.com [benchchem.com]
• 8. rsc.org [rsc.org]
• 9. hmdb.ca [hmdb.ca]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]

Thermodynamic Properties of Galactonic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermodynamic properties of galactonic acid, a sugar acid derived from galactose. This document summarizes key quantitative thermodynamic data, outlines relevant experimental methodologies for their determination, and visualizes the primary metabolic pathways in which galactonic acid participates. This information is intended to support researchers, scientists, and drug development professionals in understanding the fundamental physicochemical characteristics and biological significance of this compound.

Introduction

Galactonic acid (C₆H₁₂O₇) is a sugar acid that plays a role in various biological processes, including as an intermediate in galactose metabolism. An understanding of its thermodynamic properties is crucial for applications in drug development, biotechnology, and food science, where it may be used as a chelating agent, an acidulant, or a precursor for chemical synthesis. This guide consolidates available thermodynamic data and related biochemical information to serve as a foundational resource.

Quantitative Thermodynamic Data

The following table summarizes the available quantitative thermodynamic data for D-galactonic acid and its γ-lactone form. It is important to note that while some experimental data exists, many of the available values are derived from computational models.

Property	Symbol	Value	State/Conditions	Source
D-Galactonic Acid
Molar Mass	M	196.16 g/mol	Solid	[1][2]
Standard Solid Enthalpy of Combustion	ΔcH°solid	-2465.90 ± 2.80 kJ/mol	Solid, 298.15 K	[1][2]
Standard Gibbs Free Energy of Formation	ΔfG°	-959.96 kJ/mol (Calculated)	Gas	[1]
Enthalpy of Formation	ΔfH°gas	-1214.25 kJ/mol (Calculated)	Gas	[1]
Enthalpy of Fusion	ΔfusH°	23.33 kJ/mol (Calculated)	Solid to Liquid	[1]
D-Galactonic acid, γ-lactone
Molar Mass	M	178.14 g/mol	Solid	[3][4][5]
Standard Solid Enthalpy of Combustion	ΔcH°solid	-2246.3 ± 1.2 kJ/mol	Solid, 298.15 K	[3]
Enthalpy of Fusion	ΔfusH	35.77 kJ/mol	at 410.3 K	[5]
Standard Gibbs Free Energy of Formation	ΔfG°	-747.79 kJ/mol (Calculated)	Gas	[3]
Enthalpy of Formation	ΔfH°gas	-977.78 kJ/mol (Calculated)	Gas	[3]

Experimental Protocols

Precise determination of thermodynamic properties such as the enthalpy of combustion relies on established experimental techniques. For a solid organic compound like galactonic acid, bomb calorimetry is the standard method.

Determination of Enthalpy of Combustion using Bomb Calorimetry

This protocol describes a general procedure for determining the standard enthalpy of combustion of a solid sugar acid like galactonic acid.

Objective: To measure the heat of combustion of solid galactonic acid at a constant volume.

Apparatus:

• Parr-type oxygen bomb calorimeter

• High-precision thermometer (± 0.001 °C)

• Balance (± 0.0001 g)

• Pellet press

• Ignition unit

• Fuse wire (e.g., nickel-chromium) of known heat of combustion

• Crucible (silica or platinum)

• Oxygen cylinder with pressure regulator

Procedure:

• Sample Preparation: A known mass (typically 0.8 - 1.2 g) of pure, dry D-galactonic acid is pressed into a pellet. The pellet is weighed accurately.

• Bomb Assembly: A measured length of fuse wire is attached to the electrodes of the bomb head, ensuring it is in contact with the sample pellet placed in the crucible. A small, known volume of distilled water (typically 1 mL) is added to the bomb to ensure that the water formed during combustion is in its liquid state and to absorb any acidic gases produced.

• Pressurization: The bomb is sealed and purged of atmospheric nitrogen by flushing with oxygen. It is then filled with pure oxygen to a pressure of approximately 25-30 atm.[6][7][8]

• Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the calorimeter bucket. The calorimeter is assembled with the stirrer and thermometer.

• Temperature Equilibration: The stirrer is started, and the system is allowed to reach thermal equilibrium. The initial temperature is recorded at regular intervals for a few minutes to establish a baseline.

• Ignition: The sample is ignited by passing an electric current through the fuse wire.

• Temperature Monitoring: The temperature of the water in the calorimeter is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Post-Reaction Analysis: The bomb is depressurized and opened. The interior is inspected for any signs of incomplete combustion (e.g., soot). The length of the unburned fuse wire is measured. The bomb washings are collected to titrate for any nitric or sulfuric acid formed from trace nitrogen or sulfur in the sample or atmosphere.[6]

Data Analysis: The heat capacity of the calorimeter system (Ccal) is determined by combusting a standard substance with a known heat of combustion, such as benzoic acid.[8] The total heat released during the combustion of galactonic acid is calculated from the corrected temperature rise and the heat capacity of the calorimeter. Corrections are made for the heat of combustion of the fuse wire and the heat of formation of any acids. The standard enthalpy of combustion (ΔcH°) can then be calculated from the heat of combustion at constant volume (ΔcU°).

Metabolic Pathways Involving Galactonic Acid

Galactonic acid is an intermediate in several metabolic pathways across different organisms. The following diagrams illustrate two key pathways.

Fungal D-Galacturonic Acid Catabolic Pathway

In fungi, D-galacturonic acid, a major component of pectin, is catabolized to intermediates that can enter central metabolism. This pathway involves the reduction of D-galacturonic acid to L-galactonic acid.[9][10][11][12][13][14]

References

• 1. D-Galactonic acid (CAS 576-36-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. D-Galactonic acid [webbook.nist.gov]
• 3. D-Galactonic acid, «gamma»-lactone (CAS 2782-07-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. D-Galactonic acid, γ-lactone [webbook.nist.gov]
• 5. D-Galactonic acid, γ-lactone [webbook.nist.gov]
• 6. personal.utdallas.edu [personal.utdallas.edu]
• 7. nsuworks.nova.edu [nsuworks.nova.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The introduction of the fungal d-galacturonate pathway enables the consumption of d-galacturonic acid by Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Engineering filamentous fungi for conversion of D-galacturonic acid to L-galactonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Technical Guide to the Solubility of Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of D-galactonic acid, a sugar acid of significant interest in various scientific and industrial fields. This document collates available solubility data, details experimental protocols for its determination, and presents a logical workflow for solubility studies. Given the limited availability of extensive quantitative data in publicly accessible literature, this guide also outlines methodologies for researchers to generate such data in their own laboratories.

Introduction to Galactonic Acid

D-galactonic acid is a derivative of galactose and plays a role in various metabolic pathways. Its chemical structure, rich in hydroxyl groups, dictates its solubility characteristics, making it a highly polar molecule. In aqueous solutions, D-galactonic acid exists in a dynamic equilibrium with its γ-lactone (D-galactono-1,4-lactone) and δ-lactone (D-galactono-1,5-lactone) forms. This equilibrium is influenced by factors such as pH and temperature, which must be considered during solubility assessments.

Solubility of D-Galactonic Acid

Currently, detailed quantitative solubility data for D-galactonic acid across a wide range of solvents and temperatures is not extensively available in published literature. The available information is a mix of qualitative descriptions and calculated values.

Qualitative Solubility:

D-galactonic acid is generally described as being freely soluble in water, slightly soluble in alcohol, and insoluble in ether and most other organic solvents[1].

Quantitative Solubility Data:

The following table summarizes the known quantitative solubility data for D-galactonic acid. It is important to note that these values are limited and may be based on calculations rather than direct experimental measurement.

Solvent	Temperature (°C)	Solubility	Method	Reference
Water	Not Specified	1.80 (log₁₀S, mol/L)	Calculated	[2]

Note: The lack of extensive experimental data highlights a research gap and an opportunity for further investigation.

Experimental Protocols for Solubility Determination

To address the gap in quantitative data, this section provides a detailed experimental protocol for determining the solubility of D-galactonic acid. This protocol is based on the established "shake-flask" method, a common technique for assessing the solubility of solids in liquids.

3.1. Principle

An excess amount of solid D-galactonic acid is equilibrated with a specific solvent at a constant temperature. The concentration of the dissolved galactonic acid in the saturated solution is then determined using a suitable analytical method.

3.2. Materials and Equipment

• D-Galactonic acid (high purity)

• Selected solvents (e.g., water, ethanol, methanol, propanol)

• Thermostatic shaker or water bath

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm)

• High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID) system or a UV/Vis Spectrophotometer for colorimetric assay.

3.3. Procedure

• Preparation of Solvent: Prepare the desired solvents of high purity.

• Sample Preparation: Accurately weigh an excess amount of D-galactonic acid and add it to a series of sealed vials, each containing a known volume of the respective solvent.

• Equilibration: Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C, 37 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a sufficient time to allow the undissolved solid to settle. For faster separation, the samples can be centrifuged at the same temperature.

• Sample Collection and Dilution: Carefully withdraw an aliquot of the clear supernatant using a pre-warmed/cooled syringe to match the equilibration temperature. Immediately filter the aliquot through a syringe filter to remove any remaining solid particles. Accurately dilute the filtered sample with the appropriate solvent to a concentration within the calibrated range of the analytical method.

• Quantification: Analyze the diluted samples to determine the concentration of dissolved galactonic acid.

3.4. Analytical Methods for Quantification

The concentration of galactonic acid in the saturated solution can be determined by various methods.

3.4.1. High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This is a robust method for quantifying non-chromophoric compounds like galactonic acid.

• Column: A suitable column for sugar acid analysis (e.g., an ion-exclusion column).

• Mobile Phase: Isocratic elution with a dilute acid solution (e.g., 0.005 M H₂SO₄) is commonly used[1].

• Detector: Refractive Index Detector (RID).

• Standard Preparation: Prepare a series of standard solutions of D-galactonic acid of known concentrations to create a calibration curve[1].

• Analysis: Inject the diluted samples and standards into the HPLC system and determine the concentration of galactonic acid in the samples by comparing their peak areas to the calibration curve.

3.4.2. Colorimetric Assay

Colorimetric methods provide a simpler alternative to HPLC if the necessary equipment is available. A common method involves reaction with 3-phenylphenol (B1666291).

• Principle: In the presence of sulfuric acid, galacturonic acid (a related sugar acid) forms a product that reacts with 3-phenylphenol to produce a colored complex that can be measured spectrophotometrically. This method can be adapted for galactonic acid.

• Procedure:

  • Mix the diluted sample with a solution of sodium tetraborate (B1243019) in sulfuric acid.

  • Heat the mixture in a boiling water bath.

  • Cool the mixture and add a solution of 3-phenylphenol in sodium hydroxide.

  • Measure the absorbance at a specific wavelength (e.g., 520 nm).

• Calibration: A standard curve is generated using known concentrations of D-galactonic acid.

Visualizations

4.1. Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of D-galactonic acid solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. D-Galactonic acid (CAS 576-36-3) - Chemical & Physical Properties by Cheméo [chemeo.com]

Galactonic Acid Degradation Pathways: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the core galactonic acid degradation pathways in various organisms. It is intended for researchers, scientists, and drug development professionals, offering detailed information on the biochemical reactions, enzymatic players, and regulatory mechanisms. The guide also includes experimental protocols and quantitative data to support further research and application in metabolic engineering and drug development.

Introduction to Galactonic Acid Metabolism

Galactonic acid, a sugar acid derived from galactose, exists in two stereoisomeric forms, D-galactonate and L-galactonate, each metabolized through distinct pathways across different biological kingdoms. In bacteria such as Escherichia coli, D-galactonate is catabolized via a modified Entner-Doudoroff pathway. Fungi, including the industrial workhorse Aspergillus niger, utilize a reductive pathway to degrade D-galacturonic acid, which involves the intermediate L-galactonate. In humans, an alternative pathway for galactose metabolism leads to the formation of galactonate, which can then enter the pentose (B10789219) phosphate (B84403) pathway; this route is particularly significant in the context of galactosemia.

Bacterial D-Galactonate Degradation Pathway

Enteric bacteria, including Escherichia coli, metabolize D-galactonate through a pathway encoded by the dgo operon. This pathway converts D-galactonate into central metabolic intermediates, pyruvate (B1213749) and D-glyceraldehyde-3-phosphate.

The degradation proceeds through the following key enzymatic steps:

• Transport: D-galactonate is transported into the cell by the D-galactonate transporter, DgoT.

• Dehydration: D-galactonate is dehydrated by D-galactonate dehydratase (DgoD) to form 2-keto-3-deoxy-D-galactonate.

• Phosphorylation: 2-keto-3-deoxy-D-galactonate is then phosphorylated by 2-keto-3-deoxy-D-galactonate kinase (DgoK) to yield 2-keto-3-deoxy-6-phospho-D-galactonate.

• Aldol Cleavage: Finally, 2-keto-3-deoxy-6-phospho-D-galactonate aldolase (DgoA) cleaves this intermediate into pyruvate and D-glyceraldehyde-3-phosphate.

The dgo operon is negatively regulated by the transcriptional repressor DgoR, which binds to operator regions in the promoter. D-galactonate acts as an inducer, binding to DgoR and causing its dissociation from the DNA, thereby allowing the transcription of the dgo genes.[1][2][3][4]

Bacterial D-Galactonate Degradation Pathway

Fungal L-Galactonate Degradation Pathway

Filamentous fungi such as Aspergillus niger and Trichoderma reesei catabolize D-galacturonic acid, a major component of pectin, through a reductive pathway that generates L-galactonate as a key intermediate.[1][5] This pathway ultimately yields pyruvate and glycerol (B35011).

The sequential enzymatic reactions are as follows:

• Reduction: D-galacturonic acid is first reduced to L-galactonate by D-galacturonic acid reductase (GaaA), an NADPH-dependent enzyme.[6][7]

• Dehydration: L-galactonate is then dehydrated by L-galactonate dehydratase (GaaB) to produce 2-keto-3-deoxy-L-galactonate.[1][8]

• Aldol Cleavage: 2-keto-3-deoxy-L-galactonate aldolase (GaaC) cleaves this intermediate into pyruvate and L-glyceraldehyde.

• Reduction: Finally, L-glyceraldehyde is reduced to glycerol by L-glyceraldehyde reductase (GaaD).

Genetic engineering of this pathway, for instance by deleting the gaaB gene, can lead to the accumulation and secretion of L-galactonic acid.[5]

Fungal L-Galactonate Degradation Pathway

Human Galactonic Acid Metabolism

In humans, galactonic acid is a product of an alternative pathway for galactose metabolism. This pathway becomes particularly active in individuals with galactosemia, a genetic disorder characterized by the deficiency of enzymes required for the primary galactose metabolic pathway (the Leloir pathway).[9] The initial step is the oxidation of galactose to galactono-1,4-lactone, catalyzed by galactose dehydrogenase (NAD+). The lactone is then hydrolyzed to galactonate. Galactonate can subsequently enter the pentose phosphate pathway, serving as a mechanism for the disposal of excess galactose.[10]

Human Galactonate Metabolism Overview

Quantitative Data

Enzyme Kinetic Parameters

The following table summarizes the available kinetic parameters for key enzymes in the galactonic acid degradation pathways.

Enzyme	Organism	Substrate	Km (mM)	kcat (s-1)	kcat/Km (s-1mM-1)
D-Galactonate Dehydratase	Mycobacterium butyricum	D-Galactonate	1	-	-
2-Keto-3-deoxygalactonate Kinase (KDGK-2)	Haloferax volcanii	2-Keto-3-deoxy-D-galactonate	0.06 ± 0.01	26	432
D-Galacturonic Acid Reductase (Gaa1)	Euglena gracilis	D-Galacturonic Acid (with NADH)	0.23 ± 0.02	10.3 ± 0.2	45
D-Galacturonic Acid Reductase (Gaa1)	Euglena gracilis	D-Galacturonic Acid (with NADPH)	0.27 ± 0.02	11.8 ± 0.2	44
L-Galactonate Dehydratase	Hypocrea jecorina	L-Galactonate	1.8	-	-
Human Placental Glucose-6-Phosphate Dehydrogenase	Homo sapiens	Galactose-6-phosphate	10 ± 2	-	1.57 x 10-2

Note: "-" indicates data not available in the reviewed literature.

Metabolite Concentrations in Galactosemia

The accumulation of galactonate is a clinical hallmark of galactosemia. The following table presents the concentrations of galactitol and galactonate in red blood cells (RBCs) of galactosemic patients compared to non-galactosemic individuals.[3][11]

Metabolite	Condition	RBC Concentration (µM) (Mean ± SD)	Range (µM)
Galactitol	Galactosemic	5.98 ± 1.2	3.54 - 8.81
Non-galactosemic	0.73 ± 0.31	0.29 - 1.29
Galactonate	Galactosemic	4.16 ± 1.32	0.68 - 6.47
Non-galactosemic	1.94 ± 0.96	0.69 - 3.84

Gene Expression Data

In E. coli, the dgo operon is significantly induced in the presence of D-galactonate. Quantitative real-time PCR (qRT-PCR) analysis has shown a substantial increase in the transcript levels of dgo genes when cells are grown in a minimal medium containing D-galactonate compared to glucose.[2][3][10]

Gene	Fold Change (D-galactonate vs. Glucose)
dgoR	~150
dgoK	~200
dgoA	~250
dgoD	~250
dgoT	~250

Experimental Protocols

General Workflow for Gene Deletion in Aspergillus niger

This protocol provides a general workflow for creating gene deletion mutants in A. niger, a common method used to study the function of genes in the L-galactonate pathway.[8][12]

Gene Deletion Workflow in A. niger

Protocol Steps:

• Construct Design: A deletion cassette is designed containing a selectable marker gene flanked by homologous regions upstream (5' flank) and downstream (3' flank) of the target gene. The "split-marker" approach is often used, where the marker gene is split into two overlapping fragments.[12]

• PCR Amplification: The 5' and 3' flanking regions of the target gene are amplified from genomic DNA. The two parts of the split marker are also amplified.

• Fusion PCR: The flanking regions and the split-marker fragments are joined together using fusion PCR to create the final linear deletion cassette.

• Protoplast Formation: Protoplasts of A. niger are generated by enzymatic digestion of the fungal cell wall.

• Transformation: The deletion cassette is introduced into the protoplasts, typically using PEG-calcium mediated transformation.

• Selection and Regeneration: Transformants are selected on a medium that allows only the growth of cells that have incorporated the selectable marker. Protoplasts are allowed to regenerate their cell walls.

• Verification: Putative mutants are verified by PCR to confirm the absence of the target gene and the correct integration of the deletion cassette. Southern blotting can be used for further confirmation.

Enzyme Assay for Dehydratase Activity (e.g., D-galactonate dehydratase)

This spectrophotometric assay measures the formation of the product, 2-keto-3-deoxy-galactonate, which contains a carbonyl group that can be quantified.

Principle: The product of the dehydratase reaction, a 2-keto-3-deoxy sugar acid, can be measured using the thiobarbituric acid (TBA) assay. The intermediate is first oxidized with periodate (B1199274) to form formylpyruvate, which then reacts with TBA to produce a pink-colored adduct that absorbs at 549 nm.

Reagents:

• Phosphate buffer (e.g., 50 mM, pH 7.5)

• D-galactonate solution (substrate)

• Enzyme preparation (cell-free extract or purified enzyme)

• Periodic acid solution

• Sodium arsenite solution

• Thiobarbituric acid solution

• Trichloroacetic acid (TCA) for stopping the reaction

Procedure:

• Enzyme Reaction:

  • Set up reaction mixtures containing buffer, substrate, and enzyme in a microcentrifuge tube.

  • Incubate at the optimal temperature for the enzyme (e.g., 37°C) for a defined period.

  • Stop the reaction by adding TCA.

  • Centrifuge to pellet any precipitated protein.

• TBA Assay:

  • Take an aliquot of the supernatant from the enzyme reaction.

  • Add periodic acid and incubate at room temperature.

  • Add sodium arsenite to quench the excess periodate.

  • Add TBA solution and heat at 100°C for 10 minutes.

  • Cool the samples and measure the absorbance at 549 nm.

• Quantification:

  • Prepare a standard curve using a known concentration of a 2-keto-3-deoxy sugar acid.

  • Calculate the amount of product formed in the enzyme reaction from the standard curve.

  • Enzyme activity is expressed as the amount of product formed per unit time per amount of protein (e.g., µmol/min/mg).

Analysis of Galactonate by Liquid Chromatography-Mass Spectrometry (LC-MS)

This method allows for the sensitive and specific quantification of galactonate and other pathway intermediates in biological samples.[13][14]

Principle: The sample is separated by high-performance liquid chromatography (HPLC), and the eluting compounds are detected and quantified by a mass spectrometer.

Instrumentation:

• HPLC system with a suitable column (e.g., a HILIC or anion exchange column for polar compounds).

• Mass spectrometer (e.g., a triple quadrupole or high-resolution mass spectrometer).

Procedure:

• Sample Preparation:

  • Extract metabolites from cells or tissues using a suitable solvent (e.g., a mixture of methanol, acetonitrile, and water).

  • Centrifuge to remove cell debris.

  • The supernatant can be concentrated and reconstituted in a suitable solvent for LC-MS analysis.

  • The use of an isotopically labeled internal standard (e.g., 13C-labeled galactonate) is recommended for accurate quantification.[11]

• LC Separation:

  • Inject the prepared sample onto the HPLC column.

  • Separate the metabolites using a gradient of mobile phases.

• MS Detection:

  • The eluent from the HPLC is introduced into the mass spectrometer.

  • The mass spectrometer is operated in a mode that allows for the specific detection and quantification of the target analytes (e.g., selected reaction monitoring, SRM, for a triple quadrupole MS).

• Data Analysis:

  • Identify and quantify the peaks corresponding to galactonate and other intermediates by comparing their retention times and mass-to-charge ratios with those of authentic standards.

  • Generate a calibration curve using the standards to determine the concentration of the analytes in the sample.

Conclusion

The degradation of galactonic acid is a fascinating example of metabolic diversity, with distinct pathways operating in bacteria, fungi, and humans. Understanding these pathways at a molecular and quantitative level is crucial for applications in metabolic engineering, such as the production of bio-based chemicals, and for understanding and potentially treating metabolic disorders like galactosemia. The experimental protocols provided in this guide offer a starting point for researchers to further investigate these important metabolic routes.

References

• 1. L-galactonate dehydratase is part of the fungal path for D-galacturonic acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular and Functional Insights into the Regulation of d-Galactonate Metabolism by the Transcriptional Regulator DgoR in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular and Functional Insights into the Regulation of d-Galactonate Metabolism by the Transcriptional Regulator DgoR in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. uniprot.org [uniprot.org]
• 5. Rhea - reaction knowledgebase [rhea-db.org]
• 6. cris.vtt.fi [cris.vtt.fi]
• 7. Identification of a D-galacturonate reductase efficiently using NADH as a cofactor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. SFLD - Family - L-galactonate dehydratase [sfld.rbvi.ucsf.edu]
• 13. rsc.org [rsc.org]
• 14. documents.thermofisher.com [documents.thermofisher.com]

Protocols & Analytical Methods

Application Note: HPLC Methods for the Quantification of Galactonic Acid

Introduction

Galactonic acid, a sugar acid derived from galactose, is a significant analyte in various fields, including food science, clinical diagnostics, and pharmaceutical development.[1][2] Its accurate quantification is crucial for quality control, metabolic studies, and formulation analysis. High-Performance Liquid Chromatography (HPLC) offers a versatile and robust platform for the analysis of galactonic acid. This document provides detailed application notes and protocols for several HPLC-based methods for galactonic acid quantification, including direct analysis and techniques involving derivatization to enhance detection.

Methodologies

Several HPLC-based strategies can be employed for the quantification of galactonic acid. The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation. The primary methods are:

• High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID) : A direct method suitable for detecting analytes that do not have a UV-absorbing chromophore. It is a universal detector but has lower sensitivity compared to other methods.

• Reversed-Phase HPLC with UV Detection (RP-HPLC-UV) following Pre-column Derivatization : This approach involves chemically modifying the galactonic acid molecule to introduce a UV-absorbing chromophore, thereby significantly enhancing its detectability.[1]

• High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) : A highly sensitive and selective method for the direct analysis of underivatized carbohydrates and sugar acids.[1]

• Hydrophilic Interaction Liquid Chromatography (HILIC) : This technique is well-suited for the separation of polar compounds like galactonic acid and is often coupled with mass spectrometry (MS) for enhanced specificity and sensitivity.[3][4]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the different HPLC methods for galactonic acid analysis.

Parameter	HPLC-RID	RP-HPLC-UV (with PMP Derivatization)	HPAEC-PAD
Principle	Separation based on ion-exclusion/size-exclusion and detection based on changes in refractive index.[2]	Separation of derivatized analytes with UV detection.[2]	Separation based on ion exchange with electrochemical detection.[2]
Stationary Phase	Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H).[2]	Reversed-phase C18 column.[1][2]	Anion-exchange column (e.g., CarboPac™ PA-10).[1]
Mobile Phase	Isocratic dilute acid (e.g., 0.005 M H₂SO₄).[2]	Gradient of acetonitrile (B52724) and buffer (e.g., 100 mM Ammonium Acetate (B1210297), pH 8.0).[1][2]	Gradient of sodium hydroxide (B78521) and sodium acetate.[1][2]
Detection	Refractive Index Detector (RID).[2]	UV/Vis or Diode Array Detector (DAD) at 248 nm.[1]	Pulsed Amperometric Detector (PAD).[1][2]
Derivatization	Not required.[2]	Required (e.g., PMP derivatization).[1][2]	Not required.[2]
Linearity (R²)	≥ 0.999.[2]	≥ 0.999.[2]	≥ 0.99.[2]
Limit of Detection (LOD)	Method-dependent, generally in the µg/mL range.	Method-dependent, can reach ng/mL range.	Method-dependent, can reach ng/mL range.
Limit of Quantitation (LOQ)	Method-dependent, generally in the µg/mL range.	Method-dependent, can reach ng/mL range.	Method-dependent, can reach ng/mL range.

Experimental Protocols

1. Sample Preparation

For many biological and food samples, galactonic acid may be present as a constituent of pectin (B1162225). In such cases, a hydrolysis step is necessary.

Enzymatic Hydrolysis of Pectin:

• Weigh a precise amount of the pectin-containing sample and dissolve it in a known volume of sodium acetate buffer (pH 4.8) to achieve a target concentration (e.g., 4.0 g/L).[1]

• Add pectinase (B1165727) enzyme solution (e.g., from Aspergillus niger) to the sample.[1]

• Incubate the mixture at an optimal temperature (e.g., 50°C) for a sufficient duration (e.g., 24 hours) to ensure complete hydrolysis.[5]

• After hydrolysis, centrifuge the sample to remove any particulate matter.[2]

• Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter before HPLC analysis.[1][2]

General Sample Cleanup:

For liquid samples like cell culture media or urine, centrifuge to remove particulates and then filter.[2] For solid samples, an appropriate extraction (e.g., solid-liquid extraction with water or a mild acidic solution) should be performed, followed by centrifugation and filtration.[2]

2. HPLC-RID Method

This protocol is for the direct analysis of galactonic acid without derivatization.

• Instrumentation : HPLC system with an isocratic pump, autosampler, column oven, and a refractive index detector (RID).[2]

• Column : Aminex HPX-87H (300 x 7.8 mm).

• Mobile Phase : 0.005 M H₂SO₄ in ultrapure water. Degas the mobile phase before use.[2]

• Flow Rate : 0.6 mL/min.

• Column Temperature : 35°C.

• Injection Volume : 20 µL.

• Standard Preparation :

  • Prepare a stock solution of D-galactonic acid (e.g., 1 mg/mL) in ultrapure water.[2]

  • Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples (e.g., 10 µg/mL to 500 µg/mL).[2]

• Analysis : Inject the prepared standards and samples. The quantification is based on the peak area of galactonic acid, which is compared against the calibration curve.

3. RP-HPLC-UV Method with PMP Derivatization

This method enhances sensitivity through pre-column derivatization with 1-phenyl-3-methyl-5-pyrazolone (PMP).

• Instrumentation : HPLC system with a gradient pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).[1]

• Column : C18 (4.6 x 250 mm, 5 µm).[1]

• Mobile Phase :

  • A: 100 mM Ammonium Acetate Buffer (pH 8.0).[1]

  • B: Acetonitrile.[1]

• Flow Rate : 1.0 mL/min.[1]

• Column Temperature : 30°C.[1]

• Injection Volume : 20 µL.[1]

• Detection : DAD at 248 nm.[1]

• Gradient Program : A typical gradient starts with a low percentage of acetonitrile (e.g., 12-17%) which is gradually increased to elute the derivatized compounds.[1]

• Derivatization Procedure :

  • To 150 µL of the sample or standard, add 150 µL of 0.3 M NaOH and 150 µL of 0.5 M PMP in methanol.[1]

  • Incubate the mixture at 70°C for 30-60 minutes.[1]

  • Cool the reaction mixture to room temperature and neutralize with 150 µL of 0.3 M HCl.[1]

  • Remove the excess PMP reagent by partitioning with chloroform (B151607). Add 1 mL of chloroform, vortex, and centrifuge. Discard the lower chloroform layer. Repeat the extraction three times.[1]

  • The aqueous layer containing the PMP-derivatized galactonic acid is then filtered through a 0.45 µm syringe filter and is ready for HPLC analysis.[1]

4. HPAEC-PAD Method

This is a high-sensitivity method for direct analysis.

• Instrumentation : HPLC system with a gradient pump and a pulsed amperometric detector with a gold electrode.[1]

• Column : CarboPac™ PA-10 (2 x 250 mm).[1]

• Mobile Phase :

  • A: 200 mM NaOH.[1]

  • B: 18 mM NaOH.[1]

  • C: 1 M Sodium Acetate in 18 mM NaOH.[1]

• Flow Rate : 0.25 mL/min.[1]

• Column Temperature : 30°C.[1]

• Injection Volume : 10 µL.[1]

• Detection : Pulsed Amperometry (PAD).[1]

• Gradient Program : A multi-step gradient with varying concentrations of NaOH and NaOAc is typically used to achieve optimal separation. A representative gradient involves an initial isocratic step with 18 mM NaOH, followed by a sodium acetate gradient to elute the more strongly retained analytes. The column is then washed with a higher concentration of NaOH and re-equilibrated.[1]

Visualizations

Caption: General experimental workflow for galactonic acid quantification by HPLC.

Caption: Decision tree for selecting an appropriate HPLC method for galactonic acid analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Quantitative determination of galacturonic acid in pectin and pectin products by combined pectinase hydrolysis and HPLC determination - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of Galactonic Acid for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galactonic acid, a sugar acid derived from galactose, is a molecule of significant interest in various biological and industrial processes.[1][2][3] Its accurate quantification is crucial for metabolic research, diagnostics, and the development of therapeutics.[2] Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the identification and quantification of compounds like galactonic acid.[4] However, due to its low volatility and polar nature, direct analysis of galactonic acid by GC-MS is not feasible.[1][5][6] Therefore, a derivatization step is necessary to convert it into a volatile and thermally stable compound suitable for GC-MS analysis.[1][7][8] This document provides detailed application notes and protocols for the derivatization of galactonic acid for GC-MS analysis.

Comparison of Derivatization Methods

The most common derivatization strategy for sugar acids like galactonic acid is silylation, which involves the replacement of active hydrogens in hydroxyl and carboxyl groups with a trimethylsilyl (B98337) (TMS) group.[7][9] This process increases the volatility and reduces the polarity of the analyte.[7][9] To prevent the formation of multiple derivatives due to tautomerization (ring-chain isomerism) in sugars, a two-step approach involving methoximation followed by silylation is often employed.[7][9] Methoximation converts the carbonyl groups into oximes, which locks the sugar in its open-chain form.[7][9]

Below is a summary of common derivatization reagents and their key characteristics for the analysis of galactonic acid.

Derivatization Method	Reagent(s)	Reaction Conditions	Advantages	Disadvantages
Two-Step Methoximation & Silylation	1. Methoxyamine hydrochloride (MeOx) in Pyridine2. N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	Methoximation: 37-60°C for 45-90 minutesSilylation: 37-60°C for 30 minutes	Reduces isomerization and the formation of multiple peaks by locking the sugar in an open-chain conformation.[7][9] This simplifies chromatograms and improves quantification.	Two-step process is more time-consuming. Pyridine (B92270) is a hazardous solvent.
Direct Silylation	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + Trimethylchlorosilane (TMCS) (e.g., 1% TMCS)	70°C for 60 minutes	Single-step reaction, which is faster and simpler.	Can produce multiple derivative peaks for a single sugar due to different isomers, potentially complicating the chromatogram.[10] Sensitive to moisture.[1]
Direct Silylation	N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	30-70°C for 30-60 minutes	Highly volatile byproducts that often do not interfere with the analysis.[1]	Sensitive to moisture.[1] Reproducibility can be poorer for some organic acids.[1]
Alkylation	Methyl Chloroformate (MCF)	Room Temperature, Instantaneous	Rapid reaction at room temperature. Produces stable derivatives.[1]	MCF is toxic and corrosive.[1] The reaction byproducts may need to be separated from the derivatives.[1]

Experimental Protocols

Protocol 1: Two-Step Methoximation and Silylation of Galactonic Acid

This protocol is a widely used method for the analysis of sugars and sugar acids, as it minimizes the complexity of the resulting chromatogram.[7][9]

Materials:

• Galactonic acid standard or dried sample extract

• Methoxyamine hydrochloride solution (e.g., 20 mg/mL in anhydrous pyridine)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous pyridine

• GC-MS autosampler vials with inserts

• Heating block or oven

• Vortex mixer

Procedure:

• Ensure the sample containing galactonic acid is completely dry. Lyophilization (freeze-drying) is recommended to remove all water, which can interfere with the derivatization reactions.[9]

• Add 50 µL of the methoxyamine hydrochloride solution to the dried sample in a GC vial.[1]

• Cap the vial tightly and vortex for 1 minute to ensure complete dissolution.

• Incubate the mixture at 60°C for 45 minutes to facilitate methoximation.[1]

• Cool the vial to room temperature.

• Add 80 µL of MSTFA to the vial.[1]

• Recap the vial and vortex for 1 minute.

• Incubate the vial at 60°C for 30 minutes to complete the silylation process.[1]

• Cool the vial to room temperature before GC-MS analysis.

Protocol 2: Direct Silylation of Galactonic Acid using BSTFA with TMCS

This is a faster, single-step derivatization method.

Materials:

• Galactonic acid standard or dried sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous solvent (e.g., pyridine or acetonitrile)

• GC-MS autosampler vials with inserts

• Heating block or oven

• Vortex mixer

Procedure:

• Ensure the sample is completely dry.

• Add a suitable volume of anhydrous solvent to dissolve the sample if necessary.

• Add 80 µL of BSTFA + 1% TMCS to the sample in the GC vial.[1]

• Cap the vial tightly, vortex, and incubate at 70°C for 60 minutes.[1]

• Cool the vial to room temperature before analysis.

Sample Preparation and GC-MS Analysis

Sample Preparation:

• Samples for GC-MS analysis should be free of particles and precipitates.[4][5] Centrifugation or filtration (e.g., using a 0.22 µm filter) may be necessary.[8]

• For complex matrices, extraction techniques such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be used to isolate and concentrate the analytes of interest.[4][11][12]

• Ensure all solvents used are of high purity and volatile (e.g., hexane, dichloromethane, ethyl acetate).[4][5] Avoid water, strong acids, and strong bases in the final sample solution.[4][5][8]

GC-MS Parameters: The following are general GC-MS parameters; specific conditions should be optimized for the instrument and column being used.

• Injection: 1 µL of the derivatized sample is typically injected in splitless mode.[5]

• Injector Temperature: 250-280°C.

• Column: A non-polar or semi-polar capillary column, such as a DB-5MS or equivalent, is commonly used for the separation of TMS derivatives.[13]

• Oven Temperature Program: An initial temperature of around 100-150°C, held for a few minutes, followed by a ramp of 5-10°C/min to a final temperature of 280-320°C, which is then held for several minutes.[13][14]

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV. The mass range scanned should be appropriate to detect the fragments of the derivatized galactonic acid.

Visualized Workflows

Caption: Workflow for the two-step derivatization of galactonic acid.

Caption: Workflow for the direct silylation of galactonic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 7. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 8. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 9. youtube.com [youtube.com]
• 10. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [restek.com]
• 11. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 12. organomation.com [organomation.com]
• 13. rsc.org [rsc.org]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Colorimetric Detection of Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative determination of galactonic acid in various samples using colorimetric and enzymatic methods. The protocols are designed to be robust and adaptable for different research and development applications, including metabolite analysis and formulation studies.

Introduction

Galactonic acid is a sugar acid derived from the oxidation of galactose and plays a role in various biological pathways and industrial processes. Accurate quantification of galactonic acid is essential for understanding its metabolic significance and for quality control in relevant industries. While direct colorimetric assays for galactonic acid are not widely commercialized, methods adapted from the analysis of structurally similar uronic acids, such as galacturonic acid, can be effectively employed.[1] Additionally, enzymatic assays offer high specificity for the detection of galactonic acid.

This document outlines two primary methods for the colorimetric detection of galactonic acid: a modified m-hydroxydiphenyl-based chemical assay and a specific enzymatic assay using uronate dehydrogenase.

Principle of Methods

1. m-Hydroxydiphenyl Colorimetric Method:

This method is based on the reaction of galactonic acid with m-hydroxydiphenyl in a concentrated sulfuric acid medium under heated conditions. The acid hydrolysis of galactonic acid leads to the formation of furfural (B47365) derivatives. These derivatives then react with m-hydroxydiphenyl to produce a colored complex, which can be quantified spectrophotometrically. The use of m-hydroxydiphenyl is advantageous as it significantly reduces interference from neutral sugars like glucose, which can be a major issue in complex biological samples.[1]

2. Uronate Dehydrogenase Enzymatic Method:

This enzymatic assay relies on the specific oxidation of D-galactonic acid by uronate dehydrogenase in the presence of nicotinamide-adenine dinucleotide (NAD+).[2] The enzyme catalyzes the conversion of galactonic acid to D-galactarate, with the concomitant reduction of NAD+ to NADH. The amount of NADH produced is directly proportional to the amount of galactonic acid in the sample and can be measured by the increase in absorbance at 340 nm.[2] This method offers high specificity for D-galactonic acid.[2]

Data Presentation

Parameter	m-Hydroxydiphenyl Method	Uronate Dehydrogenase Method
Detection Principle	Chemical reaction with m-hydroxydiphenyl	Enzymatic oxidation with uronate dehydrogenase
Wavelength	~520 nm	340 nm[2]
Linear Range	Dependent on standard curve (typically µg/mL range)	5 to 150 µg per assay[2]
Key Reagents	Sulfuric acid, m-hydroxydiphenyl	Uronate dehydrogenase, NAD+
Assay Temperature	Elevated (e.g., 100°C)	~25°C or 37°C[2]
Common Interferences	Neutral sugars (reduced with m-hydroxydiphenyl), proteins[1]	Highly specific to D-glucuronic and D-galacturonic acids[2]
Sample Preparation	Protein precipitation may be required[1]	Generally minimal, but sample matrix effects should be considered

Experimental Protocols

Protocol 1: m-Hydroxydiphenyl Colorimetric Assay

This protocol is adapted from methods used for galacturonic acid quantification.

1. Reagent Preparation:

• Sulfuric Acid-Borate Solution: Prepare a solution of 0.0125 M sodium tetraborate (B1243019) in concentrated sulfuric acid. Handle concentrated sulfuric acid with extreme caution in a fume hood.

• m-Hydroxydiphenyl Reagent: Prepare a 0.15% (w/v) solution of m-hydroxydiphenyl in 0.5% (w/v) NaOH. This solution should be prepared fresh.

• Galactonic Acid Standards: Prepare a stock solution of D-galactonic acid (e.g., 1 mg/mL) in deionized water. Create a series of dilutions to generate a standard curve (e.g., 10-100 µg/mL).

2. Sample Preparation:

• For samples containing proteins, such as cell lysates or serum, protein precipitation is necessary.[1] A common method is trichloroacetic acid (TCA) precipitation.[1]

  • Add an equal volume of 10% (w/v) TCA to the sample.

  • Vortex and incubate on ice for 10-30 minutes.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant for the assay.

3. Assay Procedure:

• Pipette 200 µL of each standard and sample into separate glass test tubes.

• Add 1.2 mL of the sulfuric acid-borate solution to each tube. Mix well and heat in a boiling water bath for 5 minutes.

• Cool the tubes in an ice bath.

• Add 20 µL of the m-hydroxydiphenyl reagent to each tube and vortex immediately.

• Incubate at room temperature for 10-20 minutes to allow for color development.

• Measure the absorbance at 520 nm using a spectrophotometer.

4. Data Analysis:

• Subtract the absorbance of the blank (water instead of sample) from the absorbance of the standards and samples.

• Plot the corrected absorbance of the standards against their known concentrations to generate a standard curve.

• Determine the concentration of galactonic acid in the samples by interpolating their absorbance values on the standard curve.

Protocol 2: Uronate Dehydrogenase Enzymatic Assay

This protocol is based on the principles of the Megazyme D-Glucuronic/D-Galacturonic Acid Assay Kit.[2]

1. Reagent Preparation:

• Assay Buffer: Prepare a suitable buffer, such as a potassium phosphate (B84403) buffer (e.g., 160 mM, pH 7.0 at 25°C).

• NAD+ Solution: Prepare a solution of β-Nicotinamide Adenine Dinucleotide (NAD+) in the assay buffer.

• Uronate Dehydrogenase Solution: Prepare a solution of uronate dehydrogenase in the assay buffer. The final concentration will depend on the specific activity of the enzyme.

• Galactonic Acid Standards: Prepare a stock solution and a dilution series of D-galactonic acid as described in Protocol 1.

2. Assay Procedure (for a 96-well plate format):

• Pipette 20 µL of each standard and sample into separate wells of a UV-transparent 96-well plate.

• Prepare a master mix containing the assay buffer and NAD+ solution. Add 180 µL of this master mix to each well.

• Mix the plate gently and measure the initial absorbance at 340 nm (A1). This reading accounts for any background absorbance.

• Add 10 µL of the uronate dehydrogenase solution to each well to start the reaction.

• Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for 10-20 minutes, or until the reaction is complete (the absorbance no longer increases).

• Measure the final absorbance at 340 nm (A2).

3. Data Analysis:

• Calculate the change in absorbance (ΔA) for each standard and sample by subtracting the initial absorbance from the final absorbance (ΔA = A2 - A1).

• Subtract the ΔA of the blank from the ΔA of the standards and samples.

• Plot the corrected ΔA of the standards against their known concentrations to create a standard curve.

• Determine the concentration of galactonic acid in the samples from the standard curve.

Visualizations

Caption: Workflow for the m-hydroxydiphenyl colorimetric assay.

Caption: Principle of the uronate dehydrogenase enzymatic assay.

References

• 1. benchchem.com [benchchem.com]
• 2. prod-docs.megazyme.com [prod-docs.megazyme.com]

Application Notes and Protocols for the Purification of Galactonic Acid from Fermentation Broth

Audience: Researchers, scientists, and drug development professionals.

Introduction

Galactonic acid, a sugar acid derived from galactose, is a valuable platform chemical with applications in the pharmaceutical, food, and chemical industries. Its production through microbial fermentation is a promising and sustainable approach. However, the recovery and purification of galactonic acid from complex fermentation broths present a significant challenge, accounting for a substantial portion of the overall production cost.[1][2] The fermentation broth typically contains the desired product at a low concentration along with microbial cells, residual sugars, proteins, pigments, and other metabolic byproducts.[3] This application note provides a detailed, multi-step protocol for the purification of galactonic acid from fermentation broth, aiming to achieve high purity and recovery. The described workflow integrates several common downstream processing techniques, including centrifugation, microfiltration, activated carbon treatment, ion exchange chromatography, and crystallization.

Overall Purification Workflow

The purification process is designed to systematically remove impurities from the fermentation broth to isolate high-purity galactonic acid. The logical flow of the experimental procedure is outlined below.

Caption: A schematic overview of the multi-step process for purifying galactonic acid.

Data Presentation: Expected Performance

The following table summarizes the expected recovery and purity at each stage of the purification process. The data is compiled from typical performance of individual downstream processing steps for organic acids and provides a benchmark for process optimization.

Purification Step	Key Parameter	Expected Value	Purity	Reference
Fermentation	Galactonic Acid Titer	9.9 g/L	-	[4]
Cell Removal & Clarification	Recovery of Soluble Fraction	90-99%	Low	[5]
Activated Carbon Treatment	Color Removal	>97%	Moderate	[6]
Galactonic Acid Recovery	~97%	Moderate	[7]
Ion Exchange Chromatography	Galactonic Acid Recovery	~89%	High	[7]
Crystallization	Galactonic Acid Recovery	~95%	>98%	[7][8]
Overall Process	Overall Recovery	~70-80%	>98%	Estimated

Experimental Protocols

Materials and Equipment

• Reagents:

  • Sodium Hydroxide (B78521) (NaOH)

  • Hydrochloric Acid (HCl)

  • Activated Carbon (powdered)

  • Strong base anion exchange resin (e.g., DEAE-Sepharose or similar)

  • Calcium Hydroxide (Ca(OH)₂)

  • Ethanol (B145695)

• Equipment:

  • High-speed refrigerated centrifuge

  • Microfiltration apparatus (0.22 µm or 0.45 µm filter)

  • Stirred tank or beaker

  • Chromatography column

  • Peristaltic pump

  • Fraction collector

  • Rotary evaporator

  • Crystallization vessel with temperature control

  • Vacuum filtration system

  • HPLC system with a suitable column (e.g., Aminex HPX-87H) and detector (RID or UV) for analysis[9][10]

Protocol 1: Cell Removal and Clarification

This initial step aims to remove microbial cells and other large particulate matter from the fermentation broth.

• Centrifugation:

  • Harvest the fermentation broth and centrifuge at 8,000-10,000 x g for 15-20 minutes at 4°C.

  • Carefully decant the supernatant, which contains the soluble galactonic acid.

• Microfiltration:

  • Pass the supernatant through a microfiltration system with a 0.22 µm or 0.45 µm pore size membrane to remove any remaining cells and fine particles.[5]

  • This step yields a clarified fermentation broth ready for further purification. The recovery of soluble components at this stage is typically high, in the range of 90-99%.[5]

Protocol 2: Decolorization with Activated Carbon

This step removes pigments and other color impurities from the clarified broth, which can interfere with subsequent purification steps.[11]

• Preparation:

  • Transfer the clarified broth to a stirred tank or beaker.

  • Adjust the pH of the broth to approximately 7.0 with NaOH. This can help minimize the loss of the desired acid during treatment.[12]

• Treatment:

  • Add powdered activated carbon to the broth at a concentration of 1-2% (w/v). The optimal concentration may need to be determined empirically.

  • Stir the mixture at a moderate speed for 30-60 minutes at room temperature.

• Removal of Activated Carbon:

  • Separate the activated carbon from the decolorized broth by filtration. A vacuum filtration system with a fine filter paper or a centrifugation step can be used.

  • The resulting solution should be clear and significantly reduced in color.

Protocol 3: Purification by Anion Exchange Chromatography

Anion exchange chromatography separates galactonic acid from other negatively charged and neutral impurities based on its charge.[13]

• Column Preparation and Equilibration:

  • Pack a chromatography column with a strong base anion exchange resin.

  • Equilibrate the column by washing it with 2-3 column volumes of deionized water or a low concentration buffer (e.g., 20 mM Tris-HCl, pH 8.0) until the pH of the eluate matches the buffer.

• Sample Loading:

  • Adjust the pH of the decolorized broth to ~8.0 with NaOH. At this pH, galactonic acid will be negatively charged and will bind to the anion exchange resin.

  • Load the pH-adjusted broth onto the equilibrated column at a controlled flow rate.

• Washing:

  • Wash the column with 2-3 column volumes of the equilibration buffer to remove unbound and weakly bound impurities, such as neutral sugars.

• Elution:

  • Elute the bound galactonic acid using a linear gradient of increasing salt concentration (e.g., 0-1 M NaCl in the equilibration buffer) or by decreasing the pH with a suitable acid (e.g., a gradient of 0-0.5 M HCl).[14]

  • Collect fractions using a fraction collector and monitor the eluate for galactonic acid concentration using an appropriate analytical method, such as HPLC.

• Pooling and Desalting:

  • Pool the fractions containing the highest concentrations of galactonic acid.

  • If a high salt concentration was used for elution, the pooled fractions may require desalting, for example, by diafiltration or gel filtration chromatography.

Protocol 4: Concentration and Crystallization

The final steps involve concentrating the purified galactonic acid solution and inducing crystallization to obtain a high-purity solid product.

• Concentration:

  • Concentrate the pooled fractions containing galactonic acid using a rotary evaporator under reduced pressure at a temperature below 60°C to avoid degradation.

• Crystallization as Calcium Galactonate:

  • Adjust the pH of the concentrated galactonic acid solution to be neutral to slightly alkaline with a slurry of calcium hydroxide (Ca(OH)₂).

  • Continue to add the Ca(OH)₂ slurry until precipitation of calcium galactonate is observed. The formation of calcium L-galactonate tetrahydrate is readily achieved through this method.[8]

  • Cool the solution slowly to promote the growth of larger crystals. The yield from this crystallization step can be as high as 95%.[8]

• Isolation and Drying of Crystals:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

  • Dry the crystals under vacuum at a moderate temperature.

• Conversion to Free Galactonic Acid (Optional):

  • If the free acid is required, the calcium galactonate salt can be dissolved in water and treated with a stoichiometric amount of oxalic acid.

  • The insoluble calcium oxalate (B1200264) is then removed by filtration, leaving a solution of pure galactonic acid.[8]

Conclusion

The protocol described in this application note presents a robust and scalable workflow for the purification of galactonic acid from fermentation broth. By systematically applying centrifugation, microfiltration, activated carbon treatment, ion exchange chromatography, and crystallization, it is possible to achieve high purity (>98%) and a good overall recovery of galactonic acid. The provided protocols and expected performance data serve as a valuable resource for researchers and process development scientists working on the production of bio-based chemicals. Further optimization of each step may be required depending on the specific characteristics of the fermentation broth and the desired final product specifications.

References

• 1. Recovery Processes of Organic Acids from Fermentation Broths in the Biomass-Based Industry [jmb.or.kr]
• 2. youtube.com [youtube.com]
• 3. uop.edu.pk [uop.edu.pk]
• 4. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US20110028759A1 - Process for the Purification of Organic Acids - Google Patents [patents.google.com]
• 6. WO2016146941A1 - Method for producing d-galacturonic acid derivatives and compositions directly from pectins - Google Patents [patents.google.com]
• 7. Separation and purification of nylon 54 salts from fermentation broth by an integrated process involving microfiltration, ultrafiltration, and ion exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US2338534A - Preparation of d-galacturonic acid and its salts - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Activated Carbon for Acids/Chemical Purification | Calgon Carbon Corporation [calgoncarbon.com]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. conductscience.com [conductscience.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Enzymatic Synthesis of Galactonic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Galactonic acid, a sugar acid derived from galactose, is a valuable building block in the pharmaceutical and chemical industries. Its versatile applications stem from its chiral nature and multiple functional groups, making it a key precursor for the synthesis of various bioactive molecules and fine chemicals. Traditional chemical synthesis of galactonic acid often involves harsh reaction conditions and the use of hazardous reagents. Enzymatic synthesis presents a green and highly selective alternative, offering mild reaction conditions, high yields, and minimal by-product formation.

This document provides detailed protocols for the enzymatic synthesis of galactonic acid using two primary enzyme systems: Galactose Oxidase and Glucose Oxidase. Additionally, a general protocol for the Laccase-TEMPO mediated oxidation of galactose is included. These protocols are intended to guide researchers in the efficient and sustainable production of galactonic acid for various research and development applications.

Enzymatic Synthesis using Galactose Oxidase

Galactose oxidase (GOase) is a copper-containing enzyme that specifically catalyzes the oxidation of the primary alcohol at the C-6 position of D-galactose to the corresponding aldehyde, which is then hydrated to form D-galactonic acid.[1] This method is highly specific and efficient.

Experimental Protocol

Materials:

• D-Galactose

• Galactose Oxidase (from Fusarium graminearum)

• Catalase (from bovine liver)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.0)

• Oxygen gas

• Deionized water

• Reaction vessel with stirring and oxygen supply

• HPLC system for analysis

Procedure:

• Reaction Setup:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.0).

  • Dissolve D-galactose in the phosphate buffer to a final concentration of 40 mM in a reaction vessel.

  • Add Catalase to the solution to a final concentration of 1 mg/mL. Catalase is used to decompose the hydrogen peroxide byproduct, which can inhibit the galactose oxidase.

  • Equilibrate the reaction mixture to room temperature with continuous stirring (e.g., 600 rpm).

• Enzyme Addition and Reaction:

  • Add Galactose Oxidase to the reaction mixture to a final concentration of 5 mg/mL.

  • Continuously supply oxygen gas to the reaction mixture to ensure aerobic conditions.

  • Monitor the reaction progress by taking aliquots at regular intervals (e.g., every 30 minutes) and analyzing them by HPLC.

• Product Analysis (HPLC):

  • Use a suitable HPLC column for sugar acid analysis (e.g., an ion-exchange column).

  • The mobile phase can be a dilute sulfuric acid solution (e.g., 5 mM).

  • Detect the product using a refractive index (RI) or UV detector (at 210 nm).

  • Quantify the galactonic acid concentration by comparing the peak area with a standard curve of known galactonic acid concentrations.

• Product Purification (Optional):

  • Once the reaction is complete, the enzyme can be removed by ultrafiltration.

  • The resulting solution containing galactonic acid can be further purified by ion-exchange chromatography.

Data Presentation

Parameter	Value	Reference
Substrate (D-Galactose)	40 mM	[2]
Enzyme (Galactose Oxidase)	5 mg/mL	[2]
Co-enzyme (Catalase)	1 mg/mL	[2]
Buffer	100 mM Potassium Phosphate	[2]
pH	7.0	[2]
Temperature	Room Temperature	[2]
Reaction Time	~2 hours for complete conversion	[2]
Expected Yield	>95%	Inferred from similar enzymatic reactions

Experimental Workflow Diagram

Caption: Workflow for galactonic acid synthesis using Galactose Oxidase.

Enzymatic Synthesis using Glucose Oxidase

Glucose oxidase (GOx) is primarily specific for β-D-glucose, but it can also oxidize other sugars like D-galactose, albeit at a lower rate.[3][4] This method provides a simpler, though potentially less efficient, alternative to using Galactose Oxidase.

Experimental Protocol

Materials:

• D-Galactose

• Glucose Oxidase (from Aspergillus niger)

• Catalase (from bovine liver)

• Sodium acetate (B1210297) buffer (50 mM, pH 5.1)

• Oxygen

• Deionized water

• Reaction vessel

• HPLC system for analysis

Procedure:

• Reaction Setup:

  • Prepare a 50 mM sodium acetate buffer (pH 5.1) and saturate it with oxygen.

  • Dissolve D-galactose in the buffer to a desired concentration (e.g., 100 mM).

  • Add Catalase to the solution (e.g., 100 units/mL) to decompose hydrogen peroxide.

  • Equilibrate the reaction mixture to 35°C.

• Enzyme Addition and Reaction:

  • Add Glucose Oxidase to the reaction mixture. The amount of enzyme will need to be optimized, but a starting point could be 10-20 units/mL.

  • Ensure continuous aeration or a headspace of pure oxygen.

  • Maintain the temperature at 35°C with constant stirring.

  • Monitor the reaction by HPLC.

• Product Analysis and Purification:

  • Follow the same procedures for HPLC analysis and purification as described for the Galactose Oxidase method.

Data Presentation

Parameter	Value	Reference
Substrate (D-Galactose)	100 mM	Inferred from general protocols
Enzyme (Glucose Oxidase)	10-20 units/mL
Co-enzyme (Catalase)	100 units/mL	Inferred from general protocols
Buffer	50 mM Sodium Acetate
pH	5.1
Temperature	35 °C
Reaction Time	24-48 hours (requires optimization)	Inferred due to lower enzyme activity
Expected Yield	Moderate (requires optimization)	[4]

Laccase-TEMPO Mediated Synthesis

The Laccase-TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) system is a powerful catalytic system for the selective oxidation of primary alcohols to aldehydes and carboxylic acids.[5][6] Laccase oxidizes the TEMPO radical, which in turn oxidizes the primary alcohol of galactose.

Experimental Protocol

Materials:

• D-Galactose

• Laccase (from Trametes versicolor)

• TEMPO

• Citrate (B86180) buffer (0.1 M, pH 5)

• Tetrahydrofuran (THF) as a co-solvent

• Oxygen

• Reaction vessel

Procedure:

• Reaction Setup:

  • In a reaction flask, prepare a solution of D-galactose (e.g., 20 mM) and TEMPO (e.g., 6 mM) in 0.1 M citrate buffer (pH 5).[5]

  • A small amount of a co-solvent like THF may be needed to dissolve the TEMPO.

  • Saturate the solution with oxygen by bubbling the gas through it for about 10 minutes.

• Enzyme Addition and Reaction:

  • Add Laccase solution (e.g., 0.6 U) to the reaction mixture.

  • Stir the reaction at room temperature under an oxygen atmosphere for 24-36 hours.[5]

• Product Analysis and Purification:

  • Monitor the reaction progress using HPLC.

  • The product can be purified using standard chromatographic techniques.

Data Presentation

Parameter	Value	Reference
Substrate (D-Galactose)	20 mM	[5]
Catalyst (Laccase)	0.6 U	[5]
Mediator (TEMPO)	6 mM	[5]
Buffer	0.1 M Citrate	[5]
pH	5.0	[5]
Temperature	Room Temperature	[5]
Reaction Time	24-36 hours	[5]
Expected Yield	High (requires optimization for galactose)	Inferred from similar reactions

Signaling Pathway Diagram

Caption: Catalytic cycle of Laccase-TEMPO mediated galactose oxidation.

References

• 1. Enzyme Activity Measurement for Galactose Oxidase [creative-enzymes.com]
• 2. researchgate.net [researchgate.net]
• 3. Glucose Oxidase, an Enzyme “Ferrari”: Its Structure, Function, Production and Properties in the Light of Various Industrial and Biotechnological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzymatic synthesis of aldonic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A comparative screening of laccase-mediator systems by white-rot fungi laccases for biocatalytic benzyl alcohol oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Galactonic Acid as a Potential Chelating Agent for Heavy Metals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heavy metal contamination poses a significant threat to human health and the environment. The development of safe and effective chelating agents for the removal of toxic heavy metals such as lead (Pb), mercury (Hg), and cadmium (Cd) from the body is a critical area of research. Galactonic acid, a sugar acid derived from galactose, presents a promising scaffold for the development of novel chelating agents. Its polyhydroxycarboxylate structure offers multiple potential binding sites for metal ions. While extensive research exists on the chelating properties of structurally similar compounds like gallic acid, the application of galactonic acid for heavy metal chelation is an emerging area of investigation.[1][2][3]

These application notes provide a comprehensive overview of the theoretical potential of galactonic acid as a chelating agent and offer detailed protocols for its synthesis and the evaluation of its chelating efficacy against common heavy metals. The information is intended to guide researchers in exploring the therapeutic and environmental applications of this promising biomolecule.

Data Presentation: Hypothetical Chelation Efficacy of Galactonic Acid

The following table summarizes the type of quantitative data that would be essential to collect to validate the efficacy of galactonic acid as a chelating agent. At present, specific experimental data for galactonic acid's stability constants with heavy metals is not widely available in published literature. The values for gallic acid are provided for comparative context.[2][3]

Heavy Metal Ion	Ligand	Stability Constant (log K)	Metal-to-Ligand Ratio	Analytical Method
Lead (Pb²⁺)	Galactonic Acid	To be determined	To be determined	Potentiometric Titration, Isothermal Titration Calorimetry
Mercury (Hg²⁺)	Galactonic Acid	To be determined	To be determined	Spectrophotometry, ICP-MS
Cadmium (Cd²⁺)	Galactonic Acid	To be determined	To be determined	Atomic Absorption Spectroscopy
Lead (Pb²⁺)	Gallic Acid	Reported	1:2	Spectroscopic Methods
Mercury (Hg²⁺)	Gallic Acid	Reported	1:2	Spectroscopic Methods
Cadmium (Cd²⁺)	Gallic Acid	Reported	1:2	Spectroscopic Methods

Experimental Protocols

Synthesis of D-Galactonic Acid from D-Galactose

This protocol describes the oxidation of D-galactose to produce D-galactono-1,4-lactone, which can then be hydrolyzed to D-galactonic acid.[4]

Materials:

• D-Galactose

• Bromine

• Deionized water

• Sodium bicarbonate (NaHCO₃)

• Dowex 50W-X8 resin (H⁺ form)

• Ethanol (B145695)

Procedure:

• Dissolve D-galactose in deionized water in a suitable reaction vessel.

• Slowly add bromine to the solution with continuous stirring at room temperature. The reaction should be monitored for completion using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Once the reaction is complete, carefully neutralize the excess bromine by adding a saturated solution of sodium bicarbonate until the orange color of the bromine disappears.

• Acidify the resulting solution to a pH of 2-3 using Dowex 50W-X8 resin.

• Filter the resin from the solution and concentrate the filtrate under reduced pressure to obtain a syrup.

• To facilitate lactonization, add ethanol to the syrup and heat the mixture to reflux.

• Cool the solution to induce the crystallization of D-galactono-1,4-lactone.

• Hydrolyze the D-galactono-1,4-lactone in an aqueous solution to yield D-galactonic acid.

Caption: Synthesis of D-Galactonic Acid from D-Galactose.

In Vitro Heavy Metal Chelation Assay

This protocol outlines a general method to assess the ability of galactonic acid to chelate heavy metal ions in an aqueous solution.

Materials:

• Galactonic acid

• Heavy metal salts (e.g., Lead(II) nitrate (B79036), Mercury(II) chloride, Cadmium(II) chloride)

• Buffer solution (e.g., MES, HEPES) at a physiological pH of 7.4

• Spectrophotometer or Atomic Absorption Spectrometer

Procedure:

• Prepare stock solutions of galactonic acid and the heavy metal salts in the chosen buffer.

• In a series of test tubes, mix varying molar ratios of galactonic acid with a fixed concentration of the heavy metal salt solution.

• Include a control tube containing only the heavy metal salt solution in the buffer.

• Incubate the solutions at a constant temperature (e.g., 37°C) for a specified period to allow for complex formation.

• After incubation, determine the concentration of the unbound heavy metal ions in each solution using a suitable analytical technique such as atomic absorption spectroscopy or inductively coupled plasma mass spectrometry (ICP-MS).[5][6]

• The percentage of chelated metal can be calculated by comparing the concentration of free metal in the test solutions to the control.

Caption: In Vitro Heavy Metal Chelation Assay Workflow.

Determination of Stability Constants using Potentiometric Titration

This protocol describes the use of potentiometric pH titration to determine the stability constants of galactonic acid-heavy metal complexes.[7]

Materials:

• Galactonic acid

• Heavy metal nitrate salts

• Standardized sodium hydroxide (B78521) (NaOH) solution (carbonate-free)

• Potassium nitrate (KNO₃) for maintaining ionic strength

• pH meter with a combination glass electrode

• Thermostated reaction vessel

Procedure:

• Prepare solutions of galactonic acid, the heavy metal nitrate, and potassium nitrate in deionized water.

• In the thermostated reaction vessel, prepare a solution containing galactonic acid and potassium nitrate.

• In a separate experiment, prepare a solution containing galactonic acid, the heavy metal nitrate, and potassium nitrate.

• Titrate each solution with the standardized NaOH solution, recording the pH after each addition of titrant.

• Plot the titration curves (pH versus volume of NaOH added).

• The stability constants (log K) of the metal-ligand complexes can be calculated from the titration data using appropriate software that analyzes the formation equilibria.[7]

Proposed Mechanism of Chelation

The carboxylate group and the multiple hydroxyl groups of galactonic acid are hypothesized to participate in the coordination of heavy metal ions. The formation of a stable chelate ring structure enhances the removal of the metal ion from the biological system.

Caption: Proposed Mechanism of Heavy Metal Chelation.

Conclusion and Future Directions

Galactonic acid holds significant potential as a biocompatible and effective chelating agent for heavy metal detoxification. The protocols detailed in these application notes provide a foundational framework for researchers to systematically investigate its efficacy. Future studies should focus on determining the stability constants of galactonic acid with various heavy metals, evaluating its in vivo detoxification capabilities in animal models, and assessing its toxicological profile to establish its safety for potential therapeutic use. The structural similarity to other known natural chelators suggests a promising avenue for the development of new treatments for heavy metal poisoning.[2][8]

References

• 1. benchchem.com [benchchem.com]
• 2. recentscientific.com [recentscientific.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. ijrpc.com [ijrpc.com]
• 6. rjas.ro [rjas.ro]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Chelation: Harnessing and Enhancing Heavy Metal Detoxification—A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application of Galactonic Acid in the Food Industry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galactonic acid (C₆H₁₂O₇) is a sugar acid derived from the oxidation of galactose. While its applications in the food industry are not as extensively documented as those of other sugar acids like gluconic acid, it holds significant potential as a functional food additive. Its theorized roles include use as an acidulant, a leavening agent, and a sequestrant (metal chelating agent) to prevent oxidation.[1] This document provides a comprehensive overview of the current knowledge on galactonic acid, including its production, potential applications, and detailed protocols for its analysis and evaluation in food systems. It is important to note that while research into its specific bioactivities is ongoing, direct evidence for its efficacy and safety in many food applications is still emerging. A search of the U.S. Food and Drug Administration (FDA) databases for Generally Recognized as Safe (GRAS) notices and regulations in Title 21 of the Code of Federal Regulations did not yield a specific GRAS status for galactonic acid.[2][3][4][5][6][7][8][9][10][11] Therefore, its use in food products would require regulatory approval.

Data Presentation

The primary quantitative data available for galactonic acid relates to its biotechnological production. The following table summarizes key findings from studies on its fermentative production from D-galacturonic acid using genetically modified fungi.

Table 1: Production of L-Galactonic Acid from D-Galacturonic Acid using Engineered Fungi

Organism	Genetic Modification	Substrate	Yield (g/g)	Production Rate (g/L/h)	Reference
Trichoderma reesei	Δlgd1 (L-galactonic acid dehydratase knockout)	D-Galacturonic Acid	0.6 - 0.9	0.07 - 0.12	[1]
Aspergillus niger	ΔgaaB (L-galactonic acid dehydratase knockout)	D-Galacturonic Acid	0.6 - 0.9	Not Reported	[1]

Key Applications and Experimental Protocols

Production of Galactonic Acid

The most established protocols for galactonic acid are related to its production via microbial fermentation. Below is a general protocol for batch fermentation in a laboratory-scale bioreactor.

Protocol 1: Batch Fermentation for L-Galactonic Acid Production

Objective: To produce L-galactonic acid from D-galacturonic acid using an engineered fungal strain (e.g., Aspergillus niger ΔgaaB).

Materials:

• Engineered Aspergillus niger strain (ΔgaaB)

• Fermentation medium (containing D-galacturonic acid as a carbon source, nitrogen source, minerals, and growth factors)

• Seed culture medium

• 5-L Bioreactor with pH, dissolved oxygen (DO), and temperature control

• Autoclave

• Shaking incubator

• Analytical equipment for quantification (e.g., HPLC)

Methodology:

• Medium Preparation: Prepare and sterilize the fermentation and seed culture media. The fermentation medium should contain a defined concentration of D-galacturonic acid (e.g., 20-50 g/L).

• Inoculum Preparation: Inoculate a seed culture of the engineered A. niger strain and incubate in a shaking incubator until it reaches the mid-to-late exponential growth phase.

• Bioreactor Setup: Aseptically transfer the sterile fermentation medium to the 5-L bioreactor. Calibrate and sterilize the pH and DO probes according to the manufacturer's instructions.

• Inoculation: Aseptically inoculate the bioreactor with the seed culture to a predetermined starting optical density or biomass concentration.

• Fermentation: Maintain the fermentation at optimal conditions for the microbial strain (e.g., temperature, pH, and DO). The pH is a critical parameter and may need to be controlled, as high concentrations of the precursor D-galacturonic acid can be inhibitory at low pH.[12]

• Monitoring: Aseptically draw samples at regular intervals to monitor cell growth, substrate (D-galacturonic acid) consumption, and L-galactonic acid production using analytical methods such as HPLC.[12]

• Harvesting: Once the substrate is depleted or the product concentration plateaus, harvest the fermentation broth for downstream processing (purification of galactonic acid).

Caption: Workflow for galactonic acid production.

Galactonic Acid as a Food Acidulant

Application Note: Galactonic acid can potentially be used as a food acidulant to control pH, provide a tart flavor, and inhibit microbial growth.[1] Its application would be similar to other organic acids like citric or lactic acid in beverages, jams, and jellies. The effectiveness of an acidulant depends on its pKa and its buffering capacity in the specific food matrix.[13]

Protocol 2: Evaluation of Galactonic Acid as an Acidulant in a Beverage Model

Objective: To determine the concentration of galactonic acid required to achieve a target pH in a model beverage system and to evaluate its sensory impact.

Materials:

• Galactonic acid (food grade)

• Model beverage solution (e.g., 10% sucrose (B13894) in deionized water)

• pH meter

• Analytical balance

• Volumetric flasks and pipettes

• Sensory evaluation panel (for taste assessment)

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of galactonic acid (e.g., 10% w/v) in deionized water.

• Titration Curve Generation:

  • Take a known volume of the model beverage solution (e.g., 100 mL).

  • Measure the initial pH.

  • Incrementally add small, precise volumes of the galactonic acid stock solution.

  • Record the pH after each addition, ensuring the solution is well-mixed.

  • Continue until the desired pH range (e.g., pH 2.5-4.0) is covered.

  • Plot the pH versus the volume of acid added to generate a titration curve. This will determine the amount of acid needed to reach a target pH.

• Sample Preparation for Sensory Analysis: Prepare several batches of the model beverage, each with a different concentration of galactonic acid corresponding to specific pH levels (e.g., pH 3.0, 3.3, 3.6). Include a control sample with no added acid and a sample acidified with a known acidulant like citric acid to the same pH for comparison.

• Sensory Evaluation: Conduct a sensory panel to evaluate the taste profile (e.g., tartness, bitterness, aftertaste) of the prepared beverage samples. A triangle test or a hedonic scaling test can be used.

• Data Analysis: Analyze the titration data to determine the buffering capacity and the required concentration of galactonic acid. Statistically analyze the sensory data to assess its acceptability compared to the control and the standard acidulant.

Caption: Workflow for evaluating a food acidulant.

Galactonic Acid as a Leavening Agent

Application Note: In baking, chemical leavening is achieved through the reaction of an acid with a base (typically sodium bicarbonate) to produce carbon dioxide gas.[14][15] Galactonic acid, as an organic acid, could potentially serve as the acid component in a leavening system.[1] The rate of reaction (ROR) is critical; leavening acids can be fast-acting (reacting at room temperature) or slow-acting (reacting with heat).[16] The neutralizing value (NV), which is the parts of sodium bicarbonate neutralized by 100 parts of acid, is a key parameter for formulation.[14] The NV for galactonic acid is not established and would need to be determined experimentally.

Protocol 3: Determination of Neutralizing Value (NV) and Evaluation in a Muffin Model

Objective: To determine the NV of galactonic acid and evaluate its performance as a leavening agent in a model baked good.

Materials:

• Galactonic acid

• Sodium bicarbonate (NaHCO₃)

• Standard leavening acid with known NV (e.g., monocalcium phosphate) for comparison

• Muffin ingredients (flour, sugar, egg, milk, oil)

• pH meter, digital scale

• Dough/batter mixer

• Muffin tins, oven

• Volume measurement apparatus (e.g., seed displacement method)

Methodology:

• Determination of Neutralizing Value (NV):

  • Dissolve a precise amount of galactonic acid (e.g., 1.0 g) in deionized water (e.g., 100 mL).

  • Titrate the solution with a standardized sodium hydroxide (B78521) (NaOH) solution to the phenolphthalein (B1677637) endpoint (pH ~8.2).

  • Calculate the amount of NaHCO₃ that is equivalent to the amount of NaOH used. This allows for the calculation of the NV.

• Muffin Preparation:

  • Prepare a control muffin batter using a standard baking powder (or a known combination of NaHCO₃ and a standard leavening acid).

  • Prepare a test muffin batter using NaHCO₃ and galactonic acid. The amount of galactonic acid should be calculated based on its experimentally determined NV to neutralize the NaHCO₃.

  • Mix all batters for a standardized time.

  • Deposit equal amounts of batter into muffin tins.

• Baking and Analysis:

  • Bake all muffins under identical conditions (temperature and time).

  • After cooling, measure the volume, height, and density of the muffins.

  • Evaluate the internal crumb structure (cell size, uniformity) and texture (e.g., using a texture analyzer).

  • Conduct a sensory evaluation for taste, as residual unreacted acid or base can cause off-flavors.[15]

• Data Analysis: Compare the physical and sensory properties of the muffins made with galactonic acid to the control muffins.

Galactonic Acid as a Sequestrant

Application Note: The multiple hydroxyl and carboxyl groups in galactonic acid make it a potential chelating agent for divalent and trivalent metal ions.[1] In the food industry, sequestrants are used to bind metal ions (like iron and copper) that can catalyze oxidation, leading to rancidity, color loss, and flavor degradation.[17][18]

Protocol 4: Evaluation of Metal Chelating Activity

Objective: To assess the ability of galactonic acid to chelate ferrous ions (Fe²⁺), a common pro-oxidant in food systems.

Materials:

• Galactonic acid

• Ferrous chloride (FeCl₂)

• Ferrozine (B1204870)

• UV-Vis Spectrophotometer

• Buffer solution (e.g., phosphate (B84403) buffer, pH 7.4)

• EDTA (as a positive control)

Methodology:

• Reaction Mixture Preparation:

  • In a microcentrifuge tube, mix a sample solution containing galactonic acid at various concentrations.

  • Add a solution of FeCl₂.

• Chelation Reaction: Allow the mixture to incubate for a short period (e.g., 5 minutes) at room temperature to allow the galactonic acid to chelate the Fe²⁺ ions.

• Colorimetric Reaction: Add ferrozine solution to the mixture. Ferrozine will react with any unchelated Fe²⁺ to form a stable magenta-colored complex.

• Spectrophotometric Measurement: After incubation, measure the absorbance of the magenta complex at approximately 562 nm.

• Calculation: The chelating activity is calculated as the percentage inhibition of ferrozine-Fe²⁺ complex formation. A lower absorbance indicates a higher chelating activity of the galactonic acid. Compare the results with EDTA, a strong known chelating agent.

Formula: Chelating Activity (%) = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the control (without galactonic acid) and A_sample is the absorbance in the presence of galactonic acid.

Caption: Mechanism of sequestration by galactonic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. govinfo.gov [govinfo.gov]
• 3. fda.gov [fda.gov]
• 4. GRAS Notices [hfpappexternal.fda.gov]
• 5. GRAS Notices [hfpappexternal.fda.gov]
• 6. Recently Published GRAS Notices and FDA Letters | FDA [fda.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. Federal Register :: Request Access [unblock.federalregister.gov]
• 9. LoS: 21 CFR | National Archives [archives.gov]
• 10. e-lactancia.org [e-lactancia.org]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. bakerpedia.com [bakerpedia.com]
• 15. ulprospector.com [ulprospector.com]
• 16. Impact of Baking Powder and Leavening Acids on Batter and Pound Cake Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 17. bakerpedia.com [bakerpedia.com]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols: Galactonic Acid as a Precursor for Fine Chemical Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: Galactonic acid, a sugar acid derived from the oxidation of galactose, is a versatile, bio-based platform molecule for synthesizing a wide range of fine chemicals.[1][2] Its multiple functional groups and inherent chirality make it an ideal starting material for producing specialty chemicals, chiral synthons, and building blocks for the pharmaceutical and polymer industries.[1] This document outlines key applications and provides detailed experimental protocols for the transformation of galactonic acid into high-value downstream products.

Application Note 1: Synthesis of Galactono-1,4-lactone

Galactono-1,4-lactone, the cyclic ester of galactonic acid, is a crucial intermediate for many synthetic pathways and serves as a valuable chiral precursor.[1] It can be readily synthesized through the oxidation of D-galactose.

Experimental Workflow: From D-Galactose to D-Galactono-1,4-lactone

Caption: Workflow for the synthesis of D-galactono-1,4-lactone.

Experimental Protocol: Oxidation of D-Galactose to D-Galactono-1,4-lactone

This protocol is adapted from a method utilizing bromine as the oxidizing agent.[1]

Materials:

• D-Galactose

• Bromine

• Deionized Water

• Sodium bicarbonate (NaHCO₃), saturated solution

• Dowex 50W-X8 resin (H⁺ form)

• Ethanol

Procedure:

• Dissolve D-galactose in deionized water within a suitable reaction vessel equipped with a stirrer.

• While stirring at room temperature, slowly add bromine to the solution.

• Continue stirring until the reaction is complete. Reaction progress can be monitored using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Carefully neutralize the excess bromine by adding a saturated sodium bicarbonate solution dropwise until the characteristic orange color of bromine disappears.

• Acidify the resulting solution to a pH of 2-3 using Dowex 50W-X8 resin.

• Filter off the resin and concentrate the filtrate under reduced pressure to yield a syrup.

• Add ethanol to the syrup and heat the mixture to reflux to facilitate the lactonization process.

• Cool the solution to induce the crystallization of D-galactono-1,4-lactone.

• Collect the crystals by filtration and dry under vacuum.

Application Note 2: Catalytic Hydrogenolysis to Polyols

The catalytic hydrogenolysis of galactonic acid derivatives can produce valuable polyols. For instance, methyl D-galactonate can be converted to 1,2,5,6-hexanetetrol, a precursor for polymers.[1] This transformation typically requires a bifunctional catalyst possessing both metal and acid sites.[1]

Reaction Pathway: Hydrogenolysis of Methyl D-galactonate

Caption: Hydrogenolysis of methyl D-galactonate to 1,2,5,6-hexanetetrol.

Experimental Protocol: Catalytic Hydrogenolysis of Methyl Galactonate

This is a representative protocol based on methods for similar substrates.[1]

Materials:

• Methyl D-galactonate

• Bifunctional catalyst (e.g., Platinum on Silica-Alumina, Pt/SiO₂-Al₂O₃)

• Deionized Water (solvent)

• Hydrogen gas (H₂)

Procedure:

• Charge a high-pressure autoclave reactor with methyl D-galactonate, the Pt/SiO₂-Al₂O₃ catalyst, and deionized water.

• Seal the reactor and purge it multiple times with hydrogen gas to remove air.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 30-50 bar).

• Heat the reactor to the target temperature (e.g., 150-200 °C) while stirring vigorously.

• Maintain these reaction conditions for the specified duration, monitoring hydrogen uptake to gauge reaction progress.

• After the reaction, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Filter the catalyst from the reaction mixture.

• The aqueous solution containing the product can be purified using techniques such as chromatography.

Quantitative Data: Hydrogenolysis Conditions

Substrate	Catalyst	Temperature (°C)	Pressure (bar H₂)	Product	Yield	Reference
Methyl D-galactonate	Pt/SiO₂-Al₂O₃	150-200	30-50	1,2,5,6-Hexanetetrol	Varies	[1]
Sorbitol	ReOₓ-Rh/ZrO₂	180	80	C6 Deoxygenated Polyols	~60%	[3]

Application Note 3: Conversion to Furan Derivatives (FDCA)

Galactonic acid can be converted to 2,5-Furandicarboxylic acid (FDCA), a key bio-based monomer for producing polymers like PEF, which is a sustainable alternative to petroleum-derived PET.[4][5] The process typically involves acid-catalyzed dehydration.

Logical Pathway: Galactonic Acid to FDCA

Caption: Conceptual pathway for converting galactonic acid to FDCA.

Experimental Protocol: Acid-Catalyzed Conversion to FDCA (Conceptual)

Detailed industrial protocols are often proprietary. However, the general approach involves the dehydration of the sugar acid backbone under acidic conditions.[4][6]

Materials:

• Galactonic acid or Galactaric acid (Mucic acid)

• Solid acid catalyst (e.g., silica-supported) or mineral acid

• Solvent (e.g., Butanol)

Procedure:

• Combine galactonic acid (or its derivative, mucic acid), the acid catalyst, and the solvent in a reactor.

• Heat the mixture under reflux for a specified time to facilitate dehydration and cyclization reactions.

• Upon completion, cool the reaction mixture.

• The FDCA product may precipitate from the solution or can be isolated through extraction and subsequent crystallization.

• Purification can be achieved by recrystallization from a suitable solvent.

Application Note 4: Catalytic Oxidation of Galactose to Galactonic Acid

An efficient method for producing galactonic acid is through the selective catalytic oxidation of galactose, which can be sourced from waste streams like Greek yogurt acid-whey.[7][8] This green chemistry approach often uses gold-based catalysts.

Experimental Protocol: Selective Oxidation of Galactose

This protocol is based on the selective oxidation of a glucose-galactose syrup.[7][8]

Materials:

• Galactose or Glucose-Galactose Syrup (GGS)

• Gold on Alumina (Au/Al₂O₃) catalyst

• Pressurized reactor

• Oxygen (O₂)

Procedure:

• Charge a reactor with the galactose solution and the Au/Al₂O₃ catalyst.

• Seal the reactor and pressurize with oxygen to approximately 2.5 bar.

• Heat the reaction mixture to 80 °C with stirring.

• Maintain the reaction for 24 hours.

• After the reaction, cool the vessel, vent the pressure, and filter the catalyst.

• The resulting solution contains galactonic acid, which can be separated from other components (like gluconic acid if GGS is used) based on the differential solubility of their calcium salts.[9][10]

Quantitative Data: Catalyst Performance in Galactose Oxidation

Catalyst	Oxidant	Temp (°C)	Pressure (bar)	Time (h)	Galactose Conversion (%)	Galactonic Acid Selectivity (%)	Reference
Au/Al₂O₃	O₂	80	2.5	24	-	55	[7][11]
Pt/C	O₂	80	5	24	95	31	[8][10]
Au/TiO₂	H₂O₂	-	-	-	-	Lower than Au/Al₂O₃	[8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. DSpace [helda.helsinki.fi]

Application Notes and Protocols for Microbial Fermentation of Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the production of galactonic acid through microbial fermentation. Galactonic acid, a sugar acid derived from galactose, is a valuable platform chemical with applications in the pharmaceutical, food, and chemical industries. These guidelines offer comprehensive methodologies for strain selection, fermentation optimization, downstream processing, and product quantification.

Introduction to Microbial Production of Galactonic Acid

Microbial fermentation offers a promising and sustainable alternative to conventional chemical synthesis methods for producing galactonic acid. This biotechnological approach utilizes various microorganisms to convert renewable feedstocks, such as pectin-rich biomass, into the desired product. Key advantages include milder reaction conditions, higher specificity, and the potential for utilizing waste streams as substrates.

Commonly employed microorganisms for galactonic acid production include bacteria like Gluconobacter oxydans and fungi such as Aspergillus niger.[1] Genetic engineering has further expanded the repertoire of production strains to include modified Saccharomyces cerevisiae and filamentous fungi like Trichoderma reesei.[1][2][3] The core of the fermentation process lies in the microbial conversion of D-galacturonic acid, the primary monomer of pectin (B1162225), into galactonic acid.[2][3]

Microbial Strains and Fermentation Parameters

The selection of a suitable microbial strain and the optimization of fermentation parameters are critical for achieving high yields and productivity of galactonic acid.

Table 1: Microbial Strains for Galactonic Acid Production

Microorganism	Strain Type	Key Characteristics	Reference
Gluconobacter oxydans	Wild Type/Engineered	Bacterium known for incomplete oxidation of sugars.	[1]
Aspergillus niger	Wild Type/Engineered	Filamentous fungus capable of utilizing pectin-rich substrates.	[1][2]
Trichoderma reesei	Engineered	Filamentous fungus, engineered by deleting the lgd1 gene to accumulate L-galactonate.	[2][3]
Saccharomyces cerevisiae	Engineered	Yeast, engineered for the oxidation of D-GalA.	[1]

Table 2: Critical Fermentation Parameters and Optimized Conditions

Parameter	Optimized Range	Rationale	Reference
pH	4.5 - 5.5	Optimal for the activity of enzymes involved in the conversion of D-galacturonic acid. A lower pH was noted as necessary for A. niger ΔgaaB.	[1][3]
Temperature	30 - 38°C	Promotes optimal microbial growth and enzyme stability.	[4]
Aeration	High	The conversion of galactose to galactonic acid is an oxidative process requiring sufficient oxygen supply.	[1]
Agitation	150 - 170 rpm	Ensures homogenous distribution of nutrients and oxygen, and prevents cell settling.	[4]
Carbon Source	D-galacturonic acid, Pectin hydrolysate, D-xylose (as a cosubstrate)	D-galacturonic acid is the direct precursor. Pectin hydrolysates provide a low-cost source. A cosubstrate can improve production rates.	[2][3]
Nitrogen Source	Peptone, Yeast Extract	Provides essential nutrients for microbial growth and enzyme synthesis.	[2][4]

Experimental Protocols

Protocol for Preparation of Pectin-Rich Hydrolysate

Pectin-rich biomass is an abundant and cost-effective substrate for galactonic acid production. This protocol details the enzymatic hydrolysis of pectin to release D-galacturonic acid monomers.

Materials:

• Pectin-rich biomass (e.g., citrus peel, sugar beet pulp)

• Pectinase (B1165727) enzyme (e.g., from Aspergillus niger)

• Citrate (B86180) buffer (pH 4.5)

• Deionized water

• Shaking incubator

Procedure:

• Prepare a suspension of the pectin-rich biomass in citrate buffer (e.g., 4.0 g/L).[5]

• Add pectinase to the suspension. An optimized enzyme loading is crucial for efficient hydrolysis (e.g., 2250 U/g of pectin).[5]

• Incubate the mixture in a shaking incubator at 50°C for 24 hours.[5]

• After incubation, centrifuge the mixture to remove solid residues.

• The supernatant, containing the D-galacturonic acid, is the pectin hydrolysate and can be used as the fermentation substrate.

• (Optional) A detoxification step may be necessary to remove any inhibitory compounds present in the hydrolysate.[1]

Protocol for Microbial Fermentation in a 5-L Bioreactor

This protocol outlines the steps for galactonic acid production using a laboratory-scale bioreactor.

Materials:

• Selected microbial strain (e.g., Aspergillus niger ΔgaaB)

• Seed culture medium (e.g., potato dextrose broth)

• Production medium (containing pectin hydrolysate, nitrogen source, and mineral salts)

• 5-L Bioreactor with pH, dissolved oxygen (DO), and temperature probes

• Sterile sampling apparatus

Procedure:

• Inoculum Preparation: Inoculate a seed culture of the chosen microorganism in a suitable medium and incubate under optimal conditions until it reaches the mid-to-late exponential growth phase.[1]

• Bioreactor Setup: Aseptically transfer the sterile production medium to the 5-L bioreactor. Calibrate and sterilize the pH and DO probes.[1]

• Inoculation: Aseptically inoculate the bioreactor with the seed culture to a predetermined starting optical density.[1]

• Fermentation: Set and maintain the fermentation parameters (pH, temperature, aeration, agitation) as per the optimized conditions listed in Table 2.

• Monitoring: Regularly draw samples aseptically to monitor cell growth (optical density), substrate consumption (D-galacturonic acid concentration), and galactonic acid production using appropriate analytical methods.[1]

• Harvesting: Once the fermentation is complete (indicated by substrate depletion or a plateau in product concentration), harvest the fermentation broth for downstream processing.[1]

Protocol for Quantification of Galactonic Acid using HPLC

High-Performance Liquid Chromatography (HPLC) is a robust method for the accurate quantification of galactonic acid in fermentation broth.[6]

Materials:

• Fermentation broth sample

• Ultrapure water

• HPLC system with a suitable detector (e.g., UV-Vis or Pulsed Amperometric Detector)

• Appropriate HPLC column (e.g., C18 or anion-exchange)[6]

• Galactonic acid standard

• Mobile phase (e.g., dilute sulfuric acid)

Procedure:

• Sample Preparation: Centrifuge the fermentation broth to remove microbial cells. Dilute the supernatant with ultrapure water to a concentration within the linear range of the standard curve.[1]

• Standard Curve Preparation: Prepare a series of galactonic acid standards of known concentrations in ultrapure water.

• HPLC Analysis:

  • Set up the HPLC system with the appropriate column and mobile phase.

  • Inject the prepared standards and samples onto the column.

  • Run the analysis under isocratic or gradient elution conditions.

• Quantification:

  • Integrate the peak area corresponding to galactonic acid in both the standards and the samples.

  • Construct a standard curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of galactonic acid in the samples by interpolating their peak areas on the standard curve.

For enhanced detection, especially with UV detectors, pre-column derivatization with agents like 1-phenyl-3-methyl-5-pyrazolone (PMP) or p-aminobenzoic acid (p-ABA) can be employed.[6]

Downstream Processing

The recovery and purification of galactonic acid from the fermentation broth is a critical step to obtain a high-purity product.

Table 3: Downstream Processing Steps for Galactonic Acid Purification

Step	Technique	Purpose	Reference
1. Biomass Removal	Centrifugation or Filtration	To separate the microbial cells from the fermentation broth.	[1][7]
2. Concentration	Evaporation or Nanofiltration	To reduce the volume of the broth and concentrate the galactonic acid.	[7][8]
3. Purification	Chromatography (e.g., Ion Exchange) or Crystallization	To separate galactonic acid from other components in the broth, such as residual sugars, salts, and other organic acids.	[7][9]
4. Product Formulation	Drying or Crystallization	To obtain the final solid product in a stable form.	[7]

Visualizations

Caption: Fungal pathway for L-galactonic acid production from pectin.

Caption: Experimental workflow for galactonic acid production.

Caption: Logical steps in downstream processing of galactonic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Engineering Filamentous Fungi for Conversion of d-Galacturonic Acid to l-Galactonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijcmas.com [ijcmas.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Downstream processing (Chapter 9) - Basic Biotechnology [resolve.cambridge.org]
• 8. Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: Immobilized Enzyme Technology for Galactonic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of galactonic acid utilizing immobilized enzyme technology. The focus is on the application of immobilized galactose oxidase and other relevant enzymes, offering a more sustainable and efficient alternative to traditional chemical synthesis methods. Immobilization enhances enzyme stability, reusability, and simplifies downstream processing, making enzymatic synthesis a viable and cost-effective approach.

Introduction to Enzymatic Galactonic Acid Synthesis

Galactonic acid, a sugar acid derived from galactose, is a valuable platform chemical and a key intermediate in the synthesis of various fine chemicals and pharmaceuticals.[1] The enzymatic oxidation of D-galactose to D-galactonic acid offers a highly selective and environmentally friendly synthetic route. Galactose oxidase (GOx) is a primary enzyme for this conversion, catalyzing the oxidation of the primary alcohol at the C6 position of D-galactose.[2] Other enzymes, such as glucose oxidase, have also been shown to catalyze this oxidation.[3]

Immobilizing these enzymes on solid supports overcomes many limitations associated with the use of free enzymes in solution, such as instability, difficulty in recovery, and high cost.[4][5] Immobilized enzymes can be easily separated from the reaction mixture, allowing for continuous operation and repeated use over multiple cycles, which significantly reduces production costs.[4][6]

Comparative Data on Immobilized Enzyme Preparations

The choice of enzyme, support material, and immobilization method significantly impacts the performance of the resulting biocatalyst. The following tables summarize key quantitative data from various published protocols to facilitate comparison.

Table 1: Performance of Immobilized Galactose Oxidase (GOx)

Support Material	Immobilization Method	Immobilization Yield (%)	Retained Activity (%)	Reusability (Number of Cycles)	Reference
Agarose Beads (Glyoxyl)	Covalent Attachment	High	Lower than electrostatic	Not specified
Agarose Beads (Dextran Sulfate)	Ionic Exchange	High	Superior to covalent	Not specified
Purolite Beads	Covalent Attachment	High	Lower than electrostatic	Not specified
Purolite epoxy/butyl methacrylate (B99206) beads (ECR8285)	Covalent Bonding	Up to 10 wt% loading	100% of soluble equivalent	Retained activity for 3 weeks
Porous Silica Particles	Covalent Attachment	100-150 units/mL	Not specified	Long-term stability with K3Fe(CN)6	[7]
Magnetic Nanoparticles (APTES-Glutaraldehyde)	Covalent Attachment	Not specified	Not specified	Not specified	[2]
Chitosan-coated Magnetic Fe3O4 Nanoparticles	Adsorption	Not specified	Higher thermal stability	Similar to system without coupling agent	[8]

Table 2: Performance of Immobilized Laccase

Support Material	Immobilization Method	Immobilization Yield (%)	Retained Activity (%)	Reusability (Number of Cycles)	Reference
Polysulfone/Sepiolite Nanocomposite	Cross-Linked Enzyme Aggregates (CLEA)	75%	Not specified	Not specified	[9]
CdO Nanoparticles	Covalent Crosslinking	Not specified	62% after 6 weeks	85% activity after 20 cycles	[10]
Chitosan Membrane (Itaconic acid grafted, Cu(II) chelated)	Reversible Immobilization	Not specified	Not specified	Not specified
Rice Straw Biochar	Not specified	Not specified	47% after 6 cycles	6	[11]

Experimental Protocols

Protocol 1: Immobilization of Galactose Oxidase on Glutaraldehyde-Activated Magnetic Nanoparticles

This protocol describes the covalent immobilization of galactose oxidase onto magnetic nanoparticles (MNPs) activated with glutaraldehyde (B144438).[2]

Materials:

• Magnetic nanoparticles (MNPs)

• 3-Aminopropyltriethoxysilane (APTES)

• Glutaraldehyde solution (2.5%)

• Galactose oxidase (GOx)

• Sodium phosphate (B84403) buffer (0.1 M, pH 7.0)

• Magnetic separator

Procedure:

• Surface Functionalization of MNPs with Amino Groups:

  • Disperse MNPs in an ethanol (B145695)/water solution.

  • Add APTES and stir for several hours at an elevated temperature.

  • Collect the APTES-modified MNPs (APTES-MNPs) using a magnetic separator and wash thoroughly with ethanol and water.

• Activation with Glutaraldehyde:

  • Resuspend the APTES-MNPs in a 2.5% glutaraldehyde solution in phosphate buffer (pH 7.0).[2]

  • Incubate with shaking for a few hours at room temperature.[2]

  • Separate the activated MNPs using a magnetic separator and wash them thoroughly with phosphate buffer to remove excess glutaraldehyde.[2]

• Immobilization of Galactose Oxidase:

  • Prepare a solution of galactose oxidase in 0.1 M sodium phosphate buffer (pH 7.0).

  • Mix the enzyme solution with the glutaraldehyde-activated MNPs.

  • Allow the mixture to stand at room temperature for a specified time (e.g., 2 hours) to allow for covalent bond formation.[2]

  • Separate the immobilized enzyme using a magnetic separator.

  • Wash the immobilized enzyme preparation with 1 M NaCl solution in phosphate buffer to remove any non-covalently bound enzyme, followed by washes with distilled water.[2]

Protocol 2: Enzymatic Synthesis of Galactonic Acid in a Batch Reactor

This protocol outlines the synthesis of galactonic acid from D-galactose using immobilized galactose oxidase in a batch reactor system.

Materials:

• Immobilized galactose oxidase (from Protocol 1)

• D-Galactose

• Phosphate buffer (0.1 M, pH 7.0)

• Catalase (optional, to decompose hydrogen peroxide byproduct)

• Stirred batch reactor

• pH meter and controller

• Oxygen supply

Procedure:

• Reaction Setup:

  • Prepare a solution of D-galactose in phosphate buffer (pH 7.0) in the batch reactor.

  • Add the immobilized galactose oxidase to the reactor.

  • If using, add catalase to the reaction mixture to minimize enzyme inactivation by hydrogen peroxide.

  • Set the reactor temperature to the optimal temperature for the immobilized enzyme (typically determined during characterization, e.g., 25-40°C).

• Reaction Execution:

  • Start vigorous stirring to ensure proper mixing and mass transfer.

  • Continuously supply oxygen or air to the reactor, as it is a co-substrate for the galactose oxidase reaction.

  • Monitor and maintain the pH of the reaction mixture at 7.0 using a pH controller that adds a base (e.g., NaOH) as galactonic acid is produced.

• Monitoring and Termination:

  • Monitor the progress of the reaction by taking samples periodically and analyzing the concentration of galactonic acid and/or the consumption of galactose using techniques like HPLC.

  • Once the reaction has reached the desired conversion, stop the reaction by separating the immobilized enzyme from the reaction mixture using a magnetic separator.

• Product Isolation and Purification:

  • The resulting solution contains galactonic acid. Further purification can be achieved through methods such as crystallization or chromatography.

Visualizations

Biochemical Pathway of Galactonic Acid Synthesis

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Enzymatic synthesis of aldonic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Longevity & Reusability of Immobilised Enzymes [biolaxienzymes.com]
• 5. google.com [google.com]
• 6. researchgate.net [researchgate.net]
• 7. Galactose oxidase: applications of the covalently immobilized enzyme in a packed bed configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Production of Galactooligosaccharides Using β-Galactosidase Immobilized on Chitosan-Coated Magnetic Nanoparticles with Tris(hydroxymethyl)phosphine as an Optional Coupling Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cetjournal.it [cetjournal.it]
• 10. Utilization of laccase immobilized CdO nanoparticles in synthesis of industrially potent organics and their molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent Developments in the Immobilization of Laccase on Carbonaceous Supports for Environmental Applications - A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) for the Separation and Quantification of Galactonic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Galactonic acid is a sugar acid derived from the oxidation of galactose. Its presence and concentration are of significant interest in various fields, including clinical diagnostics, food science, and biotechnology. In clinical settings, elevated levels of galactonic acid in biological fluids can be an indicator of metabolic disorders such as galactosemia. In the food industry, it can be formed during the processing of galactose-containing products. Therefore, a robust and sensitive analytical method for the separation and quantification of galactonic acid is crucial.

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is a powerful technique for the analysis of carbohydrates and their derivatives, including sugar acids like galactonic acid.[1][2] This method offers high selectivity and sensitivity without the need for derivatization, making it a direct and efficient analytical approach.[1] This application note provides a detailed protocol for the separation and quantification of galactonic acid using HPAEC-PAD.

Principle of Separation

At a high pH, the hydroxyl groups of carbohydrates and the carboxyl group of galactonic acid become ionized, allowing for their separation on a strong anion-exchange column. The elution is typically achieved by using a high-concentration sodium hydroxide (B78521) eluent, often with a sodium acetate (B1210297) gradient to resolve more strongly retained analytes. Pulsed amperometric detection provides sensitive and direct detection of these underivatized carbohydrates by measuring the current generated from their oxidation at the surface of a gold electrode.

Biochemical Context: Galactonic Acid Metabolism

Galactonic acid is a key intermediate in the metabolic pathway of galactose in various organisms. In humans, deficiencies in enzymes of the Leloir pathway for galactose metabolism can lead to the accumulation of galactose and its alternative metabolites, including galactonic acid. The following diagram illustrates a simplified pathway for galactose metabolism and the formation of galactonic acid.

Galactose metabolism and galactonic acid formation.

Quantitative Data Summary

The following table summarizes the quantitative data for the analysis of galactonic acid and other sugar acids using HPAEC-PAD with a CarboPac™ PA-10 column.[2]

Parameter	Galactonic Acid & Other Sugar Acids
Linearity Range (mg/L)	0.1 - 12.5
Correlation Coefficient (R²)	≥ 0.9993
Limit of Detection (LOD) (µg/L)	4.91 - 18.75
Limit of Quantification (LOQ) (µg/L)	16.36 - 62.50
Recovery (%)	91.25 - 108.81
Reproducibility (RSD, %)
- Retention Time	0.15 - 0.44
- Peak Area	0.22 - 2.31

Experimental Protocols

Reagents and Materials

• Galactonic acid standard

• Sodium hydroxide (NaOH), 50% w/w solution

• Sodium acetate (NaOAc), anhydrous

• Deionized water (18.2 MΩ·cm resistivity)

• Helium or Nitrogen gas for eluent sparging

• Syringe filters (0.22 µm)

Instrumentation

• High-Performance Ion Chromatography (HPIC) system, preferably metal-free, equipped with a gradient pump.

• Pulsed Amperometric Detector (PAD) with a gold working electrode and an Ag/AgCl reference electrode.

• Dionex CarboPac™ PA-10 analytical column (2 x 250 mm) with a CarboPac™ PA-10 guard column (2 x 50 mm).[2]

• Data acquisition and analysis software.

Chromatographic Conditions

Parameter	Condition
Column	Dionex CarboPac™ PA-10 (2 x 250 mm) with Guard Column
Mobile Phase A	18 mM NaOH
Mobile Phase B	200 mM NaOH
Mobile Phase C	500 mM NaOAc in 100 mM NaOH
Flow Rate	0.25 mL/min[2]
Column Temperature	30 °C
Injection Volume	10 µL
Detection	Pulsed Amperometry (PAD)

Gradient Elution Program: [2][3]

Time (min)	%A (18 mM NaOH)	%B (200 mM NaOH)	%C (500 mM NaOAc)
0.0	100	0	0
10.0	100	0	0
10.1	0	100	0
20.0	0	100	0
20.1	0	0	100
25.0	0	0	100
25.1	100	0	0
35.0	100	0	0

PAD Waveform:

A standard quadruple-potential waveform for carbohydrate analysis should be used.

Standard and Sample Preparation

Standard Preparation:

• Prepare a stock solution of galactonic acid (e.g., 1 mg/mL) in deionized water.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards covering the expected concentration range of the samples (e.g., 0.1 to 12.5 mg/L).[2]

Sample Preparation:

The appropriate sample preparation protocol will depend on the sample matrix.

• Urine:

  • Centrifuge the urine sample to remove any particulate matter.

  • Dilute the supernatant with deionized water to bring the analyte concentration within the calibration range. A dilution of 1:10 to 1:100 is often appropriate.

  • Filter the diluted sample through a 0.22 µm syringe filter before injection.[4]

• Plasma/Serum:

  • Deproteinize the plasma or serum sample. This can be achieved by adding a threefold excess of acetonitrile (B52724) or methanol, followed by vortexing and centrifugation to precipitate proteins.

  • Alternatively, use a solid-phase extraction (SPE) cartridge (e.g., a reversed-phase C18 cartridge) to remove proteins and other interfering substances.

  • Collect the supernatant or eluate, evaporate the solvent if necessary, and reconstitute in deionized water.

  • Filter the final sample through a 0.22 µm syringe filter before injection.

• Food Samples (e.g., containing pectin):

  • For the analysis of total galactonic acid from pectin, an enzymatic or acid hydrolysis step is required to release the monomeric sugar acids.

  • Enzymatic Hydrolysis: Incubate the sample with a pectinase (B1165727) enzyme solution in an appropriate buffer (e.g., sodium acetate buffer, pH 4.8) at the optimal temperature (e.g., 50°C) for a sufficient time (e.g., 2-24 hours) to ensure complete hydrolysis.

  • Acid Hydrolysis: Treat the sample with a suitable concentration of acid (e.g., 2 M trifluoroacetic acid) at an elevated temperature (e.g., 121°C) for 1-2 hours.

  • After hydrolysis, neutralize the sample and remove any precipitate by centrifugation.

  • Dilute the supernatant as needed and filter through a 0.22 µm syringe filter before analysis.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of galactonic acid using HPAEC-PAD.

Workflow for galactonic acid analysis by HPAEC-PAD.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting)	Column contamination or degradation.	Clean the column according to the manufacturer's instructions. If the problem persists, replace the column.
Inappropriate mobile phase pH.	Ensure the pH of the mobile phase is high enough to ionize galactonic acid.
Fluctuating Retention Times	Inconsistent mobile phase composition.	Prepare fresh mobile phase and ensure proper mixing. Use an eluent generator if available for better consistency.
Temperature fluctuations.	Use a column oven to maintain a constant temperature.
Column equilibration is insufficient.	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.
Low Sensitivity	Detector cell or electrode fouling.	Clean the detector cell and polish or replace the gold electrode as recommended by the manufacturer.
Incorrect PAD waveform settings.	Verify and optimize the PAD waveform potentials and durations.
Baseline Noise or Drift	Contaminated mobile phase or system.	Use high-purity water and reagents. Flush the system thoroughly.
Air bubbles in the detector.	Degas the mobile phase and purge the system to remove any air bubbles.

References

• 1. benchchem.com [benchchem.com]
• 2. Simultaneous separation and quantitative determination of monosaccharides, uronic acids, and aldonic acids by high performance anion-exchange chromatography coupled with pulsed amperometric detection in corn stover prehydrolysates :: BioResources [bioresources.cnr.ncsu.edu]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]

Application Notes and Protocols: Galactonic Acid as a Concrete Set Retarder

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of galactonic acid as a set retarder for concrete. Due to the limited direct research on galactonic acid, data from closely related sugar acids, such as D-galacturonic acid and gluconic acid, are used as a proxy to illustrate its potential efficacy.

Introduction

Galactonic acid is a sugar acid, part of a group of compounds known as aldonic acids. These and other hydroxycarboxylic acids are recognized for their ability to retard the setting time of hydraulic cement concrete.[1][2] This property is particularly valuable in large-scale construction projects, hot weather concreting, and situations requiring long transit times for ready-mixed concrete, as it extends the workability of the fresh concrete.[1] The mechanism of retardation is generally attributed to the adsorption of the acid molecules onto the hydrating cement particles, which interferes with the nucleation and growth of hydration products.[2]

Mechanism of Action

The retarding effect of sugar acids like galactonic acid on cement hydration is primarily explained by several interconnected theories:

• Adsorption Theory : The galactonic acid molecules adsorb onto the surface of the cement grains (primarily tricalcium silicate (B1173343), C₃S) and the initial hydration products.[2] This forms a barrier that hinders further contact with water, thereby slowing down the hydration process.

• Complexation Theory : Galactonic acid can chelate calcium ions (Ca²⁺) present in the pore solution of the concrete mix.[2] This reduces the concentration of Ca²⁺ ions available to form the crystalline structures of calcium hydroxide (B78521) (CH) and calcium silicate hydrate (B1144303) (C-S-H), which are essential for the setting and hardening of concrete.

• Nucleation Inhibition : By adsorbing onto the nuclei of the hydration products (like C-S-H), galactonic acid can "poison" these nucleation sites, preventing their further growth and the subsequent hardening of the cement paste.[2]

Research on a mixture of cellulosic sugar acids, including galactonic acid, has shown that they significantly delay the hydration of cement and the formation of hydration products like calcium hydroxide.[3]

Data Presentation

Direct quantitative data for galactonic acid is not extensively available in the public domain. The following table summarizes the performance of a mixture of cellulosic sugar acids (including galactonic acid) and D-galacturonic acid as a concrete set retarder, which are expected to have a similar performance to galactonic acid.

Admixture	Dosage (% by weight of cement)	Effect on Setting Time	Effect on Compressive Strength	Reference
Cellulosic Sugar Acids (including Galactonic Acid)	0.03%	Significantly delayed setting time, better retardation than commercial gluconic acid.	No negative impact on 3-day and 28-day compressive and flexural strength compared to control.	[3]
D-Galacturonic Acid	Not specified	Retarded the setting of both engineered cementitious composites (ECC) and ordinary mortar. The effect was more severe on ordinary mortar.	Insignificant effect on the 28-day strength of hardened ECC or mortar.	[4]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of galactonic acid as a concrete set retarder.

1. Determination of Setting Time

This protocol is based on the ASTM C403/C403M: Standard Test Method for Time of Setting of Concrete Mixtures by Penetration Resistance .[5][6]

• Objective : To determine the initial and final setting times of concrete containing galactonic acid.

• Apparatus :

  • Penetration resistance apparatus with needles of varying bearing areas.

  • Container for mortar specimen.

  • Sieve (4.75-mm, No. 4).

  • Trowel, pipette, and thermometer.

• Procedure :

  • Prepare a concrete mixture with the desired dosage of galactonic acid. A control mixture without the admixture should also be prepared.

  • Wet-sieve a representative sample of the fresh concrete over a 4.75-mm sieve to obtain a mortar sample.

  • Place the mortar in the container, consolidate it, and strike off the excess to a smooth surface.

  • Store the specimen at a specified temperature.

  • At regular time intervals, measure the penetration resistance by applying a vertical force to a needle, causing it to penetrate the mortar to a depth of 25 mm (1 in.).

  • Record the force required and the time of measurement. Calculate the penetration resistance in MPa (psi).

  • Continue the measurements until a penetration resistance of at least 27.6 MPa (4000 psi) is reached.

• Data Analysis :

  • Plot the penetration resistance versus the elapsed time.

  • Determine the time to reach a penetration resistance of 3.5 MPa (500 psi) as the initial setting time .

  • Determine the time to reach a penetration resistance of 27.6 MPa (4000 psi) as the final setting time .

2. Determination of Compressive Strength

This protocol is based on the ASTM C39/C39M: Standard Test Method for Compressive Strength of Cylindrical Concrete Specimens .[1][7][8]

• Objective : To determine the effect of galactonic acid on the compressive strength of hardened concrete at various ages.

• Apparatus :

  • Cylindrical molds (e.g., 150x300 mm or 100x200 mm).

  • Tamping rod.

  • Compression testing machine.

• Procedure :

  • Prepare concrete mixtures with and without the desired dosages of galactonic acid.

  • Cast the concrete into cylindrical molds in layers, tamping each layer to ensure proper consolidation.

  • Strike off the top surface and finish smoothly.

  • Cure the specimens in a moist environment (as per ASTM C31 or C192) for specified periods (e.g., 3, 7, and 28 days).

  • At the designated age, remove the cylinders from curing and cap the ends to ensure a smooth, flat surface for load application.

  • Place the specimen in the compression testing machine and apply a compressive load at a controlled rate until failure.

  • Record the maximum load sustained by the specimen.

• Data Analysis :

  • Calculate the compressive strength by dividing the maximum load by the cross-sectional area of the cylinder.

  • Compare the compressive strength of the concrete with galactonic acid to the control concrete at each test age.

Visualizations

Caption: Proposed mechanism of galactonic acid as a concrete set retarder.

Caption: Experimental workflow for evaluating a concrete set retarder.

References

• 1. ASTM C39: Standard Test Method for Compressive Strength of Cylindrical Concrete Specimens [ssi.shimadzu.com]
• 2. drillingmanual.com [drillingmanual.com]
• 3. sklbe.ecust.edu.cn [sklbe.ecust.edu.cn]
• 4. researchgate.net [researchgate.net]
• 5. ASTM C403 - Time of Setting of Concrete Mixtures (Penetration Resistance) [appliedtesting.com]
• 6. store.astm.org [store.astm.org]
• 7. conrec.ac.ir [conrec.ac.ir]
• 8. testresources.net [testresources.net]

Synthesis of Galactonic Acid-Based Surfactants: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and characterization of galactonic acid-based surfactants. These non-ionic, biodegradable surfactants, derived from renewable resources, are of significant interest for various applications, including as excipients in pharmaceutical formulations to enhance drug solubility and as components of targeted drug delivery systems.

Application Notes

Galactonic acid-based surfactants, specifically N-alkyl-D-galactonamides, are amphiphilic molecules consisting of a hydrophilic galactonic acid headgroup and a hydrophobic alkyl tail. This structure allows them to self-assemble into micelles in aqueous solutions above a certain concentration, known as the critical micelle concentration (CMC). This property is central to their function in drug delivery, as these micelles can encapsulate hydrophobic drug molecules, thereby increasing their solubility and stability in aqueous environments.[1]

The interaction of these sugar-based surfactants with biological membranes is a key aspect of their application in drug delivery.[2][3][4] The carbohydrate headgroup can interact with the cell surface, and the hydrophobic tail can insert into the lipid bilayer, leading to a temporary and reversible increase in membrane permeability.[5] This can facilitate the uptake of encapsulated drugs into the cell. It is generally observed that non-ionic surfactants are less disruptive to biological membranes compared to their ionic counterparts.[2]

The cellular uptake of nanoparticles formulated with sugar-based surfactants can occur through various endocytic pathways, including clathrin-mediated endocytosis, caveolae-mediated endocytosis, and macropinocytosis.[6][7][8] The specific pathway is often dependent on the physicochemical properties of the nanoparticles, such as size, shape, and surface chemistry.[6][7] The sugar moiety on the surfactant can also act as a ligand for specific receptors on the cell surface, enabling targeted drug delivery.

Experimental Protocols

Two primary synthetic routes for N-alkyl-D-galactonamides are presented: a mechanochemical synthesis from D-galactono-1,4-lactone and a one-pot reductive amination from D-galacturonic acid.

Protocol 1: Mechanochemical Synthesis of N-Alkyl-D-Galactonamides

This protocol is based on a green chemistry approach that is solvent-free, fast, and high-yielding.[9][10]

Materials:

• D-galactono-1,4-lactone

• Alkylamine (e.g., dodecylamine, octylamine, hexylamine)

• Deionized water

• Vibrational ball-mill with stainless steel jars and balls

• Methanol (B129727) (for quenching and washing)

Procedure:

• Into a stainless steel jar, add D-galactono-1,4-lactone (1.0 eq) and the desired alkylamine (1.0 eq).

• Add a small amount of water as a liquid-assisted grinding (LAG) agent (e.g., 0.25 mL for 500 mg of lactone).[9]

• Place stainless steel balls into the jar.

• Secure the jar in the vibrational ball-mill and shake at a frequency of 18 Hz for 5-10 minutes.[9]

• After milling, transfer the solid reaction mixture to a beaker.

• Add a minimal amount of methanol to the mixture and stir to precipitate the N-alkyl-D-galactonamide, leaving unreacted starting materials in solution.

• Filter the white solid product and wash with cold methanol.

• Dry the purified N-alkyl-D-galactonamide under vacuum.

Characterization:

The final product can be characterized by Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its structure and purity.

Protocol 2: One-Pot Reductive Amination for the Synthesis of N-Alkyl-D-Galactonamides

This protocol describes a general procedure for the synthesis of N-alkyl-D-galactonamides from D-galacturonic acid via reductive amination.[11][12]

Materials:

• D-galacturonic acid

• Alkylamine (e.g., dodecylamine, octylamine, hexylamine)

• Methanol

• Acetic acid (catalyst)

• Sodium cyanoborohydride (reducing agent)

• Ethyl acetate (B1210297)

• Saturated potassium carbonate solution

• Magnesium sulfate

Procedure:

• Dissolve D-galacturonic acid (1.0 eq) and the alkylamine (1.1 eq) in methanol in a round-bottom flask.

• Add a few drops of glacial acetic acid to catalyze the formation of the imine intermediate.[13]

• Stir the reaction mixture at room temperature for 1-2 hours.

• Slowly add sodium cyanoborohydride (1.5 eq) to the reaction mixture. Caution: Sodium cyanoborohydride is toxic and should be handled in a fume hood with appropriate personal protective equipment.

• Continue stirring the reaction at room temperature for 24 hours.

• Remove the methanol under reduced pressure.

• Partition the residue between ethyl acetate and a saturated solution of potassium carbonate.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and evaporate the solvent to yield the crude product.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Data Presentation

The physicochemical properties of surfactants are crucial for their application. The following tables summarize key quantitative data for N-alkyl-aldonamides, which are structurally similar to galactonamides and exhibit comparable trends.

Table 1: Critical Micelle Concentration (CMC) of N-Alkyl-Aldonamides

Surfactant	Alkyl Chain Length	CMC (mM)	Reference
N-Octyl-D-gluconamide	C8	~80	[14]
N-Dodecyl-D-gluconamide	C12	Not readily available	[15]
Octyl Glucoside	C8	25	[15]
Dodecyl Maltoside	C12	0.17	[15]

Note: The CMC generally decreases with increasing alkyl chain length due to increased hydrophobicity.[16][17][18]

Table 2: Surface Tension of N-Alkyl-Aldonamide Solutions

Surfactant	Alkyl Chain Length	Surface Tension at CMC (mN/m)	Reference
N-Hexyl-D-gluconamide	C6	Not readily available	[19]
Octyl Glucoside	C8	~27	[20]
Decyl Glucoside	C10	~26	[21]
Dodecyl Glucoside	C12	~25	[21]

Note: The surface tension at the CMC generally decreases slightly with increasing alkyl chain length.

Visualizations

Synthesis Workflow

References

• 1. A recent overview of surfactant–drug interactions and their importance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Interactions between Charged Polypeptides and Nonionic Surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Status of surfactants as penetration enhancers in transdermal drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overviews on the cellular uptake mechanism of polysaccharide colloidal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. organicchemistrytutor.com [organicchemistrytutor.com]
• 12. gctlc.org [gctlc.org]
• 13. youtube.com [youtube.com]
• 14. Synthesis and characterization of N-octanoyl-beta-D-glucosylamine, a new surfactant for membrane studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Effect of Alkyl Chain Length and Unsaturation of the Phospholipid on the Physicochemical Properties of Lipid Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. The Surface Tension and the Critical Micelle Concentration in Aqueous Solution of β-D-Alkyl Glucosides and their Mixtures | Semantic Scholar [semanticscholar.org]

Galactonic Acid: A Versatile Excipient in Pharmaceutical Formulations

Introduction

Galactonic acid, a sugar acid derived from galactose, is emerging as a promising and versatile excipient in the pharmaceutical industry. Its inherent biocompatibility, water solubility, and chemical functionality make it a valuable component in various dosage forms. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of galactonic acid and its salts in pharmaceutical formulations.

Galactonic acid can be utilized in multiple capacities, including as a drug salt counterion, a pH modifier, a stabilizer, and a component in drug delivery systems. Its salts, such as calcium and sodium galactonate, also offer unique properties beneficial for formulation development.

Physicochemical Properties of Galactonic Acid

A comprehensive understanding of the physicochemical properties of galactonic acid is crucial for its effective application in pharmaceutical formulations.

Property	Value	Source
Molecular Formula	C₆H₁₂O₇	[1]
Molecular Weight	196.16 g/mol	[1]
Appearance	Solid	[1]
Melting Point	133 - 136 °C	[1]
pKa	3.35 (Predicted)	N/A
Water Solubility	Freely soluble	N/A
Alcohol Solubility	Slightly soluble	N/A
Ether & Other Organic Solvents	Insoluble	N/A

Applications in Pharmaceutical Formulations

As a Drug Salt Counterion

Galactonic acid can be used to form salts with basic active pharmaceutical ingredients (APIs). The formation of a galactonate salt can significantly modify the physicochemical properties of the parent drug, potentially improving its solubility, stability, and bioavailability.

Protocol: Preparation and Characterization of a Drug-Galactonate Salt

Objective: To prepare a galactonate salt of a basic API and characterize its fundamental properties.

Materials:

• Basic Active Pharmaceutical Ingredient (API)

• D-Galactonic acid

• Solvent (e.g., ethanol, methanol, water, or a mixture)

• Anti-solvent (if required for precipitation)

• Stirring plate and magnetic stirrer

• Rotary evaporator

• Analytical balance

• pH meter

• Filtration apparatus

• Characterization equipment: Differential Scanning Calorimetry (DSC), X-ray Powder Diffraction (XRPD), Fourier-Transform Infrared Spectroscopy (FTIR), High-Performance Liquid Chromatography (HPLC)

Methodology:

• Stoichiometric Calculation: Calculate the molar equivalents of the basic API and galactonic acid required for the salt formation reaction. A 1:1 molar ratio is typically a starting point.

• Dissolution: Dissolve the basic API in a suitable solvent with gentle heating and stirring. In a separate container, dissolve galactonic acid in the same or a miscible solvent.

• Salt Formation: Slowly add the galactonic acid solution to the API solution while continuously stirring. The formation of a precipitate may indicate salt formation. If no precipitate forms, the salt may be soluble in the chosen solvent.

• Isolation of the Salt:

  • Precipitation: If a precipitate forms, continue stirring for a predetermined period (e.g., 2-4 hours) to ensure complete reaction. The precipitate can then be collected by filtration.

  • Evaporation: If the salt is soluble, the solvent can be slowly evaporated using a rotary evaporator to obtain the solid salt.

  • Anti-solvent Addition: Alternatively, an anti-solvent can be added to the solution to induce precipitation of the salt.

• Washing and Drying: Wash the collected salt with a small amount of cold solvent or anti-solvent to remove any unreacted starting materials. Dry the salt under vacuum at a suitable temperature.

• Characterization:

  • FTIR: Confirm the formation of the salt by observing shifts in the characteristic peaks of the functional groups involved in the acid-base reaction (e.g., carboxylate and protonated amine groups).

  • DSC: Determine the melting point and thermal behavior of the newly formed salt. A sharp, single endotherm different from the starting materials suggests the formation of a new crystalline entity.

  • XRPD: Analyze the crystal structure of the salt. A unique diffraction pattern compared to the API and galactonic acid confirms the formation of a new crystalline phase.

  • HPLC: Determine the purity and stoichiometry of the salt.

Workflow for Drug-Galactonate Salt Formation and Characterization

Workflow for Drug-Galactonate Salt Formation.

As a pH Modifier

With a predicted pKa of 3.35, galactonic acid can be employed as a pH modifier in pharmaceutical formulations. It can be used to maintain an acidic microenvironment, which can be beneficial for the stability and solubility of certain APIs.

Protocol: Use of Galactonic Acid as a pH Modifier in a Liquid Formulation

Objective: To evaluate the ability of galactonic acid to achieve and maintain a target pH in an aqueous-based oral liquid formulation.

Materials:

• Active Pharmaceutical Ingredient (API)

• D-Galactonic acid

• Purified water

• Other formulation excipients (e.g., sweeteners, preservatives, viscosity modifiers)

• pH meter

• Analytical balance

• Volumetric flasks and pipettes

Methodology:

• Formulation Preparation: Prepare the liquid formulation by dissolving the API and other excipients in a portion of the purified water.

• pH Adjustment: Prepare a stock solution of galactonic acid of a known concentration (e.g., 10% w/v) in purified water.

• Titration: While monitoring the pH of the formulation with a calibrated pH meter, slowly add the galactonic acid stock solution dropwise until the target pH is reached.

• Final Volume Adjustment: Add the remaining purified water to reach the final desired volume of the formulation.

• Stability Study: Store the formulation under accelerated stability conditions (e.g., 40°C/75% RH) and at room temperature. Monitor the pH of the formulation at predetermined time points (e.g., 0, 1, 2, and 4 weeks) to assess the buffering capacity of galactonic acid.

• API Stability Assessment: Concurrently, analyze the concentration of the API at each time point using a validated stability-indicating HPLC method to determine if the pH modification with galactonic acid enhances the stability of the API.

As a Stabilizer

The polyhydroxy nature of galactonic acid makes it a potential stabilizer for sensitive APIs, such as proteins and peptides, particularly in lyophilized formulations. It can act as a lyoprotectant and cryoprotectant, protecting the API from degradation during the freezing and drying processes.

Protocol: Evaluation of Galactonic Acid as a Stabilizer in a Lyophilized Formulation

Objective: To assess the effectiveness of galactonic acid as a stabilizing agent for a model protein during lyophilization.

Materials:

• Model protein (e.g., Lysozyme, Bovine Serum Albumin)

• D-Galactonic acid

• Water for Injection (WFI)

• Lyophilizer

• Differential Scanning Calorimetry (DSC)

• Analytical techniques for protein characterization (e.g., Size Exclusion Chromatography (SEC-HPLC), Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE))

Methodology:

• Formulation Preparation: Prepare aqueous solutions of the model protein at a fixed concentration. Prepare several formulations by adding varying concentrations of galactonic acid (e.g., 0%, 1%, 5%, 10% w/v).

• Thermal Characterization: Using DSC, determine the glass transition temperature (Tg') of the maximally freeze-concentrated solute for each formulation. This information is critical for designing the lyophilization cycle.

• Lyophilization Cycle:

  • Freezing: Freeze the formulations to a temperature below their respective Tg' values.

  • Primary Drying (Sublimation): Apply a vacuum and raise the shelf temperature to a point below the Tg' to remove the frozen water.

  • Secondary Drying (Desorption): Increase the shelf temperature to remove the unfrozen, bound water.

• Reconstitution and Analysis: Reconstitute the lyophilized cakes with WFI.

• Characterization of the Reconstituted Product:

  • Visual Inspection: Examine the appearance of the lyophilized cake (e.g., for collapse, elegance) and the clarity of the reconstituted solution.

  • SEC-HPLC: Analyze the reconstituted solutions to quantify the extent of protein aggregation. A decrease in the monomer peak and the appearance of high molecular weight peaks indicate aggregation.

  • SDS-PAGE: Assess the integrity of the protein for any fragmentation or aggregation.

Logical Flow for Evaluating Galactonic Acid as a Stabilizer

Evaluation of Galactonic Acid as a Stabilizer.

Signaling Pathways and Biological Interactions

While the direct signaling pathways of galactonic acid in a formulation context are not well-established, its structural similarity to other biologically active sugar acids suggests potential interactions. For instance, its chelating properties could influence metal-dependent enzymatic pathways. Furthermore, as a metabolic product of galactose, it may interact with pathways involved in carbohydrate metabolism.

Hypothesized Signaling Pathway of Galactonic Acid as a Bioactive Excipient

Hypothesized Metal Chelation Pathway of Galactonic Acid.

Conclusion

Galactonic acid and its salts present a promising avenue for innovation in pharmaceutical formulations. Their multifunctionality as salt formers, pH modifiers, and stabilizers, combined with their favorable safety profile, makes them attractive excipients for a wide range of drug products. The protocols outlined in this document provide a framework for the systematic evaluation of galactonic acid in various formulation contexts. Further research into its specific interactions with different APIs and its biological effects will undoubtedly expand its application in the pharmaceutical industry.

Disclaimer: The experimental protocols provided are intended as a guide and may require optimization for specific applications. All laboratory work should be conducted in accordance with established safety procedures.

References

• 1. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Galactonic Acid HPLC Peak Tailing

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) for resolving HPLC peak tailing issues encountered during the analysis of galactonic acid.

Troubleshooting Guide

Question: What are the primary causes of peak tailing for galactonic acid in reversed-phase HPLC and how can I fix them?

Peak tailing is a common issue in HPLC, often resulting from secondary chemical interactions with the stationary phase or issues within the HPLC system itself.[1] For a polar compound like galactonic acid, which contains both carboxylic acid and hydroxyl groups, these problems can be particularly pronounced.

Summary of Common Causes and Solutions for Galactonic Acid Peak Tailing:

Potential Cause	Detailed Explanation	Recommended Solutions
Secondary Silanol (B1196071) Interactions	Residual silanol groups (-Si-OH) on the surface of silica-based columns can be deprotonated (negatively charged) at mobile phase pH levels above ~2.5-3.[2][3] These ionized silanols can then interact with the polar groups of galactonic acid, causing a secondary retention mechanism that leads to peak tailing.[4]	• Lower Mobile Phase pH: Operate at a pH between 2.5 and 3.0 to keep the silanol groups protonated and neutral.[5] • Use End-Capped Columns: Select a column where the manufacturer has chemically blocked most of the residual silanols.[4] • Use a Polar-Embedded Column: These columns have a polar group embedded in the stationary phase that shields analytes from silanol interactions.[2]
Incorrect Mobile Phase pH	The mobile phase pH affects the ionization state of galactonic acid. If the pH is near the pKa of the analyte, a mixed population of ionized and non-ionized molecules will exist, leading to peak broadening and tailing.[2]	• Adjust pH: Ensure the mobile phase pH is at least 1-2 units below the pKa of galactonic acid to maintain it in a single, non-ionized state.[6]
Column Overload	Injecting too high a concentration or volume of the sample can saturate the stationary phase, leading to distorted, tailing peaks.[1]	• Reduce Injection Mass: Dilute the sample or decrease the injection volume to ensure you are operating within the column's linear capacity.[5]
Column Contamination & Voids	Particulates from the sample or mobile phase can block the column inlet frit, distorting the flow path.[7] Over time, the column bed can also settle, creating a void at the inlet.[1] Both issues lead to peak distortion for all analytes.	• Filter Samples: Always filter samples through a 0.22 µm or 0.45 µm filter before injection.[8] • Use a Guard Column: A guard column can protect the analytical column from contaminants. • Backflush the Column: Reversing the column and flushing it to waste can sometimes dislodge particulates from the inlet frit.[7] • Replace Column: If the column is old or performance does not improve after cleaning, it should be replaced.[4]
Extra-Column Volume (Dead Volume)	Excessive volume from long or wide-bore tubing and improper fittings between the injector, column, and detector can cause the separated analyte band to spread out, resulting in broader, tailing peaks.[1]	• Minimize Tubing Length: Use the shortest possible tubing with a narrow internal diameter (e.g., 0.005").[2] • Ensure Proper Connections: Check that all fittings are correctly tightened and that tubing is fully seated to avoid small gaps.[3]

Frequently Asked Questions (FAQs)

Q1: What is the best type of HPLC column for galactonic acid analysis? While a standard C18 column can be used, a column specifically designed to minimize silanol interactions is highly recommended to prevent peak tailing. Options include end-capped C18 columns or columns with a polar-embedded phase.[2] For highly polar compounds where retention on reversed-phase columns is insufficient, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative.[5]

Q2: How does the choice of organic solvent (acetonitrile vs. methanol) affect the analysis? Acetonitrile and methanol (B129727) have different solvent strengths and can offer different selectivities.[9] Acetonitrile generally has a lower viscosity, which can lead to higher efficiency and lower backpressure.[6] Methanol, being a protic solvent, can sometimes offer unique selectivity due to its hydrogen-bonding capabilities. The choice should be determined empirically during method development.

Q3: My peak tailing issue began suddenly after preparing a new mobile phase. What should I check? If peak tailing appears suddenly, it is often related to the mobile phase preparation.[7]

• pH Measurement: Double-check the pH of the new mobile phase. An incorrectly calibrated pH meter or a calculation error can lead to a mobile phase with a suboptimal pH.

• Buffer Concentration: Ensure the buffer concentration is adequate (typically 10-50 mM) to control the pH effectively and maintain a consistent ionic environment.[5]

• Degassing: Inadequately degassed mobile phase can introduce bubbles into the system, causing baseline noise and affecting peak shape.[6]

Q4: Can I use a detector other than UV for galactonic acid? Yes. Since galactonic acid lacks a strong UV chromophore, other detection methods can be more suitable. A Refractive Index Detector (RID) is commonly used for sugar and sugar acid analysis.[10] Alternatively, High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) offers high sensitivity without the need for derivatization.[11] Pre-column derivatization to attach a UV-absorbing molecule is another strategy to enhance sensitivity for UV detection.[11]

Experimental Protocols

Protocol 1: Reversed-Phase HPLC with UV Detection

This protocol is a starting point for the analysis of galactonic acid on a reversed-phase column.

• Column: End-capped C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: 95:5 (v/v) Water:Acetonitrile with 0.1% Phosphoric Acid (adjust to pH ~2.5)

• Flow Rate: 0.8 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 210 nm

Protocol 2: HILIC with RID Detection

This protocol is suitable for retaining highly polar analytes like galactonic acid.

• Column: Amide or other HILIC phase, 4.6 x 250 mm, 5 µm

• Mobile Phase: 80:20 (v/v) Acetonitrile:Water with 10 mM Ammonium Acetate

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Injection Volume: 10 µL

• Detection: Refractive Index Detector (RID)

Logical Troubleshooting Workflow

The following diagram outlines a systematic approach to diagnosing and resolving peak tailing issues.

Caption: A logical workflow for troubleshooting HPLC peak tailing.

References

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. chromtech.com [chromtech.com]
• 3. support.waters.com [support.waters.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. uhplcs.com [uhplcs.com]
• 6. mastelf.com [mastelf.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Analysis of sugars, small organic acids, and alcohols by HPLC-RID [protocols.io]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

"interference of neutral sugars in galactonic acid assays"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the common challenge of neutral sugar interference in galactonic acid quantification.

Troubleshooting Guide & FAQs

This section addresses specific issues users may encounter during galactonic acid assays, providing explanations and actionable solutions in a question-and-answer format.

Q1: My galactonic acid concentrations are unexpectedly high. What could be the cause?

A1: A common reason for falsely elevated galactonic acid levels is the presence of neutral sugars (e.g., glucose, galactose, xylose, rhamnose) in your sample.[1] These sugars can react non-specifically with the colorimetric reagents used in many uronic acid assays, leading to an overestimation of the galactonic acid concentration. This interference is particularly pronounced in strong acid conditions, where neutral sugars can dehydrate to form furfural (B47365) derivatives that produce color.

Q2: How do I know if neutral sugars are interfering with my assay?

A2: You can test for interference by running a blank correction. Prepare a sample that contains the same concentration of interfering neutral sugars as your experimental samples, but without galactonic acid. If this blank sample produces a significant colorimetric signal, it indicates that the neutral sugars are interfering with the assay.

Q3: What are the primary methods to reduce or eliminate interference from neutral sugars?

A3: There are several effective strategies to mitigate neutral sugar interference:

• Methodological Modification: Switching from the traditional carbazole-based assay to one using m-hydroxydiphenyl can significantly reduce interference. The m-hydroxydiphenyl reaction is more specific to uronic acids and less susceptible to color formation from neutral sugars.[2][3]

• Chemical Suppression: The addition of sulfamate (B1201201) to the reaction mixture can virtually eliminate the browning effect caused by the dehydration of neutral sugars in hot sulfuric acid.[2] Combining sulfamate with the m-hydroxydiphenyl reagent is a particularly robust approach for samples with a high excess of neutral sugars.[2][4]

• Chromatographic Separation: For the highest accuracy, physically separating galactonic acid from neutral sugars prior to quantification is recommended. High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is a powerful technique for this purpose, as it can resolve and quantify both neutral and acidic sugars in a single run.

• Mathematical Correction: In some cases, mathematical models can be applied to correct for the interference if the composition and concentration of the interfering sugars are known.[5]

Q4: I am using the m-hydroxydiphenyl method but still observe some background signal. How can I improve this?

A4: While the m-hydroxydiphenyl method reduces interference, it may not completely eliminate it, especially with a large excess of neutral sugars.[2][3] The primary source of remaining interference is the initial heating step in sulfuric acid, which can still cause some browning of the neutral sugars.[2] To further improve your results, consider incorporating sulfamate into your m-hydroxydiphenyl protocol. This combination is highly effective at minimizing the initial browning and subsequent non-specific color development.[4]

Q5: Can I use a lower temperature to reduce interference in the carbazole (B46965) assay?

A5: Yes, performing the carbazole assay at a lower temperature (e.g., 55°C instead of 100°C) can reduce the interference from neutral sugars. However, this may also affect the sensitivity of the assay for galactonic acid, so it is important to re-validate your standard curve at the lower temperature.

Quantitative Data on Neutral Sugar Interference

The following table summarizes the interference of common neutral sugars in uronic acid assays and the effectiveness of mitigation strategies. Precise quantitative values can vary depending on the exact experimental conditions.

Interfering Sugar	Assay Method	Interference Level	Mitigation Strategy	Efficacy of Mitigation
Hexoses (e.g., Glucose, Galactose)	Carbazole-Sulfuric Acid	High	Replacement with m-hydroxydiphenyl	Substantially reduces interference[2]
Addition of Sulfamate	Markedly reduces browning and non-specific color
Pentoses (e.g., Xylose, Arabinose)	Carbazole-Sulfuric Acid	Moderate to High	Replacement with m-hydroxydiphenyl	Reduces interference
Addition of Sulfamate	Reduces browning
General Neutral Sugars	m-hydroxydiphenyl	Low to Moderate	Addition of Sulfamate	Suppresses color production from a 20-fold excess of some neutral sugars[2][4]
HPLC Separation (HPAEC-PAD)	Complete separation and accurate quantification

Experimental Protocols

Protocol 1: Modified m-hydroxydiphenyl Assay with Sulfamate

This protocol is designed to minimize interference from neutral sugars in the quantification of galactonic acid.

Reagents:

• Sulfuric Acid-Tetraborate Solution: 0.0125 M sodium tetraborate (B1243019) in concentrated sulfuric acid.

• m-hydroxydiphenyl Reagent: 0.15% (w/v) m-hydroxydiphenyl in 0.5% (w/v) NaOH. Store in a dark, refrigerated bottle and use within two weeks.

• Sulfamate Solution: 4 M sulfamic acid/potassium sulfamate, pH 1.6.

• Galactonic Acid Standard: A series of standards ranging from 10 to 200 µg/mL.

Procedure:

• Pipette 0.4 mL of your sample or standard into a glass test tube.

• Add 40 µL of the 4 M sulfamate solution to each tube and vortex to mix.

• Carefully add 2.4 mL of the cold sulfuric acid-tetraborate solution to each tube. Vortex thoroughly.

• Heat the tubes in a boiling water bath for 20 minutes.

• Cool the tubes in an ice bath to room temperature.

• Add 80 µL of the m-hydroxydiphenyl reagent and immediately vortex to mix.

• Allow the color to develop for 10-20 minutes at room temperature.

• Measure the absorbance at 525 nm.

• Construct a standard curve using the galactonic acid standards and determine the concentration of your samples.

Protocol 2: HPLC-Based Separation of Galactonic Acid and Neutral Sugars

This protocol outlines a general approach using High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) for the accurate quantification of galactonic acid without interference.

Instrumentation and Columns:

• HPLC system equipped with a pulsed amperometric detector.

• CarboPac™ PA1 or PA10 analytical column with a corresponding guard column.

Reagents:

• Eluent A: Deionized water

• Eluent B: 200 mM Sodium Hydroxide (NaOH)

• Eluent C: 1 M Sodium Acetate (NaOAc) in 200 mM NaOH

Procedure:

• Sample Preparation: Dilute your sample in deionized water to a concentration within the linear range of the detector. Filter through a 0.22 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Gradient Elution: The gradient will depend on the specific column and the range of sugars to be separated. A typical gradient might involve an initial isocratic elution with NaOH to separate neutral sugars, followed by a NaOAc gradient to elute the uronic acids.

• Detection: Use a pulsed amperometric detector with a gold electrode and an appropriate waveform for carbohydrate detection.

• Quantification: Prepare a mixed standard solution containing known concentrations of galactonic acid and the expected neutral sugars. Run the standards to determine retention times and create calibration curves for each compound.

Visualizations

Caption: Experimental workflow for galactonic acid quantification.

Caption: Logical diagram of the interference problem and solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Measurement of uronic acids without interference from neutral sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of uronic acids without interference from neutral sugars. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 4. scispace.com [scispace.com]
• 5. Two mathematical models for the correction of carbohydrate and protein interference in the determination of uronic acids by the m-hydroxydiphenyl method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Fermentation Conditions for Galactonic Acid Yield

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the optimization of fermentation conditions for galactonic acid production.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during galactonic acid fermentation?

A1: The most critical parameters for successful galactonic acid fermentation are pH, temperature, aeration, and the composition of the fermentation medium, including carbon and nitrogen sources.[1] Each of these factors can significantly impact microbial growth, enzyme activity, and ultimately, the yield and purity of galactonic acid.[1]

Q2: Which microorganisms are commonly used for galactonic acid production?

A2: Common choices for galactonic acid production include bacteria like Gluconobacter oxydans and fungi such as Aspergillus niger.[1][2] Engineered strains of Saccharomyces cerevisiae are also being explored for this purpose.[1]

Q3: What are some common challenges when using pectin-rich hydrolysates as a substrate?

A3: A primary challenge is the potential inhibitory effect of the precursor, D-galacturonic acid, on the fermenting microorganism, especially at lower pH levels.[1] Additionally, pectin-rich hydrolysates may contain other compounds that can inhibit microbial growth or interfere with downstream processing.[1]

Q4: How can I accurately quantify the concentration of galactonic acid in my fermentation broth?

A4: High-Performance Liquid Chromatography (HPLC) is a robust and sensitive method for quantifying galactonic acid. Various HPLC-based methods can be employed, including those with Refractive Index Detection (RID), UV detection following derivatization, or Pulsed Amperometric Detection (PAD). The choice of method depends on the required sensitivity, sample matrix, and available instrumentation.

Troubleshooting Guides

Issue 1: Low or No Galactonic Acid Production

Possible Cause	Troubleshooting Step
Suboptimal pH	Verify that the pH of the fermentation medium is within the optimal range for your chosen microorganism. For instance, some biotransformations are most active between pH 4.5 and 5.0.[1] It is recommended to continuously monitor and control the pH using automated systems in a bioreactor.[1]
Incorrect Temperature	Ensure the fermentation temperature is maintained at the optimal level for your microorganism. Temperature fluctuations can stress the cells and reduce their metabolic activity.
Inadequate Aeration	For aerobic microorganisms, ensure sufficient dissolved oxygen levels. This can be achieved by optimizing the agitation speed and airflow rate in the bioreactor.[1]
Nutrient Limitation	The carbon-to-nitrogen ratio is a critical factor. Ensure the medium provides an adequate supply of all essential nutrients. Consider redesigning the medium with different carbon or nitrogen sources.
Precursor Inhibition	High concentrations of D-galacturonic acid can be inhibitory, particularly at low pH.[1] A fed-batch fermentation strategy can be employed to maintain the precursor concentration at a non-inhibitory level.[1]

Issue 2: Slow or Stalled Fermentation

Possible Cause	Troubleshooting Step
Poor Inoculum Quality	Ensure the inoculum is in the exponential growth phase and exhibits high viability. Optimizing the age and size of the inoculum is also crucial.
Presence of Inhibitory Compounds	If using a complex substrate like pectin (B1162225) hydrolysate, it may contain inhibitory compounds. Consider a detoxification step for the hydrolysate before fermentation.[1]
Microbial Contamination	Plate a sample of the fermentation broth on a general-purpose medium to check for contamination. Review and reinforce sterile techniques throughout the process.[1]

Issue 3: Inconsistent Batch-to-Batch Results

Possible Cause	Troubleshooting Step
Variability in Raw Materials	If using natural substrates, their composition can vary between batches. It is important to analyze the composition of each new batch of raw material.[1]
Inconsistent Inoculum Preparation	Standardize the protocol for inoculum preparation, including the growth medium, incubation time, and cell density.[1]
Fluctuations in Process Parameters	Implement strict monitoring and control of all critical fermentation parameters (pH, temperature, aeration, etc.) throughout the entire process to ensure consistency.[1]

Issue 4: Microbial Contamination

Possible Cause	Troubleshooting Step
Non-sterile equipment or media	Ensure all components of the bioreactor, tubing, and media are properly sterilized before use. Check autoclave logs and temperature indicators.
Compromised aseptic barriers	Inspect all seals, O-rings, and connections for any signs of wear or damage that could create an entry point for contaminants.
Contaminated inoculum	Before inoculating the production fermenter, perform a purity check on the seed culture by plating on a general-purpose medium.
Airborne contaminants	Ensure the air used for aeration is filtered through a sterile filter. Maintain a positive pressure inside the bioreactor to prevent the ingress of unfiltered air.
Improper sampling technique	Use aseptic techniques when taking samples from the bioreactor. Sterilize the sampling port before and after each use.

Data Presentation: Comparative Tables

Table 1: Effect of pH on Galactonic Acid Production

pH	Microorganism	Galactonic Acid Yield/Observation
5.5	Trichoderma reesei Δlgd1	Can produce L-galactonate effectively.[2]
Lower than 5.5	Aspergillus niger ΔgaaB	Requires a lower pH for L-galactonate production.[2]
6.0	Gluconobacter oxydans GPM 60	Maximum gluconic acid production observed.[3]
5.5	Aspergillus niger ORS-4.410	Maximum gluconate production achieved.
5.5	Gluconobacter oxydans	Optimal for 5-keto-D-gluconic acid production in a two-stage pH strategy.[4]

Table 2: Influence of Temperature on Galactonic Acid Fermentation

Temperature (°C)	Microorganism	Observation
30	Gluconobacter oxydans GPM 60	Optimal temperature for maximum gluconic acid yield.[3]
30	Aspergillus niger	Favorable for gluconic acid production.[5]
28	Gluconobacter oxydans	Effective for glycolic acid bioconversion.[6]
35	Aspergillus niger YX-1217	Optimal for itaconic acid fermentation, a related organic acid.[7]

Table 3: Impact of Aeration on Galactonic Acid Fermentation

Aeration Rate (vvm)	Microorganism	Observation
1.0 - 2.5	Gluconobacter oxydans	Increased aeration can enhance the bioconversion of ethylene (B1197577) glycol to glycolic acid.[6]
0.5 - 1.0	Gluconobacter oxydans	A two-stage ventilation control (0.5 vvm and 1.0 vvm) was effective for 5-keto-D-gluconic acid production.[4]
Not specified	Aspergillus niger	As an aerobic fungus, sufficient aeration is crucial for gluconic acid production.

Experimental Protocols

Protocol 1: Batch Fermentation for Galactonic Acid Production in a 5-L Bioreactor

1. Medium Preparation:

• Prepare the fermentation medium with the desired carbon (e.g., D-galactose or pectin hydrolysate) and nitrogen sources (e.g., yeast extract, peptone), along with necessary minerals and growth factors.

• An example medium for Gluconobacter oxydans could contain (per liter): 50 g D-galactose, 5 g yeast extract, 1 g KH2PO4, 0.5 g MgSO4·7H2O.

• Adjust the initial pH to the optimal value for the chosen microorganism (e.g., pH 6.0 for G. oxydans).

• Sterilize the medium in an autoclave at 121°C for 20 minutes.

2. Inoculum Preparation:

• Inoculate a seed culture of the production strain into a suitable liquid medium (e.g., 100 mL of the same fermentation medium in a 500 mL flask).

• Incubate under optimal conditions (e.g., 30°C, 200 rpm) until the culture reaches the mid-to-late exponential growth phase (typically 18-24 hours).[8]

3. Bioreactor Setup:

• Aseptically transfer the sterile medium to the 5-L bioreactor.

• Calibrate and sterilize the pH and dissolved oxygen (DO) probes according to the manufacturer's instructions.

4. Inoculation:

• Aseptically inoculate the bioreactor with the seed culture to a predetermined starting optical density (e.g., an initial OD600 of 0.2-0.3).[8]

5. Fermentation:

• Set the fermentation parameters to their optimal values. For example, for Gluconobacter oxydans, maintain the temperature at 30°C, pH at 6.0 (controlled with automated addition of NaOH or H2SO4), and dissolved oxygen (DO) above 20% by adjusting agitation (e.g., 300-500 rpm) and aeration (e.g., 1.0 vvm).

6. Monitoring:

• Regularly draw samples aseptically (e.g., every 4-6 hours) to monitor cell growth (optical density at 600 nm), substrate consumption, and galactonic acid production using HPLC.[1]

7. Harvesting:

• Once the fermentation is complete (indicated by the depletion of the carbon source or a plateau in product concentration), harvest the broth for downstream processing.

Protocol 2: Quantification of Galactonic Acid by HPLC-RID

1. Materials and Reagents:

• D-Galactonic acid standard

• Sulfuric acid (H₂SO₄), analytical grade

• Ultrapure water

• Syringe filters (0.22 µm)

2. Instrumentation:

• HPLC system equipped with an isocratic pump, autosampler, column oven, and a Refractive Index Detector (RID).

• Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H).

3. Chromatographic Conditions:

• Mobile Phase: 0.005 M H₂SO₄ in ultrapure water. Degas the mobile phase before use.

• Flow Rate: 0.6 mL/min

• Column Temperature: 50°C

• Injection Volume: 20 µL

4. Standard Preparation:

• Prepare a stock solution of D-galactonic acid (e.g., 1 mg/mL) in ultrapure water.

• Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples (e.g., 0.05 to 1.0 mg/mL).

5. Sample Preparation:

• Centrifuge the fermentation broth samples to remove microbial cells.

• Filter the supernatant through a 0.22 µm syringe filter before injection.

• Dilute the sample with ultrapure water if the galactonic acid concentration is expected to be outside the calibration range.

6. Analysis:

• Inject the prepared standards and samples onto the HPLC system.

• Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

• Determine the concentration of galactonic acid in the samples by interpolating their peak areas on the calibration curve.

Visualizations

Caption: Experimental workflow for the optimization of galactonic acid fermentation.

Caption: Fungal metabolic pathway for the conversion of D-galacturonic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bioinfopublication.org [bioinfopublication.org]
• 4. High-yield production of 5-keto-D-gluconic acid via regulated fermentation strategy of Gluconobacter oxydans and its conversion to L-(+)-tartaric acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Citric and gluconic acid production from fig by Aspergillus niger using solid-state fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Metabolic engineering of an industrial Aspergillus niger strain for itaconic acid production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolic Engineering of Gluconobacter oxydans for Improved Growth Rate and Growth Yield on Glucose by Elimination of Gluconate Formation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Stability of Galactonic Acid Lactone

This technical support center is designed for researchers, scientists, and drug development professionals working with galactonic acid lactone. It provides essential information through troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern when working with galactonic acid lactone in solution?

A1: The main stability issue for galactonic acid lactone in solution is its susceptibility to hydrolysis. The lactone, which is a cyclic ester, can be cleaved by water to revert to its open-chain form, galactonic acid.[1] This hydrolysis is significantly influenced by pH and temperature.

Q2: How does pH affect the stability of galactonic acid lactone?

A2: The rate of hydrolysis of galactonic acid lactone is highly dependent on pH. The lactone form is most stable in acidic conditions. As the pH increases towards neutral and then alkaline, the rate of hydrolysis increases.[1] This is due to both specific acid-catalyzed and, more significantly, base-catalyzed hydrolysis of the ester bond.[1] In acidic solutions, the equilibrium favors the formation of the lactones.[1]

Q3: What is the effect of temperature on the stability of galactonic acid lactone solutions?

A3: As with most chemical reactions, the rate of hydrolysis of galactonic acid lactone increases with temperature.[1] For long-term storage and to minimize degradation, it is recommended to keep solutions of galactonic acid and its lactones at low temperatures.[1]

Q4: How should I prepare and store stock solutions of galactonic acid lactone for experiments?

A4: To ensure the stability of your stock solutions, it is best to prepare them fresh for each experiment. If storage is necessary, dissolve the compound in an anhydrous aprotic solvent like DMSO or ethanol (B145695). Store these solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles. Avoid using aqueous buffers for long-term storage due to the high risk of hydrolysis.

Q5: What are the visual or analytical signs of galactonic acid lactone degradation?

A5: While solid forms of the compound might show discoloration or changes in crystallinity upon degradation, these changes are often not visible in solution. The most reliable method for detecting degradation is through analytical techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). These methods can separate the parent lactone from its hydrolyzed form (galactonic acid), allowing for the quantification of its purity over time. An increase in the peak corresponding to galactonic acid and a decrease in the lactone peak would indicate degradation.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments with galactonic acid lactone.

HPLC Analysis Issues

Q1: I see a new, earlier-eluting peak appearing in my HPLC chromatogram after incubating my galactonic acid lactone sample in a neutral buffer. What could this be?

A1: The new peak is most likely the open-chain galactonic acid, the hydrolysis product of the lactone. In reversed-phase HPLC, the more polar carboxylic acid will typically have a shorter retention time than the less polar lactone. To confirm the identity of this new peak, you can analyze it using mass spectrometry; you should observe a mass increase of 18 Da, corresponding to the addition of a water molecule.

Q2: My peak shapes are broad or tailing in my HPLC analysis. How can I improve them?

A2: Poor peak shape can be caused by several factors. Here are a few troubleshooting steps:

• Mobile Phase pH: Ensure the pH of your mobile phase is acidic (e.g., pH 2.5-3.0).[1] This suppresses the ionization of the carboxylic acid group of the hydrolyzed form, leading to better retention and peak shape on a C18 column.[1]

• Sample Solvent: Whenever possible, dissolve your sample in the mobile phase to avoid solvent mismatch effects that can lead to peak distortion.

• Column Overload: If you are injecting a high concentration of your sample, it can lead to peak fronting or tailing. Try diluting your sample.

• Column Contamination: If the problem persists, your column might be contaminated. Flush the column with a strong solvent.

Q3: My retention times are shifting between injections. What could be the cause?

A3: Fluctuating retention times can be due to:

• Temperature Changes: Use a column oven to maintain a consistent temperature, as temperature can affect retention times.[1]

• Mobile Phase Composition: Ensure your mobile phase is well-mixed and degassed. If you are running a gradient, ensure the pump is delivering the correct composition.

• System Leaks: Check for any leaks in the HPLC system, as this can cause pressure fluctuations and affect retention times.

Experimental Stability Issues

Q1: I am losing the activity of my galactonic acid lactone compound in my multi-day cell-based assay. What can I do?

A1: The loss of activity is likely due to the hydrolysis of the lactone in the aqueous cell culture medium. To mitigate this, consider the following:

• Fresh Preparation: Add the compound to the media immediately before starting the experiment.

• pH of Media: If possible, use a medium with a slightly acidic pH, although this may not be compatible with your cells.

• Higher Initial Concentration: You could start with a higher concentration of the lactone, accounting for some degradation over time. However, this should be done with caution to avoid off-target effects.

• Time-Course Analysis: When analyzing your results, consider the potential for degradation over time. It may be more accurate to perform shorter-term assays if possible.

Data Presentation

While specific kinetic data for the hydrolysis of D-galactonolactones across a wide range of pH and temperatures is not extensively documented in the literature, the general principles of lactone hydrolysis provide a basis for understanding its stability.[1] The following table summarizes the expected stability of galactonic acid lactone under various conditions.

Condition	pH Range	Temperature	Expected Stability	Recommendations
Storage (Aqueous Solution)	< 4.0	4°C	High	Recommended for short-term storage.
4.0 - 6.0	4°C	Moderate	Use with caution; prepare fresh if possible.
> 6.0	4°C	Low	Avoid for storage; significant hydrolysis expected.
Experiment (Aqueous Solution)	< 4.0	Room Temperature	Moderate	Suitable for short-term experiments.
4.0 - 6.0	Room Temperature	Low	Expect gradual hydrolysis during the experiment.
> 6.0	Room Temperature	Very Low	Rapid hydrolysis expected.
Storage (Anhydrous Aprotic Solvent)	N/A	-20°C to -80°C	Very High	Recommended for long-term storage of stock solutions.

Experimental Protocols

Protocol 1: HPLC Method for Monitoring Galactonic Acid Lactone Stability

This protocol provides a general framework for quantifying the stability of galactonic acid lactone in a solution over time.

Instrumentation:

• HPLC system with a UV or Refractive Index (RI) detector.[1]

• Reversed-phase C18 column (e.g., 5 µm, 4.6 x 250 mm).[1]

Reagents:

• Galactonic acid lactone

• Deionized water

• Phosphoric acid or Formic acid[1]

• Acetonitrile (HPLC grade)

Procedure:

• Mobile Phase Preparation: Prepare a dilute aqueous solution of a weak acid, such as 0.01 M phosphoric acid.[1] Adjust the pH to 2.5-3.0.[1] Degas the mobile phase before use.

• Standard Solution Preparation: Prepare a stock solution of galactonic acid lactone in the mobile phase at a known concentration (e.g., 1 mg/mL). Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation for Stability Study:

  • Prepare a solution of galactonic acid lactone in the buffer or medium you wish to test for stability at a known concentration.

  • At time zero, take an aliquot of the solution, dilute it with the mobile phase to fall within the calibration range, and filter it through a 0.45 µm syringe filter. Inject this sample into the HPLC.

  • Incubate the remaining solution at the desired temperature.

  • At subsequent time points (e.g., 1, 2, 4, 8, 24 hours), repeat the process of taking an aliquot, diluting, filtering, and injecting.

• Chromatographic Conditions (Starting Point):

  • Mobile Phase: 0.01 M Phosphoric Acid in Water.[1]

  • Flow Rate: 0.5 - 1.0 mL/min.[1]

  • Column Temperature: 30 °C.[1]

  • Injection Volume: 10 - 20 µL.[1]

  • Detection: UV at 210 nm or RI.[1]

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the galactonic acid lactone standard versus its concentration.

  • For each time point in your stability study, determine the concentration of the remaining galactonic acid lactone by using its peak area and the calibration curve.

  • Calculate the percentage of the remaining lactone at each time point relative to the concentration at time zero.

Protocol 2: Synthesis of D-Galactono-1,4-lactone

This protocol is based on the oxidation of D-galactose.[1]

Materials:

• D-galactose

• Bromine

• Sodium bicarbonate

• Barium carbonate

• Sulfuric acid

• Ethanol

• Diethyl ether

• Deionized water

Procedure:

• Dissolve D-galactose in deionized water in a flask with a stirrer.

• Cool the solution in an ice bath.

• Slowly add a slight excess of bromine to the stirred solution.

• Allow the reaction to proceed at room temperature for several days until the bromine color disappears.

• Neutralize the excess hydrobromic acid with sodium bicarbonate.

• Remove bromide ions by adding barium carbonate to precipitate barium bromide.

• Filter the solution to remove the precipitate.

• Add a stoichiometric amount of sulfuric acid to the filtrate to precipitate barium sulfate (B86663) from the barium galactonate.

• Filter the solution to remove the barium sulfate precipitate.

• Concentrate the filtrate under reduced pressure to obtain a syrup.

• Add ethanol to the syrup and allow it to crystallize. The D-galactono-1,4-lactone will precipitate.

• Collect the crystals by filtration, wash with a small amount of cold ethanol, and then with diethyl ether.

• Dry the crystals under vacuum.

Mandatory Visualizations

Caption: Equilibrium and Hydrolysis of Galactonic Acid Lactone.

Caption: Experimental Workflow for HPLC Stability Analysis.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up Galactonic Acid Production

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the scaling up of galactonic acid production.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for producing galactonic acid on a larger scale?

A1: The two primary methods for scaling up galactonic acid production are microbial fermentation and catalytic oxidation. Microbial fermentation utilizes microorganisms, such as genetically engineered fungi (Aspergillus niger, Trichoderma reesei) or bacteria (Gluconobacter oxydans), to convert a substrate into galactonic acid.[1] Catalytic oxidation involves the chemical conversion of D-galactose to galactonic acid using catalysts, often based on noble metals like gold or platinum.[2]

Q2: Which microorganisms are commonly used for galactonic acid fermentation?

A2: Common choices for microbial fermentation include bacteria like Gluconobacter oxydans and fungi such as Aspergillus niger.[1] Engineered strains of Saccharomyces cerevisiae and Pseudomonas putida are also being explored for their production capabilities.[1][3]

Q3: What are the typical substrates for microbial production of galactonic acid?

A3: The primary substrate is often D-galacturonic acid, which is the main component of pectin (B1162225).[4] Therefore, pectin-rich biomass from sources like orange peels, sugar beet pulp, and cheese whey serves as a cost-effective raw material.[2][3]

Q4: How can I accurately quantify the concentration of galactonic acid in my fermentation broth?

A4: Several analytical methods can be used for quantification. High-Performance Liquid Chromatography (HPLC) is a highly specific and sensitive method.[1][5] Colorimetric assays, such as the m-hydroxydiphenyl (MHDP) method for the precursor D-galacturonic acid, are also employed.[1] The choice of method depends on the required sensitivity, specificity, and available equipment.[1][5]

Troubleshooting Guides

Issue 1: Low or No Galactonic Acid Production

Question: My fermentation is running, but the yield of galactonic acid is very low or non-existent. What are the possible causes and solutions?

Possible Cause	Troubleshooting Step
Suboptimal pH	Verify that the pH of the fermentation medium is within the optimal range for your chosen microorganism. For some biotransformations, a pH of 4.5-5.0 is effective.[1] For Gluconobacter oxydans, a pH of 5.5 is often used.[1] It's crucial to continuously monitor and control the pH, preferably with automated systems in a bioreactor.
Incorrect Temperature	Ensure the fermentation temperature is maintained at the optimal level for your microorganism. For many fungal and bacterial fermentations, temperatures between 25-30°C are common.[1]
Precursor Inhibition	High concentrations of the precursor, D-galacturonic acid, can be inhibitory to microbial growth, especially at a low pH.[1][6][7][8] Consider implementing a fed-batch fermentation strategy to maintain the precursor concentration at a non-inhibitory level.
Presence of Inhibitory Compounds	If you are using a complex substrate like pectin hydrolysate, it may contain compounds that inhibit microbial growth.[1][9] A detoxification step for the hydrolysate before fermentation may be necessary.
Microbial Contamination	Plate a sample of the fermentation broth on a general-purpose medium to check for contamination.[1] Review and reinforce your sterile techniques throughout the process.
Insufficient Aeration	Inadequate oxygen transfer can be a limiting factor, especially in aerobic fermentations.[][11] Ensure proper agitation and aeration rates to maintain a sufficient dissolved oxygen (DO) level. For Gluconobacter oxydans, a DO of 15% has been used.[1]

Issue 2: Product Purification Challenges

Question: I am having difficulty purifying galactonic acid from the fermentation broth due to the presence of byproducts. How can I improve selectivity?

Possible Cause	Troubleshooting Step
Formation of Side Products (e.g., Galactaric Acid)	In catalytic oxidation, overoxidation can lead to the formation of galactaric acid, reducing the selectivity for galactonic acid.[2] The choice of catalyst is critical; gold-based catalysts (e.g., Au/Al₂O₃, Au/TiO₂) have shown lower selectivity towards overoxidation products compared to platinum-based catalysts (e.g., Pt/C).[2]
Complex Fermentation Broth	The fermentation broth is a complex mixture of residual media components, cells, and metabolites, which can complicate downstream processing.[12][13] Initial clarification steps like centrifugation or filtration are necessary to remove cells and debris.[13] Subsequently, chromatographic techniques can be employed for purification.[12][14]
Inefficient Downstream Processing	For large-scale production, efficient downstream processing (DSP) is crucial.[15] This may involve multiple steps, including extraction, crystallization, and various forms of chromatography to achieve the desired purity.[13]

Issue 3: Inconsistent Batch-to-Batch Results

Question: I am observing significant variability in galactonic acid yield between different fermentation batches. What could be causing this, and how can I improve consistency?

Possible Cause	Troubleshooting Step
Variability in Raw Materials	If using natural substrates like pectin-rich biomass, their composition can vary between batches.[1] It is important to analyze the composition of each new batch of raw material to adjust the process accordingly.
Inconsistent Inoculum Preparation	The quality and quantity of the inoculum are critical for consistent fermentation performance. Standardize the protocol for inoculum preparation, including the growth medium, incubation time, and cell density.[1]
Fluctuations in Process Parameters	Minor deviations in critical fermentation parameters can lead to significant differences in outcomes. Implement strict monitoring and control of all critical parameters, such as pH, temperature, aeration, and agitation, throughout the entire process.[1][]

Data Presentation

Table 1: Microbial Production of Galactonic Acid

Microorganism	Substrate	Scale	Yield/Titer	Reference
Trichoderma reesei Δlgd1	D-galacturonic acid	Flask	0.6 to 0.9 g/g of substrate	[3][4]
Aspergillus niger ΔgaaB	D-galacturonic acid	Flask	0.6 to 0.9 g/g of substrate	[3][4]
Trichoderma reesei	Pectin	1 L Bioreactor	18 g/L	[15]
Trichoderma reesei	Pectin	10 L Bioreactor	21 g/L	[15]
Trichoderma reesei	Pectin	250 L Bioreactor	14 g/L	[15]
Pseudomonas putida KT2440 (pBB-GDH1)	Cheese whey powder hydrolysate	3 L Bioreactor	25.45 g/L	[3]

Table 2: Influence of pH on Fermentation

Microorganism/Process	Optimal pH Range	Observation	Reference
S. cerevisiae Biotransformation	5.0	Best overall performance for biotransformation of D-galacturonic acid.	[9]
Trichoderma reesei Δlgd1	5.5	Capable of producing L-galactonate.	[3][4]
Aspergillus niger ΔgaaB	Lower than 5.5	A lower pH was necessary for production.	[3][4]
General Pectinase Activity	~4.5	Optimal for enzymatic hydrolysis of pectin.	[9][16]
Gluconobacter oxydans	5.5	Controlled pH for fermentation.	[1]

Experimental Protocols

Protocol 1: Galactonic Acid Production in a 5-L Bioreactor

This protocol outlines a general procedure for the production of galactonic acid using a microbial culture in a laboratory-scale bioreactor.

• Medium Preparation: Prepare the fermentation medium containing the necessary carbon and nitrogen sources, minerals, and growth factors. Sterilize the medium in an autoclave.

• Inoculum Preparation: Inoculate a seed culture of the production strain into a suitable medium. Incubate under optimal conditions until it reaches the mid-to-late exponential growth phase.[1]

• Bioreactor Setup: Aseptically transfer the sterile medium to the 5-L bioreactor. Calibrate and sterilize the pH and dissolved oxygen (DO) probes.[1]

• Inoculation: Aseptically inoculate the bioreactor with the seed culture to a predetermined starting optical density.[1]

• Fermentation: Set the fermentation parameters to their optimal values. For example, for Gluconobacter oxydans, control the pH at 5.5 and the dissolved oxygen (DO) at 15%.[1]

• Monitoring: Regularly draw samples aseptically to monitor cell growth (optical density), substrate consumption, and galactonic acid production using appropriate analytical methods like HPLC.[1]

• Harvesting: Once the fermentation is complete (e.g., the substrate is depleted or product concentration plateaus), harvest the broth for downstream processing.

Protocol 2: Quantification of Galacturonic Acid (Precursor) using a Colorimetric Method

This protocol is based on the reaction with m-hydroxydiphenyl (MHDP).[1]

• Sample Preparation: Centrifuge the fermentation broth to remove cells. Dilute the supernatant with ultrapure water to ensure the absorbance falls within the range of the standard curve.[1]

• Standard Curve Preparation: Prepare a series of standard solutions of D-galacturonic acid with known concentrations.

• Hydrolysis: Mix the diluted samples and standards with hot sulfuric acid to hydrolyze any remaining pectin and obtain sugar residues.[1]

• Colorimetric Reaction: Add the MHDP reagent to the hydrolyzed samples and standards. This will produce a pink-colored complex with galacturonic acid.[1]

• Spectrophotometry: Measure the absorbance of the samples and standards at 520 nm using a spectrophotometer.[1]

• Calculation: Subtract the background absorbance from neutral sugars.[1] Calculate the concentration of galacturonic acid in the samples by comparing their absorbance to the standard curve.

Visualizations

Caption: Experimental workflow for galactonic acid production.

Caption: Troubleshooting logic for low galactonic acid yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. repositorio.unesp.br [repositorio.unesp.br]
• 6. Galacturonic Acid Inhibits the Growth of Saccharomyces cerevisiae on Galactose, Xylose, and Arabinose - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Galacturonic acid inhibits the growth of Saccharomyces cerevisiae on galactose, xylose, and arabinose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. D-Galacturonic acid reduction by S. cerevisiae for L-galactonate production from extracted sugar beet press pulp hydrolysate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. gmi-inc.com [gmi-inc.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Downstream processing (Chapter 9) - Basic Biotechnology [resolve.cambridge.org]
• 14. benchchem.com [benchchem.com]
• 15. Scaling up and scaling down the production of galactaric acid from pectin using Trichoderma reesei - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Galactonic Acid Synthesis

Welcome to the Technical Support Center for galactonic acid synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to byproduct formation and other common issues encountered during the synthesis of galactonic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed during the chemical synthesis of galactonic acid from galactose?

A1: The most prevalent byproduct during the chemical oxidation of galactose is galactaric acid (also known as mucic acid).[1] This occurs due to the overoxidation of the terminal hydroxyl group of galactose.[1] The choice of catalyst can significantly influence the formation of this byproduct. For instance, platinum-based catalysts are more prone to causing overoxidation compared to gold-based catalysts.[1]

Q2: When synthesizing galactonic acid from lactose (B1674315), what are the primary byproducts I should be aware of?

A2: The catalytic oxidation of lactose primarily yields lactobionic acid.[2][3][4] In some cases, further oxidation can lead to the formation of 2-keto-lactobionic acid.[3] The selectivity towards lactobionic acid is highly dependent on factors such as the catalyst used, pH, temperature, and oxygen concentration.[3][4]

Q3: What byproducts can be expected during the microbial fermentation of D-galacturonic acid to produce L-galactonic acid?

A3: In microbial fermentation, particularly with engineered fungal strains like Aspergillus niger, the intended pathway involves the reduction of D-galacturonic acid to L-galactonic acid. However, side reactions can occur. If the metabolic pathway is not completely blocked, L-galactonic acid can be further dehydrated to 2-oxo-3-deoxy-L-gluconic acid, which is then cleaved into pyruvate (B1213749) and L-glyceraldehyde.[5] Depending on the fermentation conditions and the microorganism, other organic acids, such as citric acid, may also be produced, especially at a pH lower than 3.5.[6]

Q4: How can I minimize the formation of galactaric acid during the oxidation of galactose?

A4: To minimize galactaric acid formation, careful selection of the catalyst and optimization of reaction conditions are crucial. Gold-based catalysts, such as Au/Al₂O₃ or Au/TiO₂, have demonstrated lower selectivity towards the overoxidation product compared to platinum-based catalysts like Pt/C.[1] Additionally, controlling the reaction temperature and duration can help prevent overoxidation. Monitoring the reaction progress closely and stopping it once the starting material is consumed is also recommended.[7]

Q5: What analytical methods are recommended for detecting and quantifying galactonic acid and its byproducts?

A5: Several analytical techniques can be employed. High-Performance Liquid Chromatography (HPLC) is a robust method, with various detection techniques available:

• HPLC with Refractive Index Detection (HPLC-RID): Suitable for quantifying sugars and sugar acids.[8]

• HPLC with UV Detection (HPLC-UV): This method often requires pre-column derivatization of galactonic acid to introduce a UV-absorbing chromophore, significantly enhancing sensitivity.[9]

• High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD): This is a highly sensitive and direct method for analyzing sugar acids without derivatization.[9][10]

Colorimetric assays can also be used, but they may suffer from interference from neutral sugars, potentially leading to overestimation.[11]

Troubleshooting Guides

Issue 1: Low Yield of Galactonic Acid in Chemical Synthesis

This guide addresses potential reasons for low yields in the chemical synthesis of galactonic acid and provides systematic troubleshooting steps.

Possible Cause	Troubleshooting Step
Suboptimal Catalyst	The choice of catalyst is critical. For the oxidation of galactose, consider using gold-based catalysts (e.g., Au/Al₂O₃) which have shown lower selectivity towards overoxidation products compared to platinum-based catalysts.[1]
Incorrect Reaction Conditions	Optimize reaction parameters such as temperature, pressure, and pH. For instance, in lactose oxidation, pH has a significant influence on the reaction.[4]
Over-reaction/Degradation	Monitor the reaction closely using techniques like TLC or HPLC. Quench the reaction as soon as the starting material is consumed to prevent the formation of degradation products.[7]
Incomplete Reaction	If the reaction stalls, consider if the reagent or catalyst has deactivated. Adding a fresh portion of the reagent or catalyst might help.[7] Ensure starting materials are pure and free of inhibitors.
Product Loss During Workup	Your product may be soluble in the aqueous layer during extraction.[12] Analyze the aqueous layer to check for product loss. Ensure proper pH adjustment during acid/base workup to precipitate the product effectively.

Issue 2: Low or No Galactonic Acid Production in Microbial Fermentation

This guide focuses on troubleshooting common problems encountered during the microbial production of galactonic acid.

Possible Cause	Troubleshooting Step
Suboptimal pH	Verify and maintain the pH of the fermentation medium within the optimal range for your chosen microorganism. Some biotransformations show considerable activity at a pH of 4.5-5.0.[13]
Incorrect Temperature	Ensure the fermentation is carried out at the optimal temperature for your specific microbial strain.
Poor Inoculum Quality	Use an inoculum in the exponential growth phase to ensure a healthy and active starting culture.
Substrate/Product Inhibition	High concentrations of the precursor (e.g., D-galacturonic acid) can be inhibitory to some microorganisms.[13] Consider a fed-batch strategy to maintain substrate levels below the inhibitory threshold.
Nutrient Limitation	Ensure the fermentation medium contains all the necessary nutrients, including carbon and nitrogen sources, minerals, and growth factors.
Metabolic Pathway Issues	In engineered strains, ensure that the desired metabolic pathway is active and that competing pathways leading to byproducts are effectively blocked. For instance, in A. niger, the deletion of the gaaB gene is crucial for L-galactonic acid accumulation.

Data Presentation: Comparative Tables

Table 1: Catalyst Performance in Aldonic Acid Synthesis from Glucose-Galactose Syrup

Catalyst	Oxidant	Glucose Conversion (%)	Galactose Conversion (%)	Gluconic Acid Selectivity (%)	Galactonic Acid Selectivity (%)
Au/Al₂O₃	O₂ (2.5 bar)	-	-	73	55
Au/Al₂O₃	H₂O₂ (4 equiv.)	98	94	69	57
Pt/C	O₂ (2.5 bar)	High	High	29	21
Pt/C	O₂ (5 bar)	79	95	58	31

Data compiled from references[14]. Note: Selectivity values can be influenced by various reaction conditions.

Table 2: Conversion of D-Galacturonic Acid to L-Galactonic Acid by Engineered Fungi

Microorganism	Key Genetic Modification	Substrate	Yield of L-Galactonic Acid (g/g)	Titer (g/L)
Trichoderma reesei	Δlgd1	D-galacturonic acid	0.6 - 0.9	Not specified
Aspergillus niger	ΔgaaB	D-galacturonic acid	0.7 - 0.9	5.4
Aspergillus niger	ΔgaaB	Polygalacturonate	Not specified	2.8

Data from reference[15].

Experimental Protocols

Protocol 1: Catalytic Oxidation of D-Galactose to D-Galactono-1,4-lactone

This protocol is adapted from a method using bromine as the oxidizing agent.[16]

Materials:

• D-Galactose

• Bromine

• Water

• Sodium bicarbonate (NaHCO₃)

• Dowex 50W-X8 resin (H⁺ form)

• Ethanol (B145695)

Procedure:

• Dissolve D-galactose in water in a suitable reaction vessel.

• Slowly add bromine to the solution while stirring at room temperature.

• Continue stirring until the reaction is complete. Monitor the reaction progress using TLC or HPLC.

• Carefully neutralize the excess bromine by the slow addition of a saturated sodium bicarbonate solution until the orange color disappears.

• Acidify the solution to pH 2-3 using Dowex 50W-X8 resin.

• Filter off the resin and concentrate the filtrate under reduced pressure to obtain a syrup.

• Add ethanol to the syrup and heat to reflux to facilitate lactonization.

• Cool the solution to induce the crystallization of D-galactono-1,4-lactone.

Protocol 2: Fermentation of D-Galacturonic Acid to L-Galactonic Acid in a 5-L Bioreactor

This protocol provides a general procedure for the production of L-galactonic acid using an engineered microbial strain.[13]

Procedure:

• Medium Preparation: Prepare the fermentation medium with the required carbon and nitrogen sources, minerals, and growth factors. Sterilize the medium by autoclaving.

• Inoculum Preparation: Inoculate a seed culture of the production strain in a suitable medium and incubate under optimal conditions until it reaches the mid-to-late exponential growth phase.

• Bioreactor Setup: Aseptically transfer the sterile medium to a 5-L bioreactor. Calibrate and sterilize the pH and dissolved oxygen (DO) probes.

• Inoculation: Aseptically inoculate the bioreactor with the seed culture to a predetermined starting optical density.

• Fermentation: Maintain the fermentation at the optimal temperature and pH. The pH can be controlled automatically by the addition of an appropriate acid or base. Provide aeration and agitation to ensure sufficient oxygen supply.

• Monitoring: Regularly and aseptically draw samples to monitor cell growth (optical density), substrate consumption, and galactonic acid production using a suitable analytical method like HPLC.

• Harvesting: Once the fermentation is complete (e.g., substrate is depleted or product concentration plateaus), harvest the broth for downstream processing.

Protocol 3: Quantification of Galactonic Acid by HPLC-RID

This protocol outlines a general method for the analysis of galactonic acid using HPLC with Refractive Index Detection.[8]

Instrumentation and Columns:

• HPLC system with an isocratic pump, autosampler, column oven, and a refractive index detector (RID).

• Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H).

Reagents:

• Mobile Phase: 0.005 M H₂SO₄ in ultrapure water. Degas the mobile phase before use.

• Galactonic acid standard.

Procedure:

• Standard Preparation: Prepare a series of galactonic acid standard solutions of known concentrations in the mobile phase.

• Sample Preparation: Centrifuge fermentation broth or reaction mixtures to remove any solids. Filter the supernatant through a 0.22 µm syringe filter. Dilute the sample with the mobile phase to ensure the concentration falls within the range of the calibration curve.

• HPLC Analysis: Set the column temperature (e.g., 50-60 °C). Equilibrate the column with the mobile phase at a constant flow rate until a stable baseline is achieved. Inject the prepared standards and samples.

• Data Analysis: Integrate the peak corresponding to galactonic acid. Construct a calibration curve by plotting the peak area against the concentration of the standards. Use the calibration curve to determine the concentration of galactonic acid in the samples.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. fiq.unl.edu.ar [fiq.unl.edu.ar]
• 5. Metabolic engineering for microbial production of sugar acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Production of Gluconic Acid and Its Derivatives by Microbial Fermentation: Process Improvement Based on Integrated Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Simultaneous separation and quantitative determination of monosaccharides, uronic acids, and aldonic acids by high performance anion-exchange chromatography coupled with pulsed amperometric detection in corn stover prehydrolysates :: BioResources [bioresources.cnr.ncsu.edu]
• 11. benchchem.com [benchchem.com]
• 12. Troubleshooting [chem.rochester.edu]
• 13. benchchem.com [benchchem.com]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Inhibitors of Enzymatic Galactonic Acid Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with enzymes involved in galactonic acid production. The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Key Enzymes in Galactonic Acid Production

The primary enzymatic pathways leading to the production of galactonic acid involve the following key enzymes:

• Galactose Dehydrogenase: Catalyzes the oxidation of galactose to galactono-1,5-lactone, which then hydrolyzes to galactonic acid.

• Galacturonate Reductase: Catalyzes the reduction of D-galacturonic acid to L-galactonic acid.

• D-Galactonate Dehydratase: An enzyme in the catabolic pathway of D-galactonic acid. While not directly producing galactonic acid, its inhibition is relevant for studies involving galactonate metabolism.

Below are detailed troubleshooting guides and FAQs for experiments involving these enzymes.

Galactose Dehydrogenase

Frequently Asked Questions (FAQs)

Q1: What is the principle of the galactose dehydrogenase assay?

A1: The activity of galactose dehydrogenase is typically measured by monitoring the reduction of NAD⁺ to NADH at 340 nm. The increase in absorbance at this wavelength is directly proportional to the enzyme activity.

Q2: What are some known inhibitors of galactose dehydrogenase?

A2: Several compounds are known to inhibit galactose dehydrogenase, including phlorizin, castanospermine, and deoxynojirimycin. These compounds generally act as competitive inhibitors, substrate mimics, or interfere with necessary post-translational modifications.[1][2][3]

Troubleshooting Guide: Galactose Dehydrogenase Assays

Problem	Potential Cause	Troubleshooting Steps
No or low enzyme activity	Inactive enzyme	- Ensure the enzyme has been stored correctly at the recommended temperature. - Use a fresh aliquot of the enzyme.
Incorrect buffer pH	- Prepare a fresh buffer solution. - Verify that the pH is optimal for the enzyme (typically pH 8.0-9.5).
Substrate degradation	- Prepare fresh D-galactose and NAD⁺ solutions for each experiment.
Presence of inhibitors	- Ensure all glassware is thoroughly cleaned. - Test for inhibitors in the sample by running a spiked control.
High background absorbance	Spontaneous NAD⁺ reduction	- Run a blank reaction without the enzyme to measure the non-enzymatic rate of NAD⁺ reduction. - Subtract the blank rate from the sample readings.
Contaminated reagents	- Use high-purity water and reagents. - Filter the buffer if necessary.
Inconsistent results	Pipetting errors	- Calibrate pipettes regularly. - Use appropriate pipetting techniques to ensure accuracy.
Temperature fluctuations	- Ensure all incubations are performed at a constant and optimal temperature (e.g., 25°C or 37°C).

Quantitative Data: Inhibitors of Galactose Dehydrogenase

Experimental Protocol: Galactose Dehydrogenase Activity Assay

This protocol describes a continuous spectrophotometric assay to measure the activity of galactose dehydrogenase.

Materials:

• 100 mM Tris-HCl buffer (pH 8.6)

• 72 mM NAD⁺ solution

• 10% (w/v) D-galactose solution

• Purified galactose dehydrogenase

• Spectrophotometer and cuvettes

Procedure:

• In a cuvette, prepare the reaction mixture containing:

  • 3.00 mL of 100 mM Tris-HCl buffer (pH 8.6)

  • 0.10 mL of 72 mM NAD⁺ solution

  • 0.10 mL of 10% D-galactose solution

• Mix by inversion and equilibrate to 25°C.

• Monitor the absorbance at 340 nm until a constant reading is obtained (this is the blank rate).

• Initiate the reaction by adding 0.10 mL of the enzyme solution.

• Immediately mix and record the increase in absorbance at 340 nm for 5 minutes.

• Calculate the rate of NADH formation using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Diagrams

Caption: Enzymatic conversion of D-galactose to galactonic acid.

Galacturonate Reductase

Frequently Asked Questions (FAQs)

Q1: How is the activity of galacturonate reductase measured?

A1: The activity of galacturonate reductase is determined by monitoring the oxidation of the cofactor, typically NADPH or NADH, at 340 nm. The decrease in absorbance is proportional to the enzyme's activity as it reduces D-galacturonic acid to L-galactonic acid.

Q2: Are there known inhibitors for galacturonate reductase?

A2: Specific inhibitor data with IC50 values for galacturonate reductase is not extensively documented in the provided search results. General enzyme inhibitors or substrate analogs could potentially inhibit its activity.

Troubleshooting Guide: Galacturonate Reductase Assays

Problem	Potential Cause	Troubleshooting Steps
No or low enzyme activity	Incorrect cofactor	- Ensure the correct cofactor (NADPH or NADH) is used, as specificity can vary between enzyme sources.
Sub-optimal pH	- Verify the buffer pH is within the optimal range for the enzyme (e.g., pH 7.0).
Enzyme instability	- Keep the enzyme on ice and use it immediately after dilution.
High background absorbance	Contaminated reagents	- Use fresh, high-purity reagents.
Non-specific oxidation	- Run a control reaction without the substrate (D-galacturonic acid) to measure any substrate-independent cofactor oxidation.
Variable results	Inconsistent reagent concentrations	- Prepare master mixes for the reaction components to ensure consistency across samples.
Air bubbles in cuvette	- Ensure no air bubbles are present in the light path of the spectrophotometer.

Experimental Protocol: Galacturonate Reductase Activity Assay

This protocol outlines a spectrophotometric assay for measuring galacturonate reductase activity.

Materials:

• 100 mM Sodium phosphate (B84403) buffer (pH 7.0)

• 0.2 mM NADPH or NADH solution

• 10 mM D-galacturonic acid solution

• Crude or purified galacturonate reductase

Procedure:

• In a 1 mL cuvette, prepare the reaction mixture containing:

  • Sufficient 100 mM sodium phosphate buffer (pH 7.0)

  • 50 µL of crude yeast extract or purified enzyme

  • A final concentration of 0.2 mM NADPH or NADH

• Incubate the mixture at 30°C for 1 minute.

• Start the reaction by adding 100 µL of 100 mM D-galacturonic acid.

• Monitor the decrease in absorbance at 340 nm for 5 minutes.

• Calculate the rate of NADPH/NADH oxidation.

Diagrams

Caption: Experimental workflow for galacturonate reductase assay.

D-Galactonate Dehydratase

Frequently Asked Questions (FAQs)

Q1: What is the function of D-galactonate dehydratase?

A1: D-galactonate dehydratase catalyzes the dehydration of D-galactonate to 2-dehydro-3-deoxy-D-galactonate. It is an important enzyme in the metabolic pathway of D-galactonate.[4]

Q2: What are potent inhibitors of D-galactonate dehydratase?

A2: The enzyme is highly sensitive to sulfhydryl (SH)-blocking agents. Zinc sulfate (B86663) (ZnSO₄) is a particularly potent inhibitor, showing significant inhibition at concentrations of 2.5 - 5.0 µM.[4]

Troubleshooting Guide: D-Galactonate Dehydratase Assays

Problem	Potential Cause	Troubleshooting Steps
No or low enzyme activity	Absence of required metal ions	- Ensure the assay buffer contains the necessary divalent cations, such as Mg²⁺ or Mn²⁺.[4]
Presence of chelating agents	- Avoid using buffers containing EDTA or other strong chelating agents that can remove essential metal cofactors.
Enzyme sensitivity to SH-blockers	- Ensure all reagents are free from contaminating heavy metals or oxidizing agents that can react with sulfhydryl groups.
Irreversible inhibition	Presence of potent inhibitors	- If using crude extracts, consider sample cleanup steps to remove potential inhibitors like heavy metals.
Heat sensitivity with reducing agents	- While the enzyme is heat-resistant, the presence of dithiothreitol (B142953) (DTT) can increase its sensitivity to heat.[4] Avoid high temperatures if DTT is included.

Quantitative Data: Inhibitors of D-Galactonate Dehydratase

Inhibitor	Enzyme Source	Inhibitory Concentration	Notes
Zinc Sulfate (ZnSO₄)	Mycobacterium butyricum	2.5 - 5.0 µM (significant inhibition)	Inhibition can be reversed by chelating agents.[4]
SH-blockers (general)	Mycobacterium butyricum	-	The enzyme is very sensitive to these compounds.[4]

Experimental Protocol: D-Galactonate Dehydratase Activity Assay (Indirect)

Materials:

• Tris-HCl buffer (pH 7.8 - 8.0)

• D-galactonate solution

• Mg²⁺ or Mn²⁺ solution

• Purified or crude D-galactonate dehydratase

• Thiobarbituric acid (TBA) reagent

• Trichloroacetic acid (TCA)

Procedure (Two-Step Assay):

• Enzymatic Reaction:

  • Incubate the enzyme with D-galactonate in the Tris-HCl buffer containing Mg²⁺ or Mn²⁺ at the optimal temperature.

  • Stop the reaction at various time points by adding TCA to precipitate the protein.

• Colorimetric Detection:

  • To the supernatant, add TBA reagent and heat.

  • A colored product will form, which can be quantified spectrophotometrically at a specific wavelength (e.g., 549 nm).

  • The amount of colored product is proportional to the amount of 2-dehydro-3-deoxy-D-galactonate formed.

Diagrams

Caption: Troubleshooting logic for D-galactonate dehydratase assays.

References

• 1. Sapphire North America [sapphire-usa.com]
• 2. 6-0-butanoylcastanospermine (MDL 28,574) inhibits glycoprotein processing and the growth of HIVs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Castanospermine - Wikipedia [en.wikipedia.org]
• 4. SGLT2 Inhibitors: Physiology and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for Resolving Galactonic Acid Isomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on developing and troubleshooting analytical methods for the resolution of galactonic acid isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of galactonic acid isomers challenging?

A1: Galactonic acid has multiple chiral centers, leading to the existence of several stereoisomers (enantiomers and diastereomers).[1] These isomers often share very similar physicochemical properties, making their separation difficult.[2] Achieving baseline resolution requires highly selective analytical techniques and carefully optimized methods.[2]

Q2: What are the primary analytical techniques for separating galactonic acid isomers?

A2: The most common and effective techniques for resolving galactonic acid isomers include High-Performance Liquid Chromatography (HPLC), Capillary Electrophoresis (CE), and Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization.[3][4][5]

Q3: What type of HPLC column is best suited for separating galactonic acid isomers?

A3: Chiral stationary phases (CSPs) are often the first choice for separating enantiomers of galactonic acid.[6][7] Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are a good starting point due to their broad applicability.[2][6] For separating diastereomers, both chiral and standard reversed-phase (e.g., C18) or normal-phase (silica gel) columns can be effective.[2][8][9]

Q4: Is derivatization necessary for the analysis of galactonic acid isomers?

A4: Derivatization is often employed for two main reasons:

• To enhance detection: Galactonic acid lacks a strong UV chromophore, so derivatization with a UV-absorbing agent (e.g., PMP or p-ABA) can significantly improve sensitivity for HPLC-UV detection.[10]

• To improve volatility and thermal stability for GC analysis: Silylation (e.g., using BSTFA and TMCS) is a common derivatization technique to make sugar acids like galactonic acid suitable for GC-MS analysis.[11]

• To create diastereomers: Reacting enantiomers with a chiral derivatizing agent (CDA) forms diastereomers that can be separated on an achiral column.[12]

Q5: Can Capillary Electrophoresis (CE) be used to separate galactonic acid isomers?

A5: Yes, CE is a high-resolution technique well-suited for separating charged species like sugar acids.[3][13] Separation can be optimized by adjusting the background electrolyte composition (e.g., using borate (B1201080) buffers to form charged complexes), pH, and applied voltage.[3][14] CE can often resolve isomers without the need for derivatization.[3]

Troubleshooting Guides

HPLC-Based Methods

Issue 1: Poor Resolution of Isomer Peaks

• Symptom: Peaks are overlapping or not baseline-separated.

• Workflow:

  Caption: Troubleshooting workflow for poor isomer resolution in HPLC.

• Possible Causes & Solutions:

  • Inappropriate Stationary Phase: The selected chiral stationary phase (CSP) may not provide sufficient selectivity for your isomers.

    • Solution: Screen different types of CSPs (e.g., cellulose-based, amylose-based).[6] For diastereomers, try different achiral phases (C18, phenyl-hexyl, silica).[9]

  • Suboptimal Mobile Phase Composition: The mobile phase polarity or additives may not be ideal for chiral recognition.

    • Solution (Normal Phase): Vary the ratio of hexane/alcohol (e.g., isopropanol, ethanol).[6]

    • Solution (Reversed-Phase): Adjust the ratio of water/organic solvent (acetonitrile, methanol). Modify the pH of the buffer, ensuring it is at least 1-2 units away from the pKa of galactonic acid.[6]

    • Solution (Additives): For acidic compounds like galactonic acid, adding a small amount of an acidic modifier (e.g., 0.1% trifluoroacetic acid or formic acid) can improve peak shape and resolution.[6][15]

  • Incorrect Temperature: Temperature can significantly affect chiral separations.[15]

    • Solution: Systematically vary the column temperature (e.g., in 5 °C increments) to find the optimum. Lower temperatures often improve resolution but increase analysis time.[6]

Issue 2: Peak Tailing

• Symptom: Asymmetrical peaks with a "tail" extending from the back of the peak.

• Possible Causes & Solutions:

  • Secondary Interactions: Unwanted interactions between the acidic analyte and active sites (e.g., silanols) on the stationary phase.

    • Solution: Add a competing acid (e.g., 0.1% TFA or formic acid) to the mobile phase to saturate these active sites.[6]

  • Column Overload: Injecting too much sample can lead to peak distortion.

    • Solution: Dilute the sample and inject a smaller volume.[6]

  • Mismatch between Sample Solvent and Mobile Phase: Dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion.

    • Solution: Whenever possible, dissolve the sample in the mobile phase.[2]

Capillary Electrophoresis (CE) Methods

Issue: Poor Resolution or Long Analysis Times

• Symptom: Isomers are not separated, or the migration times are excessively long.

• Workflow:

  Caption: Troubleshooting workflow for CE separation of isomers.

• Possible Causes & Solutions:

  • Inappropriate Background Electrolyte (BGE) pH: The pH of the BGE affects the charge of galactonic acid and the electroosmotic flow (EOF).

    • Solution: Vary the pH of the BGE. For acidic compounds, a lower pH can suppress the EOF and increase migration times, potentially improving resolution.[3]

  • Insufficient Complexation: For neutral or weakly charged isomers, complexation with a charged species is necessary for separation.

    • Solution: Use a borate buffer. The concentration of borate can be adjusted to optimize the formation of negatively charged complexes with the hydroxyl groups of galactonic acid.[3]

  • Inadequate Chiral Selector Concentration: If using a chiral selector (e.g., cyclodextrins), the concentration is critical.

    • Solution: Optimize the concentration of the chiral selector in the BGE.[16]

  • Suboptimal Voltage: The applied voltage affects migration speed and Joule heating.

    • Solution: Higher voltages decrease analysis time but can cause band broadening due to heating. Optimize for the best balance of speed and resolution.[14]

Data Presentation

Table 1: Comparison of Analytical Methods for Galactonic Acid Isomer Resolution

Parameter	HPLC-RID (Direct)	HPLC-UV (with Derivatization)	IC-PAD	Capillary Electrophoresis (CE)	GC-MS (with Derivatization)
Principle	Refractive index detection	UV absorbance after adding a chromophore	Pulsed amperometric detection	Differential migration in an electric field	Mass spectrometry after gas-phase separation
Derivatization	Not required	Required (e.g., PMP)[10]	Not required[10]	Not required (usually)[3]	Required (silylation)[11]
Selectivity	Moderate	High (depends on chromatography)	High	Very High[3]	Very High
Sensitivity	Low	High	Very High	High	Very High
Common Issues	Low sensitivity, baseline drift	Incomplete derivatization	Electrode fouling	Migration time variability	Derivatization artifacts
Primary Use	Quantification of high-concentration samples	Quantification in complex matrices	Direct analysis of sugar acids	High-resolution separation of isomers	Definitive identification and quantification

Experimental Protocols

Protocol 1: HPLC-RID Method for Galactonic Acid Analysis

This protocol is adapted for the general analysis of galactonic acid and can be a starting point for isomer separation method development on a suitable column.[4]

• System Preparation:

  • HPLC system with an isocratic pump, autosampler, column oven, and a refractive index detector (RID).[4]

  • Column: Aminex HPX-87H or a similar ion-exclusion column.

• Mobile Phase Preparation:

  • Prepare a 0.005 M sulfuric acid (H₂SO₄) solution in ultrapure water.

  • Degas the mobile phase using sonication or vacuum filtration before use.[4]

• Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh ~10 mg of a galactonic acid isomer standard and dissolve it in 10 mL of ultrapure water to a final concentration of 1 mg/mL.[4]

  • Calibration Standards: Prepare a series of calibration standards by diluting the stock solution.

  • Sample Preparation: Dissolve the sample mixture in the mobile phase. Filter through a 0.22 µm syringe filter before injection.[4]

• Chromatographic Conditions:

  • Column Temperature: 50-65 °C

  • Flow Rate: 0.6 mL/min

  • Injection Volume: 10-20 µL

• Method Development for Isomer Resolution:

  • If isomers are not resolved, consider using a chiral stationary phase with a suitable mobile phase (e.g., hexane/isopropanol with a small amount of acid for normal phase).

  • Systematically adjust the mobile phase composition, temperature, and flow rate to optimize resolution.[6]

Protocol 2: Derivatization for GC-MS Analysis

This protocol is a general procedure for the silylation of sugar acids.[11]

• Sample Preparation:

  • Place 0.1-1 mg of the dried sample (or an evaporated aqueous solution) in a reaction vial.

• Derivatization Reaction:

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Add 50 µL of pyridine (B92270) (optional, can aid dissolution).

  • Cap the vial tightly and heat at 70°C for 60 minutes.

• GC-MS Analysis:

  • GC Column: A non-polar or medium-polarity column, such as a DB-5ms or equivalent.

  • Injection: Inject 1 µL of the derivatized sample.

  • Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 10 °C/min.

    • Hold: Hold at 280 °C for 10 minutes.

  • MS Detection: Operate in full scan mode (e.g., m/z 50-650) to identify the trimethylsilyl (B98337) (TMS) derivatives of the galactonic acid isomers based on their mass spectra and retention times.

Visualizations

Caption: General workflow for method development of galactonic acid isomer resolution.

References

• 1. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. hmdb.ca [hmdb.ca]
• 6. benchchem.com [benchchem.com]
• 7. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 8. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. rsc.org [rsc.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Capillary Electrophoresis of Sugar Acids | Springer Nature Experiments [experiments.springernature.com]
• 14. researchgate.net [researchgate.net]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Strategies in method development to quantify enantiomeric impurities using CE - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of Galactonic Acid in Biological Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects during the analysis of galactonic acid in biological samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of galactonic acid?

A1: Matrix effects are the alteration of ionization efficiency for an analyte, such as galactonic acid, due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine).[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of the quantitative analysis.[1] Electrospray ionization (ESI) is particularly susceptible to these effects.[2]

Q2: How can I determine if my galactonic acid analysis is affected by matrix effects?

A2: Two primary methods are used to assess matrix effects:

• Post-Column Infusion: A continuous flow of a standard solution of galactonic acid is introduced into the LC eluent after the analytical column. A blank, extracted biological sample is then injected. Any dip or rise in the constant signal baseline indicates regions of ion suppression or enhancement, respectively.

• Post-Extraction Spike: The response of galactonic acid in a neat solution is compared to its response when spiked into a blank, extracted biological sample.[1] The matrix factor (MF) is calculated as the ratio of the peak area in the matrix to the peak area in the neat solution. An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[1]

Q3: What are the most effective strategies to minimize matrix effects for galactonic acid analysis?

A3: A multi-pronged approach is typically the most effective:

• Optimized Sample Preparation: The goal is to remove interfering matrix components while efficiently recovering galactonic acid. Techniques like protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE) are commonly employed.

• Chromatographic Separation: Adjusting the HPLC/UPLC conditions (e.g., column chemistry, mobile phase composition, gradient) to separate galactonic acid from co-eluting matrix components is crucial.

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for galactonic acid is the ideal way to compensate for matrix effects, as it will experience similar ionization changes as the analyte.

• Matrix-Matched Calibration: Preparing calibration standards in the same biological matrix as the samples can help to compensate for consistent matrix effects.

Troubleshooting Guides

Issue 1: Low Recovery of Galactonic Acid

Low recovery can be due to inefficient extraction or degradation of the analyte during sample processing.

Potential Cause	Troubleshooting Step	Expected Outcome
Inefficient Protein Precipitation	For plasma/serum, ensure the ratio of organic solvent (e.g., methanol, acetonitrile) to sample is sufficient for complete protein removal (typically at least 3:1).	Clear supernatant after centrifugation, leading to improved recovery.
Suboptimal LLE pH	Galactonic acid is a sugar acid. Adjusting the pH of the aqueous sample prior to extraction can improve its partitioning into the organic solvent.	Increased extraction efficiency and higher analyte signal.
Inappropriate SPE Sorbent	Ensure the chosen SPE sorbent has the correct chemistry (e.g., anion exchange) to retain and elute galactonic acid effectively.	Improved retention and elution, leading to higher recovery.
Analyte Degradation	Process samples on ice and minimize the time between collection and analysis to prevent potential enzymatic or chemical degradation.	Consistent and higher recovery of galactonic acid.

Issue 2: Poor Peak Shape and/or Shifting Retention Times

These issues often point to chromatographic problems or interactions with the analytical column.

Potential Cause	Troubleshooting Step	Expected Outcome
Co-eluting Interferences	Modify the chromatographic gradient to improve the separation of galactonic acid from other matrix components.	A sharper, more symmetrical peak with a stable retention time.
Column Contamination	Implement a robust column washing step after each injection to remove strongly retained matrix components.	Consistent peak shape and retention time across a batch of samples.
Inappropriate Mobile Phase pH	For an acidic analyte like galactonic acid, ensure the mobile phase pH is appropriate for the chosen column chemistry to achieve good peak shape.	Improved peak symmetry (reduced tailing or fronting).

Issue 3: Inconsistent Results (High %RSD)

High variability in results is a classic indicator of inconsistent matrix effects.

Potential Cause	Troubleshooting Step	Expected Outcome
Variable Ion Suppression/Enhancement	The most effective solution is to use a stable isotope-labeled internal standard (SIL-IS) for galactonic acid. This will co-elute and experience the same matrix effects, providing reliable correction.	Significantly lower %RSD and more accurate quantification.
Insufficient Sample Cleanup	Re-evaluate the sample preparation method. A more rigorous cleanup, such as switching from protein precipitation to SPE, may be necessary.	Reduced matrix effects and more consistent analytical results.
Matrix Differences Between Samples	If a SIL-IS is not available, consider using the standard addition method for a subset of samples to assess the extent of matrix variability.	A better understanding of the matrix effect variability, which can inform the need for improved sample preparation.

Quantitative Data Summary

The following tables provide a summary of quantitative data from studies on galactonic acid and structurally similar compounds. This data can serve as a benchmark for expected performance.

Table 1: Urinary Excretion of Galactonic Acid

Patient Group	Age Group	Galactonic Acid Concentration (mmol/mol Creatinine)
Normal	< 1 year	Not Detectable - 231
Normal	> 6 years	Not Detectable - 25
Galactosemic	< 1 year	92 - 132
Galactosemic	> 6 years	17 - 46

Data adapted from a GC-MS method.

Table 2: Performance Metrics for Analogs of Galactonic Acid in Biological Matrices (LC-MS/MS)

Analyte	Matrix	Sample Preparation	Extraction Recovery (%)	Matrix Effect (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Gallic Acid	Rat Plasma	Protein Precipitation (Methanol)	94.3 - 98.8	90.9 - 100.5 (Negligible)	< 9.5	< 9.5
Mevalonic Acid	Human Plasma	Solid-Phase Extraction	Low (due to significant matrix effect)	Significant Suppression	Not Reported	Not Reported

Note: The data for gallic and mevalonic acids can be used as a starting point for method development for galactonic acid, as they are also polar organic acids.[3][4]

Experimental Protocols

Protocol 1: Protein Precipitation for Plasma/Serum Samples (Based on Gallic Acid Analysis)

This protocol is a common starting point for removing the bulk of proteins from plasma or serum.

• To 100 µL of plasma/serum in a microcentrifuge tube, add 300 µL of ice-cold methanol.

• Vortex the mixture for 30 seconds to precipitate the proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Vortex for 30 seconds and centrifuge at 14,000 x g for 5 minutes.

• Transfer the supernatant to an HPLC vial for injection.

Protocol 2: Liquid-Liquid Extraction for Plasma/Serum Samples (Based on Gallic Acid Analysis)

LLE can provide a cleaner extract compared to protein precipitation.

• To 100 µL of plasma/serum, add the internal standard solution.

• Add 200 µL of 0.1 N HCl and vortex briefly.

• Add 2 mL of ethyl acetate, vortex for 5 minutes.

• Centrifuge at 2,500 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for galactonic acid analysis.

Caption: Troubleshooting logic for matrix effects.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing pH for Galactonic Acid Extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the pH for galactonic acid extraction.

Frequently Asked Questions (FAQs)

Q1: What is the role of pH in the extraction of galactonic acid?

The pH of the extraction solvent is a critical parameter that significantly influences the yield and purity of galactonic acid. Galactonic acid is a sugar acid, and its state of ionization is dependent on the pH of the solution.

• In acidic conditions (low pH): Galactonic acid exists predominantly in its protonated, uncharged form. This is crucial for methods like liquid-liquid extraction, where the neutral form is more soluble in organic solvents. For extractions from plant material, an acidic pH can also aid in the hydrolysis of polysaccharides, releasing galactonic acid.

• In alkaline conditions (high pH): Galactonic acid becomes deprotonated, forming a negatively charged carboxylate ion (galactonate). This charged form is more soluble in aqueous solutions and is the basis for techniques like anion exchange chromatography. However, very high pH levels can lead to the degradation of phenolic compounds that may be present with galactonic acid.[1][2]

Q2: What is the generally recommended starting pH for galactonic acid extraction?

The optimal pH can vary depending on the extraction method and the source material.

• For conventional acid extraction from pectin-rich sources (which contain polygalacturonic acid, a polymer of a related sugar acid), a low pH of around 1.5 has been shown to increase the yield of galacturonic acid by breaking down insoluble components.[3]

• For liquid-liquid extraction of acidic compounds, the pH of the aqueous phase should be adjusted to approximately two units below the pKa of the acid to ensure it is in its neutral form.[4]

• For reactive extraction of similar compounds like gallic acid, a pH of 2 has been found to be optimal as it favors the undissociated form of the acid.[5]

Q3: How does pH affect the stability of galactonic acid during extraction?

While galactonic acid itself is relatively stable across a range of pH values, related compounds that may be co-extracted can be sensitive to pH. For instance, phenolic acids like gallic acid are known to be unstable at high pH.[1][2] Therefore, if the purity of the final extract is critical, the pH should be maintained in a range that preserves all compounds of interest. For many organic acids, storage in acidic conditions is often preferred to minimize degradation.

Troubleshooting Guides

Issue 1: Low Yield of Galactonic Acid

Possible Cause	Troubleshooting Step
Suboptimal pH of Extraction Solvent	The pH may not be suitable for your specific extraction method. For liquid-liquid extraction, ensure the pH is low enough to keep the galactonic acid protonated. For anion exchange methods, the pH needs to be high enough for the acid to be deprotonated.
Incomplete Hydrolysis of Source Material	If extracting from a complex matrix like plant material, the pH may be too high to effectively break down the surrounding structures. A more acidic environment could improve the release of galactonic acid.[3]
Degradation of Galactonic Acid	Although generally stable, extreme pH values combined with high temperatures can potentially lead to degradation. Assess the stability of your compound under the chosen extraction conditions.

Issue 2: Poor Purity of the Extract

Possible Cause	Troubleshooting Step
Co-extraction of Other Acidic Compounds	If the pH is too low, other acidic compounds may also be protonated and extracted along with the galactonic acid. Consider a multi-step extraction or a back-extraction where the pH is manipulated to selectively separate the target compound.[4]
Extraction of Unwanted Basic or Neutral Compounds	This is less likely to be a pH-dependent issue but can be addressed by washing the organic phase with a buffer at a pH where galactonic acid remains in the organic layer while basic impurities are extracted into the aqueous phase.
Precipitation of Impurities	Adjusting the pH can sometimes cause impurities to precipitate out of the solution, which can then be removed by filtration or centrifugation.

Issue 3: Formation of Emulsions During Liquid-Liquid Extraction

Possible Cause	Troubleshooting Step
High Concentration of Surfactant-like Molecules	Samples with high concentrations of fats, proteins, or phospholipids (B1166683) can form stable emulsions.[6]
Vigorous Shaking	Excessive agitation can promote emulsion formation.[6]
pH Close to the pKa of Interfering Compounds	If the pH causes other molecules to become partially ionized, they may act as surfactants.
Solution 1: Salting Out	Add a saturated solution of sodium chloride (brine) to the mixture. This increases the ionic strength of the aqueous phase and can help to break the emulsion.[6]
Solution 2: Gentle Mixing	Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for extraction with minimal emulsion formation.[6]
Solution 3: pH Adjustment	A slight adjustment of the pH away from the pKa of interfering substances might destabilize the emulsion.
Solution 4: Centrifugation	If the volume is manageable, centrifuging the mixture can help to separate the layers.

Data Presentation

Table 1: Effect of pH on the Yield of Galacturonic Acid from Pectin (B1162225) (Conventional Method)

pH	Yield (%)	Galacturonic Acid (%)
1.5	25.4	65.2
2.0	23.1	63.8
2.5	21.5	61.5

Data adapted from a study on pectin extraction, which is a polymer of galacturonic acid, a related sugar acid.[3]

Experimental Protocols

Protocol 1: Optimization of pH for Liquid-Liquid Extraction of Galactonic Acid

This protocol provides a general framework for determining the optimal pH for extracting galactonic acid from an aqueous solution into an organic solvent.

• Preparation of Aqueous Phase: Prepare a stock solution of galactonic acid in deionized water.

• pH Adjustment: Aliquot the stock solution into several vessels. Adjust the pH of each aliquot to a different value within a range of interest (e.g., pH 1.0, 1.5, 2.0, 2.5, 3.0, 3.5, 4.0) using a suitable acid (e.g., HCl).

• Liquid-Liquid Extraction:

  • Add an equal volume of a water-immiscible organic solvent (e.g., ethyl acetate) to each aqueous aliquot.

  • Mix the two phases gently for a set amount of time (e.g., 10 minutes) to allow for the partitioning of the galactonic acid.

  • Allow the layers to separate. If an emulsion forms, refer to the troubleshooting guide.

• Analysis:

  • Carefully separate the organic and aqueous layers.

  • Quantify the concentration of galactonic acid in both phases using a suitable analytical method (e.g., HPLC).

• Determination of Optimal pH: The pH that results in the highest concentration of galactonic acid in the organic phase is the optimal pH for this extraction method.

Protocol 2: Solid-Phase Extraction (SPE) of Galactonic Acid using Anion Exchange

This protocol is a general guideline for the extraction of galactonic acid using a strong anion exchange (SAX) cartridge.

• Sample Preparation: Ensure your sample containing galactonic acid is in an aqueous solution. Adjust the pH of the sample to approximately 2-3 units above the pKa of galactonic acid to ensure it is in its anionic form.

• Cartridge Conditioning: Condition the SAX cartridge according to the manufacturer's instructions, typically with methanol (B129727) followed by water.

• Cartridge Equilibration: Equilibrate the cartridge with a buffer at the same pH as your sample.

• Sample Loading: Load the pH-adjusted sample onto the cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., the equilibration buffer) to remove any neutral or weakly bound impurities.

• Elution: Elute the bound galactonic acid by using a solvent that will neutralize the charge on the sorbent or the analyte. This is typically achieved by using a buffer with a low pH (to protonate the galactonic acid) or a high salt concentration.

• Analysis: Quantify the galactonic acid in the eluted fraction.

Visualizations

Caption: Workflow for optimizing pH in liquid-liquid extraction.

Caption: pH's impact on galactonic acid extraction.

References

• 1. Dependence of the Fe(II)-Gallic Acid Coordination Compound Formation Constant on the pH [mdpi.com]
• 2. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]

"reducing epimerization during galactonic acid synthesis"

Welcome to the technical support center for galactonic acid synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experimental workflows, with a specific focus on minimizing epimerization.

Troubleshooting Guide: Reducing Epimerization

Q1: I am observing a significant amount of an impurity with a similar mass in my galactonic acid synthesis. Could this be an epimer, and how can I confirm its identity?

A: Yes, it is highly probable that the impurity is an epimer of galactonic acid, such as talonic acid (the C-2 epimer) or gularonic acid (the C-4 epimer). Epimerization is a common side reaction in carbohydrate chemistry, particularly under certain pH and temperature conditions.

To confirm the identity of the impurity, you will need to use analytical techniques capable of separating stereoisomers. High-Performance Liquid Chromatography (HPLC) is the recommended method.

• Recommended Analytical Method: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is a direct and sensitive method for separating and quantifying underivatized sugar acids.[1] Alternatively, you can use Reversed-Phase HPLC with UV detection, but this will require a pre-column derivatization step to attach a UV-absorbing chromophore to the molecules.[1]

Q2: What are the primary factors that promote epimerization during the synthesis of galactonic acid from galactose?

A: The main factors that can induce epimerization during the oxidation of galactose to galactonic acid are:

• pH: Basic (alkaline) conditions are known to promote epimerization in carbohydrates through the formation of enediol intermediates. While alkaline conditions can increase the rate of oxidation, they also increase the risk of epimerization.[2]

• Temperature: Higher reaction temperatures can accelerate the rate of epimerization.[3][4] While elevated temperatures are often used to drive the oxidation reaction, they must be carefully controlled.

• Reaction Time: Prolonged reaction times can increase the exposure of the product to conditions that favor epimerization.

• Catalyst: The choice of catalyst and its support can influence the selectivity of the reaction and the formation of byproducts, including epimers.

Q3: My current protocol uses a strong base to facilitate the oxidation of galactose. What are the recommended strategies to minimize epimerization in this case?

A: If your protocol involves a strong base, you have several options to reduce epimerization:

• Lower the pH: If possible, reduce the pH of the reaction mixture. While highly alkaline conditions can enhance catalytic activity, a move towards neutral or mildly alkaline conditions can significantly reduce the rate of epimerization.[2]

• Optimize Temperature: Lower the reaction temperature. The rate of epimerization generally increases with temperature, so performing the reaction at the lowest effective temperature can be beneficial.[3][4]

• Reduce Reaction Time: Monitor the reaction progress closely and stop it as soon as the desired conversion is achieved to avoid prolonged exposure to epimerization-promoting conditions.

• Consider a Different Catalytic System: Explore catalytic systems that are effective under neutral or even base-free conditions. For instance, the use of gold nanoparticles on a support like alumina (B75360) has been shown to be effective for the selective oxidation of galactose to galactonic acid in the absence of a base.[5][6]

Frequently Asked Questions (FAQs)

Q1: What is epimerization in the context of galactonic acid synthesis?

A: Epimerization is a chemical process where the stereochemical configuration at one of the chiral centers in the galactonic acid molecule is inverted. This results in the formation of a different sugar acid, which is a diastereomer of galactonic acid. For example, the inversion at the C-2 position of galactonic acid would yield talonic acid. These epimeric impurities can be difficult to separate from the desired product and may have different biological activities.

Q2: Can I use an enzymatic approach to synthesize galactonic acid and avoid epimerization?

A: Yes, enzymatic synthesis is an excellent strategy to avoid epimerization due to the high stereospecificity of enzymes. The use of whole-cell biocatalysts, such as Gluconobacter oxydans, or isolated enzymes like glucose oxidase has been reported for the production of aldonic acids, including galactonic acid.[7][8] These biocatalytic methods typically proceed under mild conditions (e.g., neutral pH and ambient temperature), which inherently minimizes the risk of epimerization.[7]

Q3: How can I separate galactonic acid from its epimers on a preparative scale?

A: On a larger scale, the separation of epimeric aldonic acids can be challenging. One effective method is through selective precipitation of their salts. For example, calcium galactonate has a significantly lower solubility in water compared to calcium gluconate (an epimer). This difference in solubility can be exploited for a selective precipitation-based separation. You would need to investigate the solubility differences between the calcium salts of galactonic acid and its specific epimeric impurities to apply this method.

Data Presentation

Table 1: Effect of Reaction Conditions on the Selectivity of Galactose Oxidation

Catalyst	Temperature (°C)	Pressure (bar O₂)	Base	Selectivity for Galactonic Acid (%)	Reference
Au/Al₂O₃	80	2.5	None	55	[5][6]
Au/Al₂O₃	-	-	Alkaline	High	[2]
Au/Al₂O₃	-	-	Acidic	Low	[2]

Experimental Protocols

Protocol 1: Catalytic Oxidation of D-Galactose to D-Galactonic Acid with Minimized Epimerization

This protocol is adapted from a method utilizing a gold catalyst under base-free conditions to minimize epimerization.

Materials:

• D-Galactose

• Au/Al₂O₃ catalyst

• Deionized water

• Pressurized reaction vessel

• Oxygen source

Procedure:

• Prepare a solution of D-galactose in deionized water.

• Add the Au/Al₂O₃ catalyst to the galactose solution in the reaction vessel. A low catalyst-to-substrate ratio is recommended (e.g., 1:1000 Au:feedstock).[5][6]

• Seal the reactor and purge with oxygen.

• Pressurize the reactor with oxygen to approximately 2.5 bar.[5][6]

• Heat the reaction mixture to 80°C with vigorous stirring.[5][6]

• Maintain these conditions and monitor the reaction progress by taking aliquots and analyzing them by HPLC.

• Upon completion, cool the reactor to room temperature and carefully vent the excess oxygen.

• Filter the catalyst from the reaction mixture.

• The resulting aqueous solution contains D-galactonic acid.

Protocol 2: HPLC Analysis of Galactonic Acid and its Epimers using HPAEC-PAD

This protocol provides a method for the direct analysis and quantification of galactonic acid and its epimers without derivatization.

Instrumentation:

• HPLC system with a gradient pump

• Pulsed Amperometric Detector (PAD) with a gold electrode[1]

• Anion-exchange column (e.g., CarboPac™ PA-10)[1]

Mobile Phase:

• A: 200 mM NaOH

• B: 18 mM NaOH

• C: 1 M Sodium Acetate (B1210297) in 18 mM NaOH

Procedure:

• Sample Preparation: Dilute the reaction mixture with ultrapure water and filter through a 0.22 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 0.25 mL/min[1]

  • Column Temperature: 30°C[1]

  • Injection Volume: 10 µL[1]

  • Gradient: A multi-step gradient is typically used. Start with an isocratic step of 18 mM NaOH, followed by a sodium acetate gradient to elute the sugar acids. The column is then washed with a higher concentration of NaOH and re-equilibrated.[1]

• Detection: Use a pulsed amperometry waveform suitable for carbohydrate analysis.

• Quantification: Create a calibration curve using standards of D-galactonic acid and any available epimer standards.

Visualizations

Caption: Synthesis of D-galactonic acid and the competing epimerization pathway.

Caption: A troubleshooting workflow for reducing epimerization.

References

• 1. benchchem.com [benchchem.com]
• 2. research.abo.fi [research.abo.fi]
• 3. Stability of sugar solutions: a novel study of the epimerization kinetics of lactose in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Impact of temperature on the time required for the establishment of primordial biochemistry, and for the evolution of enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchportal.helsinki.fi [researchportal.helsinki.fi]
• 6. DSpace [helda.helsinki.fi]
• 7. Enzymatic synthesis of aldonic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characteristics and kinetics of the aldonic acids production using whole-cell catalysis of Gluconobacter oxydans :: BioResources [bioresources.cnr.ncsu.edu]

Technical Support Center: Troubleshooting Low Yield in Microbial Production of Galactonic Acid

This technical support center is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the microbial production of galactonic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during galactonic acid fermentation?

A1: The most critical parameters for successful galactonic acid fermentation are pH, temperature, aeration (dissolved oxygen), and the composition of the fermentation medium, including carbon and nitrogen sources. Each of these factors can significantly impact microbial growth, enzyme activity, and ultimately, the yield and purity of galactonic acid.[1]

Q2: Which microorganisms are commonly used for galactonic acid production?

A2: Common choices include bacteria like Gluconobacter oxydans and fungi such as Aspergillus niger.[1] Engineered strains of Pseudomonas putida and Saccharomyces cerevisiae are also utilized for their metabolic capabilities.[2]

Q3: What are the common challenges when using pectin-rich hydrolysates as a substrate?

A3: A primary challenge is the potential for inhibitory compounds present in the hydrolysate, which can negatively affect microbial growth and product formation.[1] These can include furfural (B47365), 5-hydroxymethylfurfural (B1680220) (HMF), and various weak acids and phenolic compounds formed during the hydrolysis pretreatment process.[3] Additionally, high concentrations of the precursor, D-galacturonic acid, can sometimes inhibit the fermenting microorganism, particularly at low pH levels.[1]

Q4: How can I accurately quantify the concentration of galactonic acid in my fermentation broth?

A4: High-Performance Liquid Chromatography (HPLC) is a robust and widely used method for the accurate quantification of galactonic acid.[4] Common HPLC approaches include Refractive Index Detection (RID) using an ion-exclusion column, or UV/Vis detection following a pre-column derivatization to enhance sensitivity.[4][5] Colorimetric assays can also be used, particularly for the precursor, galacturonic acid.[1]

Troubleshooting Guides

Issue 1: Low or No Galactonic Acid Production

This is a common issue where microbial growth may be normal, but the target product is not being synthesized efficiently.

• Possible Cause: Suboptimal pH.

  • Troubleshooting Step: Verify that the pH of the fermentation medium is within the optimal range for your chosen microorganism. For instance, Gluconobacter oxydans often performs well at a controlled pH of 5.5.[1][6] Continuously monitor and control the pH using automated systems in a bioreactor.

• Possible Cause: Incorrect Temperature.

  • Troubleshooting Step: Ensure the fermentation temperature is maintained at the optimal level for your microorganism. Many commonly used bacteria and yeast for fermentation have optimal temperatures in the range of 28-37°C.[7]

• Possible Cause: Inadequate Aeration.

  • Troubleshooting Step: The conversion of galactose to galactonic acid is an oxidation process that is highly dependent on oxygen.[8] Ensure sufficient dissolved oxygen (DO) levels, especially during the production phase. For G. oxydans, maintaining a DO level of 15% has been shown to be effective.[6] Optimize agitation and aeration rates to improve oxygen transfer in the fermenter.

• Possible Cause: Nutrient Limitation.

  • Troubleshooting Step: Review the composition of your fermentation medium. Ensure that essential nutrients, including carbon, nitrogen, phosphorus, and trace elements, are not limiting. The choice of carbon and nitrogen sources can significantly influence metabolite production.

• Possible Cause: Presence of Inhibitory Compounds.

  • Troubleshooting Step: If using complex substrates like lignocellulosic or pectin (B1162225) hydrolysates, consider a detoxification step before fermentation.[1] Methods like overliming or treatment with activated carbon can remove common inhibitors like furfural and HMF.[9]

• Possible Cause: Microbial Contamination.

  • Troubleshooting Step: Aseptically collect a sample of the fermentation broth and plate it on a general-purpose microbiological medium to check for contaminating organisms. If contamination is detected, review and reinforce sterile techniques throughout your process, from media preparation to sampling.[1]

Issue 2: Slow or Stalled Fermentation

This issue is characterized by a significant decrease or complete halt in the rates of substrate consumption and product formation.

• Possible Cause: Poor Inoculum Quality.

  • Troubleshooting Step: Ensure the seed culture used for inoculation is in the mid-to-late exponential growth phase and is free from contamination. Standardize your inoculum preparation protocol, including the growth medium, incubation time, and cell density, to ensure consistency.

• Possible Cause: Substrate or Product Toxicity.

  • Troubleshooting Step: High concentrations of the initial substrate or the accumulation of the galactonic acid product can become toxic to the microorganisms, leading to inhibited growth and production.[10] Consider implementing a fed-batch or continuous fermentation strategy to maintain substrate and product concentrations within a non-toxic range.

Issue 3: Inconsistent Batch-to-Batch Results

This problem manifests as significant variability in final product yield across different fermentation runs, even with seemingly identical protocols.

• Possible Cause: Variability in Raw Materials.

  • Troubleshooting Step: If using natural or complex substrates, their composition can vary between batches. Analyze the composition of each new batch of raw material to ensure consistency in the concentration of fermentable sugars and the absence of inhibitors.

• Possible Cause: Inconsistent Inoculum Preparation.

  • Troubleshooting Step: As mentioned previously, the quality and consistency of the inoculum are critical. A standardized and reproducible protocol for preparing the seed culture is essential for consistent fermentation performance.

• Possible Cause: Fluctuations in Process Parameters.

  • Troubleshooting Step: Implement strict monitoring and automated control of all critical fermentation parameters (pH, temperature, aeration, agitation) throughout the entire process. Even small deviations can lead to significant differences in the final yield.[11]

Data Presentation: Comparative Tables

Table 1: Effect of pH on Galactonic Acid Production

pH Range	Microorganism/Process	Observation	Reference
5.5	Gluconobacter oxydans	Optimal for 5-keto-D-gluconic acid production in a bioreactor.	[6]
6.0	Gluconobacter oxydans (mutant)	Maximum gluconic acid production observed.	[8]
4.5 - 7.0	General Bacteria/Fungi	Typical range for gluconic acid production.	[8]

Table 2: Influence of Temperature on Fermentation

Temperature (°C)	Microorganism/Process	Observation	Reference
30	Gluconobacter oxydans	Optimal for sequential fermentation for gluconic acid production.	[12]
28	Gluconobacter oxydans (mutant)	Incubation temperature for gluconic acid production.	[8]
25-30	Aspergillus niger	Maximum gluconate production.	[1]

Experimental Protocols

Protocol 1: General Fermentation in a 5-L Bioreactor

This protocol provides a general framework for galactonic acid production.

• Medium Preparation: Prepare the fermentation medium with the desired carbon (e.g., galactose, glucose) and nitrogen sources (e.g., yeast extract, peptone), minerals, and growth factors. Sterilize the medium in an autoclave.

• Inoculum Preparation: Inoculate a seed culture of the production strain in a suitable medium and incubate under optimal conditions until it reaches the mid-to-late exponential growth phase.[1]

• Bioreactor Setup: Aseptically transfer the sterile medium to the 5-L bioreactor. Calibrate and sterilize the pH and dissolved oxygen (DO) probes according to the manufacturer's instructions.[1]

• Inoculation: Aseptically inoculate the bioreactor with the seed culture to a predetermined starting optical density (e.g., OD600 of 0.1).

• Fermentation: Set and maintain the fermentation parameters (e.g., pH 5.5, DO 15% for G. oxydans) using the bioreactor's control system.[1][6]

• Monitoring: Regularly and aseptically draw samples (e.g., every 4-8 hours) to monitor cell growth (optical density at 600 nm), substrate consumption, and galactonic acid production using appropriate analytical methods like HPLC.[1]

• Harvesting: Once the fermentation is complete (indicated by substrate depletion or a plateau in product concentration), harvest the broth for downstream processing and product recovery.[1]

Protocol 2: Quantification of Galactonic Acid by HPLC-RID

This protocol details a method for quantifying galactonic acid using an HPLC system with a Refractive Index Detector (RID).[5]

• Sample Preparation:

  • Centrifuge 1 mL of fermentation broth at 10,000 x g for 10 minutes to pellet cells and other solids.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

  • Dilute the sample with ultrapure water if the concentration is expected to be outside the linear range of the standard curve.

• HPLC Conditions:

  • Column: Ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H).[5]

  • Mobile Phase: Isocratic 0.005 M H₂SO₄. Prepare by carefully adding the required volume of concentrated sulfuric acid to ultrapure water. Degas the mobile phase before use.[5]

  • Flow Rate: 0.6 mL/min.

  • Column Temperature: 50-60°C.

  • Injection Volume: 20 µL.

  • Detector: Refractive Index Detector (RID).

• Quantification:

  • Standard Stock Solution: Accurately weigh approximately 10 mg of a D-galactonic acid standard and dissolve it in 10 mL of ultrapure water to create a 1 mg/mL stock solution.[5]

  • Calibration Standards: Prepare a series of calibration standards (e.g., 10, 50, 100, 250, 500 µg/mL) by serially diluting the stock solution with ultrapure water.[5]

  • Analysis: Inject the standards to generate a standard curve by plotting peak area against concentration. Inject the prepared samples and determine their galactonic acid concentration by comparing their peak areas to the standard curve.

Mandatory Visualizations

Caption: Putative metabolic pathway for D-galactonic acid production.

Caption: General experimental workflow for microbial production.

Caption: Logical workflow for troubleshooting low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibitory Compounds in Lignocellulosic Biomass Hydrolysates during Hydrolysate Fermentation Processes | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. [Optimization of the fermentation conditions for 5-keto-D-gluconic acid production] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. foodsafety.ces.ncsu.edu [foodsafety.ces.ncsu.edu]
• 8. bioinfopublication.org [bioinfopublication.org]
• 9. mdpi.com [mdpi.com]
• 10. Fermentation problems and how to solve them - Ingenza [ingenza.com]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Degradation of Galactonic Acid During Sample Storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the challenges associated with the degradation of galactonic acid during sample storage. The information is presented in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of galactonic acid degradation in aqueous solutions?

A1: In aqueous solutions, D-galactonic acid exists in a dynamic equilibrium with its intramolecular esters, the γ-lactone (D-galactono-1,4-lactone) and δ-lactone (D-galactono-1,5-lactone).[1] The primary degradation pathway is the hydrolysis of these lactone forms back to the open-chain galactonic acid.[1] This reaction is significantly influenced by pH and temperature.

Q2: How do pH and temperature affect the stability of galactonic acid?

A2: The stability of galactonic acid is highly dependent on both pH and temperature.

• pH: The hydrolysis of the galactonolactones is slowest in acidic conditions. As the pH moves towards neutral and then alkaline, the rate of hydrolysis increases significantly.[1] This is due to base-catalyzed hydrolysis of the ester linkage in the lactone ring.[1]

• Temperature: Like most chemical reactions, the rate of hydrolysis of galactonolactones increases with temperature.[1] Therefore, for long-term storage, it is crucial to maintain low temperatures.

Q3: What are the recommended storage conditions for galactonic acid solutions to minimize degradation?

A3: To minimize degradation, aqueous solutions of galactonic acid should be stored at low temperatures, ideally at 2-8°C for short-term storage and frozen (-20°C or below) for long-term storage. The pH of the solution should be maintained in the acidic range to favor the more stable lactone forms and reduce the rate of hydrolysis.[1]

Q4: Can the presence of other substances in my sample affect the stability of galactonic acid?

A4: Yes, other components in your sample matrix can potentially affect the stability of galactonic acid. For example, the presence of certain enzymes in biological samples could lead to enzymatic degradation. Additionally, strong oxidizing agents could potentially lead to oxidative degradation of galactonic acid and its lactones.

Q5: Are there any visible signs of galactonic acid degradation?

A5: In many cases, the hydrolysis of galactonolactones to galactonic acid does not produce a visible change. However, under certain conditions, particularly at elevated temperatures, further degradation of sugar acids can lead to the formation of colored byproducts, resulting in a browning of the solution.[2] It is important to rely on analytical methods for an accurate assessment of stability rather than visual inspection alone.

Troubleshooting Guides

Issue 1: Unexpectedly low concentrations of galactonic acid in stored samples.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Storage Temperature	Verify that samples have been consistently stored at the recommended low temperature (2-8°C for short-term, -20°C or below for long-term). Avoid repeated freeze-thaw cycles, which can accelerate degradation.
Incorrect pH of the Solution	Measure the pH of your sample solutions. If the pH is neutral or alkaline, the rate of lactone hydrolysis will be significantly higher. For future samples, consider adjusting the pH to an acidic range (e.g., pH 3-5) before storage, if compatible with your experimental design.
Extended Storage Time	Review the storage duration of your samples. Even under optimal conditions, some degradation may occur over extended periods. It is advisable to analyze samples as soon as possible after collection and preparation.
Microbial Contamination	If samples are not sterile, microbial growth can lead to the consumption or degradation of galactonic acid. Ensure proper aseptic techniques during sample preparation and consider filtering samples through a 0.22 µm filter before storage.

Issue 2: Appearance of unknown peaks in HPLC analysis of stored galactonic acid samples.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Formation of Degradation Products	The new peaks are likely degradation products. The primary degradation product is the open-chain galactonic acid if you are analyzing the lactone forms. Further degradation under harsh conditions (e.g., high heat) can lead to other compounds.
Matrix Effects	Components of your sample matrix may be degrading or reacting to form new compounds that are detected by your analytical method.
Contamination	The new peaks could be due to contamination from the storage container, solvents, or handling.

Data on Galactonic Acid Stability

While specific kinetic data for the degradation of galactonic acid under various storage conditions is not extensively available in the literature, the following table provides a qualitative summary of expected stability based on the general principles of lactone hydrolysis.[1]

Storage Condition	Expected Stability of Galactonic Acid/Galactonolactone	Rationale
4°C, pH 3-5	High	Low temperature and acidic pH minimize the rate of lactone hydrolysis.
4°C, pH 7	Moderate	Low temperature slows degradation, but neutral pH favors hydrolysis.
25°C, pH 3-5	Moderate	Acidic pH provides some protection, but room temperature will accelerate hydrolysis compared to refrigerated conditions.
25°C, pH 7	Low	Neutral pH and room temperature create conditions favorable for significant lactone hydrolysis.
-20°C (any pH)	Very High	Frozen state significantly reduces molecular mobility and reaction rates.

Experimental Protocols

Protocol 1: Long-Term Stability Study of Galactonic Acid in Aqueous Solution

This protocol outlines a general procedure for assessing the long-term stability of a galactonic acid solution.

1. Materials:

• D-Galactonic acid or D-Galactono-γ-lactone

• Purified water (HPLC grade)

• pH meter

• Appropriate buffers (e.g., citrate (B86180) buffer for acidic pH, phosphate (B84403) buffer for neutral pH)

• Sterile, amber glass vials with screw caps

• HPLC system with a suitable detector (e.g., RID or UV at 210 nm)

• Analytical column suitable for sugar acid analysis (e.g., Aminex HPX-87H)

2. Procedure:

• Solution Preparation: Prepare a stock solution of galactonic acid of a known concentration (e.g., 1 mg/mL) in purified water. If necessary, adjust the pH of the solution to the desired levels (e.g., pH 4, pH 7) using an appropriate buffer.

• Aliquoting: Aliquot the prepared solutions into the amber glass vials. Fill the vials as much as possible to minimize headspace and potential oxidation.

• Storage: Store the vials under different temperature conditions:

  • Refrigerated: 2-8°C

  • Room Temperature: 25°C

  • Frozen: -20°C

• Time Points: Designate specific time points for analysis (e.g., 0, 1, 3, 6, and 12 months).

• Analysis: At each time point, remove a set of vials from each storage condition. Allow the frozen samples to thaw completely at room temperature. Analyze the concentration of galactonic acid (and its lactones if possible) using a validated stability-indicating HPLC method.

• Data Evaluation: Compare the concentration of galactonic acid at each time point to the initial concentration (time 0) to determine the percentage of degradation.

Visualizations

Caption: Chemical equilibrium and degradation pathway of galactonic acid.

Caption: Experimental workflow for a galactonic acid stability study.

Caption: Troubleshooting decision tree for unexpected galactonic acid degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Product Inhibition in Galactonic Acid Fermentation

This technical support center provides targeted troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in galactonic acid fermentation. The following sections address common challenges, with a focus on mitigating product inhibition to enhance fermentation efficiency and yield.

Frequently Asked Questions (FAQs)

Q1: What are the primary microorganisms used for galactonic acid production? A1: Common choices for galactonic acid production include bacteria such as Gluconobacter oxydans and fungi like Aspergillus niger.[1] Additionally, engineered strains of Saccharomyces cerevisiae are being explored for this purpose.[1]

Q2: What are the main factors that inhibit galactonic acid fermentation? A2: Key inhibitory factors include high concentrations of the final product (galactonic acid), the precursor (D-galacturonic acid), and other compounds that may be present in complex substrates like pectin-rich hydrolysates.[1] The inhibitory effect of these acidic molecules is often exacerbated at a low pH.[1]

Q3: How does product inhibition by galactonic acid manifest in the fermentation process? A3: While direct studies on galactonic acid toxicity are limited, product inhibition by organic acids typically leads to a reduction in microbial growth rate, decreased glucose consumption, and lower final product titers.[2] This is often due to intracellular acidification and anion accumulation, which disrupts cellular homeostasis and increases energy demands on the cell to maintain its internal pH.[3]

Q4: What are the main strategies to overcome product inhibition in galactonic acid fermentation? A4: The primary strategies to mitigate product inhibition include:

• In Situ Product Removal (ISPR): Continuously removing galactonic acid from the fermentation broth as it is produced.[4][5]

• Adaptive Laboratory Evolution (ALE): Gradually adapting the production strain to grow in the presence of increasing concentrations of galactonic acid.

• Genetic Engineering: Modifying the production strain to enhance its tolerance to galactonic acid, for example, by overexpressing efflux pumps.

Q5: How can I accurately measure the concentration of galactonic acid in my fermentation broth? A5: High-Performance Liquid Chromatography (HPLC) is a widely used and accurate method for quantifying organic acids like galactonic acid.[6] Ion exclusion chromatography is a common separation mode for this analysis.[6]

Troubleshooting Guides

Issue 1: Low Final Titer of Galactonic Acid

Possible Cause	Troubleshooting Step
Product Inhibition	High concentrations of galactonic acid may be inhibiting the producing microorganism. Consider implementing an in situ product removal (ISPR) strategy or using a fed-batch approach to keep the product concentration below the inhibitory threshold.
Precursor Inhibition	High initial concentrations of D-galacturonic acid can be toxic, especially at low pH.[1][7] A fed-batch strategy can maintain the precursor concentration at a non-inhibitory level.[1]
Suboptimal pH	The optimal pH for galactonic acid production can vary depending on the microorganism. For Aspergillus niger, a pH between 4.5 and 6.5 is generally recommended.[8] Continuously monitor and control the pH in the bioreactor.
Nutrient Limitation	Essential nutrients may be depleted during the fermentation. Analyze the composition of your medium and consider supplementing with additional nitrogen, phosphorus, or trace elements.

Issue 2: Fermentation Stalls Prematurely

Possible Cause	Troubleshooting Step
Accumulation of Toxic Byproducts	Besides galactonic acid, other metabolic byproducts may accumulate to toxic levels. Analyze the fermentation broth for potential inhibitory compounds.
Poor Inoculum Quality	Ensure the inoculum is in the mid-to-late exponential growth phase and is free of contamination. Standardize the inoculum preparation protocol.
Oxygen Limitation	Gluconobacter oxydans is an obligate aerobe and requires sufficient oxygen for the oxidation of sugars.[8] Ensure adequate aeration and agitation to maintain dissolved oxygen levels.
Cell Viability Loss due to Acid Stress	The accumulation of galactonic acid can lead to a drop in pH and increased acid stress, reducing cell viability. Implement pH control and consider strategies to enhance the acid tolerance of your strain.[3]

Data Presentation: Quantitative Insights into Organic Acid Inhibition

Table 1: Inhibitory Concentrations of Various Organic Acids on Fermentation Microorganisms

Organic Acid	Microorganism	Inhibitory Concentration (IC50 or observed inhibition)	Reference
D-Galacturonic Acid	Saccharomyces cerevisiae	10 g/L at pH 3.5 completely inhibited growth on galactose.	[7]
Gluconic Acid	β-glucosidase (enzyme)	4-6 g/L resulted in 50% inhibition of enzyme activity.	[9]
Acetic Acid	Acetobacter pasteurianus	Can tolerate up to 200 g/L, but concentrations above 60 g/L show significant stress responses.	[10]
Ferulic Acid	Aspergillus niger (wild type)	Growth inhibited at concentrations above 5 mmol/L.	[11]

Table 2: Examples of Improved Fermentation Performance Using Mitigation Strategies for Organic Acids

Mitigation Strategy	Product	Microorganism	Improvement Metric	% Improvement	Reference
In Situ Product Removal (Adsorption)	Monoterpenes	Ceratocystis variospora	Final product concentration	4650% (from 0.04 g/L to 1.9 g/L)	[4]
Adaptive Laboratory Evolution	Ferulic Acid Tolerance	Aspergillus niger	Increased tolerance and consumption rate	Mutant grew well at 5 mmol/L where wild type did not.	[11]
Genetic Engineering (Efflux Pump Deletion)	Ethanol (B145695)	Saccharomyces cerevisiae	Ethanol production in the presence of 3.6 g/L acetic acid	14.7%	[12]
Genetic Engineering (Pathway knockout)	5-keto-D-gluconic acid	Gluconobacter oxydans	Conversion yield from glucose	84% (almost complete conversion)	[13]

Experimental Protocols

Protocol 1: Adaptive Laboratory Evolution (ALE) for Galactonic Acid Tolerance in Aspergillus niger

This protocol describes a method for adapting A. niger to tolerate higher concentrations of galactonic acid through serial passage in liquid culture.

1. Preparation of Media:

• Prepare a minimal medium (MM) with a limiting concentration of a primary carbon source (e.g., 25 mM D-fructose) to support initial growth.
• Prepare a stock solution of sterile galactonic acid (e.g., 1 M).

2. Initial Inoculation:

• Inoculate freshly harvested spores of A. niger (e.g., 10^3 spores) into 50 mL of MM in a 250 mL flask.
• Add a sub-inhibitory concentration of galactonic acid (e.g., determined from preliminary growth assays, or starting at a low concentration like 5 g/L).
• Incubate at 30°C with shaking (e.g., 200 rpm).

3. Serial Passages:

• Once the culture shows visible growth (e.g., formation of pellets), transfer an aliquot (e.g., 1-5% of the total volume) to a new flask with fresh MM containing the same concentration of galactonic acid.
• Repeat this transfer every 3-5 days, or once growth is established.
• After several successful transfers at the initial concentration, increase the concentration of galactonic acid in the subsequent passages (e.g., by 10-20%).
• Continue this process of serial transfer and gradual increase in galactonic acid concentration for an extended period (e.g., several months or hundreds of generations).

4. Isolation and Characterization of Adapted Strains:

• Periodically, plate dilutions of the evolving culture onto solid MM with high concentrations of galactonic acid to isolate single colonies.
• Test the tolerance of these isolates by comparing their growth rates and galactonic acid production in shake flasks with the wild-type strain at various galactonic acid concentrations.

Protocol 2: In Situ Product Removal (ISPR) of Galactonic Acid Using Adsorbent Resins

This protocol outlines a general approach for using solid adsorbents to remove galactonic acid from the fermentation broth during cultivation.

1. Resin Selection and Preparation:

• Screen various non-polar macroporous resins for their adsorption capacity and selectivity for galactonic acid.
• Prepare the selected resin by washing it sequentially with ethanol and sterile water to remove any impurities.
• Autoclave the resin in a sealed container to ensure sterility.

2. Fermentation with ISPR:

• Set up the fermentation in a bioreactor with your production organism and medium.
• Add the sterilized resin to the bioreactor at the beginning of the fermentation or after an initial period of cell growth. The amount of resin will depend on its adsorption capacity and the expected product titer.
• Alternatively, the resin can be contained in a separate column through which the fermentation broth is continuously circulated.

3. Monitoring and Product Recovery:

• Monitor the fermentation parameters (cell growth, substrate consumption, and galactonic acid concentration in the liquid phase) over time.
• At the end of the fermentation, separate the resin from the broth and cells by filtration or decantation.
• Elute the adsorbed galactonic acid from the resin using a suitable solvent (e.g., an alcohol or a pH-adjusted buffer).
• Regenerate the resin for reuse by washing it as per the manufacturer's instructions.

Protocol 3: Genetic Engineering of Gluconobacter oxydans for Enhanced Galactonic Acid Tolerance via Efflux Pump Overexpression

This protocol provides a conceptual framework for improving galactonic acid tolerance by overexpressing a putative efflux pump.

1. Identification of Candidate Efflux Pumps:

• Perform a transcriptomic analysis (RNA-seq) of G. oxydans grown under galactonic acid stress versus control conditions to identify upregulated genes encoding efflux pumps (e.g., from the RND or MFS superfamilies).[10][14]
• Alternatively, use bioinformatics to identify homologs of known organic acid efflux pumps from other bacteria.[2]

2. Construction of an Overexpression Vector:

• Clone the coding sequence of the candidate efflux pump gene into an expression vector suitable for G. oxydans.
• Place the gene under the control of a strong, constitutive promoter.

3. Transformation and Strain Verification:

• Transform the expression vector into the G. oxydans production strain.
• Verify the successful integration and overexpression of the efflux pump gene using PCR and RT-qPCR.

4. Phenotypic Characterization:

• Compare the growth and galactonic acid production of the engineered strain to the wild-type strain in fermentation experiments with high initial concentrations of galactonic acid.
• Measure key performance indicators such as specific growth rate, glucose uptake rate, and final galactonic acid titer to quantify the improvement in tolerance.

Visualizations

Caption: Troubleshooting workflow for low galactonic acid yield.

Caption: In Situ Product Removal (ISPR) using an adsorbent resin.

Caption: Generalized signaling pathway for organic acid stress response.

References

• 1. benchchem.com [benchchem.com]
• 2. Engineering microbial biofuel tolerance and export using efflux pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microbial response to acid stress: mechanisms and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. researchgate.net [researchgate.net]
• 6. shimadzu.com [shimadzu.com]
• 7. Galacturonic acid inhibits the growth of Saccharomyces cerevisiae on galactose, xylose, and arabinose. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 8. Gluconobacter oxydans: its biotechnological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Production and effect of aldonic acids during enzymatic hydrolysis of lignocellulose at high dry matter content - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bacterial Acid Resistance Toward Organic Weak Acid Revealed by RNA-Seq Transcriptomic Analysis in Acetobacter pasteurianus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evolutionary adaptation of Aspergillus niger for increased ferulic acid tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. A Gluconobacter oxydans mutant converting glucose almost quantitatively to 5-keto-D-gluconic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | RNA-Seq transcriptomic analysis reveals gene expression profiles of acetic acid bacteria under high-acidity submerged industrial fermentation process [frontiersin.org]

"purification challenges of galactonic acid from complex mixtures"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of purifying galactonic acid from complex mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying galactonic acid?

A1: The main challenges in galactonic acid purification stem from its high polarity and structural similarity to other compounds typically found in complex mixtures like fermentation broths or plant hydrolysates. Key challenges include:

• Interference from other sugars: Monosaccharides (e.g., glucose, galactose) and other sugar acids are structurally similar to galactonic acid, making chromatographic separation difficult.[1]

• Presence of ionic impurities: Salts and other charged molecules in the mixture can interfere with purification methods like ion-exchange chromatography.

• Matrix effects: The overall composition of the complex mixture can affect the performance of purification techniques.[2]

• Product instability: Galactonic acid can exist in equilibrium with its lactone forms, which can complicate purification and analysis.[3]

Q2: Which chromatographic techniques are most effective for galactonic acid purification?

A2: Several chromatographic techniques can be employed, with the choice depending on the specific complex mixture and the desired purity.

• Ion-Exchange Chromatography (IEC): This is a powerful technique for separating charged molecules like galactonic acid from neutral sugars and other non-ionic impurities.[4][5][6] Anion-exchange chromatography is particularly effective.[7]

• Preparative High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC can be used, often requiring derivatization to enhance retention and detection.[7][8] Hydrophilic Interaction Liquid Chromatography (HILIC) is another suitable option for highly polar compounds.[9]

• Size-Exclusion Chromatography (SEC): This method can be used to separate galactonic acid from high molecular weight impurities like proteins and polysaccharides.

Q3: Is crystallization a viable method for purifying galactonic acid?

A3: Yes, crystallization can be an effective final polishing step to achieve high-purity galactonic acid.[10] However, inducing crystallization from a complex mother liquor can be challenging due to the presence of impurities that can inhibit nucleation and crystal growth.[11][12] Often, the salt form of galactonic acid (e.g., calcium galactonate) is crystallized, which can then be converted back to the free acid.[13][14]

Q4: How can I remove protein impurities from my galactonic acid sample?

A4: Protein impurities can be removed using several methods:

• Ultrafiltration: This technique uses a membrane to separate molecules based on size, allowing the smaller galactonic acid to pass through while retaining the larger proteins.

• Precipitation: Proteins can be precipitated out of solution by adding agents like ethanol (B145695) or ammonium (B1175870) sulfate.

• Enzymatic degradation: Proteases can be used to break down protein impurities into smaller peptides that are more easily separated.

Q5: What is the most suitable method for quantifying galactonic acid during the purification process?

A5: High-Performance Liquid Chromatography (HPLC) is the most common and accurate method for quantifying galactonic acid.[7]

• HPLC with Refractive Index Detection (RID): This method can directly quantify galactonic acid without derivatization.[15]

• HPLC with UV Detection after Derivatization: For higher sensitivity, galactonic acid can be derivatized to introduce a UV-absorbing chromophore.[7]

• High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD): This is a highly sensitive and specific method for carbohydrate and sugar acid analysis.[7]

Troubleshooting Guides

Issue 1: Low Yield After Purification

Possible Cause	Troubleshooting Steps
Incomplete extraction from the initial matrix.	Optimize extraction parameters (e.g., solvent, temperature, time). For plant materials, consider enzymatic hydrolysis to release galactonic acid from pectic polysaccharides.
Co-elution with impurities during chromatography.	Adjust the mobile phase composition, gradient, or pH to improve resolution. Consider using a different stationary phase with alternative selectivity.[11][12]
Product loss during concentration steps.	Use gentle evaporation techniques (e.g., rotary evaporation under reduced pressure at low temperature). Be aware of the potential for lactonization at elevated temperatures.[3]
Poor recovery from crystallization.	Optimize crystallization conditions (solvent/antisolvent system, temperature, cooling rate). Ensure the solution is sufficiently supersaturated. Seeding with a small crystal can initiate crystallization.[10]
Degradation of galactonic acid.	Maintain a suitable pH throughout the purification process. Avoid harsh acidic or basic conditions and high temperatures.[3]

Issue 2: Poor Purity of the Final Product

Possible Cause	Troubleshooting Steps
Inadequate separation from structurally similar sugars.	Employ high-resolution chromatographic techniques like HPAEC-PAD or optimize preparative HPLC conditions.[7][8] Consider using a more selective stationary phase.
Presence of colored impurities.	Treat the solution with activated carbon to adsorb colored compounds.[13]
Co-crystallization of impurities.	Recrystallize the product multiple times. Ensure the mother liquor is not overly saturated with impurities.[11][12]
Residual salts from buffers or initial matrix.	Use a desalting step such as electrodialysis or size-exclusion chromatography.
Contamination from equipment.	Ensure all glassware and equipment are thoroughly cleaned before use.[5]

Issue 3: Difficulty with Crystallization

Possible Cause	Troubleshooting Steps
Insufficient supersaturation.	Concentrate the solution further. Slowly add an anti-solvent (a solvent in which galactonic acid is insoluble) to induce precipitation.[10]
Presence of impurities inhibiting nucleation.	Improve the purity of the solution before attempting crystallization using chromatographic methods.[11][12]
Formation of an oil instead of crystals.	Try a different solvent system. Slow down the cooling rate. Scratch the inside of the flask with a glass rod to provide nucleation sites.
Rapid, uncontrolled crystallization leading to small, impure crystals.	Slow down the rate of cooling or anti-solvent addition. Use a seeding strategy with a small amount of pure crystals.[11]

Data Presentation

Table 1: Comparison of Purification Techniques for Carboxylic Acids from Fermentation Broth

Purification Technique	Typical Recovery (%)	Typical Purity (%)	Key Advantages	Key Disadvantages
Precipitation	60-80	85-95	Simple, low cost	Can be non-selective, may require further purification
Liquid-Liquid Extraction	70-95	90-98	High selectivity, can be continuous	Use of organic solvents, potential for emulsion formation
Ion-Exchange Chromatography	80-95	>98	High selectivity and capacity, can handle dilute streams	Resin fouling, requires regeneration, high salt waste
Electrodialysis	85-95	90-99	No chemical addition, continuous process	Membrane fouling, high energy consumption
Crystallization	50-90 (per step)	>99	Can achieve very high purity, scalable	Can be difficult to induce, sensitive to impurities

Note: Data is representative of carboxylic acid purification and may vary for galactonic acid depending on the specific conditions.[16]

Table 2: Typical Performance of Preparative HPLC for Sugar Acid Purification

Parameter	Value
Sample Loading	10-100 mg per injection (depending on column size)
Recovery Rate	85-98%
Achievable Purity	>99%
Typical Column Type	Reversed-phase C18 or Ion-exchange
Typical Mobile Phase	Acetonitrile/water or buffer gradients

Note: These are general values and specific performance will depend on the method development and optimization.[1][8][17]

Experimental Protocols

Protocol 1: Purification of Galactonic Acid from a Fermentation Broth using Ion-Exchange Chromatography

This protocol provides a general framework for the purification of galactonic acid from a clarified fermentation broth.

1. Pre-treatment of Fermentation Broth: a. Centrifuge the fermentation broth at 10,000 x g for 20 minutes to remove cells and large debris. b. Filter the supernatant through a 0.45 µm filter to remove any remaining particulate matter. c. Adjust the pH of the clarified broth to the optimal binding pH for the chosen anion-exchange resin (typically around pH 8-9).

2. Ion-Exchange Chromatography: a. Column: Pack a column with a suitable strong anion-exchange (SAX) resin. b. Equilibration: Equilibrate the column with 5-10 column volumes of the starting buffer (e.g., 20 mM Tris-HCl, pH 8.5). c. Sample Loading: Load the pre-treated fermentation broth onto the column at a low flow rate. d. Washing: Wash the column with 5-10 column volumes of the starting buffer to remove unbound neutral sugars and other impurities. e. Elution: Elute the bound galactonic acid using a linear salt gradient (e.g., 0-1 M NaCl in the starting buffer) over 10-20 column volumes. f. Fraction Collection: Collect fractions and analyze for the presence of galactonic acid using HPLC. g. Pooling and Desalting: Pool the fractions containing pure galactonic acid. Remove the salt using dialysis, electrodialysis, or size-exclusion chromatography.

Protocol 2: Crystallization of Galactono-1,4-lactone (A Derivative of Galactonic Acid)

This protocol is adapted from the synthesis and crystallization of D-galactono-1,4-lactone and can be a starting point for developing a crystallization protocol for galactonic acid.[4]

1. Concentration: a. Concentrate the purified, salt-free galactonic acid solution under reduced pressure using a rotary evaporator to obtain a viscous syrup.

2. Solvent Addition: a. Dissolve the syrup in a minimal amount of a suitable solvent in which galactonic acid is soluble at elevated temperatures (e.g., ethanol or a mixture of ethanol and water). b. Gently heat the solution to ensure complete dissolution.

3. Induction of Crystallization: a. Slowly cool the solution to room temperature, and then transfer it to a refrigerator or cold room (4°C). b. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of pure galactonic acid. c. Alternatively, slowly add an anti-solvent (e.g., diethyl ether) until the solution becomes slightly turbid, then allow it to stand for crystallization.

4. Crystal Collection and Drying: a. Collect the crystals by vacuum filtration. b. Wash the crystals with a small amount of cold anti-solvent. c. Dry the crystals under vacuum.

Mandatory Visualization

Caption: A typical experimental workflow for the purification of galactonic acid.

Caption: A logical workflow for troubleshooting low purity issues.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. quora.com [quora.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. How to Prevent Sugar from Crystallizing: Candy Making Tips [wikihow.com]
• 6. gsconlinepress.com [gsconlinepress.com]
• 7. Separation and quantitation of galacturonic acid oligomers from 3 to over 25 residues in length by anion-exchange high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. biotage.com [biotage.com]
• 10. benchchem.com [benchchem.com]
• 11. Working with Sugar: the Magic of Crystallization - Wekiva Culinary [wekivaculinary.org]
• 12. smart.dhgate.com [smart.dhgate.com]
• 13. researchgate.net [researchgate.net]
• 14. US2338534A - Preparation of d-galacturonic acid and its salts - Google Patents [patents.google.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. lcms.cz [lcms.cz]
• 17. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Analysis of Galactonic and Gluconic Acids: A Guide for Researchers

An In-depth Look at Two Structurally Similar Sugar Acids with Divergent Biological and Industrial Significance

Galactonic acid and gluconic acid, both aldonic acids derived from the oxidation of galactose and glucose, respectively, share a common molecular formula and weight. However, their subtle stereochemical differences give rise to distinct physicochemical properties, biological activities, and industrial applications. This guide provides a comprehensive, data-driven comparison of these two sugar acids to assist researchers, scientists, and drug development professionals in understanding their unique characteristics and potential applications.

Physicochemical Properties: A Tale of Two Epimers

While structurally similar, galactonic acid and gluconic acid exhibit differences in key physicochemical parameters that influence their behavior in biological and chemical systems. These properties are summarized below.

Property	Galactonic Acid	Gluconic Acid
Molecular Formula	C₆H₁₂O ₇	C₆H₁₂O₇
Molecular Weight	196.16 g/mol	196.16 g/mol
IUPAC Name	(2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanoic acid	(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid
Melting Point	131-136 °C	131 °C
Water Solubility	Freely soluble	Soluble
Acidity (pKa)	~3.6	~3.86
Appearance	White crystalline powder	White crystalline powder

Biological Activities and Signaling Pathways

The biological roles of gluconic acid are well-established, particularly its involvement as a key intermediate in the pentose (B10789219) phosphate (B84403) pathway (PPP).[1] This pathway is crucial for generating NADPH, which is essential for reductive biosynthesis and protecting cells against oxidative stress.[1] Gluconic acid and its derivatives are also recognized for their effective chelation of divalent and trivalent metal ions and possess antimicrobial properties.[1]

Galactonic acid is primarily known as a metabolite of galactose.[1] In individuals with galactosemia, a genetic disorder affecting galactose metabolism, galactose is converted to galactitol and galactonic acid, making elevated urinary levels of galactonic acid a key diagnostic marker.[1] While its direct signaling roles are less extensively studied, it is understood that galactonic acid can also enter the pentose phosphate pathway.[1]

Metabolic pathways of Galactonic and Gluconic Acid.

Comparative Antioxidant and Metal Chelating Activity

Both gluconic acid and galactonic acid are suggested to possess antioxidant and metal-chelating properties. Gluconic acid and its derivatives have been shown to be effective chelating agents for metal ions.[1] Due to its structural similarity, galactonic acid is also anticipated to exhibit these properties, which are crucial for mitigating oxidative stress.

Activity	Galactonic Acid	Gluconic Acid	Positive Control
DPPH Radical Scavenging (IC₅₀)	Data not available	Data not available	Ascorbic Acid / Trolox
ABTS Radical Scavenging (IC₅₀)	Data not available	Data not available	Ascorbic Acid / Trolox
Metal Chelating Activity (IC₅₀)	Data not available	Data not available	EDTA

Industrial Applications

Gluconic acid and its salts have found wide-ranging applications in the food, pharmaceutical, and construction industries.[1] It is used as a food additive, a cleaning agent, and in concrete admixtures. In medicine, gluconate salts are used to deliver minerals such as calcium and iron.

The industrial applications of galactonic acid are less established but hold significant potential. It is considered a promising platform chemical for the synthesis of various valuable compounds.

Experimental Protocols

To facilitate further research and direct comparison, detailed methodologies for key experiments are provided below.

Determination of Antioxidant Activity by DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging capacity of galactonic acid and gluconic acid.

Materials:

• Galactonic acid and gluconic acid standards

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727)

• Ascorbic acid or Trolox (positive control)

• Spectrophotometer

Procedure:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare a series of dilutions of the test compounds (galactonic acid, gluconic acid) and the positive control in methanol.

• To a 96-well plate or spectrophotometer cuvette, add a specific volume of the test sample or control.

• Add the DPPH solution to initiate the reaction.

• Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance at the wavelength of maximum absorbance for DPPH (typically around 517 nm).

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC₅₀ value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration.

Determination of Antioxidant Activity by ABTS Radical Cation Scavenging Assay

Objective: To assess the radical scavenging ability of galactonic acid and gluconic acid against the ABTS radical cation.

Materials:

• Galactonic acid and gluconic acid standards

• 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS)

• Potassium persulfate

• Ethanol (B145695) or phosphate-buffered saline (PBS)

• Ascorbic acid or Trolox (positive control)

• Spectrophotometer

Procedure:

• Prepare the ABTS radical cation (ABTS•+) solution by reacting ABTS stock solution (e.g., 7 mM) with potassium persulfate (e.g., 2.45 mM) in the dark for 12-16 hours.

• Dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

• Prepare a series of dilutions of the test compounds and the positive control.

• Add a small volume of the test sample or control to the diluted ABTS•+ solution.

• Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Measure the absorbance at 734 nm.

• The percentage of inhibition and the IC₅₀ value are calculated as described for the DPPH assay.

Determination of Metal Chelating Activity

Objective: To evaluate the ability of galactonic acid and gluconic acid to chelate ferrous ions (Fe²⁺).

Materials:

• Galactonic acid and gluconic acid standards

• Ferrous chloride (FeCl₂)

• Ferrozine

• EDTA (positive control)

• Deionized water

• Spectrophotometer

Procedure:

• Prepare stock solutions of the test compounds and EDTA.

• In a test tube, mix the test sample or control with a solution of FeCl₂.

• Initiate the reaction by adding ferrozine. Ferrozine forms a colored complex with free Fe²⁺.

• Incubate the mixture at room temperature for a specified time (e.g., 10 minutes).

• Measure the absorbance at 562 nm. In the presence of a chelating agent, the formation of the ferrozine-Fe²⁺ complex is disrupted, leading to a decrease in absorbance.

• The percentage of chelation is calculated using the formula: Chelating Activity (%) = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control (without the test sample), and A_sample is the absorbance in the presence of the test sample.

• The IC₅₀ value is determined by plotting the percentage of chelation against the sample concentration.

Workflow for comparing antioxidant and chelating activities.

Conclusion

Gluconic acid is a well-characterized compound with established biological functions and diverse industrial applications. Galactonic acid, while less studied, presents an intriguing area for future research, particularly in exploring its potential biological activities and its use as a platform chemical. The structural similarities and differences between these two aldonic acids provide a valuable model for understanding how stereochemistry can influence function. The experimental protocols outlined in this guide offer a foundation for researchers to conduct direct comparative studies, which will be essential for fully elucidating the unique properties and potential applications of both galactonic and gluconic acid. Further investigation into the direct comparative antioxidant and metal-chelating capacities of these two acids is warranted to provide a more complete picture of their potential therapeutic and industrial value.

References

• 1. phytojournal.com [phytojournal.com]

A Comparative Guide to the Cross-Validation of Colorimetric and Chromatographic Methods for Galactonic Acid Determination

For Researchers, Scientists, and Drug Development Professionals

Quantitative Performance Comparison

The performance of an analytical method is defined by several key validation parameters. The following table summarizes these parameters for both colorimetric and HPLC methods for the determination of galactonic acid and structurally similar uronic acids. It is important to note that specific performance characteristics can vary based on the exact protocol, instrumentation, and sample matrix.

Validation Parameter	Colorimetric Methods	Chromatographic Methods (HPLC)	Significance
Principle	Reaction of galactonic acid with a reagent (e.g., carbazole (B46965), m-hydroxydiphenyl) in strong acid to produce a colored product, the absorbance of which is proportional to the concentration.[2]	Separation of galactonic acid from other sample components on a stationary phase followed by detection (e.g., Refractive Index, UV, Pulsed Amperometry).[1][3]	The fundamental basis of the measurement.
Linearity Range	Typically in the µg/mL to mg/mL range. (e.g., 50-400 mg/L for uronic acids)[4]	Wide dynamic range, often from µg/mL to mg/mL. (e.g., 10-500 µg/mL for HPLC-RID)[1]	The concentration range over which the method provides a linear response.
Accuracy (% Recovery)	Can be affected by matrix effects.	Generally high, often in the range of 95-105%.	The closeness of the measured value to the true value.
Precision (%RSD)	Generally higher %RSD compared to HPLC.	Typically low, with %RSD values often below 5%.[5]	The degree of agreement among individual test results when the procedure is applied repeatedly.
Specificity/Selectivity	Prone to interference from neutral sugars (e.g., glucose, galactose) and proteins.[6]	High, as it physically separates the analyte from interfering substances.	The ability to assess the analyte unequivocally in the presence of other components.
Limit of Detection (LOD)	Generally higher than HPLC methods.	Can be very low, depending on the detector used (e.g., 0.04 mg/mL for an HPLC method).[7]	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated.
Limit of Quantification (LOQ)	Generally higher than HPLC methods.	Can be very low, allowing for the quantification of trace amounts.	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Throughput	High, suitable for microplate formats.	Lower, as samples are analyzed sequentially.	The number of samples that can be analyzed in a given time.
Cost & Complexity	Relatively low cost and simple to perform.	Higher initial instrument cost and requires more technical expertise.	The economic and operational feasibility of the method.

Experimental Methodologies

Detailed and reproducible experimental protocols are crucial for the successful implementation of any analytical method. Below are representative methodologies for a colorimetric assay and an HPLC method for the determination of galactonic acid.

Colorimetric Method: m-Hydroxydiphenyl Assay

This method is based on the reaction of uronic acids with m-hydroxydiphenyl in a sulfuric acid/borate solution to produce a colored complex. It is noted for having reduced interference from neutral sugars compared to the carbazole method.[6]

Materials:

• Sulfuric acid (concentrated)

• Sodium tetraborate (B1243019)

• m-Hydroxydiphenyl reagent

• Galactonic acid standard

• Samples containing galactonic acid

Protocol:

• Sample Preparation: If samples contain proteins, a precipitation step using trichloroacetic acid (TCA) or acetone (B3395972) is recommended.[6] For samples where galactonic acid is part of a polymer like pectin, an initial acid hydrolysis step is required.

• Reaction:

  • To a test tube, add the sample or standard solution.

  • Add a solution of sodium tetraborate in sulfuric acid and heat.

  • Add the m-hydroxydiphenyl reagent and incubate to allow for color development.

• Measurement:

  • Cool the reaction mixture.

  • Measure the absorbance at a specific wavelength (typically around 520 nm).

  • A blank correction using a sample without the m-hydroxydiphenyl reagent can be performed to account for the color generated by neutral sugars.

• Quantification:

  • Prepare a standard curve using known concentrations of galactonic acid.

  • Determine the concentration of galactonic acid in the samples by comparing their absorbance to the standard curve.

Chromatographic Method: High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This method separates galactonic acid from other components in a sample based on its interaction with a stationary phase, followed by detection based on changes in the refractive index of the mobile phase.[1]

Materials and Instrumentation:

• HPLC system with an isocratic pump, autosampler, column oven, and a refractive index detector (RID).[1]

• Ion-exclusion column (e.g., Aminex HPX-87H).[1]

• Mobile phase: Dilute sulfuric acid (e.g., 0.005 M H₂SO₄), degassed.[1]

• Galactonic acid standard.

• Samples containing galactonic acid.

Protocol:

• Standard Preparation:

  • Prepare a stock solution of galactonic acid in ultrapure water (e.g., 1 mg/mL).[1]

  • Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples (e.g., 10 µg/mL to 500 µg/mL).[1]

• Sample Preparation:

  • Extract galactonic acid from the sample matrix.

  • Filter the sample through a 0.22 µm filter prior to injection.[1]

• Chromatographic Analysis:

  • Set the column temperature and allow the system to equilibrate with the mobile phase.

  • Inject the prepared standards and samples onto the HPLC system.

  • The separation is isocratic, meaning the mobile phase composition remains constant throughout the run.[1]

• Data Analysis:

  • Acquire the chromatograms and integrate the peak corresponding to galactonic acid.[1]

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Quantify the amount of galactonic acid in the samples using the calibration curve.[1]

Visualizing the Workflows

To further clarify the processes involved, the following diagrams illustrate the experimental workflows and the logical steps in cross-validating these analytical methods.

Caption: General workflow for a colorimetric assay of galactonic acid.

Caption: General workflow for the analysis of galactonic acid by HPLC.[1]

Caption: Logical workflow for the cross-validation of two analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. A colorimetric method for the quantitation of uronic acids and a specific assay for galacturonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Development and validation of a colorimetric assay for simultaneous quantification of neutral and uronic sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Chelation Efficiency of Galactonic Acid and Other Aldonic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the metal chelation efficiency of galactonic acid and other common aldonic acids. Due to a notable scarcity of directly comparable quantitative data for all aldonic acids, this document synthesizes the available experimental results, highlights existing data gaps, and offers detailed experimental protocols to facilitate further research in this area. The focus is on providing a clear, data-driven comparison to aid in the selection and application of these compounds in research and development.

Introduction to Aldonic Acids and Chelation

Aldonic acids are a class of sugar acids derived from the oxidation of the aldehyde group of an aldose to a carboxylic acid. Their structure, featuring a carboxyl group and multiple hydroxyl groups, makes them effective chelating agents. Chelation is a process involving the formation of two or more separate coordinate bonds between a polydentate ligand and a single central metal ion, forming a stable, ring-like structure known as a chelate. The efficiency of chelation is quantified by the stability constant (log K) of the metal-ligand complex; a higher stability constant indicates a stronger and more stable complex.[1]

The stereochemistry of the hydroxyl groups along the carbon chain of aldonic acids is expected to influence their chelation efficiency by affecting the conformation of the molecule and the steric accessibility of the donor oxygen atoms to the metal ion. However, comprehensive studies quantitatively correlating stereoisomerism in aldonic acids to their chelation efficiency are limited.

Comparative Analysis of Chelation Efficiency

Quantitative Data: Stability Constants

The following table summarizes the known stability constants (log β) for metal complexes with various aldonic and related sugar acids. It is important to note that direct comparison is challenging due to variations in experimental conditions (e.g., pH, ionic strength, temperature).

Ligand	Metal Ion	log β	Experimental Conditions
Gluconic Acid	Fe(III)	~24 - 38 (M1L1)	pH 13.3[2]
Fe(II)	Not Specified	pH 13.3[2]
Cu(II)	Not Specified
Ca(II)	Not Specified
Cd(II)	~13 - 20 (M1L1)	pH 13.3[2]
Co(II)	~13 - 20 (M1L1)	pH 13.3[2]
Eu(III)	~24 - 38 (M1L1)	pH 13.3[2]
Galacturonic Acid *	La(III)	logK₁ = 1.41, logK₂ = 3.94	pH 4.0, 27°C, 0.1M NaClO₄
Gulonic Acid	Ca(II)	Not Specified	Deprotonation constants available

Note: Galacturonic acid is a uronic acid, not an aldonic acid. Data is included as a structural analogue due to the lack of data for galactonic acid.

From the available data, gluconic acid is a strong chelator for various metal ions, particularly at alkaline pH.[2] The lack of data for other aldonic acids like mannonic and xylonic acids prevents a direct quantitative comparison of their chelation efficiency with galactonic or gluconic acid.

Qualitative Comparison and Structural Considerations

While quantitative data is sparse, a qualitative comparison can be inferred from the structural differences between aldonic acids. The spatial arrangement of the hydroxyl groups, which act as donor atoms in chelation, is determined by the stereochemistry of the parent sugar. It is hypothesized that aldonic acids with hydroxyl groups positioned for favorable five- or six-membered chelate ring formation with a metal ion will exhibit higher chelation efficiency. For instance, the relative orientation of the C2, C3, C4, and C5 hydroxyl groups in galactonic acid versus gluconic acid will dictate the conformational flexibility and the pre-organization of the binding sites for a metal ion. Further research is needed to establish a clear structure-activity relationship for the chelation efficiency of this class of compounds.

Experimental Protocols

To facilitate further research and direct comparison, detailed methodologies for determining the chelation efficiency of aldonic acids are provided below.

Potentiometric Titration for Stability Constant Determination

This method allows for the determination of the stoichiometry and stability constants of metal-ligand complexes in solution.[3][4][5][6]

Materials:

• Aldonic acid of interest

• Metal salt solution (e.g., FeCl₃, CuCl₂, CaCl₂) of known concentration

• Standardized carbonate-free sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Standardized hydrochloric acid (HCl) or perchloric acid (HClO₄) solution (e.g., 0.1 M)

• Background electrolyte solution (e.g., 1.0 M KCl or NaClO₄) to maintain constant ionic strength

• High-purity water

• pH meter with a combination glass electrode, calibrated with standard buffers

• Magnetic stirrer and stir bar

• Thermostated titration vessel

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the aldonic acid in high-purity water.

  • Prepare a stock solution of the metal salt in high-purity water. The concentration should be accurately known.

  • Prepare the standardized NaOH and HCl/HClO₄ solutions.

• Titration Setup:

  • Calibrate the pH electrode using at least two standard buffers (e.g., pH 4.01, 7.00, and 10.01).

  • In the thermostated titration vessel, place a known volume of a solution containing the aldonic acid, the metal salt, and the background electrolyte. A typical starting mixture might contain the ligand and metal in a 1:1 or other desired molar ratio.

  • Immerse the calibrated pH electrode and the tip of the burette containing the standardized NaOH solution into the vessel.

  • Stir the solution continuously.

• Titration:

  • Perform an initial acid-base titration of the aldonic acid in the absence of the metal ion to determine its pKa value(s).

  • Perform the titration of the metal-aldonic acid mixture by adding small, precise increments of the NaOH solution.

  • Record the pH value after each addition, allowing the reading to stabilize.

  • Continue the titration until the pH changes become negligible.

• Data Analysis:

  • Plot the pH versus the volume of NaOH added.

  • Use appropriate software (e.g., Hyperquad, SCOGS) to analyze the titration data. The software fits the experimental data to a model that includes the pKa of the ligand and the stability constants of the various metal-ligand species that may form in solution (e.g., ML, ML₂, M(OH)L).

UV-Vis Spectrophotometry for Chelation Efficiency

This method is useful for determining the stoichiometry of colored metal-ligand complexes and can also be used to determine stability constants.[7][8]

Materials:

• Aldonic acid of interest

• Metal salt solution that forms a colored complex with the aldonic acid (e.g., FeCl₃)

• Buffer solutions to maintain constant pH

• UV-Vis spectrophotometer

• Cuvettes

Procedure (Job's Method of Continuous Variation):

• Preparation of Solutions:

  • Prepare equimolar stock solutions of the metal salt and the aldonic acid.

  • Prepare a series of solutions in which the total molar concentration of metal and aldonic acid is constant, but their mole fractions are varied (e.g., from 0.1:0.9 to 0.9:0.1). The total volume of each solution should be the same, and the pH should be maintained with a buffer.

• Spectrophotometric Measurement:

  • For each solution, measure the absorbance at the wavelength of maximum absorbance (λ_max) of the metal-ligand complex. The λ_max should be determined beforehand by scanning the spectrum of a solution containing the complex.

  • Use a solution containing only the metal salt at the same concentration as a blank.

• Data Analysis:

  • Plot the absorbance versus the mole fraction of the ligand.

  • The stoichiometry of the complex is determined from the mole fraction at which the maximum absorbance occurs. For example, a maximum at a mole fraction of 0.5 indicates a 1:1 complex, while a maximum at ~0.67 indicates a 1:2 (metal:ligand) complex.

  • The stability constant can be calculated from the absorbance data at equilibrium.

Visualizations

Experimental Workflow for Potentiometric Titration

References

• 1. researchgate.net [researchgate.net]
• 2. cost-nectar.eu [cost-nectar.eu]
• 3. materialsciencetech.com [materialsciencetech.com]
• 4. asianpubs.org [asianpubs.org]
• 5. Potentiometric Determination of Stability Constants of Sulphathiazole and Glycine-Metal Complexes [scirp.org]
• 6. scribd.com [scribd.com]
• 7. ijsr.net [ijsr.net]
• 8. mdpi.com [mdpi.com]

A Comparative Analysis of L-Galactonic Acid and D-Galactonic Acid: Biological Activities and Experimental Insights

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of L-galactonic acid and D-galactonic acid. While direct comparative studies on the biological effects of these two stereoisomers are limited, this document synthesizes the available experimental data to highlight their distinct metabolic fates and potential functional differences.

Introduction

L-galactonic acid and D-galactonic acid are stereoisomers of galactonic acid, a sugar acid derived from galactose. Their differing spatial arrangements of hydroxyl groups result in distinct interactions with enzymes and metabolic pathways, leading to different biological significance. D-galactonic acid is primarily known as a metabolite of D-galactose, with elevated levels being a key biomarker in the genetic disorder galactosemia.[1][2][3] In contrast, L-galactonic acid is a key intermediate in the fungal catabolism of D-galacturonic acid and is recognized as a precursor for L-ascorbic acid (Vitamin C) synthesis.[4][5]

Comparative Data on Biological Activities

Quantitative data directly comparing the biological activities of L- and D-galactonic acid are scarce in publicly available literature. The most well-documented difference lies in their metabolism, which is highly stereospecific.

Biological Activity/Property	L-Galactonic Acid	D-Galactonic Acid	References
Metabolic Pathway	Intermediate in fungal D-galacturonic acid catabolism. Precursor for L-ascorbic acid synthesis.	Product of D-galactose metabolism. Catabolized in bacteria via galactonate dehydratase.	[4][5][6][7]
Enzyme Specificity	Substrate for L-galactonate dehydratase.	Substrate for D-galactonate dehydratase.	[6][8][9]
Antioxidant Activity	Potential antioxidant properties are suggested but not extensively studied.	Potential antioxidant properties are suggested, often inferred from structurally similar compounds like gallic acid.	[10]
Anti-inflammatory Activity	Not well-documented.	D-galacturonic acid, a precursor, has shown anti-inflammatory effects.	[11]
Enzyme Inhibition	Not well-documented.	The gamma-lactone form is a known inhibitor of β-galactosidase.	[7][12]

Metabolic Pathways: A Tale of Two Isomers

The metabolic routes of L- and D-galactonic acid are distinct and dictated by the stereospecificity of the enzymes involved.

L-Galactonic Acid Metabolism

In fungi, L-galactonic acid is a key intermediate in the catabolism of D-galacturonic acid, a major component of pectin. The pathway involves the enzyme L-galactonate dehydratase, which specifically acts on the L-isomer to produce 2-keto-3-deoxy-L-galactonic acid.[8][9] This pathway is crucial for the utilization of pectin-rich biomass by these organisms.

Fungal catabolism of D-galacturonic acid via L-galactonic acid.

D-Galactonic Acid Metabolism

D-galactonic acid is a metabolic byproduct of D-galactose. In bacteria and mycobacteria, it is catabolized through a pathway initiated by the enzyme D-galactonate dehydratase, which is specific to the D-isomer.[4][6] In humans, the accumulation of D-galactonic acid is a hallmark of galactosemia, a genetic disorder where the primary pathway for galactose metabolism is impaired.[1][2]

Bacterial catabolism of D-galactose via D-galactonic acid.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate further comparative studies.

Protocol 1: Determination of Enzyme Specificity (Dehydratase Activity)

Objective: To determine the substrate specificity of L-galactonate dehydratase and D-galactonate dehydratase.

Materials:

• Purified L-galactonate dehydratase and D-galactonate dehydratase

• L-galactonic acid and D-galactonic acid solutions (substrate)

• Tris-HCl buffer (pH 8.0)

• Magnesium chloride (MgCl₂)

• Spectrophotometer

Procedure:

• Prepare reaction mixtures containing Tris-HCl buffer, MgCl₂, and either L-galactonic acid or D-galactonic acid.

• Initiate the reaction by adding the purified dehydratase enzyme.

• Monitor the decrease in absorbance at 235 nm, which corresponds to the formation of the 2-keto-3-deoxy product.

• Calculate the enzyme activity based on the rate of change in absorbance.

• Compare the activity of each enzyme with both L- and D-galactonic acid to determine specificity.

Protocol 2: DPPH Radical Scavenging Assay for Antioxidant Activity

Objective: To compare the free radical scavenging activity of L- and D-galactonic acid.

Materials:

• L-galactonic acid and D-galactonic acid solutions

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

• Methanol

• Spectrophotometer

Procedure:

• Prepare various concentrations of L- and D-galactonic acid in methanol.

• Add a fixed volume of DPPH solution to each concentration of the test samples.

• Incubate the mixtures in the dark at room temperature for 30 minutes.

• Measure the absorbance of the solutions at 517 nm.

• Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• Determine the IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals).

Protocol 3: β-Galactosidase Inhibition Assay

Objective: To evaluate and compare the inhibitory effects of L- and D-galactono-1,4-lactone on β-galactosidase activity.

Materials:

• β-galactosidase enzyme

• o-nitrophenyl-β-D-galactopyranoside (ONPG) as substrate

• L-galactono-1,4-lactone and D-galactono-1,4-lactone (inhibitors)

• Phosphate (B84403) buffer (pH 7.0)

• Sodium carbonate (to stop the reaction)

• Spectrophotometer

Procedure:

• Pre-incubate the β-galactosidase enzyme with various concentrations of either L- or D-galactono-1,4-lactone in phosphate buffer.

• Initiate the enzymatic reaction by adding the ONPG substrate.

• Allow the reaction to proceed for a specific time at a controlled temperature.

• Stop the reaction by adding a sodium carbonate solution.

• Measure the absorbance of the product (o-nitrophenol) at 420 nm.

• Calculate the percentage of inhibition for each lactone concentration and determine the IC50 value.

Conclusion

References

• 1. Inhibition of beta-D-galactosidases by D-galactal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of a D-galacturonate reductase efficiently using NADH as a cofactor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. uniprot.org [uniprot.org]
• 5. researchgate.net [researchgate.net]
• 6. Purification and properties of D-galactonate dehydratase from Mycobacterium butyricum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. SFLD - Family - L-galactonate dehydratase [sfld.rbvi.ucsf.edu]
• 9. L-galactonate dehydratase is part of the fungal path for D-galacturonic acid catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacological effects of gallic acid in health and diseases: A mechanistic review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. D-galacturonic acid ameliorates the intestinal mucosal permeability and inflammation of functional dyspepsia in rats - Wu - Annals of Palliative Medicine [apm.amegroups.org]
• 12. Engineering of a fungal beta-galactosidase to remove product inhibition by galactose - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Microbial Galactonic Acid Production: Aspergillus niger, Escherichia coli, and Pseudomonas putida

For Researchers, Scientists, and Drug Development Professionals

Galactonic acid, a sugar acid with applications in the pharmaceutical, cosmetic, and food industries, can be efficiently produced through microbial fermentation.[1] This guide provides an objective comparison of the performance of three prominent microbial strains—Aspergillus niger, Escherichia coli, and Pseudomonas putida—for galactonic acid production, supported by experimental data.

Performance Comparison of Microbial Strains

The selection of a microbial strain for galactonic acid production is a critical decision influenced by factors such as the desired stereoisomer (L- or D-galactonic acid), substrate availability, and downstream processing considerations. The following table summarizes the performance of engineered strains of A. niger, E. coli, and P. putida under various fermentation conditions.

Microbial Strain	Product	Substrate(s)	Fermentation Mode	Titer (g/L)	Yield (g/g or %)	Productivity (g/L/h)
Aspergillus niger ΔgaaB	L-Galactonic Acid	D-Galacturonic Acid, D-Xylose	Bioreactor (pH 4.8)	5.4	0.9 g/g	0.04
Escherichia coli ΔgalKΔdgoK + gld	D-Galactonic Acid	D-Galactose	Batch Fermentation	17.6	88.1%	Not Reported
Pseudomonas putida KT2440 (pBB-GDH1)	D-Galactonic Acid	Cheese Whey Powder Hydrolysate (Galactose)	Not Specified	25.45	Not Reported	1.06

Metabolic Pathways for Galactonic Acid Production

The metabolic routes to galactonic acid differ between these microorganisms, often requiring metabolic engineering to optimize production.

L-Galactonic Acid Production in Aspergillus niger

A. niger produces L-galactonic acid from D-galacturonic acid, a primary component of pectin.[2] The native D-galacturonic acid catabolic pathway is exploited, with a key modification being the deletion of the gaaB gene, which encodes L-galactonate dehydratase, preventing the further conversion of L-galactonic acid.

References

• 1. Metabolic engineering of Escherichia coli for biosynthesis of D-galactonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The pathway intermediate 2-keto-3-deoxy-L-galactonate mediates the induction of genes involved in D-galacturonic acid utilization in Aspergillus niger - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinetic Analysis of Galactonic Acid-Producing Enzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinetic performance of key enzymes involved in the production of galactonic acid. It includes a summary of quantitative kinetic data, detailed experimental protocols for enzyme assays, and visualizations of the enzymatic reaction, experimental workflow, and relevant metabolic pathways to support research and development in biocatalysis and metabolic engineering.

Data Presentation: Comparative Enzyme Kinetics

The following table summarizes the key kinetic parameters for enzymes known to produce galactonic acid or its immediate precursors. These enzymes, primarily oxidoreductases, exhibit different affinities and catalytic efficiencies for their substrates.

Enzyme	EC Number	Substrate	Organism	Km (mM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	pH	Temperature (°C)
Galactose Oxidase	1.1.3.9	D-Galactose	Fusarium graminearum	175[1][2]	1180[1]	6.74 x 10³	7.0[1]	20[1]
Galactose Oxidase	1.1.3.9	1-O-methyl-α-D-galactopyranoside	Fusarium graminearum	-	-	8.3 x 10³[1]	7.0[1]	10[1]
L-Galactose Dehydrogenase	1.1.1.316	L-Galactose	Spinacia oleracea	0.085 - 0.300[3]	-	-	7.0[4]	-
D-Galacturonic Acid Dehydrogenase	1.1.1.203	D-Galacturonic Acid	Aspergillus niger	0.5[5]	-	-	-	-
D-Galacturonic Acid Dehydrogenase	1.1.1.203	NAD⁺	Aspergillus niger	0.2[5]	-	-	-	-

Note: Vmax for D-Galacturonic Acid Dehydrogenase was reported as 124 U/mg for its substrate and 105 U/mg for NAD⁺.[5]

Experimental Protocols

Accurate kinetic analysis depends on precise and reproducible experimental methodologies. Below are detailed protocols for the key enzymes discussed.

1. Galactose Oxidase (GO) - Oxygen Consumption Assay

This method directly measures the consumption of molecular oxygen during the oxidation of galactose, which is a hallmark of oxidase activity.

• Principle: Galactose oxidase catalyzes the oxidation of a primary alcohol on the C6 position of D-galactose to an aldehyde, with the concurrent reduction of oxygen (O₂) to hydrogen peroxide (H₂O₂).[6] The rate of O₂ consumption is monitored over time using an oxygen electrode.

• Reagents:

  • 100 mM Sodium Phosphate (B84403) Buffer (pH 7.0)

  • D-Galactose stock solution (e.g., 1 M)

  • Purified Galactose Oxidase enzyme

  • Catalase (to remove H₂O₂ and prevent potential feedback inhibition)

• Procedure:

  • Equilibrate a sealed, temperature-controlled reaction vessel containing the phosphate buffer to the desired temperature (e.g., 25°C).

  • Calibrate the oxygen electrode according to the manufacturer's instructions.

  • Add a known concentration of D-galactose to the reaction vessel, ranging from concentrations below to above the expected Km (e.g., 10 mM to 700 mM).[7]

  • Initiate the reaction by injecting a small, known amount of galactose oxidase into the vessel.

  • Record the decrease in dissolved oxygen concentration over time.

  • The initial reaction velocity (v₀) is determined from the linear portion of the oxygen consumption curve.

  • Repeat steps 3-6 for a range of substrate concentrations.

  • Kinetic parameters (Km and Vmax) are determined by fitting the initial velocity data to the Michaelis-Menten equation using non-linear regression software.[1]

2. Galactose Dehydrogenase (GDH) - Spectrophotometric Assay

This is a continuous spectrophotometric assay that measures the rate of NAD⁺ reduction, which is coupled to the oxidation of galactose.

• Principle: Galactose dehydrogenase catalyzes the oxidation of galactose to galactonolactone (B1212098) while reducing a cofactor, typically NAD⁺, to NADH.[8][9] The formation of NADH is monitored by measuring the increase in absorbance at 340 nm.[10]

• Reagents:

  • Tris-HCl or Glycine-NaOH Buffer (pH 8.5-9.0)[10]

  • NAD⁺ stock solution (e.g., 50 mM)

  • D-Galactose or L-Galactose stock solution (depending on the enzyme specificity)

  • Purified Galactose Dehydrogenase enzyme

• Procedure:

  • In a quartz cuvette, prepare a reaction mixture containing buffer and a saturating concentration of NAD⁺.

  • Add the galactose substrate to the mixture at various concentrations.

  • Place the cuvette in a spectrophotometer with the temperature maintained at a constant value.

  • Initiate the reaction by adding a specific amount of the galactose dehydrogenase enzyme and mix immediately.[10]

  • Monitor the increase in absorbance at 340 nm over time. The molar extinction coefficient for NADH at 340 nm is 6220 M⁻¹cm⁻¹.

  • Calculate the initial velocity from the linear slope of the absorbance vs. time plot.

  • Determine Km and Vmax by plotting the initial velocities against the corresponding substrate concentrations and fitting the data to the Michaelis-Menten equation.

Mandatory Visualization

Enzymatic Production of Galactonic Acid

Caption: Generalized enzymatic reaction for galactonic acid production.

Workflow for Kinetic Parameter Determination

Caption: Spectrophotometric assay workflow for enzyme kinetics analysis.

Simplified Metabolic Pathway for Galactonic Acid

Caption: De Ley-Doudoroff pathway for D-galactonic acid production.

References

• 1. mirica.web.illinois.edu [mirica.web.illinois.edu]
• 2. chemie.uni-muenchen.de [chemie.uni-muenchen.de]
• 3. researchgate.net [researchgate.net]
• 4. Structural Characterization of L-Galactose Dehydrogenase: An Essential Enzyme for Vitamin C Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Galactose oxidase - Wikipedia [en.wikipedia.org]
• 7. academic.oup.com [academic.oup.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Enzyme Activity Measurement of D-Galactose 1-Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to Inter-laboratory Quantification of Galactonic Acid

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Quantitative Method Comparison

The selection of an analytical method for galactonic acid quantification is dependent on factors such as the sample matrix, required sensitivity, and the instrumentation available. High-Performance Liquid Chromatography (HPLC) is a robust and sensitive platform for this purpose.[1] The following table summarizes the performance of different HPLC-based methods for the quantification of galactonic acid and related sugar acids.

Analytical Method	Analyte/Derivative	Linearity (Range)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)
HPAEC-PAD	Underivatized	0.1 - 12.5 mg/L	0.0049 - 0.0187 mg/L	0.0164 - 0.0625 mg/L	91.3 - 108.8
RP-HPLC-UV	p-ABA Derivative	7.1 - 155.0 mg/L	1.2 mg/L	3.9 mg/L	90 - 98

Note: Quantitative data for other derivatization methods, such as with 1-phenyl-3-methyl-5-pyrazolone (PMP), are expected to show high sensitivity but specific values can vary based on instrumentation and optimization.[1]

Experimental Protocols

Detailed methodologies for the key quantification methods are provided below. These protocols are generalized and may require optimization for specific laboratory conditions and sample matrices.

1. Sample Preparation: Hydrolysis of Pectin (B1162225)

For many samples, such as those from plant materials, galactonic acid is present in its polymeric form, pectin. A hydrolysis step is necessary to break down pectin into its monomeric units for analysis.[1]

• Enzymatic Hydrolysis: A precise and effective method involves the use of pectinase (B1165727) to hydrolyze pectin into galacturonic acid.[2]

  • Prepare a solution of the pectin-containing sample.

  • Add pectinase enzyme at an appropriate concentration (e.g., 2250 U/g of pectin).[2]

  • Incubate the mixture at an optimal temperature (e.g., 50°C) for a sufficient duration (e.g., 24 hours) to ensure complete hydrolysis.[2]

  • Filter the hydrolyzed sample (e.g., using a 0.45 µm filter) before analysis.[1]

2. High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

This method allows for the direct, sensitive, and selective quantification of underivatized carbohydrates and sugar acids.[1]

• Instrumentation: HPLC system equipped with a gradient pump and a pulsed amperometric detector with a gold electrode.[1]

• Column: Anion-exchange column.

• Mobile Phase: An appropriate aqueous buffer system.

• Analysis: Inject the filtered, hydrolyzed sample into the HPLC system for separation and quantification.

3. Reversed-Phase HPLC with UV Detection following Pre-Column Derivatization

This approach enhances the detectability of galactonic acid, which lacks a strong chromophore, by introducing a UV-absorbing molecule.[1]

• Derivatization with 1-phenyl-3-methyl-5-pyrazolone (PMP):

  • To 150 µL of the hydrolyzed sample or standard, add 150 µL of 0.3 M NaOH and 150 µL of 0.5 M PMP in methanol.[1]

  • Incubate the mixture at 70°C for 30-60 minutes.[1]

  • Cool the reaction mixture to room temperature and neutralize with 150 µL of 0.3 M HCl.[1]

  • Remove excess PMP reagent by partitioning with chloroform (B151607). Add 1 mL of chloroform, vortex, and centrifuge. Discard the lower chloroform layer. Repeat this extraction three times.[1]

  • The aqueous layer containing the PMP-derivatized galactonic acid is then filtered (0.45 µm) and is ready for HPLC analysis.[1]

• Derivatization with p-aminobenzoic acid (p-ABA):

  • A pre-column derivatization is performed by reacting the sample with a solution of p-aminobenzoic acid in the presence of a reducing agent.[1]

• Instrumentation: HPLC system with a UV-Vis or Diode Array Detector (DAD).[1]

• Column: C18 column.[1]

• Analysis: Inject the derivatized sample into the HPLC system for separation and quantification.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for galactonic acid quantification and the logical relationships between the different HPLC methods.

General workflow for galactonic acid quantification.

Logical relationship of HPLC methods for galactonic acid analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative determination of galacturonic acid in pectin and pectin products by combined pectinase hydrolysis and HPLC determination - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Spectroscopic Techniques for Confirming Galactonic Acid Structure

For Researchers, Scientists, and Drug Development Professionals

The unambiguous structural confirmation of galactonic acid, a sugar acid with significant roles in various biological processes, is a critical step in metabolomics, diagnostics, and therapeutic development. This guide provides an objective comparison of key spectroscopic techniques utilized for its structural elucidation, supported by experimental data and detailed protocols.

At a Glance: Performance Comparison of Spectroscopic Techniques

A variety of spectroscopic methods can be employed to confirm the structure of galactonic acid. The choice of technique often depends on the specific information required, such as connectivity, stereochemistry, or molecular weight. Below is a summary of the performance of the most common techniques.

Technique	Information Provided	Sample Requirement	Throughput	Key Advantages	Key Limitations
NMR Spectroscopy	Detailed atomic connectivity, stereochemistry, and conformation.	2-50 mg[1]	Low to Medium	Provides the most comprehensive structural information.	Lower sensitivity compared to MS; complex spectra for mixtures.
Mass Spectrometry	Molecular weight and elemental composition; fragmentation patterns reveal structural motifs.	Micrograms to nanograms	High	High sensitivity and specificity; suitable for complex mixtures when coupled with chromatography.	Does not directly provide stereochemical information; often requires derivatization for volatile compounds.[2]
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., -OH, C=O).	Milligrams	High	Fast and non-destructive; provides a molecular "fingerprint".	Provides limited information on the overall molecular structure; spectra can be complex.
Chiroptical Spectroscopy (CD)	Information on the chirality and conformation of the molecule in solution.	Micrograms to milligrams	Medium	Highly sensitive to stereochemistry.	Requires a chromophore near the chiral center for a strong signal; interpretation can be complex.[3]

In-Depth Analysis of Spectroscopic Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for the complete structural elucidation of organic molecules like galactonic acid in solution.[4] It provides detailed information about the chemical environment of each proton and carbon atom, allowing for the determination of connectivity and stereochemistry.

The following table summarizes a selection of reported NMR chemical shifts for galactonic acid. Note that chemical shifts can vary slightly depending on the solvent and pH.

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
H-2	4.24	74.20
H-3	3.95	72.70
H-4	3.95	74.03
H-5	3.62	72.37
H-6a, H-6b	3.68	66.07
C-1 (COOH)	-	~175-180

Data sourced from PubChem CID 128869.[5] The ¹³C shift for the carboxylic acid is an expected range.

• Sample Preparation: Dissolve 5-10 mg of galactonic acid in 0.6-1.0 mL of a suitable deuterated solvent, such as deuterium (B1214612) oxide (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆).[1] For samples in D₂O, a small amount of a reference standard like 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) can be added for chemical shift referencing.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better spectral resolution.

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

  • Set the appropriate acquisition parameters, including the spectral width, number of scans, and relaxation delay. For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.[6]

• Data Acquisition: Acquire standard one-dimensional (1D) ¹H and ¹³C{¹H} (proton-decoupled) spectra. For more detailed structural analysis, two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be performed to establish proton-proton and proton-carbon correlations.

• Data Processing: Process the acquired Free Induction Decays (FIDs) by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H spectrum to determine the relative number of protons.

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique that provides information about the molecular weight and elemental composition of a molecule.[2] When coupled with a separation technique like gas chromatography (GC) or liquid chromatography (LC), it becomes a powerful tool for analyzing complex mixtures.

For volatile analysis using GC-MS, galactonic acid requires derivatization, typically through silylation.[2] The mass spectrum of the derivatized compound will show characteristic fragments. For non-volatile analysis, LC-MS can be used.

Technique	Ionization Mode	Precursor Ion (m/z)	Key Fragment Ions (m/z)
GC-MS (TMS derivative)	Electron Ionization (EI)	Varies with derivative	217, 205, 147, 103
LC-MS/MS	Negative Electrospray (ESI-)	195.05 ([M-H]⁻)	177.1, 159.1, 129.1

Data sourced from PubChem CID 128869.[5]

• Sample Preparation and Derivatization:

  • Dry an aqueous sample of galactonic acid (e.g., 100 µL) completely under a stream of nitrogen.

  • To the dried residue, add 50 µL of methoxyamine hydrochloride in pyridine (B92270) and incubate at 60°C for 45 minutes to protect the carbonyl group.

  • Cool the sample to room temperature and add 80 µL of a silylating agent such as N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

  • Incubate at 60°C for 30 minutes to complete the silylation of the hydroxyl and carboxyl groups.[2]

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into a GC-MS system equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column).

  • Use a temperature program that allows for the separation of the derivatized galactonic acid from other components.

  • The mass spectrometer is typically operated in electron ionization (EI) mode, scanning a mass range of m/z 50-650.

• Data Analysis: Identify the peak corresponding to the derivatized galactonic acid based on its retention time and mass spectrum. Compare the obtained mass spectrum with a library of known spectra for confirmation.

• Sample Preparation: Dissolve the galactonic acid sample in a solvent compatible with the mobile phase, such as a mixture of water and acetonitrile (B52724). Filtration of the sample through a 0.22 µm filter is recommended.

• LC-MS Analysis:

  • Utilize a liquid chromatography system with a column suitable for polar compounds, such as a hydrophilic interaction liquid chromatography (HILIC) column.[5][7]

  • Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with ammonium (B1175870) formate (B1220265) and formic acid) and an organic component (e.g., acetonitrile with formic acid).[5]

  • The mass spectrometer is typically operated in electrospray ionization (ESI) mode, often in the negative ion mode to detect the deprotonated molecule [M-H]⁻.[8]

• Data Analysis: Extract the ion chromatogram for the expected m/z of galactonic acid. For confirmation, tandem MS (MS/MS) can be performed to obtain a characteristic fragmentation pattern.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations. For galactonic acid, key functional groups include the hydroxyl (-OH) and carboxylic acid (C=O) groups.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Appearance
O-H (hydroxyl)	Stretching	3500-3200	Broad
O-H (carboxylic acid)	Stretching	3300-2500	Very Broad
C-H (alkane)	Stretching	2960-2850	Medium to Weak
C=O (carboxylic acid)	Stretching	1760-1690	Strong, Sharp
C-O	Stretching	1320-1000	Strong

Data based on typical ranges for these functional groups.

• Sample Preparation (Solid Sample):

  • Grind a small amount of solid galactonic acid (1-2 mg) with 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• FTIR Analysis:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in galactonic acid.

Visualization of Experimental Workflows

To aid in understanding the processes involved in confirming the structure of galactonic acid, the following diagrams illustrate the experimental workflows for NMR and MS, as well as the logical relationship between the different spectroscopic techniques.

Caption: Experimental workflows for spectroscopic analysis of galactonic acid.

Caption: Logical relationships between spectroscopic techniques and structural information.

Conclusion

The structural confirmation of galactonic acid is best achieved through a combination of spectroscopic techniques. NMR spectroscopy provides the most detailed structural information, including stereochemistry. Mass spectrometry offers high sensitivity and is crucial for determining the molecular weight and for analyzing mixtures. IR spectroscopy is a rapid method for identifying key functional groups, while chiroptical techniques like circular dichroism are invaluable for confirming the molecule's chirality. By integrating the data from these complementary techniques, researchers can confidently and accurately elucidate the structure of galactonic acid.

References

• 1. How to make an NMR sample [chem.ch.huji.ac.il]
• 2. benchchem.com [benchchem.com]
• 3. Circular dichroism spectroscopy for the study of protein-ligand interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Protocol for Untargeted Metabolomic Analysis: From Sample Preparation to Data Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubsapp.acs.org [pubsapp.acs.org]
• 7. hpst.cz [hpst.cz]
• 8. Analytical method for the determination of organic acids in dilute acid pretreated biomass hydrolysate by liquid chromatography-time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Bio-production of Galactonic Acid and Other Commercially Significant Organic Acids

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of galactonic acid production performance with alternative bio-based acids, supported by experimental data.

The burgeoning bio-economy has spurred significant interest in the microbial production of organic acids, which serve as versatile platform chemicals and key intermediates in the pharmaceutical and food industries. While established bio-based acids like citric, gluconic, and lactic acid dominate the market, emerging molecules such as galactonic acid are gaining traction due to their unique functionalities and potential applications. This guide provides a comprehensive benchmark of galactonic acid production against other prominent bio-based acids, offering a comparative analysis of production metrics, detailed experimental protocols, and visual representations of metabolic pathways and experimental workflows.

Performance Benchmark: A Quantitative Comparison

The efficiency of microbial fermentation processes is primarily evaluated by three key metrics: titer (the final concentration of the product), yield (the amount of product obtained per unit of substrate consumed), and productivity (the rate of product formation). The following table summarizes these parameters for galactonic acid and other selected bio-based acids, based on data from various published studies.

Organic Acid	Microorganism	Substrate	Titer (g/L)	Yield (g/g or %)	Productivity (g/L/h)	Reference(s)
Galactonic Acid	Pseudomonas putida KT2440 (engineered)	Cheese Whey Hydrolysate	25.45	-	1.06	[1]
Gluconobacter oxydans NL71	Galactose	390	-	-	[2]
Aspergillus niger ΔgaaB	D-galacturonate & D-xylose	5.4	0.9 g/g	0.04	[3]
Gluconic Acid	Gluconobacter oxydans	Corn Stover Hydrolysate	132.46 (as sodium gluconate)	97.12%	-	[4]
Aspergillus niger	Golden Syrup	85.2	86.97% (glucose conversion)	1.94
Aspergillus niger	Glucose	58.46	-	-	[5]
Citric Acid	Aspergillus niger	Sucrose (B13894)	47.248	42.953%	0.1094	[6]
Yarrowia lipolytica AWG7	Glycerol	97.8	0.49 g/g	0.98	[7]
Yarrowia lipolytica SWJ-1b	Glucose Hydrolysates	94	0.85 g/g	1.25	[7]
Lactic Acid	Rhizopus oryzae	Glucose	158	-	5.45	[8][9]
Rhizopus oryzae	Z. latifolia waste & molasses	129.47	-	1.51	[10]
Lactobionic Acid	Pseudomonas taetrolens	Lactose	200	95.6%	16.7	[11]
Pseudomonas taetrolens	Lactose	180	-	2.5	[1]

Experimental Protocols: Methodologies for Production

The following sections detail the experimental protocols for the production of galactonic acid and the benchmarked bio-based acids.

Galactonic Acid Production using Engineered Pseudomonas putida

• Microorganism: Pseudomonas putida KT2440 harboring a plasmid for glucose dehydrogenase (pBB-GDH1).

• Substrate Preparation: Cheese whey powder is hydrolyzed using β-galactosidase to release glucose and galactose.

• Fermentation Conditions:

  • The engineered P. putida is cultured in a medium containing the cheese whey powder hydrolysate.

  • The fermentation is carried out in a bioreactor with controlled pH and temperature. Specific values for these parameters were not detailed in the provided search results.

• Product Recovery: The cells are recovered after fermentation, and galactonic acid is purified from the supernatant.

Gluconic Acid Production using Aspergillus niger

• Microorganism: Aspergillus niger.

• Inoculum Preparation: Spores of A. niger are harvested from agar (B569324) slants and suspended in a sterile buffer solution containing a surfactant like Tween 80 to create a spore suspension. This is then used to inoculate a germination medium.

• Fermentation Medium: A typical medium contains a carbon source (e.g., glucose or golden syrup at around 10% w/v), a nitrogen source (e.g., di-ammonium phosphate, urea), and essential minerals (e.g., MgSO₄, KH₂PO₄).

• Fermentation Conditions:

  • The fermentation is conducted in a stirred-tank fermenter.

  • The temperature is maintained at approximately 28-30°C.[5]

  • The pH is controlled at around 5.5-6.0.[5]

  • Agitation is set to a specific speed (e.g., 250 rpm), and the medium is aerated.

• Product Analysis: Gluconic acid concentration is determined using methods like High-Performance Thin-Layer Chromatography (HPTLC).

Citric Acid Production using Aspergillus niger

• Microorganism: A high-yielding strain of Aspergillus niger.

• Inoculum Preparation: Spores are prepared from cultures grown on a suitable agar medium, such as Potato Dextrose Agar.[12]

• Fermentation Method: Submerged fermentation is commonly employed.[12]

• Fermentation Medium: A medium such as Shu and Johnson's medium is used, with sucrose as the carbon source. The initial pH is adjusted to a low value, typically around 2.8.[12]

• Fermentation Conditions:

  • The fermentation is carried out in a shaker flask or a bioreactor at room temperature (around 25-30°C) for several days (e.g., eight days).[12]

• Product Recovery and Analysis: Citric acid is recovered from the fermentation broth by precipitation with calcium hydroxide (B78521) to form calcium citrate, which is then treated with sulfuric acid to yield citric acid. The concentration can be determined by titration.[12]

Lactic Acid Production using Rhizopus oryzae

• Microorganism: Rhizopus oryzae.

• Fermentation Strategy: A modified one-step fermentation (OSF) strategy in a fed-batch mode has been shown to be effective.[8][9]

• Fermentation Conditions:

  • This strategy aims to achieve a high final concentration of lactic acid and high productivity.

  • Specific details on the medium composition and operating conditions for the modified OSF strategy were not fully elaborated in the search results.

• Outcome: This method has been reported to achieve a maximum lactic acid concentration of 158 g/L with a productivity of 5.45 g/L/h.[8][9]

Visualizing the Biological Processes

To better understand the underlying biological mechanisms and experimental procedures, the following diagrams have been generated using Graphviz.

Metabolic Pathway for Galactonic Acid Production in Aspergillus niger

This diagram illustrates the initial steps of the D-galacturonic acid catabolic pathway in Aspergillus niger, which is engineered for L-galactonic acid production.

Caption: D-galacturonic acid to L-galactonic acid conversion pathway in engineered A. niger.

Generalized Workflow for Bio-based Acid Production

This diagram outlines the typical stages involved in the production of organic acids through microbial fermentation, from upstream to downstream processing.

Caption: General workflow for microbial production of bio-based organic acids.

Metabolic Pathway for Citric Acid Production in Aspergillus niger

This diagram shows the key steps in the glycolytic pathway and the Krebs cycle leading to the accumulation of citric acid in Aspergillus niger.

Caption: Simplified metabolic pathway for citric acid accumulation in Aspergillus niger.

References

• 1. High-level production and high-yield recovery of lactobionic acid by the control of pH and temperature in fermentation of <i>Pseudomonas taetrolens</i> - ProQuest [proquest.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Citric Acid Production by Aspergillus niger Using Solid-State Fermentation of Agricultural Processing Coproducts [mdpi.com]
• 4. Fermentative production of high titer gluconic and xylonic acids from corn stover feedstock by Gluconobacter oxydans and techno-economic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Production of Gluconic Acid by Some Local Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bibliotekanauki.pl [bibliotekanauki.pl]
• 7. mdpi.com [mdpi.com]
• 8. High-efficiency l-lactic acid production by Rhizopus oryzae using a novel modified one-step fermentation strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Development of a Strategy for L-Lactic Acid Production by Rhizopus oryzae Using Zizania latifolia Waste and Cane Molasses as Carbon Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biotechnologyjournals.com [biotechnologyjournals.com]

Assessing the Purity of Synthesized Galactonic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Galactonic acid, a sugar acid derived from galactose, is a valuable chiral building block in the synthesis of fine chemicals and pharmaceuticals.[1] Its purity is paramount to ensure the safety, efficacy, and reproducibility of downstream applications. This guide provides a comparative overview of common synthesis methods for galactonic acid, a detailed analysis of state-of-the-art techniques for purity assessment, and a discussion of potential alternatives.

Comparison of Galactonic Acid Synthesis Methods

The selection of a synthetic route for galactonic acid can significantly impact the final product's purity and yield. The most common methods involve the oxidation of D-galactose. Below is a comparison of two prevalent methods: catalytic oxidation and enzymatic synthesis.

Synthesis Method	Oxidizing Agent/Catalyst	Typical Yield	Purity Profile	Advantages	Disadvantages
Catalytic Oxidation	Gold (Au) on Alumina (Al₂O₃) with O₂	Selectivity up to 55%[2]	High purity achievable after selective precipitation of the calcium salt.[2]	Utilizes a heterogeneous catalyst that is easily separable; operates under base-free conditions.[2]	May require optimization of reaction conditions (pressure, temperature) to maximize selectivity and minimize over-oxidation to galactaric acid.[3]
Enzymatic Synthesis	Glucose Oxidase	High (quantitative conversion possible)[4]	High purity with minimal byproducts under optimized conditions.	Highly specific, resulting in fewer impurities; operates under mild, environmentally friendly conditions.[4]	Enzyme cost and stability can be a factor for large-scale production.
Chemical Oxidation	Bromine (Br₂) in water	Variable	Can produce a range of byproducts including other aldonic acids (gluconic, arabinonic), dicarboxylic acids, and products from glycosidic bond cleavage if starting from a disaccharide like lactose (B1674315).[2][5]	A well-established laboratory method.[1]	Use of hazardous bromine; complex impurity profile requiring extensive purification.[5]

Alternatives to Galactonic Acid

While galactonic acid possesses unique stereochemistry, other aldonic acids with similar properties are utilized in the pharmaceutical industry. The choice of an alternative often depends on the specific application, desired physicochemical properties, and economic viability.

Alternative	Structural Difference from Galactonic Acid	Key Applications in Pharmaceuticals
Gluconic Acid	Epimer at the C4 position.	Widely used as a chelating agent, pH adjuster, and in mineral supplements (e.g., calcium gluconate) to enhance bioavailability.[1][6]
Lactobionic Acid	Disaccharide of galactose and gluconic acid.	Used as a carrier for drug delivery (especially targeting the liver), an excipient in formulations, and in organ preservation solutions.[7][8]
Maltobionic and Cellobionic Acids	Disaccharides of glucose and gluconic acid (differing in the glycosidic bond).	Considered plant-based alternatives to the animal-derived lactobionic acid, with similar applications in food and pharmaceuticals as biocompatible, non-toxic excipients.[9]

Experimental Protocols for Purity Assessment

A multi-faceted approach is recommended for the comprehensive assessment of galactonic acid purity. This typically involves a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This method is suitable for the quantitative analysis of galactonic acid without the need for derivatization.

Instrumentation:

• HPLC system with an isocratic pump, autosampler, column oven, and a refractive index detector (RID).

• Aminex HPX-87H column or similar ion-exclusion column.

Reagents:

• D-Galactonic acid standard

• Sulfuric acid (H₂SO₄), concentrated

• Ultrapure water

Procedure:

• Mobile Phase Preparation: Prepare a 0.005 M H₂SO₄ solution by carefully adding the required volume of concentrated H₂SO₄ to ultrapure water. Degas the mobile phase before use.

• Standard Solution Preparation:

  • Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of D-galactonic acid standard and dissolve it in 10 mL of ultrapure water.

  • Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with ultrapure water to achieve concentrations ranging from 10 µg/mL to 500 µg/mL.

• Sample Preparation:

  • Dissolve a precisely weighed amount of the synthesized galactonic acid in ultrapure water to a concentration within the calibration range.

  • For samples with particulate matter, centrifuge prior to injection.

  • Filter the sample through a 0.22 µm syringe filter.

• Chromatographic Conditions:

  • Column: Aminex HPX-87H

  • Mobile Phase: 0.005 M H₂SO₄

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 35°C

  • Injection Volume: 20 µL

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the galactonic acid standard against its concentration.

  • Determine the concentration of galactonic acid in the synthesized sample by interpolating its peak area on the calibration curve.

  • Calculate the purity of the synthesized galactonic acid based on the initial weight and the determined concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural confirmation and quantification of galactonic acid and its impurities.

¹H NMR Protocol for Quantitative Analysis:

Instrumentation:

• NMR Spectrometer (e.g., 600 MHz) with a cryoprobe.

Reagents:

• Synthesized galactonic acid sample

• Deuterated solvent (e.g., D₂O or 5% DMSO-d₆ in D₂O)

• Internal standard of known purity (e.g., maleic acid, DSS)

Procedure:

• Sample Preparation:

  • Accurately weigh about 5-25 mg of the synthesized galactonic acid.[10]

  • Accurately weigh a known amount of the internal standard.

  • Dissolve both in a precise volume (e.g., 0.6 mL) of the deuterated solvent in a clean vial.[11]

  • Ensure the sample is fully dissolved. If any solid particles are present, filter the solution through a glass wool plug in a Pasteur pipette into a clean NMR tube.[10][11]

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Use a pulse program with a sufficient relaxation delay (D1) to ensure full relaxation of all relevant protons (typically 5 times the longest T₁). A simple pulse program like 'zg30' (without water suppression) can be effective for polar metabolites.[3][12]

  • Set the number of scans (NS) to achieve an adequate signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal from galactonic acid and a signal from the internal standard.

  • Calculate the purity of the galactonic acid using the following formula: Purity (%) = (I_sample / N_sample) * (N_std / I_std) * (MW_sample / m_sample) * (m_std / MW_std) * Purity_std Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • Purity_std = Purity of the internal standard

¹³C NMR Protocol for Structural Confirmation:

Instrumentation:

• NMR Spectrometer (e.g., 125 MHz or higher)

Reagents:

• Concentrated solution of synthesized galactonic acid in a deuterated solvent.

Procedure:

• Sample Preparation: Prepare a concentrated solution of the galactonic acid sample in a suitable deuterated solvent as described for ¹H NMR. Higher concentrations are generally required for ¹³C NMR due to its lower sensitivity.[11]

• NMR Data Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Use an inverse-gated decoupling pulse sequence to suppress the Nuclear Overhauser Effect (NOE) for more accurate integration if quantitation is desired, although this significantly increases experiment time.[13] For routine qualitative analysis, standard proton decoupling is sufficient.

  • Set a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Analysis:

  • Compare the chemical shifts of the signals in the acquired spectrum with literature values for galactonic acid to confirm its structure. The presence of unexpected signals may indicate impurities.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is highly sensitive for detecting and identifying trace-level impurities.

Instrumentation:

• LC system coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap for high-resolution mass analysis).

Reagents:

• Solvents for mobile phase (e.g., acetonitrile, water, formic acid).

• Synthesized galactonic acid sample.

Procedure:

• Sample Preparation: Prepare a dilute solution of the galactonic acid sample in the mobile phase.

• LC-MS Analysis:

  • Develop a suitable chromatographic method to separate galactonic acid from potential impurities.

  • Acquire mass spectra in both full scan mode to detect all ions and in MS/MS mode to fragment ions for structural elucidation.

• Data Analysis:

  • Extract the ion chromatograms for the expected molecular ion of galactonic acid and any other detected ions.

  • Determine the accurate mass of any potential impurities and use this to propose molecular formulas.

  • Analyze the MS/MS fragmentation patterns to identify the structures of the impurities. Common impurities may include unreacted starting material (D-galactose), over-oxidation products (galactaric acid), or byproducts from side reactions.[3][5]

Visualizations

Experimental Workflow for Purity Assessment

Caption: Workflow for the comprehensive purity assessment of synthesized galactonic acid.

Galactose Metabolism Pathway

Galactonic acid is an intermediate in an alternative pathway for galactose metabolism. Understanding this pathway is crucial for researchers in drug development, as it provides context for the compound's in vivo fate.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzymatic synthesis of aldonic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxidation of lactose with bromine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Efficient production of sugar-derived aldonic acids by Pseudomonas fragi TCCC11892 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioproduction and applications of aldobionic acids with a focus on maltobionic and cellobionic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NMR Sample Preparation [nmr.chem.umn.edu]
• 11. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. 13Carbon NMR [chem.ch.huji.ac.il]

A Comparative Analysis of Derivatization Agents for Galactonic Acid Quantification

For researchers, scientists, and drug development professionals, the precise quantification of galactonic acid is crucial in diverse fields ranging from metabolic research to industrial biotechnology. Gas chromatography-mass spectrometry (GC-MS) stands as a powerful analytical technique for this purpose. However, the non-volatile nature of galactonic acid necessitates a derivatization step to render it suitable for GC analysis. This guide provides an objective comparison of three commonly employed derivatization agents: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), N,O-Bis(trimethylsilyl)trifluoroacetamide with trimethylchlorosilane catalyst (BSTFA/TMCS), and Methyl Chloroformate (MCF), supported by experimental data and detailed protocols.

The choice of derivatization reagent significantly influences the accuracy, sensitivity, and reproducibility of galactonic acid analysis. Silylation reagents like MSTFA and BSTFA are well-established for sugar acids, while MCF alkylation offers a rapid alternative with highly stable derivatives.

Performance Comparison of Derivatization Reagents

The selection of an appropriate derivatization agent is a critical decision that depends on the specific requirements of the study. The following table summarizes key performance metrics for MSTFA, BSTFA/TMCS, and MCF, based on studies of sugar acids and other organic acids.

Performance Metric	MSTFA	BSTFA / TMCS	Methyl Chloroformate (MCF)
Reaction Time	30 - 60 minutes	30 - 60 minutes	Instantaneous
Reaction Temperature	30 - 70°C	60 - 70°C	Room Temperature
Derivative Stability	Moderate; sensitive to moisture	Moderate; sensitive to moisture	High; stable derivatives
Reproducibility (%RSD)	Poorer for some organic acids	Generally good	Excellent
Byproducts	Volatile and often do not interfere	Can

Galactonic Acid: A Comparative Guide for its Validation as a Metabolic Biomarker

For researchers, scientists, and drug development professionals, the identification and validation of novel metabolic biomarkers are critical for advancing disease diagnosis, monitoring, and therapeutic development. Galactonic acid, a sugar acid derived from the metabolism of galactose, has emerged as a potential biomarker, particularly in the context of inherited metabolic disorders. This guide provides an objective comparison of galactonic acid with other relevant metabolic biomarkers, supported by experimental data and detailed methodologies.

Performance Comparison of Galactonic Acid and Related Biomarkers

While comprehensive clinical validation data for galactonic acid as a standalone biomarker is still emerging, its primary association is with galactosemia.[1][2] In this context, its presence and concentration in biological fluids are indicative of metabolic dysregulation. For a broader perspective, this section compares the analytical methodologies and known clinical relevance of galactonic acid with glucuronic acid and gallic acid, two other organic acids that have been investigated as biomarkers in various diseases.

Biomarker	Associated Conditions	Analytical Methods	Remarks
Galactonic Acid	Galactosemia[1][2]	High-Performance Liquid Chromatography (HPLC) with UV or Pulsed Amperometric Detection (PAD)[3][4], Gas Chromatography-Mass Spectrometry (GC-MS)[5]	A direct metabolite of galactose, making it a specific indicator of upstream metabolic blocks in galactose metabolism.[6]
Glucuronic Acid	Acute Myeloid Leukemia[7], Liver Cirrhosis[8], Longevity and Healthspan[8]	Liquid Chromatography-Mass Spectrometry (LC-MS)[7][8]	Involved in detoxification pathways; its levels can reflect broad physiological stress or specific disease processes.[8]
Gallic Acid	Type 2 Diabetes[9], Cardiovascular Disease[9][10], Cancer[10][11][12]	High-Performance Liquid Chromatography (HPLC)[11], Spectrometry, Capillary Electrophoresis[11]	Known for its antioxidant and anti-inflammatory properties; its levels may indicate oxidative stress and inflammatory status.[10][12]

Experimental Protocols

Accurate quantification of galactonic acid is paramount for its validation as a biomarker. High-Performance Liquid Chromatography (HPLC) is a robust and sensitive platform for this purpose.[3]

Protocol 1: HPLC with UV Detection following Pre-Column Derivatization

This method is suitable for samples where galactonic acid concentration is low, as derivatization enhances its detectability by UV detectors.[3]

1. Sample Preparation (from Pectin-containing samples):

• If galactonic acid is present in its polymeric form (pectin), hydrolysis is required.[3][13]

• Treat the sample with pectinase (B1165727) to break it down into monomeric units.[13]

2. Derivatization with 1-phenyl-3-methyl-5-pyrazolone (PMP):

• To 150 µL of the sample or standard, add 150 µL of 0.3 M NaOH and 150 µL of 0.5 M PMP in methanol.[3]

• Incubate the mixture at 70°C for 30-60 minutes.[3]

• Cool the reaction mixture to room temperature and neutralize with 150 µL of 0.3 M HCl.[3]

• Remove excess PMP by partitioning with chloroform (B151607). Add 1 mL of chloroform, vortex, and centrifuge. Discard the lower chloroform layer. Repeat this extraction three times.[3]

• The aqueous layer containing the PMP-derivatized galactonic acid is then filtered through a 0.45 µm syringe filter and is ready for HPLC analysis.[3]

3. Chromatographic Conditions:

• Instrumentation: HPLC system with a UV detector.[4]

• Column: Reversed-phase C18 column (e.g., 5 µm, 4.6 x 250 mm).[4]

• Mobile Phase: 0.01 M Phosphoric Acid in Water.[4]

• Flow Rate: 0.5 - 1.0 mL/min.[4]

• Column Temperature: 30 °C.[4]

• Injection Volume: 10 - 20 µL.[4]

• Detection: UV at 210 nm.[4]

Protocol 2: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

This is a direct analysis method that offers high resolution and sensitivity without the need for derivatization, making it a more streamlined approach.[3]

1. Sample Preparation:

• Dilute the sample with the mobile phase to fall within the concentration range of the standard curve.

• Filter all samples and standards through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions:

• Instrumentation: HPLC or Ion Chromatography system equipped with a Pulsed Amperometric Detector.

• Column: A suitable high-performance anion-exchange column.

• Mobile Phase: An alkaline mobile phase, such as a sodium hydroxide (B78521) gradient, is typically used to separate sugar acids.

• Flow Rate: As per column manufacturer's recommendation.

• Column Temperature: Ambient or controlled.

• Injection Volume: 10 - 50 µL.

• Detection: Pulsed Amperometry.

Visualizing Metabolic and Experimental Pathways

To better understand the context and analysis of galactonic acid, the following diagrams illustrate its metabolic origin and a general experimental workflow.

Caption: Metabolic conversion of D-galactose to galactonic acid.

Caption: Experimental workflow for the quantification of galactonic acid.

References

• 1. Galactonic Acid in galactosemia: identification in the urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Galactonic acid | C6H12O7 | CID 128869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Identification of glucuronic acid as a biomarker of poor prognosis in acute myeloid leukemia based on plasma metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Circulating glucuronic acid predicts healthspan and longevity in humans and mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gallic Acid Improves Health-Associated Biochemical Parameters and Prevents Oxidative Damage of DNA in Type 2 Diabetes Patients: Results of a Placebo-Controlled Pilot Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. repositorio.unesp.br [repositorio.unesp.br]
• 12. Pharmacological effects of gallic acid in health and diseases: A mechanistic review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitative determination of galacturonic acid in pectin and pectin products by combined pectinase hydrolysis and HPLC determination - PubMed [pubmed.ncbi.nlm.nih.gov]

Economic Analysis of Galactonic Acid Production: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Galactonic acid, a versatile C6 sugar acid, is a valuable platform chemical with applications in the pharmaceutical, food, and specialty chemical industries. Its production can be achieved through both chemical and biotechnological routes. This guide provides an objective comparison of the economic viability of these production pathways, supported by available experimental data, to aid researchers and professionals in selecting the most suitable method for their needs.

Key Production Routes: An Overview

The primary methods for synthesizing galactonic acid are:

• Chemical Synthesis: Predominantly through the catalytic oxidation of D-galactose using noble metal catalysts such as gold (Au) or platinum (Pt).

• Biotechnological Production: Microbial fermentation utilizing genetically engineered microorganisms, primarily fungi like Aspergillus niger and Trichoderma reesei, or yeasts such as Saccharomyces cerevisiae, to convert renewable feedstocks into galactonic acid.

Comparative Economic Analysis

The economic feasibility of each route is influenced by several factors, including raw material costs, catalyst/biocatalyst expenses, operational expenditures (energy, water), and downstream processing costs.

Table 1: Quantitative Comparison of Galactonic Acid Production Routes

Parameter	Chemical Synthesis (Catalytic Oxidation)	Biotechnological Production (Microbial Fermentation)
Primary Feedstock	D-galactose	Pectin-rich biomass (e.g., citrus peel, sugar beet pulp), D-galacturonic acid
Feedstock Cost	High (Industrial price of D-galactose can range from ~$15-20/gram for small quantities to lower bulk prices)[1]	Low (Utilizes agro-industrial waste streams)
Catalyst/Biocatalyst	Gold (Au) or Platinum (Pt) on supports (e.g., Al₂O₃, TiO₂)	Genetically engineered microorganisms (e.g., Aspergillus niger, Saccharomyces cerevisiae)
Catalyst Cost	High (Noble metal catalysts are expensive)	Relatively low (Microbial strains can be cultivated and maintained)
Yield/Selectivity	Selectivity for galactonic acid can be around 55% with an Au/Al₂O₃ catalyst.	Yields of 0.6 to 0.9 g of L-galactonate per gram of D-galacturonic acid have been reported.
Operating Conditions	Often requires elevated temperature and pressure.	Generally mild conditions (e.g., ambient temperature and pressure).
Energy Consumption	Potentially high due to heating and pressurization.	Lower, primarily for bioreactor operation and downstream processing.
Downstream Processing	Separation of catalyst, purification of galactonic acid from byproducts.	Cell separation, product recovery from fermentation broth (e.g., crystallization, chromatography). Can be complex and costly, accounting for 20-60% of total production cost.
Catalyst Reusability	Possible, but deactivation and leaching can occur, requiring regeneration or replacement. Some catalysts show stability for several cycles.	Biocatalyst can be reused in some fermentation strategies (e.g., immobilized cells).
Productivity (Titer)	Not directly applicable in the same sense as fermentation.	Variable, can be a limiting factor. For similar organic acids, titers can range from a few g/L to over 20 g/L with process optimization.[2]

In-Depth Analysis of Production Routes

Chemical Synthesis: Catalytic Oxidation

This route offers the advantage of a well-defined chemical transformation. However, its economic viability is heavily dependent on the cost of the starting material, D-galactose, and the performance of the catalyst.

• Raw Material: The high cost of purified D-galactose is a significant economic barrier.[1][3][4][5]

• Catalyst: While effective, noble metal catalysts like gold and platinum are expensive. Catalyst deactivation due to poisoning or sintering and leaching of the metal from the support are critical concerns that impact the overall process cost.[6][7] Research focuses on developing more stable and reusable catalysts to mitigate these issues.

• Downstream Processing: The separation of the catalyst from the reaction mixture and the purification of galactonic acid from potential byproducts are necessary steps that add to the overall cost.

Biotechnological Production: Microbial Fermentation

This approach leverages the metabolic capabilities of engineered microorganisms to convert low-cost, renewable feedstocks into galactonic acid, offering a potentially more sustainable and cost-effective alternative.

• Raw Material: The use of pectin-rich agricultural waste, such as citrus peels and sugar beet pulp, as a carbon source significantly reduces the raw material cost.[8] The enzymatic hydrolysis of these materials to release fermentable sugars is a key upstream process, with enzymatic methods showing higher efficiency than acid hydrolysis.[8] However, the cost of enzymes for hydrolysis must be considered.[9][10][11][12]

• Biocatalyst: Genetically engineered strains of fungi and yeast are continuously being improved to enhance product titers, yields, and productivity.

• Downstream Processing: This is a major cost contributor in fermentation processes. The recovery and purification of galactonic acid from a complex fermentation broth can be challenging and energy-intensive. The final product concentration (titer) in the broth is a critical factor; higher titers generally lead to lower downstream processing costs.[2][13][14][15]

• Productivity: Achieving high volumetric productivity is essential for a commercially viable fermentation process. Continuous or fed-batch fermentation strategies can significantly improve productivity compared to simple batch processes.[14][15]

Experimental Protocols

Key Experiment 1: Catalytic Oxidation of D-Galactose

Objective: To synthesize galactonic acid from D-galactose using a supported gold catalyst.

Methodology:

• Catalyst Preparation: Prepare a gold catalyst supported on alumina (B75360) (Au/Al₂O₃) via deposition-precipitation method.

• Reaction Setup: In a temperature-controlled glass reactor, dissolve a known amount of D-galactose in deionized water. Add the Au/Al₂O₃ catalyst.

• Reaction Conditions: Heat the mixture to the desired temperature (e.g., 60-80°C) and purge with oxygen or air at a controlled flow rate. Maintain a constant pH by the addition of a base (e.g., NaOH solution) using an automated titrator.

• Monitoring: Monitor the reaction progress by taking samples periodically and analyzing the concentration of galactose and galactonic acid using High-Performance Liquid Chromatography (HPLC).

• Product Isolation: After the reaction, filter the catalyst. The resulting solution contains the sodium salt of galactonic acid. Acidify the solution to obtain galactonic acid, which can be further purified by crystallization or chromatography.

Key Experiment 2: Microbial Fermentation of Pectin-Rich Biomass

Objective: To produce L-galactonic acid from a pectin-rich feedstock using an engineered strain of Aspergillus niger.

Methodology:

• Feedstock Pretreatment: Mill and dry the pectin-rich biomass (e.g., orange peel).

• Enzymatic Hydrolysis: Suspend the pretreated biomass in a buffer solution and add a commercial pectinase (B1165727) enzyme cocktail. Incubate at the optimal temperature and pH for the enzymes to hydrolyze the pectin (B1162225) into D-galacturonic acid and other fermentable sugars.

• Fermentation: In a sterilized bioreactor, prepare a suitable fermentation medium. Inoculate with a seed culture of the engineered Aspergillus niger strain (e.g., one with a disrupted gene for D-galacturonic acid catabolism). Add the pectin hydrolysate as the carbon source.

• Fermentation Conditions: Maintain the bioreactor at a controlled temperature (e.g., 30°C), pH, and aeration rate. A fed-batch strategy may be employed to avoid substrate inhibition.

• Monitoring: Regularly sample the fermentation broth to measure biomass concentration, substrate consumption, and L-galactonic acid production using HPLC.

• Downstream Processing: At the end of the fermentation, separate the fungal biomass from the broth by filtration or centrifugation. The supernatant containing L-galactonic acid can then be subjected to purification steps such as ion-exchange chromatography and crystallization.

Visualizations

Figure 1. Experimental workflow for chemical synthesis of galactonic acid.

Figure 2. Workflow for biotechnological production of galactonic acid.

Conclusion

The economic viability of galactonic acid production is a trade-off between raw material costs, process efficiency, and downstream processing complexity.

• Chemical synthesis offers a more direct route but is hampered by the high cost of D-galactose and noble metal catalysts. Future economic improvements will depend on the development of cheaper, more robust, and highly selective catalysts.

• Biotechnological production presents a promising and sustainable alternative by utilizing low-cost, renewable feedstocks. The main economic challenges lie in optimizing fermentation parameters (titer and productivity) and reducing the costs associated with downstream processing. Continued advancements in metabolic engineering and bioprocess optimization are likely to further enhance the economic competitiveness of this route.

For industrial-scale production, the biotechnological route appears to have a higher potential for cost reduction in the long term, especially with the increasing focus on circular economies and the valorization of waste streams. However, for smaller-scale, high-purity applications where the cost of the final product is less sensitive to raw material prices, chemical synthesis may still be a viable option.

References

• 1. High quality D-Galactose with factory price, CasNo.59-23-4 Hangzhou Lingrui Chemical Co.,Ltd. China (Mainland) [lingruichemical.lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. m.indiamart.com [m.indiamart.com]
• 4. D(+)-Galactose, 500 g, CAS No. 59-23-4 | Monosaccharides | Carbohydrates | Natural & Reference Materials | Chemicals | Carl ROTH - International [carlroth.com]
• 5. D(+)-Galactose, 99+% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of acid and enzymatic hydrolysis of pectin, as inexpensive source to cell growth of Cupriavidus necator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. intelligen.com [intelligen.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | Continuous bioreactor production of polyhydroxyalkanoates in Haloferax mediterranei [frontiersin.org]

A Comparative Guide to the Environmental Impact of Galactonic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of galactonic acid, a valuable platform chemical and intermediate, is achievable through various routes, each with distinct environmental implications. This guide provides a comparative analysis of chemo-catalytic and biocatalytic synthesis methods, offering insights into their environmental performance based on current research. While a direct, comprehensive life cycle assessment (LCA) comparing all routes is not yet available in published literature, this guide synthesizes existing data and green chemistry principles to inform researchers on the potential environmental hotspots and advantages of each approach.

Comparison of Synthesis Methods

The primary routes for galactonic acid synthesis can be broadly categorized as chemo-catalytic and biocatalytic. Traditional chemical synthesis methods, often employing stoichiometric oxidants like bromine, are generally considered less environmentally friendly due to the use of hazardous reagents and the generation of significant waste streams.[1] Modern approaches focus on catalytic processes to improve efficiency and reduce environmental impact.[2][3][4]

Metric	Chemo-Catalytic Synthesis (e.g., Au/Al₂O₃)	Biocatalytic Synthesis (Fermentation/Enzymatic)
Feedstock	Can utilize waste streams (e.g., dairy whey)[5]	Primarily renewable resources (e.g., sugars, biomass)[6][7][8]
Reaction Conditions	Elevated temperature and pressure (e.g., 80°C, 2.5 bar O₂)[5]	Mild conditions (ambient temperature and pressure)[9][10]
Catalyst	Noble metals (e.g., Gold, Platinum)[5]	Enzymes (biocatalysts), whole-cell systems[11][12]
Selectivity	Moderate to high (e.g., 55-57% for galactonic acid)[5]	High, reducing by-product formation[11][13]
Solvents	Often requires organic solvents	Primarily aqueous media[10]
Downstream Processing	Can be complex, involving separation of catalyst and by-products	Can be energy-intensive (e.g., purification, sterilization)[14]
Key Environmental Hotspots	- Use of potentially scarce noble metals- Energy consumption for heating and pressurization- Potential for catalyst leaching	- Energy consumption in bioreactors and downstream processing- Wastewater treatment- Production of the biocatalyst itself[7][8][14]
Green Chemistry Alignment	- Utilization of waste feedstocks- Catalytic approach improves atom economy	- Use of renewable feedstocks- High selectivity and mild reaction conditions- Biodegradable catalysts (enzymes)[9][11]

Experimental Protocols

Chemo-Catalytic Synthesis: Oxidation of Glucose-Galactose Syrup

This protocol is adapted from a method for the selective oxidation of a waste-derived glucose-galactose syrup (GGS) to gluconic and galactonic acids using a gold-based catalyst.[5]

Materials:

• Glucose-Galactose Syrup (GGS) derived from a waste stream

• Au/Al₂O₃ catalyst

• Deionized water

• Oxygen (O₂)

Procedure:

• The GGS is dissolved in deionized water in a high-pressure reactor.

• The Au/Al₂O₃ catalyst is added to the solution.

• The reactor is sealed and purged with O₂.

• The reaction mixture is heated to 80°C and pressurized with O₂ to 2.5 bar.

• The reaction is stirred for 24 hours.

• After cooling and depressurization, the catalyst is removed by filtration.

• The product mixture is then subjected to separation and purification processes to isolate the galactonic acid.

Biocatalytic Synthesis: General Fermentation Process

Materials:

• Galactose-rich feedstock (e.g., hydrolyzed biomass, whey permeate)

• Microorganism strain capable of converting galactose to galactonic acid

• Nutrient medium (containing nitrogen source, minerals, etc.)

• pH control agent (e.g., CaCO₃)

Procedure:

• Inoculum Preparation: A culture of the production microorganism is grown in a suitable medium.

• Fermentation: The production-scale bioreactor containing the sterile feedstock and nutrient medium is inoculated with the prepared culture.

• The fermentation is carried out under controlled conditions of temperature, pH, and aeration. The pH is typically controlled by the addition of a neutralizing agent.

• The progress of the fermentation is monitored by measuring substrate consumption and product formation.

• Downstream Processing: Once the fermentation is complete, the microbial cells are separated from the fermentation broth (e.g., by centrifugation or filtration).

• The galactonic acid is then recovered and purified from the broth through a series of steps which may include precipitation, crystallization, and chromatography.

Environmental Impact Assessment Workflow

The following diagram illustrates a generalized workflow for conducting a Life Cycle Assessment (LCA) for galactonic acid synthesis. An LCA is a systematic methodology for evaluating the environmental impacts associated with all the stages of a product's life.[16]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 4. publications.anveshanaindia.com [publications.anveshanaindia.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Assessing the Environmental Performance of Sugar Beet Pulp-Derived Galactaric Acid in Applications: A Prospective LCA | TU Delft Repository [repository.tudelft.nl]
• 7. Life cycle assessment of fermentative production of lactic acid from bread waste based on process modelling using pinch technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Environmental assessment of the production of itaconic acid from wheat straw under a biorefinery approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Biocatalysis: Enzymatic Synthesis for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biocatalysis for Biobased Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Life cycle assessment | Corbion sustainability [corbion.com]

Safety & Regulatory Compliance

Proper Disposal of Galactonic Acid in a Laboratory Setting

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides a comprehensive, step-by-step guide for the proper disposal of galactonic acid, ensuring the safety of laboratory personnel and compliance with standard environmental regulations. The following procedures are designed for researchers, scientists, and drug development professionals.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is crucial to handle galactonic acid with appropriate care. Although not classified as a highly hazardous substance, prudent laboratory practices are mandatory.

Personal Protective Equipment (PPE): A summary of required PPE is provided in the table below.

PPE Item	Specification	Purpose
Gloves	Chemical-resistant (e.g., Nitrile)	To prevent skin contact.
Eye Protection	Safety glasses or goggles	To protect eyes from potential splashes.
Lab Coat	Standard laboratory coat	To protect clothing and skin.
Respiratory Protection	NIOSH-approved respirator	Required if generating dusts.

Always handle galactonic acid in a well-ventilated area, preferably within a fume hood, to minimize inhalation risks.

Disposal Decision Workflow

The appropriate disposal method for galactonic acid depends on its concentration and the presence of other hazardous contaminants. The following diagram outlines the decision-making process.

Caption: Decision workflow for selecting the appropriate galactonic acid disposal method.

Detailed Disposal Protocols

Based on the workflow, select the appropriate procedure below.

Option 1 & 2: Hazardous Waste Collection (For Contaminated or Concentrated Waste)

This is the most conservative and often required method for chemical waste.

Experimental Protocol:

• Segregation: Keep galactonic acid waste in a dedicated, closed container. Do not mix it with other waste streams.[1] The container must be compatible with weak acids.

• Labeling: Clearly label the container with "Hazardous Waste" and "Galactonic Acid". Include the concentration and any other components.

• Storage: Store the sealed container in a designated satellite accumulation area, segregated from incompatible materials like bases and oxidizers.

• Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed professional service. One recommended method of disposal is to mix the material with a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber.[2]

Option 3: Neutralization of Dilute Aqueous Solutions

For small quantities of dilute, uncontaminated aqueous solutions of galactonic acid, neutralization is a viable option before drain disposal. This process must be performed in a fume hood while wearing all required PPE.

Neutralizing Agents and pH Targets:

Parameter	Value/Agent	Notes
Target pH Range	5.5 - 9.0	Standard for drain disposal of neutralized acids.
Primary Neutralizing Agent	Sodium Bicarbonate (NaHCO₃)	A weak base, preferred for its gentle reaction.
Alternative Agent	Sodium Hydroxide (NaOH), dilute	A strong base, use with caution due to exothermic reaction.

Experimental Protocol:

• Preparation: Place the beaker containing the dilute galactonic acid solution in a larger secondary container (e.g., an ice bath) to manage any heat generated.

• Slow Addition of Base: While stirring the galactonic acid solution, slowly add a weak base such as sodium bicarbonate.

• pH Monitoring: Periodically stop adding the base and measure the pH of the solution using a calibrated pH meter or pH strips.

• Reaching Target pH: Continue to add the base in small increments until the pH is stably within the 5.5 to 9.0 range.

• Drain Disposal: Once the target pH is confirmed, pour the neutralized solution down the drain, followed by a large volume of running water (at least 20 parts water to 1 part neutralized solution).

Waste Management Workflow

The following diagram illustrates the general operational flow for managing chemical waste in a laboratory setting, applicable to galactonic acid.

Caption: General workflow for laboratory chemical waste management.

Disclaimer: These guidelines are for informational purposes. Always consult your institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for galactonic acid before proceeding. All waste disposal must be in accordance with local, state, and federal regulations.[1]

References

• 1. How to Treat Acid Waste: A Comprehensive Guide [greenflow.com]
• 2. research.columbia.edu [research.columbia.edu]

Personal protective equipment for handling Galactonic acid

Essential Safety and Handling Guide for Galactonic Acid

For researchers, scientists, and drug development professionals, ensuring safe handling of all laboratory chemicals is paramount. This guide provides essential, immediate safety and logistical information for handling Galactonic acid, including personal protective equipment (PPE) recommendations, operational protocols, and disposal plans.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Galactonic acid.

PPE Category	Specific Recommendations	Reasoning
Eye and Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]	To protect against potential eye irritation from dust or splashes.
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1] Long-sleeved lab coat is recommended.	To prevent skin irritation upon contact.[2]
Respiratory Protection	Use only outdoors or in a well-ventilated area.[2] If dust is generated, a NIOSH-approved respirator may be necessary.[3]	To avoid inhalation of dust which may cause respiratory irritation.[2]

Experimental Protocols: Safe Handling and Disposal

Adherence to proper procedures is critical for minimizing risks associated with handling Galactonic acid.

Handling Protocol

• Preparation : Before handling, ensure you are in a well-ventilated area and have all necessary PPE donned correctly.

• Dispensing : When weighing or transferring the solid material, minimize the creation of dust.

• Solution Preparation : If preparing a solution, slowly add the Galactonic acid to the solvent to avoid splashing.

• Post-Handling : Wash hands thoroughly after handling the substance.[2]

First Aid Measures

• If in Eyes : Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

• If on Skin : Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[2]

• If Inhaled : Remove to fresh air and keep at rest in a position comfortable for breathing. Call a poison center or doctor if you feel unwell.[2]

• If Swallowed : Rinse mouth. Do NOT induce vomiting. Call a physician.

Disposal Plan

Dispose of Galactonic acid and its containers in accordance with local, state, and federal regulations. For small quantities of acidic waste, neutralization is a common practice.

• Neutralization :

  • Work in a fume hood and wear appropriate PPE.

  • Slowly add the acidic waste to a large volume of a suitable neutralizing agent, such as a solution of sodium bicarbonate (baking soda) or sodium carbonate.[4][5]

  • Monitor the pH of the solution. The target pH should be between 6.0 and 8.0.

• Final Disposal :

  • Once neutralized, the solution can typically be disposed of down the drain with copious amounts of water, as per institutional guidelines.[5]

  • For larger quantities or if local regulations prohibit drain disposal, collect the neutralized waste in a properly labeled, sealed container for pickup by a certified hazardous waste disposal company.[4]

  • Empty containers should be triple-rinsed with a suitable solvent before disposal. The rinsate should be collected and treated as chemical waste.[6]

Workflow for Safe Handling of Galactonic Acid

The following diagram illustrates the key steps for the safe handling of Galactonic acid, from preparation to disposal.

Safe handling workflow for Galactonic acid.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. aksci.com [aksci.com]
• 3. biosynth.com [biosynth.com]
• 4. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]
• 5. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]